Dysprosium-165

• CAS: 13967-64-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Decay Characteristics of Dysprosium-165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay characteristics of Dysprosium-165 (¹⁶⁵Dy). The information presented herein is intended to support research, scientific analysis, and applications in drug development, particularly in areas such as radiosynovectomy where ¹⁶⁵Dy is of interest. This document details the radionuclide's decay properties, including its half-life, decay modes, and the energies and intensities of its emitted radiations. Furthermore, it outlines detailed experimental protocols for the characterization of these properties.

Core Decay Characteristics of Dysprosium-165

Dysprosium-165 is a synthetic radioisotope of the rare earth element dysprosium. It decays via beta-minus (β⁻) emission to the stable isotope Holmium-165 (¹⁶⁵Ho).[1][2] This decay process is characterized by the emission of beta particles and gamma rays. Additionally, ¹⁶⁵Dy has a metastable isomer, ¹⁶⁵ᵐDy, which also decays.

Summary of Decay Properties

The fundamental decay properties of Dysprosium-165 and its metastable state are summarized in the table below for quick reference.

Property	Dysprosium-165 (Ground State)	Dysprosium-165m (Metastable State)
Half-life	2.334 ± 0.001 hours	1.257 ± 0.006 minutes
Decay Mode	100% Beta-minus (β⁻)	97.76% Isomeric Transition (IT)
2.24% Beta-minus (β⁻)
Decay Product	¹⁶⁵Ho	¹⁶⁵Dy (via IT), ¹⁶⁵Ho (via β⁻)
Beta Decay Energy (Q)	1286.075 ± 1.856 keV	1394 keV
Spin and Parity	7/2+	1/2-

Data sourced from the NuDat database and other referenced materials.[1][2][3]

Beta Decay Emissions

Dysprosium-165 decays to various energy levels of Holmium-165 through the emission of beta particles. The beta spectrum is continuous, with several distinct branches corresponding to transitions to different excited states of the daughter nucleus. The key beta decay branches are detailed in the following table.

Beta Transition	Endpoint Energy (keV)	Intensity (%)	Daughter Level (keV)
β⁻₀	1286.1 ± 1.9	~29	0.0
β⁻₁	1191.4 ± 1.9	~57	94.701
β⁻₂	924.4 ± 1.9	~10	361.68
β⁻₃	770.6 ± 1.9	~3.5	515.5

Note: The intensities are approximate and represent the most significant branches.

Gamma Ray Emissions

Following beta decay to excited states of Holmium-165, the daughter nucleus de-excites by emitting gamma rays. A comprehensive list of the most prominent gamma-ray energies and their corresponding emission probabilities is provided below.

Energy (keV)	Intensity (%)
94.701	3.8
266.979	0.9
361.68	0.9
420.8	0.61
515.5	1.53
633.41	0.61
715.3	0.48

Intensities are given as the number of photons per 100 decays of the parent.

Decay Scheme of Dysprosium-165

The decay of ¹⁶⁵Dy to ¹⁶⁵Ho involves transitions between the ground and excited states of these nuclei. The following diagram, generated using the DOT language, illustrates the primary decay pathway.

Caption: Simplified decay scheme of ¹⁶⁵Dy to ¹⁶⁵Ho.

Experimental Protocols for Characterization

The accurate determination of the decay characteristics of Dysprosium-165 requires precise experimental methodologies. The following sections detail the protocols for sample preparation and the measurement of its half-life, and beta and gamma emissions.

Production of Dysprosium-165

Dysprosium-165 is typically produced by neutron activation of the stable isotope Dysprosium-164 (¹⁶⁴Dy), which has a natural abundance of approximately 28.2%.[2]

Methodology:

• Target Preparation: A sample of high-purity Dysprosium(III) oxide (Dy₂O₃) is weighed and encapsulated in a suitable container, such as a quartz ampoule or a high-purity aluminum foil.

• Neutron Irradiation: The encapsulated sample is irradiated in a nuclear reactor with a known thermal neutron flux. The irradiation time is chosen based on the desired activity, taking into account the half-life of ¹⁶⁵Dy to approach saturation.

• Post-Irradiation Handling: After irradiation, the sample is allowed to cool for a short period to let short-lived interfering isotopes decay. The sample is then safely handled in a hot cell or a glove box for subsequent measurements.

Half-Life Measurement

The half-life of ¹⁶⁵Dy can be determined by measuring the decrease in its activity over time.

Methodology:

• Sample Placement: The activated ¹⁶⁵Dy sample is placed at a fixed geometry relative to a radiation detector, such as a Geiger-Müller counter or a gamma-ray spectrometer.

• Data Acquisition: The number of counts in a specific time interval is recorded repeatedly over a period of several half-lives (e.g., 10-12 hours for ¹⁶⁵Dy).

• Background Subtraction: A background measurement is performed without the source to determine the background count rate, which is then subtracted from each sample measurement.

• Data Analysis: The natural logarithm of the background-corrected count rate is plotted against time. A linear least-squares fit is applied to the data points. The decay constant (λ) is the negative of the slope of this line. The half-life (T½) is then calculated using the formula: T½ = ln(2) / λ.[4][5]

Gamma-Ray Spectroscopy

High-resolution gamma-ray spectroscopy is employed to identify and quantify the gamma emissions from the decay of ¹⁶⁵Dy.

Methodology:

• Detector Setup: A High-Purity Germanium (HPGe) detector, known for its excellent energy resolution, is used.[6] The detector is cooled with liquid nitrogen to reduce thermal noise.

• Energy and Efficiency Calibration: The spectrometer is calibrated for energy and detection efficiency using standard radioactive sources with well-known gamma-ray energies and intensities (e.g., ¹³³Ba, ⁶⁰Co, ¹⁵²Eu).[7][8][9]

• Spectrum Acquisition: The activated ¹⁶⁵Dy source is placed at a reproducible distance from the detector, and the gamma-ray spectrum is acquired for a sufficient time to obtain good statistics in the peaks of interest.

• Data Analysis: The acquired spectrum is analyzed using specialized software. The analysis involves identifying the photopeaks corresponding to the gamma rays from ¹⁶⁵Dy decay, determining their energies, and calculating their net peak areas. The emission intensities are then calculated using the detector efficiency at each peak energy and correcting for the decay that occurred during the measurement.

Beta-Particle Spectroscopy

The beta spectrum of ¹⁶⁵Dy can be measured to determine the endpoint energies of the different beta branches.

Methodology:

• Detector System: A beta spectrometer, often consisting of a plastic or liquid scintillation detector, is used.[10][11][12][13] These detectors have a high efficiency for beta particles.

• Energy Calibration: The energy response of the spectrometer is calibrated using beta sources with known endpoint energies (e.g., ¹⁴C, ³⁶Cl, ⁹⁰Sr/⁹⁰Y).

• Spectrum Measurement: The ¹⁶⁵Dy source is placed in close proximity to the detector to minimize absorption in air. The beta spectrum is then acquired.

• Data Analysis: The measured spectrum is corrected for background and detector response. A Kurie plot (Fermi-Kurie plot) analysis is then performed on the spectrum. This involves plotting √(N(E) / (pE F(Z,E))) against the beta energy E, where N(E) is the number of counts at energy E, p is the momentum, and F(Z,E) is the Fermi function. The endpoint energy of a beta transition is determined by extrapolating the linear portion of the Kurie plot to the energy axis.

Experimental and Logical Workflows

The following diagrams illustrate the logical flow of the experimental procedures described above.

Caption: Experimental workflow for ¹⁶⁵Dy half-life determination.

Caption: Workflow for spectroscopic analysis of ¹⁶⁵Dy.

References

• 1. dysprosium-165 - Wikidata [wikidata.org]
• 2. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 3. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 4. mirion.com [mirion.com]
• 5. physicsx.erau.edu [physicsx.erau.edu]
• 6. nist.gov [nist.gov]
• 7. djs.si [djs.si]
• 8. mirion.com [mirion.com]
• 9. irpa.net [irpa.net]
• 10. resources.revvity.com [resources.revvity.com]
• 11. researchgate.net [researchgate.net]
• 12. nucleus.iaea.org [nucleus.iaea.org]
• 13. Optimization Method to Determine Gross Alpha-Beta in Water Samples Using Liquid Scintillation Counter [scirp.org]

An In-depth Technical Guide to the Half-Life and Energy Spectrum of Dysprosium-165

This technical guide provides a comprehensive overview of the nuclear properties of Dysprosium-165 (¹⁶⁵Dy), with a specific focus on its half-life and energy spectrum. The information is intended for researchers, scientists, and professionals in drug development who may utilize this radioisotope in their work.

Core Nuclear Properties

Dysprosium-165 is a synthetic radioisotope of the rare-earth element dysprosium. It is of significant interest due to its relatively short half-life and the nature of its radioactive decay, making it a candidate for various applications, including medical uses such as radiation synovectomy.[1][2][3][4][5]

Half-Life and Decay Modes

Dysprosium-165 decays via beta-minus (β⁻) emission.[6][7][8] It also has a metastable isomer, ¹⁶⁵ᵐDy, which decays predominantly through isomeric transition (IT) to the ground state of ¹⁶⁵Dy, with a small fraction undergoing beta decay.[9][10][11]

Isotope	Half-Life	Primary Decay Mode
¹⁶⁵Dy	2.332 (4) hours	β⁻ (100%)
¹⁶⁵ᵐDy	1.257 (6) minutes	IT (~97.7%)
β⁻ (~2.3%)

Table 1: Half-life and primary decay modes of the ground and metastable states of Dysprosium-165.[7][8][9][10][11]

Energy Spectrum

The energy spectrum of Dysprosium-165 is characterized by the energies of the emitted beta particles and the subsequent gamma rays from the de-excitation of the daughter nucleus, Holmium-165 (¹⁶⁵Ho).

Beta Energy Spectrum

The beta decay of ¹⁶⁵Dy to ¹⁶⁵Ho is the sole decay mode of the ground state. The decay of the metastable isomer, ¹⁶⁵ᵐDy, also has a beta decay branch.

Decay Path	Decay Energy (Q-value)	Maximum Beta Energy (Eβ,max)
¹⁶⁵Dy → ¹⁶⁵Ho	1.2857 (8) MeV	1.2857 MeV
¹⁶⁵ᵐDy → ¹⁶⁵Ho	1.394 MeV	~1.020 MeV and ~0.890 MeV

Table 2: Beta decay energy characteristics for Dysprosium-165.[7][9][10]

Gamma Energy Spectrum

The beta decay of ¹⁶⁵Dy populates various excited states in ¹⁶⁵Ho, which then de-excite by emitting gamma rays. The most prominent gamma emissions are listed below.

Energy (keV)	Relative Intensity
94.6 ± 0.1	1970
279.9 ± 0.2	578
361.8 ± 0.2	1000
546.2 ± 0.2	174
566.1 ± 0.2	141
620.7 ± 0.2	114
633.4 ± 0.2	645
715.3 ± 0.2	603

Table 3: A selection of prominent gamma-ray energies and their relative intensities from the decay of the ¹⁶⁵Dy ground state.[12]

Experimental Protocols

The characterization of Dysprosium-165's properties involves its production followed by radiometric measurements.

Production of Dysprosium-165

Dysprosium-165 is typically produced via neutron capture.

• Target Preparation : High-purity Dysprosium(III) oxide (Dy₂O₃) or metallic dysprosium, enriched in the stable isotope ¹⁶⁴Dy, is used as the target material.[12][13]

• Neutron Irradiation : The target is placed in a high-flux thermal neutron environment, such as a nuclear reactor or an Am-Be neutron source.[12][13][14] The ¹⁶⁴Dy nuclei capture neutrons via the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction to produce ¹⁶⁵Dy.[4][15]

Half-Life Measurement

The determination of the half-life is achieved by activity measurement over time.

• Sample Preparation : The irradiated dysprosium target is prepared for counting.

• Gamma-Ray Counting : The sample is placed in a fixed geometry relative to a gamma-ray detector, typically a High-Purity Germanium (HPGe) detector.[13][14]

• Data Acquisition : The number of counts in a prominent full-energy peak of the ¹⁶⁵Dy gamma spectrum (e.g., 94.7 keV or 361.8 keV) is recorded over several half-lives.

• Analysis : A decay curve is generated by plotting the natural logarithm of the count rate versus time. A linear regression is applied to the data, and the half-life is calculated from the slope of the fit, which corresponds to the decay constant.

Energy Spectrum Measurement

Gamma-ray spectroscopy is employed to determine the energies and intensities of the gamma radiation.

• Spectrometer Setup : A high-resolution HPGe detector coupled to a multi-channel analyzer is used.[12][14]

• Energy and Efficiency Calibration : The spectrometer is calibrated using standard radioactive sources with well-characterized gamma-ray emissions covering a wide energy range.

• Spectrum Acquisition : A gamma-ray spectrum of the ¹⁶⁵Dy source is acquired for a sufficient duration to obtain good counting statistics in the photopeaks.

• Peak Analysis : The acquired spectrum is analyzed to identify the energies of the gamma rays from the centroids of the photopeaks and their relative intensities from the net peak areas, corrected for the detector's efficiency at each energy.[12]

Visualizations

The following diagrams provide a visual representation of the ¹⁶⁵Dy decay scheme and the experimental workflow.

Caption: Decay pathways of Dysprosium-165m and Dysprosium-165g.

Caption: Workflow for the production and characterization of ¹⁶⁵Dy.

References

• 1. acls-pals-bls.com [acls-pals-bls.com]
• 2. WebElements Periodic Table » Dysprosium » isotope data [webelements.com]
• 3. tracesciences.com [tracesciences.com]
• 4. The development of dysprosium-165 hydroxide macroaggregates for radiation synovectomy [inis.iaea.org]
• 5. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 6. Dysprosium - Wikipedia [en.wikipedia.org]
• 7. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 8. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 9. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 10. THE DECAY OF THE 1.25 MINUTE NUCLEAR ISOMER Dy$sup 165$m (Journal Article) | OSTI.GOV [osti.gov]
• 11. nndc.bnl.gov [nndc.bnl.gov]
• 12. journals.jps.jp [journals.jps.jp]
• 13. worldscientific.com [worldscientific.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Production of Dysprosium-165 via Neutron Irradiation: A Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Dysprosium-165 (¹⁶⁵Dy) is a radionuclide with significant potential in therapeutic nuclear medicine, primarily due to its short half-life and the emission of beta particles suitable for localized energy deposition. This technical guide provides a comprehensive overview of the production of ¹⁶⁵Dy through neutron irradiation of Dysprosium-164 (¹⁶⁴Dy), detailing the underlying nuclear physics, experimental protocols, and analytical methods.

Introduction to Dysprosium-165

Dysprosium-165 is a beta- and gamma-emitting isotope of dysprosium. Its relatively short half-life of 2.334 hours and the emission of beta particles with a maximum energy of 1.286 MeV make it an attractive candidate for various therapeutic applications, including radiosynovectomy. The primary route for producing ¹⁶⁵Dy is through the neutron capture reaction of the stable isotope ¹⁶⁴Dy.

Physical and Nuclear Properties

A summary of the key physical and nuclear characteristics of Dysprosium-165 is presented in the table below.

Property	Value
Half-life	2.334 hours[1]
Decay Mode	Beta (β⁻) decay to Holmium-165 (¹⁶⁵Ho)[1]
Beta Decay Energy (maximum)	1.286 MeV[1]
Gamma Ray Energy (Intensity)	94.7 keV
Spin and Parity	7/2+[1]
Atomic Mass	164.9317 u[1]

Production via Neutron Irradiation

The production of Dysprosium-165 is achieved through the neutron capture reaction involving the stable isotope Dysprosium-164. The nuclear reaction is as follows:

¹⁶⁴Dy + ¹n → ¹⁶⁵Dy + γ

This reaction, commonly denoted as ¹⁶⁴Dy(n,γ)¹⁶⁵Dy, involves the bombardment of a dysprosium target with neutrons, typically in a nuclear reactor. The cross-section for this reaction is a critical parameter that determines the production yield.

Neutron Capture Cross-Section

The thermal neutron capture cross-section of ¹⁶⁴Dy is a key parameter for calculating the production yield of ¹⁶⁵Dy. The table below summarizes reported values.

Neutron Energy	Cross-Section (barns)	Reference
Thermal (0.0253 eV)	~2700
0.0334 eV	2322 ± 140	[2]

Experimental Protocols

The production of high-purity ¹⁶⁵Dy involves a multi-step process encompassing target preparation, neutron irradiation, and post-irradiation radiochemical separation.

Target Preparation

The choice of target material is crucial for efficient production and subsequent purification of ¹⁶⁵Dy.

• Target Material: High-purity Dysprosium(III) oxide (Dy₂O₃) is a commonly used target material due to its thermal stability. Enriched ¹⁶⁴Dy₂O₃ is preferred to maximize the production of ¹⁶⁵Dy and minimize the formation of other dysprosium isotopes. Natural dysprosium, which contains 28.3% ¹⁶⁴Dy, can also be used.[3]

• Encapsulation: The powdered Dy₂O₃ target is typically encapsulated in a high-purity aluminum or quartz ampoule. The encapsulation material should have a low neutron capture cross-section to prevent the formation of significant activation products.

Neutron Irradiation

The encapsulated dysprosium target is irradiated in a nuclear reactor with a suitable neutron flux.

• Irradiation Facility: Both research reactors (e.g., TRIGA) and high-flux isotope reactors (HFIR) can be utilized. High-flux reactors provide a significantly higher neutron flux, leading to higher production yields of ¹⁶⁵Dy. HFIR, for instance, offers a thermal neutron flux of up to 2.5 × 10¹⁵ n/cm²/s.

• Irradiation Parameters: The duration of the irradiation is a critical parameter that is optimized based on the neutron flux and the half-life of ¹⁶⁵Dy. A typical irradiation time is in the range of several hours. For example, irradiation of natural Dy(NO₃)₃ at a thermal neutron flux of 3-4 × 10¹³ n/cm²·s for 6 hours has been reported to produce significant quantities of ¹⁶⁵Dy.

Post-Irradiation Processing and Radiochemical Separation

Following irradiation, the target is allowed to cool for a short period to allow for the decay of short-lived activation products. The ¹⁶⁵Dy is then chemically separated from the bulk target material and any other impurities.

• Dissolution: The irradiated Dy₂O₃ target is dissolved in a suitable acid, such as nitric acid or hydrochloric acid.

• Radiochemical Separation: Ion-exchange chromatography is the most common method for separating ¹⁶⁵Dy from the target material and other lanthanide impurities.

  • Resin: Cation-exchange resins such as Aminex A7 or Dowex AG 50W are commonly used.

  • Eluent: A complexing agent, typically α-hydroxyisobutyric acid (α-HIBA), is used as the eluent. The concentration and pH of the α-HIBA solution are critical for achieving good separation. A typical eluent composition is 70 mmol·dm⁻³ α-HIBA with a pH of 4.6.

  • Procedure: The dissolved target solution is loaded onto the column, and the different lanthanides are selectively eluted by the α-HIBA solution. The fractions containing the purified ¹⁶⁵Dy are then collected.

Quality Control

The final product must be assessed for radionuclidic and radiochemical purity.

• Radionuclidic Purity: Gamma-ray spectrometry using a high-purity germanium (HPGe) detector is used to identify and quantify the radionuclides present in the final product. The characteristic gamma-ray peak of ¹⁶⁵Dy at 94.7 keV is used for its identification and activity determination.

• Radiochemical Purity: Techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) can be used to determine the chemical form of the ¹⁶⁵Dy and to ensure that it is free from other chemical impurities.

Visualizations

Nuclear Reaction and Decay Pathway

Caption: Production of ¹⁶⁵Dy via neutron capture and its subsequent beta decay.

Experimental Workflow

Caption: Workflow for the production and purification of Dysprosium-165.

References

• 1. Production of 166Ho through 164Dy(n, gamma)165Dy(n, gamma)166Dy(beta-)166Ho and separation of 166Ho [pubmed.ncbi.nlm.nih.gov]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. researchgate.net [researchgate.net]

The Discovery and Prolific Isotopic Landscape of Dysprosium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium (Dy), element 66, is a rare earth element belonging to the lanthanide series. Its name, derived from the Greek word "dysprositos" meaning "hard to get," aptly describes the initial challenges in its isolation.[1][2] First identified in 1886 by French chemist Paul-Émile Lecoq de Boisbaudran, the element was not isolated in a relatively pure form until the advent of ion-exchange chromatography in the 1950s by Frank Spedding and his team at Iowa State University.[2][3] While the discovery of the element itself was a significant achievement, the subsequent exploration of its isotopic composition has revealed a rich and complex nuclear landscape. This guide provides an in-depth technical overview of the discovery and history of Dysprosium's isotopes, presenting key data, experimental methodologies, and a historical timeline.

Naturally occurring Dysprosium is a composite of seven stable isotopes.[4] Beyond these, a remarkable 29 radioisotopes have been artificially synthesized, with mass numbers spanning from 138 to 173.[2][5] The journey of their discovery, from the early days of mass spectrometry to modern nuclear reaction techniques, offers a compelling narrative of scientific and technological advancement.

Quantitative Data Summary of Dysprosium Isotopes

The following table summarizes the key properties of the known isotopes of Dysprosium, including their discovery year where available.

Isotope	Mass Number (A)	Half-life	Decay Mode(s)	Natural Abundance (%)	Discovery Year
Stable Isotopes
¹⁵⁶Dy	156	Stable	-	0.056	1948
¹⁵⁸Dy	158	Stable	-	0.095	1938
¹⁶⁰Dy	160	Stable	-	2.329	1938
¹⁶¹Dy	161	Stable	-	18.889	1934
¹⁶²Dy	162	Stable	-	25.475	1934
¹⁶³Dy	163	Stable	-	24.896	1934
¹⁶⁴Dy	164	Stable	-	28.260	1934
Key Radioisotopes
¹⁵⁴Dy	154	1.40 x 10⁶ years	α	Synthetic	1961
¹⁵⁷Dy	157	8.14 hours	ε	Synthetic	1953
¹⁵⁹Dy	159	144.4 days	ε	Synthetic	1951
¹⁶⁵Dy	165	2.334 hours	β⁻	Synthetic	1935
¹⁶⁶Dy	166	81.6 hours	β⁻	Synthetic	1949

The Discovery of Stable Isotopes: The Dawn of Mass Spectrometry

The discovery of the stable isotopes of Dysprosium is intrinsically linked to the pioneering work of Francis W. Aston and the invention of the mass spectrograph.[6][7][8] This revolutionary instrument, a refinement of J.J. Thomson's earlier work on positive rays, allowed for the separation of ions based on their mass-to-charge ratio, providing the first experimental proof of isotopes in non-radioactive elements.[6]

Experimental Protocol: Early Mass Spectrometry of Rare Earths

• Ionization: A sample of the element, in this case, a volatile compound of Dysprosium, was introduced into the discharge tube of the mass spectrograph. An electrical discharge was then used to ionize the atoms of the sample.

• Acceleration: The resulting positive ions were accelerated by an electric field.

• Velocity Selection: The accelerated ions were passed through a velocity selector, which used a combination of electric and magnetic fields to allow only ions of a specific velocity to pass through.

• Mass Separation: The ions were then subjected to a magnetic field, which deflected them into circular paths. The radius of this path was dependent on the mass-to-charge ratio of the ion.

• Detection: The separated ion beams were detected by a photographic plate, creating a series of lines corresponding to the different isotopes present in the sample. The position of each line indicated the mass of the isotope, and the intensity of the line was related to its abundance.

Through this method, the existence of the seven stable isotopes of Dysprosium was confirmed, revealing the multi-isotopic nature of this "hard to get" element.

The Synthesis and Discovery of Radioactive Isotopes

The exploration of Dysprosium's isotopic landscape expanded significantly with the advent of nuclear reactors and particle accelerators. These powerful tools enabled the synthesis of radioactive isotopes through various nuclear reactions.

Key Experimental Protocols for the Synthesis of Dysprosium Radioisotopes

The production of specific Dysprosium radioisotopes involves carefully designed nuclear reactions. Below are detailed methodologies for the synthesis of some of the most significant radioactive isotopes of Dysprosium.

• Reaction: Proton-induced spallation reaction on a Tantalum (Ta) target.[9]

• Methodology:

  • Target Preparation: A high-purity Tantalum foil is prepared as the target material.

  • Irradiation: The Tantalum target is bombarded with a high-energy proton beam from a particle accelerator. This bombardment induces spallation reactions, where the tantalum nuclei are fragmented, producing a wide range of nuclides, including ¹⁵⁴Dy.

  • Radiochemical Separation: Following irradiation, the target is dissolved. A complex series of chemical separation techniques, including ion-exchange chromatography, is employed to isolate the Dysprosium fraction from the bulk Tantalum and other reaction byproducts.[9]

  • Isotopic Purification: The Dysprosium fraction is further purified to isolate the ¹⁵⁴Dy isotope.

  • Identification and Characterization: The presence and quantity of ¹⁵⁴Dy are determined using techniques such as alpha spectrometry and inductively coupled plasma mass spectrometry (ICP-MS).[9]

• Reaction: Alpha-particle-induced reaction on a natural Terbium (¹⁵⁹Tb) target: ¹⁵⁹Tb(α, p3n)¹⁵⁹Dy.[1]

• Methodology:

  • Target Preparation: A thin foil of natural Terbium is used as the target.

  • Irradiation: The Terbium target is irradiated with a beam of alpha particles from a cyclotron.

  • Activity Measurement: The production of ¹⁵⁹Dy is quantified by measuring the gamma-ray emissions from the decay of the isotope using a high-purity germanium (HPGe) detector.[1]

• Reaction: Double neutron capture on ¹⁶⁴Dy: ¹⁶⁴Dy(n,γ)¹⁶⁵Dy(n,γ)¹⁶⁶Dy.[10][11][12]

• Methodology:

  • Target Material: Enriched ¹⁶⁴Dy oxide is used as the starting material.

  • Neutron Irradiation: The ¹⁶⁴Dy target is placed in a high-flux nuclear reactor and irradiated with thermal neutrons. The ¹⁶⁴Dy nucleus captures a neutron to become ¹⁶⁵Dy, which then captures a second neutron to form ¹⁶⁶Dy.

  • Chemical Processing: After irradiation, the target is processed to separate the ¹⁶⁶Dy from the remaining target material and other activation products.

  • Identification: The presence of ¹⁶⁶Dy is confirmed by detecting the beta particles emitted during its decay to Holmium-166 (¹⁶⁶Ho).

Visualizing the Discovery Timeline and Experimental Workflows

To better illustrate the historical progression of Dysprosium isotope discoveries and the experimental processes involved, the following diagrams are provided in the DOT language for Graphviz.

Caption: Timeline of the discovery of Dysprosium and its key isotopes.

Caption: Generalized workflow for early mass spectrometry used in stable isotope discovery.

Caption: General workflow for the synthesis and identification of radioactive Dysprosium isotopes.

Conclusion

The history of the discovery of Dysprosium's isotopes is a testament to the relentless pursuit of scientific knowledge and the development of increasingly sophisticated experimental techniques. From the painstaking fractional crystallization that first isolated the element to the powerful particle accelerators that create new, exotic nuclei, the study of Dysprosium has pushed the boundaries of our understanding of the atom. The detailed characterization of its stable and radioactive isotopes continues to be of great importance in various fields, including nuclear physics, materials science, and medicine, where isotopes like ¹⁶⁵Dy and ¹⁶⁶Ho (produced from ¹⁶⁴Dy and ¹⁶⁶Dy respectively) show promise in therapeutic applications.[13][14] This guide serves as a foundational resource for professionals seeking to understand the rich isotopic landscape of this fascinating and "hard to get" element.

References

• 1. nishina.riken.jp [nishina.riken.jp]
• 2. Dysprosium - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 5. metallurgyfordummies.com [metallurgyfordummies.com]
• 6. Francis William Aston - Wikipedia [en.wikipedia.org]
• 7. Aston Builds the First Mass Spectrograph and Discovers Isotopes | Research Starters | EBSCO Research [ebsco.com]
• 8. Francis William Aston | Nobel Prize, Mass Spectrometry, Isotope Analysis | Britannica [britannica.com]
• 9. High precision half-life measurement of the extinct radio-lanthanide Dysprosium-154 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Production of 166Ho through 164Dy(n, gamma)165Dy(n, gamma)166Dy(beta-)166Ho and separation of 166Ho - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tracesciences.com [tracesciences.com]
• 14. youtube.com [youtube.com]

Dysprosium-165: A Technical Guide to its Physical and Chemical Properties for Researchers and Drug Development Professionals

An In-depth Examination of a Promising Therapeutic Radionuclide

Dysprosium-165 (¹⁶⁵Dy) is a short-lived radioisotope with properties that make it a compelling candidate for various therapeutic applications in nuclear medicine, particularly in the treatment of arthritis through radiation synovectomy. This technical guide provides a comprehensive overview of the physical and chemical properties of ¹⁶⁵Dy, its production, the synthesis of its associated radiopharmaceuticals, and detailed experimental protocols relevant to its research and development.

Core Physical and Chemical Properties

Dysprosium-165 is a synthetic radioisotope of the rare-earth element dysprosium. Its key characteristics are summarized in the tables below, providing a clear reference for researchers.

Table 1: Physical Properties of Dysprosium-165

Property	Value
Half-life	2.334 hours
Decay Mode	Beta (β⁻) emission
Primary Beta Energy (Eβmax)	1.287 MeV
Gamma Ray Energy (Abundance)	94.7 keV (3.58%)
Atomic Mass	164.9317 u
Spin	7/2+

Table 2: Chemical Properties of Dysprosium-165

Property	Description
Chemical Symbol	¹⁶⁵Dy
Atomic Number (Z)	66
Neutron Number (N)	99
Common Oxidation State	+3
Electron Configuration	[Xe] 4f¹⁰ 6s²
Chemical Form for Medical Use	Typically as Dysprosium-165 Ferric Hydroxide (B78521) Macroaggregates (¹⁶⁵Dy-FHMA)

Production of Dysprosium-165

The primary method for producing Dysprosium-165 is through the neutron irradiation of stable Dysprosium-164 (¹⁶⁴Dy). This process is typically carried out in a nuclear reactor.

Experimental Protocol: Production of Dysprosium-165

Objective: To produce ¹⁶⁵Dy via neutron irradiation of a ¹⁶⁴Dy target.

Materials:

• Enriched ¹⁶⁴Dy oxide (Dy₂O₃) powder

• High-purity quartz or aluminum irradiation capsule

• Nuclear reactor with a thermal neutron flux

Procedure:

• Target Preparation:

  • Accurately weigh a specific amount of enriched ¹⁶⁴Dy₂O₃ powder. The target mass will depend on the desired activity of ¹⁶⁵Dy, the neutron flux of the reactor, and the irradiation time.

  • Encapsulate the ¹⁶⁴Dy₂O₃ powder in a high-purity quartz or aluminum capsule.

  • Seal the capsule to prevent any leakage of the radioactive material.

• Irradiation:

  • Place the sealed capsule in a suitable position within the nuclear reactor core or a designated irradiation facility with a known thermal neutron flux (typically in the range of 10¹³ to 10¹⁴ n/cm²·s).

  • Irradiate the target for a predetermined duration. The irradiation time is calculated based on the activation cross-section of ¹⁶⁴Dy and the half-life of ¹⁶⁵Dy to achieve the desired activity.

• Post-Irradiation Handling:

  • After irradiation, the target is highly radioactive and must be handled in a shielded hot cell using remote manipulators.

  • Allow for a short cooling period to let short-lived, unwanted radioisotopes decay.

  • Carefully open the irradiation capsule.

• Dissolution and Processing:

  • Dissolve the irradiated ¹⁶⁴Dy₂O₃ target in a minimal amount of high-purity acid (e.g., nitric acid or hydrochloric acid).

  • The resulting solution contains ¹⁶⁵Dy in its ionic form (Dy³⁺) and is ready for further chemical synthesis.

Production workflow for Dysprosium-165.

Synthesis of Dysprosium-165 Ferric Hydroxide Macroaggregates (¹⁶⁵Dy-FHMA)

For medical applications such as radiation synovectomy, ¹⁶⁵Dy is formulated into a particulate form to ensure its retention within the target joint space. Dysprosium-165 ferric hydroxide macroaggregates (¹⁶⁵Dy-FHMA) are commonly used for this purpose.

Experimental Protocol: Synthesis of ¹⁶⁵Dy-FHMA

Objective: To synthesize sterile ¹⁶⁵Dy-FHMA suitable for intra-articular injection.

Materials:

• ¹⁶⁵Dy³⁺ solution (from production step)

• Ferric chloride (FeCl₃) solution (sterile)

• Sodium hydroxide (NaOH) solution (sterile)

• Sterile, pyrogen-free water for injection

• Sterile reaction vessel

• Magnetic stirrer

• Centrifuge

• Particle size analyzer

Procedure:

• Preparation of Reagents:

  • Prepare sterile solutions of ferric chloride and sodium hydroxide at the desired concentrations.

• Co-precipitation:

  • In a sterile reaction vessel, add the acidic ¹⁶⁵Dy³⁺ solution.

  • Add a calculated amount of the sterile ferric chloride solution to the ¹⁶⁵Dy³⁺ solution and mix thoroughly using a magnetic stirrer.

  • Slowly add the sterile sodium hydroxide solution dropwise while continuously stirring. This will cause the co-precipitation of ferric hydroxide and dysprosium hydroxide. The final pH should be adjusted to be within a physiologically acceptable range (typically around 7.0-7.5).

• Particle Formation and Washing:

  • Continue stirring for a specified period to allow for the formation of macroaggregates of the desired size.

  • Centrifuge the suspension to pellet the ¹⁶⁵Dy-FHMA particles.

  • Remove the supernatant and wash the pellet with sterile, pyrogen-free water. Repeat the washing step multiple times to remove any unreacted ions.

• Resuspension and Sterilization:

  • Resuspend the final washed ¹⁶⁵Dy-FHMA pellet in a sterile saline solution for injection.

  • The final product should be terminally sterilized, for example, by autoclaving if the product is stable under such conditions, or prepared under aseptic conditions.

Synthesis workflow for ¹⁶⁵Dy-FHMA.

Quality Control of Dysprosium-165 Radiopharmaceuticals

Rigorous quality control is essential to ensure the safety and efficacy of ¹⁶⁵Dy-FHMA before administration to patients.

Table 3: Quality Control Tests for ¹⁶⁵Dy-FHMA

Test	Method	Acceptance Criteria
Radionuclidic Purity	Gamma-ray spectroscopy	¹⁶⁵Dy as the primary radionuclide; limits on long-lived impurities.
Radiochemical Purity	Thin-layer chromatography (TLC) or paper chromatography	>95% of radioactivity as ¹⁶⁵Dy-FHMA.
Particle Size Distribution	Light microscopy or laser diffraction	Majority of particles in the 2-5 µm range.
pH	pH meter	6.5 - 7.5
Sterility	Incubation in culture media	No microbial growth.
Apyrogenicity (Endotoxin)	Limulus Amebocyte Lysate (LAL) test	Below specified endotoxin (B1171834) limits.

Biodistribution Studies

Preclinical biodistribution studies are crucial to evaluate the in vivo behavior of ¹⁶⁵Dy-FHMA, particularly its retention in the joint space and leakage to non-target organs.

Experimental Protocol: Biodistribution of ¹⁶⁵Dy-FHMA in a Rodent Model

Objective: To determine the in vivo distribution and retention of ¹⁶⁵Dy-FHMA following intra-articular injection in a rodent model (e.g., rats or rabbits).

Materials:

• ¹⁶⁵Dy-FHMA suspension

• Healthy adult rodents (specify strain, sex, and weight)

• Anesthesia

• Syringes and needles for injection and blood collection

• Dissection tools

• Gamma counter

• Calibrated standards of ¹⁶⁵Dy

Procedure:

• Animal Preparation and Injection:

  • Anesthetize the animals according to an approved protocol.

  • Inject a known activity of the ¹⁶⁵Dy-FHMA suspension directly into the knee joint of one hind limb.

• Sample Collection:

  • At predetermined time points (e.g., 1, 4, 24, and 48 hours post-injection), euthanize a group of animals.

  • Collect blood samples via cardiac puncture.

  • Dissect and collect major organs and tissues of interest, including the injected knee joint, contralateral knee joint, liver, spleen, kidneys, lungs, heart, muscle, bone, and urine.

• Radioactivity Measurement:

  • Weigh each collected tissue sample.

  • Measure the radioactivity in each sample and in the collected blood and urine using a calibrated gamma counter. Also, measure the activity of the standards.

• Data Analysis:

  • Calculate the percentage of the injected dose (%ID) in each organ and tissue.

  • Calculate the %ID per gram of tissue to normalize for organ size.

  • Analyze the data to determine the retention of ¹⁶⁵Dy-FHMA in the injected joint and the extent of leakage to other organs over time.

Workflow for a biodistribution study.

Safety and Handling

Working with unsealed radioactive sources like ¹⁶⁵Dy requires strict adherence to radiation safety protocols to minimize exposure to personnel.

Key Safety Considerations:

• Time: Minimize the time spent handling the radioactive source.

• Distance: Maximize the distance from the radioactive source. Use tongs and other remote handling tools.

• Shielding: Use appropriate shielding (e.g., lead bricks, syringe shields) to reduce radiation exposure.

• Personal Protective Equipment (PPE): Always wear a lab coat, disposable gloves, and safety glasses.

• Monitoring: Use a survey meter to monitor for contamination in the work area and on personnel.

• Waste Disposal: Dispose of radioactive waste according to institutional and regulatory guidelines.

This technical guide provides a foundational understanding of the physical and chemical properties of Dysprosium-165 and the experimental methodologies associated with its production and use in a radiopharmaceutical context. Researchers, scientists, and drug development professionals are encouraged to adapt these protocols to their specific laboratory conditions and to always adhere to local and international regulations for handling radioactive materials.

An In-depth Technical Guide to the Natural Abundance and Sources of Dysprosium for Irradiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium (Dy), a rare earth element with atomic number 66, possesses unique nuclear and magnetic properties that make it a critical component in various high-technology applications. For researchers, scientists, and drug development professionals, dysprosium isotopes are of particular interest for irradiation purposes, including the production of medical radioisotopes. This technical guide provides a comprehensive overview of the natural abundance of dysprosium, its primary sources, and the methodologies for its extraction and purification for irradiation applications. All quantitative data is summarized in structured tables for ease of comparison, and detailed experimental protocols from cited literature are provided.

Natural Abundance of Dysprosium Isotopes

Naturally occurring dysprosium is a composite of seven stable isotopes, each with a specific relative abundance. The precise isotopic composition is a crucial consideration for irradiation applications, as the target isotope determines the desired reaction pathway and the production of the final radioisotope. The natural abundances of dysprosium isotopes are detailed in Table 1.

Isotope	Natural Abundance (%)
¹⁵⁶Dy	0.056
¹⁵⁸Dy	0.095
¹⁶⁰Dy	2.329
¹⁶¹Dy	18.889
¹⁶²Dy	25.475
¹⁶³Dy	24.896
¹⁶⁴Dy	28.26

Table 1: Natural Abundance of Stable Dysprosium Isotopes.

Sources of Dysprosium

Primary Mineral Sources

The concentration of dysprosium varies significantly among different mineral deposits. A summary of dysprosium content in major mineral sources is provided in Table 2.

Mineral	Chemical Formula (General)	Typical Dysprosium Content (% of total REEs)	Major Mining Locations
Monazite	(Ce,La,Nd,Th)PO₄	0.5 - 2.0	China, Brazil, India, Australia
Xenotime	YPO₄	4 - 8	China, Malaysia, Australia
Bastnäsite	(Ce,La,Y)CO₃F	0.04 - 0.4	China, USA
Ion-Adsorption Clays	-	0.1 - 2.0	Southern China

Table 2: Primary Mineral Sources of Dysprosium.

Secondary Source: Recycling

The increasing demand for high-performance permanent magnets, particularly neodymium-iron-boron (NdFeB) magnets used in electric vehicles and wind turbines, has led to a significant secondary source of dysprosium.[3] Dysprosium is added to these magnets to improve their thermal stability. Recycling processes are being developed to recover dysprosium and other rare earth elements from end-of-life products, mitigating supply risks and reducing the environmental impact of mining.

Extraction and Purification of Dysprosium

The separation of dysprosium from other rare earth elements is a complex process due to their similar chemical properties. The general workflow for extracting and purifying dysprosium from its ores is depicted in the following diagram.

References

• 1. tsijournals.com [tsijournals.com]
• 2. globallcadataaccess.org [globallcadataaccess.org]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Dysprosium-165 Decay Chain and its Daughter Products

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay characteristics of Dysprosium-165 (¹⁶⁵Dy), focusing on its decay chain and the properties of its resulting daughter nuclide. The information presented herein is intended to support researchers, scientists, and professionals involved in drug development, particularly in fields such as nuclear medicine and radiopharmaceutical development where ¹⁶⁵Dy is of interest.

Introduction to Dysprosium-165

Dysprosium-165 is a synthetic radioisotope of the rare-earth element dysprosium.[1] It is of particular interest in medical applications, such as in the form of a colloid for anti-inflammatory radiotherapeutic agents.[2] The therapeutic efficacy of ¹⁶⁵Dy is intrinsically linked to its decay properties, which govern its energy deposition and the nature of its daughter products.

The Dysprosium-165 Decay Pathway

Dysprosium-165 undergoes beta-minus (β⁻) decay, a process in which a neutron in the nucleus is converted into a proton, with the simultaneous emission of an electron (beta particle) and an antineutrino. This transformation results in an increase in the atomic number by one, leading to the formation of a new element.[2][3][4]

The primary decay scheme for Dysprosium-165 is as follows:

¹⁶⁵Dy → ¹⁶⁵Ho + e⁻ + ν̅ₑ

The parent nuclide, Dysprosium-165, decays into the stable daughter nuclide, Holmium-165 (¹⁶⁵Ho).[4][5][6]

Dysprosium-165 also has a metastable isomer, Dysprosium-165m (¹⁶⁵ᵐDy).[1][7] This excited nuclear state has a half-life of 1.257 minutes and decays through two primary modes:

• Isomeric Transition (IT): With a branching ratio of 97.76%, ¹⁶⁵ᵐDy decays to the ground state of ¹⁶⁵Dy by emitting gamma rays or conversion electrons.[3][7]

• Beta Decay: With a branching ratio of 2.24%, ¹⁶⁵ᵐDy can also directly decay to Holmium-165 via beta emission.[2][3][7]

Quantitative Decay Data

The key quantitative parameters of the Dysprosium-165 decay chain are summarized in the table below for easy reference and comparison.

Parameter	Dysprosium-165 (Ground State)	Dysprosium-165m (Metastable State)	Daughter Nuclide (Holmium-165)
Half-life	2.334 hours[3]	1.257 minutes[1][7]	Stable[8][9]
Decay Mode	β⁻ (100%)[4]	IT (97.76%), β⁻ (2.24%)[3][7]	Not Applicable
Beta Decay Energy (Q)	1.286 MeV[3][4]	1.394 MeV[3]	Not Applicable
Daughter Nuclide	Holmium-165 (¹⁶⁵Ho)[3][4]	Holmium-165 (¹⁶⁵Ho)[2][7]	Not Applicable
Spin and Parity	7/2+[3]	1/2-[7]	7/2-[10]
Atomic Mass	164.93170 u[3]	164.93170 u (ground state)	164.93032 u[10]

Properties of the Daughter Product: Holmium-165

The decay of Dysprosium-165 results in the formation of Holmium-165, which is the only naturally occurring and stable isotope of holmium.[8][9][11]

• Physical Properties: Holmium is a relatively soft, silvery, and malleable metal.[8][11] It possesses the highest magnetic moment of any naturally occurring element.[8][11]

• Chemical Properties: Holmium is a reactive element that is stable in dry air at room temperature but will oxidize in moist air.[8][11] It reacts with water to form holmium hydroxide.[8]

• Nuclear Properties: Holmium-165 has a nuclear spin of 7/2- and is a stable nuclide, meaning it does not undergo further radioactive decay.[10]

Experimental Protocols

The characterization of the Dysprosium-165 decay chain involves several key experimental techniques.

A common method for determining the half-life of a radioisotope like ¹⁶⁵Dy involves measuring its activity over time.

Methodology:

• Sample Preparation: A sample containing ¹⁶⁵Dy is prepared. This can be achieved through neutron activation of a stable Dysprosium-164 target.[12]

• Activity Measurement: The activity of the ¹⁶⁵Dy sample is measured at regular intervals using a suitable radiation detector, such as a scintillation detector or a germanium detector.[13]

• Data Acquisition: The counts within a specific energy peak corresponding to ¹⁶⁵Dy decay are recorded over time.

• Data Analysis: The natural logarithm of the count rate is plotted against time. The data points should form a straight line.

• Half-Life Calculation: The slope of this line is equal to the negative of the decay constant (λ). The half-life (t₁/₂) can then be calculated using the formula: t₁/₂ = ln(2) / λ. A weighted least-squares fit is often used to accurately determine the slope from the experimental data.[13]

Gamma spectroscopy is employed to identify the energies and intensities of the gamma rays emitted during the decay of ¹⁶⁵Dy and its metastable state.

Methodology:

• Detector Setup: A high-resolution gamma-ray detector, such as a High-Purity Germanium (HPGe) or a Lithium-drifted Germanium (Ge(Li)) detector, is used.[14] These detectors offer excellent energy resolution, which is crucial for distinguishing between different gamma-ray energies.

• Energy and Efficiency Calibration: The detector is calibrated using standard radioactive sources with well-known gamma-ray energies and intensities. This allows for the accurate determination of the energies and emission probabilities of the gamma rays from the ¹⁶⁵Dy source.

• Data Acquisition: The ¹⁶⁵Dy sample is placed at a reproducible distance from the detector, and the gamma-ray spectrum is acquired over a sufficient period to achieve good statistical accuracy.

• Spectral Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding to the gamma rays emitted from the decay of ¹⁶⁵Dy. The area of each photopeak is proportional to the intensity of the corresponding gamma ray. The analysis of the gamma spectrum reveals the different energy levels in the daughter nucleus, Holmium-165.[15][16]

Visualized Decay Pathway

The following diagrams illustrate the decay chain of Dysprosium-165 and the experimental workflow for its characterization.

Caption: Decay chain of Dysprosium-165, including its metastable state.

Caption: Experimental workflow for characterizing Dysprosium-165 decay.

References

• 1. Dysprosium - Wikipedia [en.wikipedia.org]
• 2. Dysprosium Isotopes - List and Properties [chemlin.org]
• 3. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 4. Isotope data for dysprosium-165 in the Periodic Table [periodictable.com]
• 5. Isotope data for dysprosium-165 in the Periodic Table [periodictable.com]
• 6. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 7. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 8. Holmium - Wikipedia [en.wikipedia.org]
• 9. Holmium | Definition, Properties, & Facts | Britannica [britannica.com]
• 10. ISOFLEX USA - Holmium [isoflex.com]
• 11. Holmium: Properties, Uses & Isotopes Explained for Students [vedantu.com]
• 12. Production of 166Ho through 164Dy(n, gamma)165Dy(n, gamma)166Dy(beta-)166Ho and separation of 166Ho - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. journals.jps.jp [journals.jps.jp]
• 15. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 16. researchgate.net [researchgate.net]

Radiobiological Effects of Dysprosium-165 Beta Emission: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dysprosium-165 (Dy-165) is a short-lived, high-energy beta-emitting radionuclide with favorable physical characteristics for localized radiotherapy, particularly in the treatment of synovitis through a procedure known as radiosynoviorthesis. This technical guide provides an in-depth overview of the core radiobiological effects of Dy-165 beta emission. It details the physical properties of Dy-165, its mechanism of action at the cellular and molecular level, and the subsequent tissue responses. While specific in-vitro and in-vivo radiobiological studies on Dy-165 are limited, this guide extrapolates from the broader understanding of low-energy beta emitters to elucidate the key signaling pathways and cellular fates induced by this form of radiation. This includes the induction of apoptosis, DNA damage response, and the modulation of inflammatory and fibrotic pathways. Detailed experimental protocols for key radiobiological assays are provided, alongside visualizations of cellular signaling and experimental workflows to support further research and development in this field.

Introduction to Dysprosium-165 in Radiosynoviorthesis

Radiosynoviorthesis is a minimally invasive procedure that involves the intra-articular injection of a radioactive colloid to treat inflammatory joint diseases, most notably rheumatoid arthritis. The goal is to destroy the inflamed synovial membrane, thereby reducing pain and swelling and improving joint function. The ideal radionuclide for this application should have a short half-life to minimize systemic radiation exposure, sufficient energy to penetrate the synovium, and be formulated in particles large enough to be retained within the joint space.

Dysprosium-165 has emerged as a promising agent for radiosynoviorthesis due to its advantageous physical properties. It is typically chelated to ferric hydroxide (B78521) macroaggregates (FHMA) or used as hydroxide macroaggregates (HMA) to ensure its retention within the synovial cavity.[1][2][3][4] Clinical studies have demonstrated that Dy-165 is as effective as other commonly used radionuclides, such as Yttrium-90 (B1217062), with the added benefit of a significantly shorter half-life, which reduces the need for prolonged hospitalization.[5]

Physical and Dosimetric Properties of Dysprosium-165

A thorough understanding of the physical characteristics of Dysprosium-165 is fundamental to appreciating its radiobiological effects. The key properties are summarized in the table below.

Property	Value	Reference
Half-life (T½)	2.332 hours	[6]
Decay Mode	Beta (β-) emission	[7]
Beta Decay Energy (Eβmax)	1.286 MeV	[7]
Daughter Nuclide	Holmium-165 (stable)	[7]
Particulate Formulation	Ferric Hydroxide Macroaggregates (FHMA) or Hydroxide Macroaggregates (HMA)	[1][2]
Particle Size	3-5 µm for HMA, 0.5-5 µm for FHMA	[1][2]

The relatively high energy of the beta particles emitted by Dy-165 allows for penetration into the inflamed synovial tissue, while the short half-life ensures a rapid dose delivery with minimal long-term radiation exposure to the patient. The macroaggregate formulation is crucial for minimizing leakage from the joint, with studies in animal models showing significantly less leakage compared to other radiocolloids.[1][2]

Radiobiological Mechanisms of Dysprosium-165 Beta Emission

The therapeutic effect of Dysprosium-165 in radiosynoviorthesis is a direct consequence of the localized deposition of energy from its beta emissions within the synovial tissue. This energy deposition initiates a cascade of molecular and cellular events, ultimately leading to the ablation of the inflamed synovium.

Induction of Cell Death: Apoptosis and Necrosis

The primary mechanism of action of intra-articular beta radiation is the induction of cell death in the synovial lining cells (synoviocytes) and infiltrating inflammatory cells.

• Apoptosis: At therapeutic doses, beta radiation is known to induce programmed cell death, or apoptosis. This is triggered by both direct and indirect DNA damage. The process involves the activation of a cascade of enzymes called caspases, which orchestrate the systematic dismantling of the cell.[8][9] Key features of apoptosis include cell shrinkage, chromatin condensation, and the formation of apoptotic bodies, which are then cleared by phagocytic cells.

• Necrosis: At higher radiation doses, or in cells that are unable to undergo apoptosis, cell death can occur through necrosis. This is a less controlled process characterized by cell swelling and rupture, which can lead to further inflammation.

The induction of apoptosis is considered the desired therapeutic outcome as it is a non-inflammatory process of cell removal.

DNA Damage and Repair Pathways

Beta particles, being a form of ionizing radiation, can cause damage to cellular macromolecules, with DNA being the most critical target.

• Direct and Indirect Action: DNA damage can occur through the direct ionization of the DNA molecule by a beta particle or, more commonly, through indirect action. Indirect action involves the radiolysis of water molecules within the cell, leading to the generation of highly reactive free radicals, such as hydroxyl radicals (•OH). These free radicals can then diffuse to and damage the DNA.

• Types of DNA Lesions: The most significant types of DNA damage induced by beta radiation are single-strand breaks (SSBs) and double-strand breaks (DSBs). While SSBs are generally repaired with high fidelity, DSBs are more cytotoxic and can lead to chromosomal aberrations if not repaired correctly.[10]

• DNA Damage Response (DDR): Cells have evolved sophisticated DNA damage response (DDR) pathways to detect and repair DNA lesions. The presence of DSBs activates a signaling cascade involving sensor proteins (like the MRN complex), transducer kinases (such as ATM and ATR), and effector proteins that mediate cell cycle arrest and DNA repair.[11][12] If the damage is too extensive to be repaired, the DDR can trigger apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synovectomy of the rheumatoid knee using intra-articular injection of dysprosium-165-ferric hydroxide macroaggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dysprosium-165 ferric hydroxide macroaggregates for radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 7. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 8. Beta-irradiation used for systemic radioimmunotherapy induces apoptosis and activates apoptosis pathways in leukaemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The paradox role of caspase cascade in ionizing radiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. DNA Damage by Radiopharmaceuticals and Mechanisms of Cellular Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | DNA Double Strand Break Repair Pathways in Response to Different Types of Ionizing Radiation [frontiersin.org]

Dysprosium-165: A Technical Guide to Its Potential Research Applications

Audience: Researchers, scientists, and drug development professionals.

Abstract: Dysprosium-165 (¹⁶⁵Dy) is a radionuclide with promising characteristics for various therapeutic and research applications. With a short half-life and the emission of both beta and gamma radiation, it offers a unique profile for targeted therapies and tracer studies. This technical guide provides an in-depth overview of the properties, production, and current and potential research applications of ¹⁶⁵Dy, with a primary focus on its use in radiation synovectomy. Detailed experimental protocols, quantitative data, and workflow visualizations are presented to facilitate further research and development in this field.

Core Properties of Dysprosium-165

Dysprosium-165 is a synthetic radioisotope of the rare-earth element dysprosium. Its nuclear and physical properties make it particularly suitable for localized radiotherapy. The key characteristics are summarized in the table below.

Table 1: Quantitative Data for Dysprosium-165

Property	Value
Half-life	2.332 - 2.334 hours[1][2][3]
Decay Mode	Beta (β⁻) decay to Holmium-165 (¹⁶⁵Ho)[2][4][5]
Beta (β⁻) Energy (Max)	1.286 MeV (83% abundance), 1.191 MeV (15% abundance)[3][6]
Gamma (γ) Energy	94.7 keV (3.6% abundance)[6]
Maximum Tissue Penetration	5.7 mm[6]
Parent Isotope	Dysprosium-164 (¹⁶⁴Dy) via neutron capture[4][7]
Atomic Mass	164.9317 u[3][8]
Specific Activity	Can be produced at high specific activity (e.g., 703 MBq/mg)[9][10]

Production of Dysprosium-165

Dysprosium-165 is produced through the neutron bombardment of stable, naturally occurring Dysprosium-164.[7] This process is typically carried out in a high-flux nuclear reactor.

• Target Material: High-purity, natural Dysprosium Oxide (Dy₂O₃) is used as the target material. ¹⁶⁴Dy is the most abundant stable isotope of dysprosium.[4][11]

• Irradiation: The Dy₂O₃ target is encapsulated and irradiated in a nuclear reactor with a thermal neutron flux, typically in the range of 3-4 x 10¹³ neutrons/cm²·s.[10]

• Reaction: The ¹⁶⁴Dy nucleus captures a neutron to become ¹⁶⁵Dy (¹⁶⁴Dy(n,γ)¹⁶⁵Dy).

• Duration: The irradiation time is typically several hours (e.g., 6-8 hours) to achieve high specific activity.[9][10]

• Post-Processing: After irradiation, the target is dissolved, often in an acidic solution like 0.1 N HCl, to prepare it for radiopharmaceutical formulation.[10] Radionuclidic purity is then verified using high-resolution gamma spectrometry.[10]

References

• 1. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 3. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 4. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 5. Dysprosium - Wikipedia [en.wikipedia.org]
• 6. Radiation Synovectomy: An Enticing Treatment Option for Inflammatory Joint Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tracesciences.com [tracesciences.com]
• 8. Dysprosium-165 | Dy | CID 166954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. tech.snmjournals.org [tech.snmjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. newworldencyclopedia.org [newworldencyclopedia.org]

An In-Depth Technical Guide to the Safe Handling of Dysprosium-165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling precautions for Dysprosium-165 (¹⁶⁵Dy), a radionuclide of increasing interest in therapeutic applications, particularly in the field of radiation synovectomy. This document is intended for use by trained professionals in a laboratory or clinical research setting.

Introduction to Dysprosium-165

Dysprosium-165 is a beta- and gamma-emitting radionuclide. Its relatively short half-life and energetic beta emissions make it a suitable candidate for targeted radiotherapy, where localized cell destruction is desired with minimal impact on surrounding healthy tissue.

Radiological and Physical Properties

A thorough understanding of the physical and radiological characteristics of ¹⁶⁵Dy is fundamental to its safe handling. Key properties are summarized in the table below.

Property	Value
Half-life	2.334 hours
Primary Decay Mode	Beta Minus (β⁻)
Beta Minus (β⁻) Energy	Maximum: 1.286 MeV, Mean: 0.447 MeV
Gamma Emissions	94.7 keV (3.58%), 361.7 keV (0.84%)
Daughter Product	Holmium-165 (¹⁶⁵Ho) (Stable)
Specific Gamma Ray Constant	0.0229 Rem/hr at 1 meter from 1 Curie

Table 1: Key Radiological Properties of Dysprosium-165.

Decay Scheme

The decay of Dysprosium-165 to stable Holmium-165 is a key aspect of its radiological profile. The following diagram illustrates this process.

Dysprosium-165 and Other Therapeutic Radionuclides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted radionuclide therapy represents a cornerstone of modern nuclear medicine, offering the potential to deliver cytotoxic radiation doses directly to pathological tissues while minimizing damage to surrounding healthy structures. The selection of an appropriate radionuclide is paramount to the success of this therapeutic strategy and is dictated by a combination of physical characteristics, production logistics, and biological efficacy. Among the array of therapeutic radionuclides, Dysprosium-165 (Dy-165) has emerged as a promising candidate for specific applications, most notably in the treatment of inflammatory joint diseases via radiation synovectomy. This technical guide provides a comprehensive overview of Dy-165, comparing its properties and applications with other commonly used therapeutic radionuclides.

Physical and Nuclear Properties of Therapeutic Radionuclides

The therapeutic efficacy of a radionuclide is intrinsically linked to its physical decay characteristics. These properties, including half-life, type and energy of emitted particles, and associated gamma emissions, determine the spatial and temporal distribution of the radiation dose delivered to the target tissue. A suitable physical half-life, generally between 6 hours and 7 days, is crucial for practical application, allowing for production, transport, and administration without significant decay, while also minimizing long-term radiation exposure to the patient.[1] Particulate radiations, such as beta (β⁻) particles, are preferred for therapy due to their high linear energy transfer (LET) and a defined tissue penetration range, which allows for localized energy deposition.[1]

Table 1: Physical Characteristics of Dysprosium-165 and Other Selected Therapeutic Radionuclides

Radionuclide	Half-life	Decay Mode	Max. Beta Energy (MeV)	Max. Tissue Penetration (mm)	Principal Gamma Energy (keV)	Production Method
Dysprosium-165 (¹⁶⁵Dy)	2.33 hours[2]	β⁻	1.3[2]	5.7[3]	94.7[3]	¹⁶⁴Dy(n,γ)¹⁶⁵Dy[3]
Yttrium-90 (B1217062) (⁹⁰Y)	64.1 hours	β⁻	2.28	11.0	None	⁹⁰Sr/⁹⁰Y generator
Lutetium-177 (¹⁷⁷Lu)	6.73 days	β⁻	0.50	2.0	113, 208	¹⁷⁶Lu(n,γ)¹⁷⁷Lu
Samarium-153 (¹⁵³Sm)	46.3 hours	β⁻	0.81	3.0	103	¹⁵²Sm(n,γ)¹⁵³Sm
Rhenium-186 (¹⁸⁶Re)	89.3 hours	β⁻	1.07	5.0	137	¹⁸⁵Re(n,γ)¹⁸⁶Re
Holmium-166 (¹⁶⁶Ho)	26.8 hours	β⁻	1.85	8.7	80.6	¹⁶⁵Ho(n,γ)¹⁶⁶Ho
Erbium-169 (¹⁶⁹Er)	9.4 days	β⁻	0.35	1.0	8.4	¹⁶⁸Er(n,γ)¹⁶⁹Er
Phosphorus-32 (³²P)	14.3 days	β⁻	1.71	8.0	None	³²S(n,p)³²P

Dysprosium-165: Production and Application

Production of Dysprosium-165

Dysprosium-165 is produced by the neutron bombardment of stable Dysprosium-164 (¹⁶⁴Dy) in a nuclear reactor.[3] This (n,γ) reaction results in the formation of ¹⁶⁵Dy. Due to its short half-life of 2.33 hours, the production facility must be in close proximity to the clinical site to ensure timely administration.[2]

Production of Dysprosium-165.

Therapeutic Application: Radiation Synovectomy

The primary clinical application of Dysprosium-165 is in radiation synovectomy , a procedure used to treat chronic inflammatory joint diseases such as rheumatoid arthritis.[3] The treatment involves the intra-articular injection of a radiopharmaceutical, which irradiates the inflamed synovial membrane, leading to its ablation and a reduction in inflammation and pain.

For this application, Dy-165 is formulated as ferric hydroxide (B78521) macroaggregates (FHMA) .[3][4] These particles, typically in the size range of 3-5 micrometers, are large enough to be retained within the joint space, minimizing leakage to non-target organs.[5] The short half-life of Dy-165 is advantageous in this context, as it delivers a high initial dose rate and reduces the radiation dose to other parts of the body in case of any leakage.[4]

Clinical studies have demonstrated that Dy-165-FHMA is an effective and safe treatment for synovitis of the knee, with efficacy comparable to that of Yttrium-90 (⁹⁰Y) silicate (B1173343) colloid.[6] However, the shorter half-life of Dy-165 allows for a shorter period of joint immobilization and hospitalization compared to ⁹⁰Y.[6]

Experimental Protocols

Preparation of ¹⁶⁵Dy-Ferric Hydroxide Macroaggregates (FHMA)

While a detailed, step-by-step proprietary protocol is not publicly available, the general procedure for the preparation of ¹⁶⁵Dy-FHMA involves the co-precipitation of ferric hydroxide with ¹⁶⁵Dy.

General Workflow:

• Irradiation: A target of natural or enriched Dysprosium oxide (Dy₂O₃) is irradiated in a nuclear reactor to produce ¹⁶⁵Dy.[7]

• Dissolution: The irradiated target is dissolved in a suitable acid to obtain a solution of ¹⁶⁵DyCl₃ or ¹⁶⁵Dy(NO₃)₃.

• Co-precipitation: A solution of ferric chloride (FeCl₃) is added to the ¹⁶⁵Dy solution. The pH of the mixture is then adjusted with a base (e.g., NaOH) to induce the co-precipitation of ferric hydroxide and dysprosium hydroxide.

• Particle Formation and Sizing: The resulting precipitate forms macroaggregates. The particle size is a critical quality control parameter and is typically controlled through the reaction conditions. The desired size range for radiation synovectomy is 3-10 micrometers to ensure retention in the joint.[8]

• Purification and Sterilization: The macroaggregates are washed to remove any unbound ¹⁶⁵Dy and other impurities. The final product is suspended in a sterile saline solution for injection. Sterilization is typically achieved by filtration.

Preparation of ¹⁶⁵Dy-FHMA.

Quality Control

Rigorous quality control is essential to ensure the safety and efficacy of radiopharmaceuticals.[9] Key quality control tests for ¹⁶⁵Dy-FHMA include:

• Radionuclidic Purity: To confirm the absence of other radioactive isotopes.

• Radiochemical Purity: To determine the percentage of ¹⁶⁵Dy incorporated into the macroaggregates.

• Particle Size Distribution: To ensure the particles are within the optimal range for joint retention.

• Sterility and Apyrogenicity: To prevent infection and pyrogenic reactions.

In Vivo Administration and Biodistribution Studies

Animal models, such as rabbits with antigen-induced arthritis, are used to evaluate the in vivo behavior of ¹⁶⁵Dy-FHMA.[10] The radiopharmaceutical is injected directly into the knee joint. Biodistribution studies are then performed at various time points to assess the retention of the macroaggregates within the joint and to quantify any leakage to other organs, such as the liver and regional lymph nodes.[10] Gamma scintigraphy can be used to visualize the distribution of the radiopharmaceutical in vivo due to the 94.7 keV gamma emission of ¹⁶⁵Dy.[3]

Comparison with Other Therapeutic Radionuclides

The choice of radionuclide for a specific therapeutic application depends on the size and location of the target tissue, the required dose rate, and the biological half-life of the targeting molecule.

Table 2: Comparative Overview of Therapeutic Applications

Radionuclide	Primary Applications	Key Advantages	Key Disadvantages
¹⁶⁵Dy	Radiation synovectomy[3]	Short half-life reduces extra-articular radiation dose[4]	Requires close proximity to a nuclear reactor[2]
⁹⁰Y	Radioimmunotherapy, liver-directed therapy, radiation synovectomy	High-energy beta emission suitable for larger tumors	No gamma emission for imaging; longer half-life can increase non-target dose
¹⁷⁷Lu	Peptide receptor radionuclide therapy (PRRT) for neuroendocrine tumors, PSMA-targeted therapy for prostate cancer	Favorable decay characteristics for small to medium-sized tumors, emits gamma rays for imaging	Lower energy may be less effective for very large or bulky tumors
¹⁵³Sm	Palliative treatment of bone metastases[11]	Bone-seeking properties, emits gamma rays for imaging[11]	Myelosuppression is a potential side effect[11]
¹⁸⁶Re	Palliative treatment of bone metastases, radiation synovectomy[12]	Similar chemistry to Technetium-99m, emits gamma rays for imaging[12]	Longer half-life compared to ¹⁶⁵Dy
¹⁶⁶Ho	Liver-directed therapy, radiation synovectomy	High-energy beta emission	Shorter half-life than some other beta emitters

Cellular and Molecular Mechanisms of Action

The therapeutic effect of beta-emitting radionuclides like Dy-165 is primarily mediated by the induction of DNA damage in target cells. The high-energy electrons emitted during beta decay cause single and double-strand breaks in the DNA, which, if not repaired, can lead to cell cycle arrest, apoptosis (programmed cell death), or necrosis.

While specific studies on the molecular signaling pathways activated by Dy-165 are limited, the general cellular response to ionizing radiation is well-characterized. DNA damage triggers a complex signaling cascade known as the DNA Damage Response (DDR).

Cellular Response to Beta Radiation.

Key signaling pathways involved in the cellular response to radiation-induced DNA damage include:

• ATM/ATR Pathway: Ataxia telangiectasia mutated (ATM) and ATM and Rad3-related (ATR) are key kinases that are activated in response to DNA double- and single-strand breaks, respectively. They initiate a signaling cascade that leads to cell cycle arrest and activation of DNA repair mechanisms.

• p53 Pathway: The tumor suppressor protein p53 is a critical downstream target of the ATM/ATR pathway. Activated p53 can induce cell cycle arrest to allow for DNA repair or, in the case of extensive damage, trigger apoptosis.

• NF-κB Pathway: The nuclear factor kappa B (NF-κB) pathway can be activated by ionizing radiation and plays a complex role in regulating inflammation, cell survival, and apoptosis.

In the context of radiation synovectomy, the irradiation of the synovial membrane is thought to induce apoptosis in the hyperplastic synovial cells, leading to a reduction in the inflammatory infiltrate and a restoration of joint homeostasis.

Conclusion

Dysprosium-165 is a valuable therapeutic radionuclide with a unique set of physical properties that make it particularly well-suited for radiation synovectomy. Its short half-life and energetic beta emissions allow for the delivery of a high, localized radiation dose to the synovium while minimizing systemic exposure. When compared to other therapeutic radionuclides, the choice of Dy-165 is highly application-specific. While radionuclides like Lutetium-177 and Yttrium-90 are mainstays in systemic cancer therapy, the properties of Dy-165 make it an excellent option for localized, intra-cavitary treatments. Further research into the specific radiobiological effects of Dy-165 and the development of novel delivery systems could expand its therapeutic utility in the future.

References

• 1. 188Re radiopharmaceuticals for radiosynovectomy: evaluation and comparison of tin colloid, hydroxyapatite and tin-ferric hydroxide macroaggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Radiation Synovectomy: an effective alternative treatment for inflamed small joints. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Radionuclide synovectomy – essentials for rheumatologists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dysprosium-165 ferric hydroxide macroaggregates for radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Studies on Preparation of Dysprosium-165 Metallic Macroaggregates for the Treatment of Rheumatoid Arthritis -The Korean Journal of Nuclear Medicine | Korea Science [koreascience.kr]
• 10. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 11. scielo.br [scielo.br]
• 12. openmedscience.com [openmedscience.com]

An In-depth Technical Guide to Dysprosium-165 in Nuclear Medicine

Introduction: Dysprosium-165 (¹⁶⁵Dy) is a reactor-produced radionuclide that has carved a significant niche in therapeutic nuclear medicine, primarily due to its favorable physical characteristics. With a short half-life and energetic beta emissions, it is an ideal candidate for localized therapies where rapid dose delivery and minimal exposure to non-target tissues are critical. Its principal application is in the field of radiation synovectomy (radiosynovectomy), a procedure for treating inflammatory joint diseases such as rheumatoid arthritis.[1][2][3] This guide provides a comprehensive technical overview of ¹⁶⁵Dy, from its production and formulation into radiopharmaceuticals to its clinical applications, dosimetry, and quality control procedures, aimed at researchers, scientists, and professionals in drug development.

Core Physical and Nuclear Properties

Dysprosium-165 is produced by the neutron irradiation of natural dysprosium.[4] Its properties make it highly suitable for radiosynovectomy: a short half-life that minimizes long-term radiation exposure and beta emissions with sufficient energy to penetrate and destroy the inflamed synovial tissue, coupled with low gamma emissions that reduce exposure to medical personnel and non-target organs.[1]

Property	Value
Half-life	2.334 hours[5][6][7]
Decay Mode	Beta (β⁻) emission[5][6]
Daughter Nuclide	Holmium-165 (¹⁶⁵Ho) (Stable)[5][7]
Maximum Beta Energy (Eβmax)	1.3 MeV[8]
Mean Electron Energy	0.44728 MeV[5]
Primary Gamma Ray Energy	94.7 keV[8]
Production Method	¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction[9]

Production of Dysprosium-165

The production of ¹⁶⁵Dy is achieved through neutron capture by the stable isotope ¹⁶⁴Dy, which has a natural abundance of 28.3%.[10][11] This process is typically carried out in a nuclear reactor.

Production Workflow:

• Target Material: High-purity natural Dysprosium(III) nitrate (B79036) (Dy(NO₃)₃) or Dysprosium(III) oxide (Dy₂O₃) is used as the target material.[8][9]

• Neutron Irradiation: The target is irradiated in a nuclear reactor with a thermal neutron flux. For example, irradiating natural Dy(NO₃)₃ at a flux of 3-4 × 10¹³ neutrons/cm²·s for about 6 hours can produce significant quantities of ¹⁶⁵Dy.[8]

• Post-Irradiation Processing: The irradiated target, now containing ¹⁶⁵Dy, is dissolved in a suitable solvent, such as 0.1 N HCl, to prepare it for radiolabeling.[8]

Fig. 1: Production workflow for Dysprosium-165.

Radiopharmaceutical Formulation

For effective radiosynovectomy, ¹⁶⁵Dy must be incorporated into particles large enough to be retained within the synovial cavity of the joint, thereby preventing leakage to non-target organs.[9] The most common formulations are Dysprosium-165 ferric hydroxide (B78521) macroaggregates (¹⁶⁵Dy-FHMA) and Dysprosium-165 hydroxide macroaggregates (¹⁶⁵Dy-HMA).[12][13]

Key Formulation Characteristics:

• Particle Size: The majority of particles are in the 3-5 micron range, which is optimal for retention within the joint space.[4][12]

• Carrier: The radionuclide is co-precipitated with ferric hydroxide or prepared as dysprosium hydroxide particles suspended in sterile saline.[9][12]

• Advantages of ¹⁶⁵Dy-HMA: This formulation avoids the use of ferric hydroxide and allows for a higher concentration of dysprosium.[12]

Experimental Protocol: Preparation of ¹⁶⁵Dy Hydroxide Macroaggregates (¹⁶⁵Dy-HMA)

This protocol is a generalized representation based on described methods.

• Preparation of ¹⁶⁵Dy Solution:

  • An irradiated Dy(NO₃)₃ target is dissolved in 0.1 N hydrochloric acid to form ¹⁶⁵DyCl₃.[8]

  • The solution's activity is measured using a calibrated dose calibrator.

• Macroaggregate Formation:

  • The acidic ¹⁶⁵Dy solution is added to a sterile, pyrogen-free reaction vial.

  • A sterile solution of sodium hydroxide (e.g., 0.2 N NaOH) is added dropwise while stirring to precipitate ¹⁶⁵Dy(OH)₃. The pH is carefully adjusted to be alkaline (e.g., pH > 9).

  • The mixture is agitated to promote the formation of macroaggregates of the desired size.

• Washing and Resuspension:

  • The suspension is centrifuged to pellet the macroaggregates.

  • The supernatant is discarded, and the particles are washed multiple times with sterile saline to remove any unbound ¹⁶⁵Dy.

  • After the final wash, the ¹⁶⁵Dy-HMA particles are resuspended in a known volume of sterile saline for injection.

• Sterilization:

  • The final suspension is sterilized, often by autoclaving at 121°C for 30 minutes, to ensure it is safe for clinical use.[14]

Fig. 2: Formulation of ¹⁶⁵Dy-Hydroxide Macroaggregates.

Mechanism of Action in Radiation Synovectomy

Radiation synovectomy is a non-surgical procedure that aims to destroy the inflamed synovial membrane (synovium) that is responsible for the pain and joint destruction in chronic inflammatory arthritis.

• Intra-articular Injection: The ¹⁶⁵Dy-HMA suspension is injected directly into the affected joint cavity (e.g., the knee).[1]

• Particle Retention: The macroaggregates are phagocytosed by synovial macrophages and retained within the joint space.

• Beta Irradiation: ¹⁶⁵Dy decays, emitting high-energy beta particles.

• Tissue Ablation: These beta particles have a maximum tissue penetration of approximately 5.7 mm, which is sufficient to irradiate and destroy the inflamed synovial lining while sparing the underlying cartilage and bone.[1]

• Therapeutic Effect: The ablation of the synovium leads to a reduction in inflammation, pain, and joint effusion.

Fig. 3: Therapeutic pathway of ¹⁶⁵Dy in the joint.

Clinical Efficacy and Dosimetry

Clinical studies have demonstrated that ¹⁶⁵Dy-FHMA is an effective agent for radiation synovectomy, particularly for patients with rheumatoid arthritis and persistent synovitis of the knee.[15]

Clinical Study Data (¹⁶⁵Dy-FHMA in Knee Synovitis)
Patient Cohort	111 patients (follow-up on 59 knees)[15]
Typical Administered Activity	270 mCi[15]
Overall Efficacy (2-year follow-up)	39/59 Good, 9/59 Fair, 11/59 Poor[15]
Efficacy in Stage I Radiographic Changes	19/25 Good result[15]
Efficacy in Stage II Radiographic Changes	20/34 Good result[15]

A significant advantage of ¹⁶⁵Dy is its favorable dosimetry profile, characterized by low systemic spread and reduced radiation dose to non-target organs compared to longer-lived radionuclides like Yttrium-90 (B1217062) (⁹⁰Y).[9][15]

Dosimetry and Biodistribution Data
Mean Whole-Body Dose (Human)	0.3 rad[9][15]
Mean Liver Dose at 24h (Human)	3.2 rad[9][15]
Leakage to Liver at 24h (Rabbit)	~0.003% of injected dose (¹⁶⁵Dy-HMA)[4]
Leakage to Liver at 24h (Rabbit)	~0.3% of injected dose (¹⁶⁵Dy-FHMA)[9]
Leakage to Kidneys at 24h (Rabbit)	~0.1% of injected dose (¹⁶⁵Dy-FHMA)[9]

Quality Control

Rigorous quality control (QC) is mandatory to ensure the safety, purity, and efficacy of the final radiopharmaceutical product.[16][17][18]

Key Quality Control Tests:

• Radionuclidic Purity: Assessed using a gamma-ray spectrometer to confirm that ¹⁶⁵Dy is the primary radionuclide present and to quantify any impurities.[8][9]

• Radiochemical Purity (RCP): Determines the percentage of radioactivity in the desired chemical form (i.e., bound to the macroaggregates). This is crucial to minimize the leakage of free ¹⁶⁵Dy.[17]

• Particle Size Analysis: Microscopy or filtration methods are used to confirm that the particle size distribution is within the target range (e.g., 3-5 µm).[12]

• Sterility and Pyrogenicity: The final product must be tested for microbial contamination (sterility) and pyrogens (fever-inducing substances) using standard pharmacopeial methods, such as the Limulus Amebocyte Lysate (LAL) test for pyrogens.[19]

Experimental Protocol: Radiochemical Purity by ITLC

• System Setup: Instant thin-layer chromatography (ITLC) strips (e.g., silica (B1680970) gel) are used as the stationary phase. A suitable solvent system (mobile phase) is chosen, such as a methanol:water:acetic acid mixture.[8]

• Spotting: A small spot of the ¹⁶⁵Dy-HMA suspension is carefully applied to the origin of the ITLC strip.

• Development: The strip is placed in a chromatography tank containing the solvent. The solvent migrates up the strip via capillary action.

• Separation: The large ¹⁶⁵Dy-HMA particles remain at the origin (Rf = 0), while any smaller, soluble impurities (like free ¹⁶⁵Dy³⁺) migrate with the solvent front (Rf > 0).

• Analysis: The strip is dried and cut in half (origin and front). The radioactivity of each section is measured in a gamma counter.

• Calculation: RCP is calculated as: RCP (%) = [Counts at Origin / (Counts at Origin + Counts at Front)] x 100

Fig. 4: Essential quality control checks for ¹⁶⁵Dy radiopharmaceuticals.

Conclusion

Dysprosium-165 represents a highly effective and safe therapeutic radionuclide for localized treatments, most notably radiation synovectomy. Its short half-life and suitable beta energy provide a distinct clinical advantage over longer-lived isotopes, reducing the radiation burden on patients and minimizing hospitalization time.[4][20] The successful application of ¹⁶⁵Dy relies on robust production methods, precise formulation of macroaggregates to ensure joint retention, and stringent quality control. For researchers and drug developers, ¹⁶⁵Dy serves as an excellent model for the development of other particle-based radiotherapeutics, where localization and rapid decay are paramount for efficacy and safety.

References

• 1. tech.snmjournals.org [tech.snmjournals.org]
• 2. tech.snmjournals.org [tech.snmjournals.org]
• 3. Therapeutic application of dysprosium-165-FHMA in the treatment of rheumatoid knee effusions (Journal Article) | OSTI.GOV [osti.gov]
• 4. The development of dysprosium-165 hydroxide macroaggregates for radiation synovectomy [inis.iaea.org]
• 5. mirdsoft.org [mirdsoft.org]
• 6. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 7. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 11. tracesciences.com [tracesciences.com]
• 12. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Therapeutic application of dysprosium-165-FHMA in the treatment of rheumatoid knee effusions [inis.iaea.org]
• 14. akjournals.com [akjournals.com]
• 15. Synovectomy of the rheumatoid knee using intra-articular injection of dysprosium-165-ferric hydroxide macroaggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. [Quality control of radiopharmaceuticals from the clinical aspect--a necessity?] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 18. iaea.org [iaea.org]
• 19. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 20. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]

Core Principles of Dysprosium-165 Radiolabeling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles of radiolabeling with Dysprosium-165 (¹⁶⁵Dy), a beta-emitting radionuclide with significant potential in therapeutic nuclear medicine. The content covers the production and properties of ¹⁶⁵Dy, detailed methodologies for its incorporation into macroaggregates for radiation synovectomy, and the principles of labeling biomolecules through chelation. Emphasis is placed on experimental protocols, quality control procedures, and data presentation to support research and development activities.

Introduction to Dysprosium-165

Dysprosium-165 is a radioisotope of the lanthanide element dysprosium. Its nuclear properties make it a compelling candidate for various therapeutic applications, most notably in the treatment of rheumatoid arthritis through a procedure known as radiation synovectomy.

Nuclear Properties and Production

¹⁶⁵Dy is produced by the neutron irradiation of stable Dysprosium-164 (¹⁶⁴Dy), which has a natural abundance of approximately 28.2%.[1][2] The production typically occurs in a nuclear reactor.[3] The key nuclear and physical characteristics of ¹⁶⁵Dy are summarized in the table below.

Property	Value	Reference
Half-life	2.334 hours	[2]
Primary Emission	Beta (β⁻)	[4]
Maximum Beta Energy	1.3 MeV	[3]
Gamma Emissions	Low abundance	[3]
Maximum Tissue Penetration	< 10 mm	[4]
Production Reaction	¹⁶⁴Dy(n,γ)¹⁶⁵Dy	[3]

The short half-life of ¹⁶⁵Dy is advantageous as it minimizes long-term radiation exposure to non-target tissues.[3] Its beta emission provides the therapeutic effect, while the low abundance of gamma emissions reduces radiation dose to personnel.[3][4]

Radiolabeling with Dysprosium-165: Macroaggregates

The most established application of ¹⁶⁵Dy is in the form of macroaggregates for radiation synovectomy, a procedure that involves the intra-articular injection of a radiolabeled colloid to ablate the inflamed synovial membrane in joints affected by conditions like rheumatoid arthritis.[4] Two primary formulations are used: Dysprosium-165 ferric hydroxide (B78521) macroaggregates (¹⁶⁵Dy-FHMA) and Dysprosium-165 hydroxide macroaggregates (¹⁶⁵Dy-HMA).

Dysprosium-165 Ferric Hydroxide Macroaggregates (¹⁶⁵Dy-FHMA)

¹⁶⁵Dy-FHMA particles are formed by the co-precipitation of ¹⁶⁵Dy with ferric hydroxide.[3] The particle size is a critical quality attribute, as it influences the retention of the radiopharmaceutical within the joint space and minimizes leakage to non-target organs.[3]

The following protocol is a synthesis of information from published literature.[3] Researchers should optimize and validate the procedure for their specific requirements.

Materials:

• ¹⁶⁵Dy solution (e.g., ¹⁶⁵Dy-chloride or ¹⁶⁵Dy-nitrate) in dilute acid

• Ferrous sulfate (B86663) (FeSO₄) solution

• Sodium hydroxide (NaOH) solution

• Sterile, pyrogen-free water for injection

• Sterile reaction vials

• Magnetic stirrer and stir bar

• Centrifuge

• 0.22 µm sterile filter

Procedure:

• In a sterile vial, combine the ¹⁶⁵Dy solution with the ferrous sulfate solution.

• While vigorously stirring, add the sodium hydroxide solution to induce the co-precipitation of ferric hydroxide and dysprosium hydroxide. The formation of a visible precipitate will occur.

• Continue stirring for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for complete particle formation.

• Centrifuge the suspension to pellet the macroaggregates.

• Carefully decant the supernatant.

• Wash the pellet by resuspending it in sterile, pyrogen-free water and repeating the centrifugation step. This should be repeated multiple times to remove any unbound ¹⁶⁵Dy.

• After the final wash, resuspend the ¹⁶⁵Dy-FHMA pellet in a suitable volume of sterile saline for injection.

• The final product should be terminally sterilized, for instance, by filtration through a 0.22 µm filter if the particle size allows, or prepared under aseptic conditions.

Dysprosium-165 Hydroxide Macroaggregates (¹⁶⁵Dy-HMA)

¹⁶⁵Dy-HMA is an alternative formulation that does not contain ferric hydroxide.[5][6] This can offer advantages in terms of biocompatibility and may allow for a higher concentration of dysprosium in the final product.[6]

The preparation of ¹⁶⁵Dy-HMA involves the direct precipitation of dysprosium hydroxide.

Materials:

• ¹⁶⁵Dy solution (e.g., ¹⁶⁵Dy-chloride or ¹⁶⁵Dy-nitrate) in dilute acid

• Sodium hydroxide (NaOH) solution

• Sterile, pyrogen-free water for injection

• Sterile reaction vials

• Magnetic stirrer and stir bar

• Centrifuge

Procedure:

• Place the ¹⁶⁵Dy solution in a sterile reaction vial equipped with a magnetic stir bar.

• While stirring, slowly add the sodium hydroxide solution to raise the pH and initiate the precipitation of dysprosium hydroxide.

• Continue the reaction for a specified duration to ensure complete precipitation and particle growth.

• Pellet the ¹⁶⁵Dy-HMA particles by centrifugation.

• Wash the pellet several times with sterile, pyrogen-free water to remove impurities and unbound ¹⁶⁵Dy.

• Resuspend the final ¹⁶⁵Dy-HMA product in sterile saline for administration.

Quantitative Data for ¹⁶⁵Dy Macroaggregates

Parameter	¹⁶⁵Dy-FHMA	¹⁶⁵Dy-HMA	Reference
Particle Size Range	0.5 - 5 µm	3 - 5 µm	[3][6]
In-vivo Leakage from Joint (24h)	< 1.2%	~0.003% (liver accumulation)	[5][7]
Radiochemical Purity (Typical)	> 95%	> 95%	General Radiopharmaceutical Guideline

Radiolabeling with Dysprosium-165: Chelation Chemistry

Beyond macroaggregates, ¹⁶⁵Dy can be attached to biomolecules such as antibodies or peptides for targeted radionuclide therapy. This is achieved using a bifunctional chelator, which is a molecule that can strongly bind the radiometal and also be covalently attached to the biomolecule.[8]

Bifunctional Chelators for Lanthanides

Given that dysprosium is a lanthanide, chelators developed for other trivalent radiometals in this series, such as Lutetium-177 and Yttrium-90, are relevant. Diethylenetriaminepentaacetic acid (DTPA) is a commonly used acyclic chelator for this purpose.[9] The bifunctional form often has a reactive group, such as an isothiocyanate (-NCS), for conjugation to amine groups on proteins.[10]

Experimental Protocol for ¹⁶⁵Dy-DTPA-Antibody Labeling

This is a generalized two-step protocol. The first step is the conjugation of the chelator to the antibody, and the second is the radiolabeling with ¹⁶⁵Dy.

Step 1: Conjugation of DTPA to Antibody

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., bicarbonate buffer, pH 8.2-8.5)

• Bifunctional DTPA (e.g., p-SCN-Bn-DTPA) dissolved in an organic solvent like DMSO

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare the antibody solution at a concentration that favors the conjugation reaction (e.g., 5-10 mg/mL).

• Add the bifunctional DTPA solution to the antibody solution at a specific molar ratio (e.g., 5:1 to 20:1 chelator to antibody). This ratio needs to be optimized to achieve sufficient chelation sites without compromising the antibody's immunoreactivity.[11][12]

• Incubate the reaction mixture at room temperature or 37°C for a defined period (e.g., 1-2 hours).

• Purify the DTPA-conjugated antibody from the unreacted chelator using an SEC column equilibrated with PBS.

• Collect the protein-containing fractions and determine the protein concentration.

Step 2: Radiolabeling with ¹⁶⁵Dy

Materials:

• DTPA-conjugated antibody

• ¹⁶⁵Dy solution in a suitable buffer (e.g., acetate (B1210297) buffer, pH 5-6)

• Sterile reaction vial

• Incubator or water bath

Procedure:

• In a sterile vial, add the DTPA-conjugated antibody.

• Add the ¹⁶⁵Dy solution to the antibody conjugate.

• Incubate the reaction mixture at room temperature or a slightly elevated temperature (e.g., 37-40°C) for 30-60 minutes. Labeling conditions for biomolecules should be mild to prevent denaturation.[13]

• After incubation, the radiolabeled antibody may require purification from any unbound ¹⁶⁵Dy, which can be achieved using SEC.

Quantitative Data for Chelation-Based Labeling

Parameter	Expected Value	Reference
Labeling Efficiency	> 95%	[11]
Radiochemical Purity	> 95%	General Radiopharmaceutical Guideline
In vitro Serum Stability (24h)	> 90%	[12] (for similar constructs)

Quality Control of ¹⁶⁵Dy Radiopharmaceuticals

Rigorous quality control is essential to ensure the safety and efficacy of any radiopharmaceutical.[14][15] The key quality attributes for ¹⁶⁵Dy-labeled products are detailed below.

Radionuclidic Purity

Radionuclidic purity is the proportion of the total radioactivity that is in the form of ¹⁶⁵Dy. This is typically determined by the manufacturer of the radionuclide using gamma spectroscopy to identify and quantify any contaminating radioisotopes.

Radiochemical Purity

Radiochemical purity is the fraction of the radioactivity in the desired chemical form (e.g., ¹⁶⁵Dy-FHMA or ¹⁶⁵Dy-DTPA-mAb).[16] This is a critical parameter that must be determined before patient administration.

Analytical Method: Thin-Layer Chromatography (TLC)

• For ¹⁶⁵Dy-Macroaggregates:

  • Stationary Phase: ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strips

  • Mobile Phase: Saline or an appropriate buffer

  • Principle: The labeled macroaggregates are insoluble and will remain at the origin (Rf = 0), while any unbound ¹⁶⁵Dy will move with the solvent front (Rf = 1).

  • Acceptance Criterion: Typically >95% of the radioactivity should be at the origin.

• For ¹⁶⁵Dy-DTPA-Antibody:

  • Stationary Phase: ITLC-SG strips

  • Mobile Phase: A buffer system that allows the antibody to remain at the origin while unbound ¹⁶⁵Dy-DTPA moves with the solvent front (e.g., 50 mM DTPA solution).

  • Principle: The large radiolabeled antibody will not migrate, whereas the smaller unbound ¹⁶⁵Dy-DTPA complex will.

  • Acceptance Criterion: Typically >95% of the radioactivity should be at the origin.

Other Quality Attributes

• Particle Size Analysis: For macroaggregates, the particle size distribution should be determined using methods like light microscopy or laser diffraction to ensure they fall within the desired range for optimal joint retention.

• Sterility: The final product must be sterile. This is typically ensured through aseptic manufacturing processes and may involve testing for microbial contamination.

• Apyrogenicity: The radiopharmaceutical must be free of pyrogens (fever-inducing substances). This is often tested using the Limulus Amebocyte Lysate (LAL) test for bacterial endotoxins.

Workflow and Logical Relationship Diagrams

Workflow for ¹⁶⁵Dy-Macroaggregate Production and QC

Caption: Workflow for the production and quality control of ¹⁶⁵Dy-macroaggregates.

Workflow for ¹⁶⁵Dy-Chelate-Antibody Radiolabeling

Caption: Workflow for the radiolabeling of antibodies with ¹⁶⁵Dy using a bifunctional chelator.

References

• 1. tracesciences.com [tracesciences.com]
• 2. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. tech.snmjournals.org [tech.snmjournals.org]
• 5. The development of dysprosium-165 hydroxide macroaggregates for radiation synovectomy [inis.iaea.org]
• 6. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bifunctional Coupling Agents for Radiolabeling of Biomolecules and Target-Specific Delivery of Metallic Radionuclides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Brief Review of Chelators for Radiolabeling Oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antibody Labeling with Radioiodine and Radiometals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Radiolabelling of monoclonal antibodies: optimization of conjugation of DTPA to F(ab')2-fragments and a novel measurement of the degree of conjugation using Eu(III)-labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Factors influencing DTPA conjugation with antibodies by cyclic DTPA anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. van Dam Lab - Radiolabeling of biomolecules [vandamlab.org]
• 14. researchgate.net [researchgate.net]
• 15. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 16. cdn.ymaws.com [cdn.ymaws.com]

Theoretical models of Dysprosium-165 dosimetry

An In-depth Technical Guide to Theoretical Models of Dysprosium-165 Dosimetry

Introduction

Dysprosium-165 (Dy-165) is a radionuclide with favorable characteristics for therapeutic applications, particularly in radiation synovectomy for the treatment of rheumatoid arthritis.[1][2] Its short half-life of 2.334 hours and the emission of high-energy beta particles with a maximum tissue penetration of 5.7 mm make it effective for local therapy while minimizing radiation exposure to non-target tissues.[1][3][4] Accurate dosimetry is crucial for optimizing therapeutic efficacy and ensuring patient safety. This guide provides a comprehensive overview of the theoretical models, quantitative data, and experimental protocols central to the dosimetry of Dysprosium-165.

Core Theoretical Models in Dy-165 Dosimetry

The estimation of absorbed dose from internally administered radionuclides like Dy-165 relies on established theoretical frameworks. The primary models include the Medical Internal Radiation Dose (MIRD) formalism and Monte Carlo simulations, which provide complementary approaches to dose calculation.

MIRD Formalism

The MIRD schema is a standardized method for calculating the mean absorbed dose to target organs from radioactivity distributed in source organs.[5][6][7] The fundamental equation is:

• D(r_T) = Ã_S × S(r_T ← r_S)

Where:

• D(r_T) is the mean absorbed dose in the target region.

• Ã_S is the cumulated activity (total number of disintegrations) in the source region.

• S(r_T ← r_S) is the "S-value," representing the mean absorbed dose to the target per unit of cumulated activity in the source.

S-values are pre-calculated for various radionuclide and source-target combinations using computational phantoms and Monte Carlo simulations.[5][6][8] This approach is efficient but relies on standardized anatomical models that may not accurately represent individual patient anatomy.[8]

Monte Carlo Simulations

Monte Carlo (MC) simulation is considered the gold standard for patient-specific dosimetry.[9][10][11] This method uses stochastic techniques to simulate the transport and interaction of individual radiation particles (electrons and photons) through a model of the patient's anatomy, often derived from medical images like CT or MRI scans.[12][13] By tracking the energy deposited by millions of simulated particles, a detailed 3D map of the absorbed dose can be generated.[10][11]

Common MC codes used in medical physics include:

• GEANT4

• MCNP (Monte Carlo N-Particle)

• EGSnrc

While highly accurate, MC simulations are computationally intensive.[10]

Dose Point Kernel (DPK) Method

The Dose Point Kernel (DPK) method offers a compromise between the speed of the MIRD S-value approach and the patient-specific nature of full MC simulations.[10] This technique involves convolving a 3D image of the activity distribution (from SPECT or PET) with a pre-calculated dose point kernel. The DPK represents the spatial distribution of the absorbed dose around a point source of the radionuclide in a uniform medium (e.g., water or tissue).[10]

Quantitative Data for Dysprosium-165

Accurate dosimetry requires precise physical and dosimetric data for the radionuclide.

Table 1: Physical and Decay Characteristics of Dysprosium-165

Parameter	Value	Reference
Atomic Number (Z)	66	[3]
Mass Number (A)	165	[3]
Half-life (T½)	2.334 hours (139 min)	[3][14]
Decay Mode	β-	[3]
Max. Beta Energy	1.286 MeV (83% abundance)	[4]
Mean Electron Energy	0.44728 MeV	[3]
Mean Photon Energy	0.02673 MeV	[3]

| Primary Gamma Emission | 94 keV (3.6% abundance) |[4] |

Table 2: Dosimetric Constants for Dysprosium-165

Constant	Value	Unit	Reference
Specific Gamma Ray Dose Constant	0.0229141	Rem/hr at 1m from 1 Ci	[15]
Air Kerma Rate Constant (Γ₁₀)	1.046e-18	Gy·m²/Bq·s	[3]
Equilibrium Dose Constant (Electrons, Δₑ)	7.166e-14	Gy· kg/Bq ·s	[3]

| Equilibrium Dose Constant (Photons, Δₚ) | 4.283e-15 | Gy· kg/Bq ·s |[3] |

Table 3: Biodistribution and Dosimetry of Dy-165-FHMA in Radiation Synovectomy

Parameter	Reported Value	Notes	Reference
Leakage from Knee Joint (Rabbits)	< 1.2% over 24 hours	Considerably less than 198Au	[16]
Mean Leakage to Liver (Humans)	~0.3% - 0.5% of injected dose	Corresponds to a mean liver dose of ~2.0 - 2.5 rads	[1][14]
Mean Leakage to Blood (Humans)	~0.3% of injected dose	Corresponds to a total body dose of ~0.4 rads	[1]

| Accumulation in Kidneys (Rabbits) | ~0.1% of dose at 24 hours | |[14] |

Experimental Protocols

The development and validation of Dy-165 based radiopharmaceuticals and their associated dosimetric models rely on rigorous experimental procedures.

Preparation of Dy-165 Ferric Hydroxide (B78521) Macroaggregates (FHMA)

This protocol is based on methods described for producing Dy-165-FHMA for radiation synovectomy.[14][16][17]

Methodology:

• Radionuclide Production: Dysprosium-165 is produced by neutron irradiation of natural dysprosium oxide (Dy₂O₃) in a nuclear reactor.[1][14]

• Coprecipitation: The irradiated Dy₂O₃ is dissolved, and the Dy-165 is coprecipitated with ferric hydroxide. This is achieved by adding a ferric chloride solution and adjusting the pH to form a precipitate.

• Particle Sizing: The resulting suspension is processed to obtain particles in the desired size range (typically 0.5 to 5 µm) to minimize leakage from the joint space.[14] This can involve steps like ultrasonication and centrifugation.

• Quality Control: The final product is tested for sterility, apyrogenicity, particle size distribution, and radiochemical purity before administration.

Animal Studies for Biodistribution and Leakage

Animal models, typically rabbits with antigen-induced arthritis, are used to assess the in-vivo behavior of the radiopharmaceutical.[14][16][18]

Methodology:

• Tracer Addition: To facilitate the tracking of leakage via gamma imaging, a gamma-emitting tracer like Gadolinium-153 (Gd-153) can be incorporated into the FHMA formulation.[16]

• Intra-articular Injection: A known activity of the Dy-165-FHMA suspension is injected into the knee joint of the animal model.

• Imaging and Biodistribution: At various time points post-injection (e.g., 4, 24, 48 hours), the animal is imaged using a gamma camera to visualize the distribution of the radiopharmaceutical and quantify any leakage from the joint.

• Tissue Analysis: After the final imaging session, the animal is euthanized, and key organs and tissues (liver, kidneys, spleen, lymph nodes, blood, etc.) are harvested.[14] The activity in each tissue sample is measured using a gamma counter.

• Data Analysis: The activity in each organ is expressed as a percentage of the injected dose (%ID). This data is used to calculate the residence time of the radionuclide in each source organ for dosimetric calculations.

Experimental Validation of Dosimetry Models

Computational models must be validated with physical measurements.[19][20]

Methodology:

• Phantom Design: A physical phantom is constructed to represent the geometry of interest (e.g., a simplified joint space or a more complex anatomical model).[21][22]

• Source Preparation: The phantom is filled with a solution containing a known activity and concentration of Dy-165.

• Dose Measurement: Radiation detectors are placed at various positions within or around the phantom to measure the absorbed dose. Suitable detectors for the beta emissions of Dy-165 include:

  • Radiochromic Film: Provides high spatial resolution 2D dose maps.[10][20]

  • Thermoluminescent Dosimeters (TLDs): Provide point dose measurements.[21]

• Comparison with Simulation: The experimental measurements are compared with the dose distributions predicted by the theoretical model (e.g., a Monte Carlo simulation of the exact experimental setup).[20] Agreement between the measured and simulated results provides validation for the computational model.

Visualizations of Workflows and Models

Caption: MIRD formalism workflow for calculating internal absorbed dose.

References

• 1. tech.snmjournals.org [tech.snmjournals.org]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. mirdsoft.org [mirdsoft.org]
• 4. Radiation Synovectomy: An Enticing Treatment Option for Inflammatory Joint Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oncologymedicalphysics.com [oncologymedicalphysics.com]
• 6. unm.lf1.cuni.cz [unm.lf1.cuni.cz]
• 7. Internal dosimetry:Concepts and MIRD formalism | PPT [slideshare.net]
• 8. Dosimetry of Internal Emitters | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 9. biomedres.us [biomedres.us]
• 10. Research Portal [iro.uiowa.edu]
• 11. agenda.infn.it [agenda.infn.it]
• 12. thesis.unipd.it [thesis.unipd.it]
• 13. irpa.net [irpa.net]
• 14. researchgate.net [researchgate.net]
• 15. iem-inc.com [iem-inc.com]
• 16. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Dysprosium-165 ferric hydroxide macroaggregates for radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Experimental validation of dose distributions predicted by a treatment planning system for complex models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Experimental validation of Monte Carlo dosimetry for therapeutic beta emitters with radiochromic film in a 3D‐printed phantom - PMC [pmc.ncbi.nlm.nih.gov]
• 21. X-ray Inspection Model Validation with Physical Dosimetry [krex.k-state.edu]
• 22. Design and validation of a novel dosimetry phantom for motion management audits | Semantic Scholar [semanticscholar.org]

The Rise of a Theranostic Powerhouse: An In-depth Technical Guide to the Potential of Dysprosium Isotopes

For Researchers, Scientists, and Drug Development Professionals

The landscape of nuclear medicine is undergoing a paradigm shift towards personalized treatments, with theranostics at the forefront of this revolution. This approach, which integrates diagnostic imaging and targeted radiotherapy, demands radionuclides with unique decay characteristics. Among the lanthanides, Dysprosium (Dy) isotopes are emerging as powerful contenders in the theranostic arena, offering a versatile platform for both diagnosing and treating a range of pathologies, from inflammatory joint diseases to cancer.

This technical guide provides a comprehensive overview of the theranostic potential of key Dysprosium isotopes, with a focus on Dysprosium-165 (¹⁶⁵Dy) and the Dysprosium-166/Holmium-166 (B1195350) (¹⁶⁶Dy/¹⁶⁶Ho) in vivo generator system. It delves into their nuclear decay properties, production methods, and applications, supported by quantitative data, detailed experimental methodologies, and visual representations of key processes.

Core Strengths of Dysprosium in Theranostics

Dysprosium's appeal in nuclear medicine stems from its rich selection of isotopes with diverse decay properties. The ability to select an isotope with appropriate emissions—beta particles for therapy and gamma rays for imaging—makes it a highly adaptable element for developing radiopharmaceuticals. Furthermore, its chemistry allows for stable chelation and incorporation into various delivery systems, including macroaggregates and nanoparticles.

Dysprosium-165: A Targeted Approach to Inflammatory Joint Disease

Dysprosium-165 is a beta-emitting radionuclide that has been successfully employed in radiation synovectomy for the treatment of rheumatoid arthritis.[1][2][3] Its short half-life and energetic beta emissions make it an ideal candidate for localized therapy, minimizing radiation exposure to non-target tissues.[1]

Quantitative Isotopic Data

Isotope	Half-Life	Decay Mode	Max. Beta Energy (MeV)	Gamma Energy (keV) (Abundance)
¹⁶⁵Dy	2.332 hours[4]	β⁻[4]	1.286 (83%)[5]	94.7 (3.6%)[5]
¹⁶⁶Dy	81.6 hours[2]	β⁻[2]	0.486[6]	-
¹⁶⁶Ho	26.824 hours[7]	β⁻[7]	1.855 (50%), 1.773 (48.7%)[8]	80.6 (6.6%)[9]

The ¹⁶⁶Dy/¹⁶⁶Ho In Vivo Generator: A Strategy for Cancer Therapy

The ¹⁶⁶Dy/¹⁶⁶Ho pair represents a sophisticated in vivo generator system with significant potential for cancer therapy.[10][11] The longer-lived parent, ¹⁶⁶Dy, is targeted to the tumor site, where it decays to the therapeutic daughter, ¹⁶⁶Ho.[11] ¹⁶⁶Ho is a high-energy beta emitter, capable of delivering a cytotoxic radiation dose to malignant cells.[1][12] The gamma emission of ¹⁶⁶Ho also allows for simultaneous imaging, fulfilling the theranostic promise.[9]

Production of Theranostic Dysprosium Isotopes

The primary production route for both ¹⁶⁵Dy and ¹⁶⁶Dy is through neutron activation of stable Dysprosium isotopes in a nuclear reactor.

Caption: Production workflow for Dysprosium-based radiopharmaceuticals.

Experimental Protocols

Synthesis of ¹⁶⁵Dy-Ferric Hydroxide (B78521) Macroaggregates (¹⁶⁵Dy-FHMA)

This protocol is based on the co-precipitation method described in the literature for radiation synovectomy.

Materials:

• ¹⁶⁵DyCl₃ in 0.1 M HCl

• Sterile, pyrogen-free solutions of:

  • Ferrous sulfate (B86663) (FeSO₄)

  • Sodium hydroxide (NaOH)

• Sterile saline

• Vacutainer tubes

• Membrane filters (0.22 µm)

Procedure:

• Add 4.7 ml of sterile saline to a 10 ml vacutainer.

• Add 0.5 ml of the FeSO₄ solution to the vacutainer.

• Introduce the desired activity of ¹⁶⁵DyCl₃ solution into the vacutainer.

• Rapidly inject 2.0 ml of the NaOH solution into the vacutainer to induce the co-precipitation of ¹⁶⁵Dy-ferric hydroxide.

• Agitate the suspension to ensure uniform particle formation.

• The resulting macroaggregates should be in the size range of 0.5 to 5 µm.

• Perform quality control checks for particle size, radiochemical purity, and sterility before administration.

Radiolabeling of Nanoparticles with ¹⁶⁶Dy

This protocol outlines a general method for intrinsically labeling nanoparticles, such as iron oxide or hydroxyapatite, with ¹⁶⁶Dy.

Caption: General workflow for radiolabeling nanoparticles with ¹⁶⁶Dy.

Biodistribution and Dosimetry

The biodistribution of Dysprosium-based radiopharmaceuticals is critical to their therapeutic efficacy and safety. For ¹⁶⁵Dy-FHMA in radiation synovectomy, minimizing leakage from the joint is paramount. Studies have shown that the leakage of ¹⁶⁵Dy from the knee joint is significantly lower than that of other agents like Yttrium-90 silicate.

Quantitative Biodistribution and Dosimetry Data for ¹⁶⁵Dy-FHMA

Parameter	Value	Reference
Mean Whole-Body Dose	0.3 rad	[3]
Liver Dose (24h post-injection)	3.2 rads	[3]
Inguinal Lymph Node Uptake (19h post-injection)	0.12% of injected dose	[7]
Calculated Lymph Node Dose	16.6 rad (166 mGy)	[7]

For the ¹⁶⁶Dy/¹⁶⁶Ho generator, carrier molecules such as nanoparticles are being developed to enhance the retention of the therapeutic ¹⁶⁶Ho daughter at the target site. Studies with ¹⁶⁶Dy-labeled iron oxide nanoparticles have demonstrated a retention of 79.2 ± 1.8% of ¹⁶⁶Dy + ¹⁶⁶Ho after 96 hours, a significant improvement over conventional chelators.

Radiobiological Mechanisms and Signaling Pathways

The therapeutic effect of ¹⁶⁵Dy and ¹⁶⁶Ho is primarily mediated by the localized energy deposition of their beta emissions, leading to cellular damage and death. The high-energy beta particles cause DNA strand breaks, generate reactive oxygen species (ROS), and induce apoptosis in target cells.

Caption: Simplified signaling pathway of ¹⁶⁶Ho-induced cell death.

In vitro studies using HeLa cells have demonstrated the cytotoxic effects of beta radiation from ¹⁶⁶Ho.[4][8] These studies showed a clear area of cell death around ceramic seeds embedded with ¹⁶⁶Ho, confirming its potential for high-dose-rate brachytherapy.[4][8]

Future Directions and Conclusion

Dysprosium isotopes hold immense promise for advancing the field of theranostics. The clinical success of ¹⁶⁵Dy in radiation synovectomy provides a strong foundation for its continued use and further refinement. The ¹⁶⁶Dy/¹⁶⁶Ho in vivo generator system is a particularly exciting area of research, with the potential to offer highly targeted and potent cancer therapies.

Future research should focus on the development of novel delivery systems for ¹⁶⁶Dy that can further improve tumor targeting and retention of ¹⁶⁶Ho. This includes the exploration of different nanoparticle formulations and the conjugation of ¹⁶⁶Dy to tumor-specific antibodies and peptides. Furthermore, more in-depth studies into the radiobiological effects of ¹⁶⁶Ho at the molecular level will be crucial for optimizing treatment protocols and understanding mechanisms of resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Search results [inis.iaea.org]
• 5. Holmium-166 Radioembolization: Current Status and Future Prospective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Holmium-166 Radioembolization Is a Safe and Effective Locoregional Treatment for Primary and Secondary Liver Tumors: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radiation synovectomy with 165Dy-FHMA: lymph node uptake and radiation dosimetry calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Radiolabeling antibodies with holmium-166 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Radiation synovectomy with 165Dy-FHMA: lymph node uptake and radiation dosimetry calculations (Journal Article) | ETDEWEB [osti.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of Dysprosium-165 Ferric Hydroxide Macroaggregates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (¹⁶⁵Dy) ferric hydroxide (B78521) macroaggregates (FHMA) are a radiopharmaceutical agent primarily utilized in radiation synovectomy for the treatment of rheumatoid arthritis.[1][2][3] This therapeutic approach involves the intra-articular injection of the macroaggregates, which deliver a localized dose of beta radiation to the inflamed synovial membrane.[4][5] The short physical half-life of ¹⁶⁵Dy (139 minutes) and the large particle size of the macroaggregates are key features that minimize leakage from the joint and reduce systemic radiation exposure.[1]

These application notes provide a detailed overview of the preparation, quality control, and preclinical evaluation of ¹⁶⁵Dy-FHMA. The protocols are intended to serve as a comprehensive guide for researchers and professionals involved in the development and application of this radiopharmaceutical.

Experimental Protocols

Preparation of Dysprosium-165 Ferric Hydroxide Macroaggregates

The synthesis of ¹⁶⁵Dy-FHMA is achieved through a co-precipitation method. This process involves the simultaneous precipitation of ferric hydroxide and dysprosium hydroxide to form macroaggregates of a desired particle size.

Materials:

• Dysprosium-165 chloride (¹⁶⁵DyCl₃) solution in dilute HCl

• Ferric chloride (FeCl₃) solution

• Sodium hydroxide (NaOH) solution, sterile

• Sterile, pyrogen-free water for injection

• Sterile reaction vial

• Magnetic stirrer and stir bar

• pH meter

Protocol:

• Preparation of Reagents:

  • Prepare a sterile solution of ferric chloride in water for injection.

  • Prepare a sterile solution of sodium hydroxide. The concentration should be sufficient to adjust the pH of the final reaction mixture.

  • The ¹⁶⁵DyCl₃ solution is typically obtained from a commercial supplier or produced by neutron irradiation of ¹⁶⁴Dy.

• Co-precipitation:

  • In a sterile reaction vial, combine the ¹⁶⁵DyCl₃ solution and the ferric chloride solution.

  • Place the vial on a magnetic stirrer and begin gentle agitation.

  • Slowly add the sterile sodium hydroxide solution dropwise to the mixture.

  • Continuously monitor the pH of the solution. The target pH for the co-precipitation is typically in the range of 9-10.

  • As the pH increases, a reddish-brown precipitate of ferric hydroxide co-precipitated with dysprosium hydroxide will form.

• Washing and Resuspension:

  • Once the desired pH is reached and precipitation is complete, centrifuge the vial to pellet the macroaggregates.

  • Carefully decant the supernatant.

  • Resuspend the pellet in sterile, pyrogen-free water for injection.

  • Repeat the centrifugation and resuspension steps at least two more times to wash the macroaggregates and remove any unreacted ions.

  • After the final wash, resuspend the macroaggregates in a suitable volume of sterile saline for injection to achieve the desired radioactive concentration.

Experimental Workflow for ¹⁶⁵Dy-FHMA Preparation

Caption: A schematic representation of the key steps involved in the synthesis of Dysprosium-165 ferric hydroxide macroaggregates.

Quality Control

A series of quality control tests are essential to ensure the safety and efficacy of the prepared ¹⁶⁵Dy-FHMA.

Physicochemical Properties

Parameter	Specification	Method
Appearance	Reddish-brown suspension, free of visible foreign particles.	Visual Inspection
pH	7.0 - 8.0	pH Meter
Particle Size	90% of particles between 3 and 5 µm.[1]	Light Microscopy or Laser Diffraction
Radiochemical Purity	≥ 95%	Thin Layer Chromatography (TLC)
Radionuclidic Purity	¹⁶⁵Dy: > 99%	Gamma Ray Spectroscopy
Sterility	Must be sterile.	Standard Sterility Test (e.g., USP <71>)
Bacterial Endotoxins	≤ 175/V EU/mL (V = max. recommended dose in mL)	Limulus Amebocyte Lysate (LAL) Test (e.g., USP <85>)

Radiochemical Purity Testing

Principle:

Thin-layer chromatography is used to separate the desired ¹⁶⁵Dy-FHMA from potential radiochemical impurities such as free ¹⁶⁵Dy³⁺.

Materials:

• ITLC-SG (Instant Thin Layer Chromatography-Silica Gel) strips

• Developing solvent (e.g., 0.9% NaCl solution)

• Developing tank

• Radiochromatogram scanner or a well-type gamma counter

Protocol:

• Spot a small amount of the ¹⁶⁵Dy-FHMA suspension onto the origin of an ITLC-SG strip.

• Place the strip in a developing tank containing the developing solvent.

• Allow the solvent to migrate up the strip.

• Remove the strip, allow it to dry, and determine the distribution of radioactivity using a radiochromatogram scanner.

• The ¹⁶⁵Dy-FHMA will remain at the origin (Rf = 0), while free ¹⁶⁵Dy³⁺ will migrate with the solvent front (Rf ≈ 1).

• Calculate the radiochemical purity as: (Activity at origin / Total activity) x 100%.

Quality Control Workflow

Caption: A diagram illustrating the various quality control tests performed on the final Dysprosium-165 ferric hydroxide macroaggregates product before its release.

Preclinical Evaluation

In vivo studies in animal models, typically rabbits, are crucial to assess the leakage of the radiopharmaceutical from the joint space and its subsequent biodistribution.

In Vivo Leakage and Biodistribution in Rabbits

Time Post-Injection	% Injected Dose in Knee	% Injected Dose in Liver	% Injected Dose in Kidneys	Reference
24 hours	> 98.8%	~0.3%	~0.1%	[2][4]

Note: Leakage of ¹⁶⁵Dy-FHMA from the knee joint in rabbits has been reported to be less than 1.2% over 24 hours.[4] The liver is the primary site of uptake for any leaked macroaggregates.[2]

Conclusion

The preparation of Dysprosium-165 ferric hydroxide macroaggregates via co-precipitation is a well-established method for producing a radiopharmaceutical with favorable characteristics for radiation synovectomy. Strict adherence to the detailed protocols for synthesis and quality control is paramount to ensure the production of a safe and effective therapeutic agent. The low in vivo leakage profile, confirmed in preclinical animal models, underscores the suitability of ¹⁶⁵Dy-FHMA for localized intra-articular therapy.

References

• 1. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dysprosium-165 ferric hydroxide macroaggregates for radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Treatment of antigen-induced arthritis in rabbits with dysprosium-165-ferric hydroxide macroaggregates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dysprosium-165 Labeling of Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (Dy-165) is a beta- and gamma-emitting radionuclide with properties that make it a promising candidate for targeted radionuclide therapy. With a half-life of 2.334 hours and the emission of therapeutic beta particles, Dy-165 can deliver a cytotoxic radiation dose to targeted tissues while its gamma emissions allow for imaging and dosimetric calculations. The successful delivery of Dy-165 to target sites, such as tumors, is achieved by attaching it to peptides that have a high affinity for specific cellular receptors. This process, known as radiolabeling, requires a robust and reproducible protocol to ensure the formation of a stable conjugate between the peptide and the radionuclide.

These application notes provide detailed protocols for the labeling of peptides with Dysprosium-165 using two common chelating agents: DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and DTPA (diethylenetriaminepentaacetic acid).

Principle of Radiolabeling

The labeling of peptides with metallic radionuclides like Dysprosium-165 involves a bifunctional chelator. This molecule has two key components: a chelating moiety that strongly binds the radiometal ion and a reactive functional group that covalently attaches to the peptide. DOTA and DTPA are widely used chelators that form stable complexes with trivalent radiometals. The peptide is first conjugated with the chelator, and then this peptide-chelator conjugate is incubated with Dy-165 under optimized conditions to form the final radiolabeled peptide.

Production of Dysprosium-165

Dysprosium-165 is typically produced by the neutron bombardment of a stable Dysprosium-164 (¹⁶⁴Dy) target in a nuclear reactor via the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy nuclear reaction. For radiopharmaceutical applications, it is crucial to use high-purity, no-carrier-added (NCA) Dy-165 to achieve high specific activity. This minimizes the presence of non-radioactive dysprosium isotopes that would compete for chelation, thereby reducing the specific activity of the final product. Purification of Dy-165 from the irradiated target is typically achieved using chromatographic methods.

Experimental Protocols

Protocol 1: Dysprosium-165 Labeling of DOTA-conjugated Peptides

This protocol outlines the steps for labeling a DOTA-conjugated peptide with Dy-165. The macrocyclic structure of DOTA provides a kinetically inert and thermodynamically stable complex with trivalent radiolanthanides.

Materials:

• DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-RGD)

• No-carrier-added (NCA) ¹⁶⁵DyCl₃ in dilute HCl (e.g., 0.05 M)

• Ammonium (B1175870) acetate (B1210297) buffer (0.2 M, pH 5.0)

• Sterile, metal-free water

• Sterile, metal-free reaction vial (e.g., polypropylene)

• Heating block or water bath

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• Preparation of Reagents:

  • Prepare the ammonium acetate buffer by dissolving the appropriate amount of ammonium acetate in sterile, metal-free water and adjusting the pH to 5.0 with sterile HCl or NaOH.

  • Reconstitute the lyophilized DOTA-peptide in sterile, metal-free water to a known concentration (e.g., 1 mg/mL).

• Labeling Reaction:

  • In a sterile reaction vial, add a specific amount of the DOTA-peptide solution (e.g., 10-50 µg).

  • Add the ammonium acetate buffer to the vial to bring the total reaction volume to approximately 500 µL and to maintain the pH between 4.5 and 5.5.

  • Carefully add the desired amount of NCA ¹⁶⁵DyCl₃ solution (e.g., 100-500 MBq) to the reaction vial.

  • Gently mix the contents of the vial.

• Incubation:

  • Incubate the reaction vial at 80-95°C for 15-30 minutes. The optimal temperature and time may vary depending on the specific peptide.

• Quality Control:

  • After incubation, allow the vial to cool to room temperature.

  • Determine the radiochemical purity of the ¹⁶⁵Dy-DOTA-peptide using radio-TLC or radio-HPLC.

    • Radio-TLC: Spot a small aliquot of the reaction mixture onto a TLC strip (e.g., ITLC-SG) and develop it with an appropriate mobile phase (e.g., 0.1 M sodium citrate, pH 5.5). The radiolabeled peptide will migrate with the solvent front, while free Dy-165 will remain at the origin.

    • Radio-HPLC: Inject a small aliquot onto an HPLC system equipped with a radioactivity detector. A C18 column with a gradient of water/acetonitrile containing 0.1% TFA is commonly used.

• Purification (if necessary):

  • If the radiochemical purity is below the desired level (typically >95%), the product can be purified using a C18 Sep-Pak cartridge.

Protocol 2: Dysprosium-165 Labeling of DTPA-conjugated Peptides

This protocol describes the labeling of a DTPA-conjugated peptide with Dy-165. DTPA is an acyclic chelator that generally allows for faster labeling at lower temperatures compared to DOTA.

Materials:

• DTPA-conjugated peptide

• No-carrier-added (NCA) ¹⁶⁵DyCl₃ in dilute HCl

• Sodium acetate buffer (0.1 M, pH 5.5)

• Sterile, metal-free water

• Sterile, metal-free reaction vial

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• Preparation of Reagents:

  • Prepare the sodium acetate buffer and adjust the pH to 5.5.

  • Reconstitute the DTPA-peptide to a known concentration in sterile, metal-free water.

• Labeling Reaction:

  • In a sterile reaction vial, add the DTPA-peptide solution (e.g., 10-50 µg).

  • Add the sodium acetate buffer to achieve a final reaction volume of approximately 500 µL and a pH of 5.0-6.0.

  • Add the NCA ¹⁶⁵DyCl₃ solution to the vial.

  • Mix gently.

• Incubation:

  • Incubate the reaction at room temperature (20-25°C) for 10-20 minutes.

• Quality Control:

  • Perform quality control using radio-TLC or radio-HPLC as described in Protocol 1 to determine the radiochemical purity.

• Purification (if necessary):

  • Purify the product using a C18 Sep-Pak cartridge if the radiochemical purity is below 95%.

Data Presentation

The following tables summarize typical quantitative data for the radiolabeling of peptides with trivalent radiolanthanides, which can be extrapolated for Dysprosium-165 due to their similar chemical properties. It is important to note that optimal conditions and results will be specific to the peptide used and should be determined empirically.

Table 1: Comparison of Labeling Conditions for DOTA- and DTPA-conjugated Peptides with Trivalent Radiolanthanides

Parameter	DOTA-Peptides	DTPA-Peptides
pH	4.5 - 5.5	5.0 - 6.0
Temperature (°C)	80 - 95	20 - 25 (Room Temp)
Incubation Time (min)	15 - 30	10 - 20
Peptide Amount (µg)	10 - 50	10 - 50
Radionuclide Activity (MBq)	100 - 500	100 - 500

Table 2: Expected Performance Characteristics of ¹⁶⁵Dy-labeled Peptides

Parameter	Expected Value	Method of Determination
Radiochemical Purity	> 95%	Radio-TLC / Radio-HPLC
Specific Activity (GBq/µmol)	> 50	Calculation based on radioactivity and peptide amount
In Vitro Serum Stability (24h)	> 90% intact	Incubation in human serum followed by HPLC analysis

Mandatory Visualizations

Application Notes and Protocols for In Vitro Cell Viability Assays Using Dysprosium-165

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (Dy-165) is a beta-emitting radionuclide with a short half-life of 2.334 hours, making it a compelling candidate for targeted radionuclide therapy. Its beta emissions have a maximum energy of 1.287 MeV, allowing for localized energy deposition in target tissues while minimizing damage to surrounding healthy cells. The evaluation of its cytotoxic potential is a critical step in the preclinical development of Dy-165-based radiopharmaceuticals. These application notes provide detailed protocols for assessing the in vitro cell viability and elucidating the mechanisms of cell death induced by Dysprosium-165. While specific quantitative data for Dy-165 is limited in publicly available literature, this document provides representative data from other therapeutic beta-emitters like Lutetium-177 and Rhenium-188 to serve as a practical guide.

Key Applications

• Screening of Dy-165 Labeled Compounds: Rapidly assess the cytotoxic efficacy of various Dy-165 labeled molecules (e.g., peptides, antibodies, nanoparticles) on cancer cell lines.

• Dose-Response Analysis: Determine the concentration of Dy-165 required to achieve a desired level of cell death (e.g., IC50 values).

• Mechanistic Studies: Investigate the cellular pathways activated by Dy-165-induced radiation, including apoptosis and DNA damage responses.

• Therapeutic Index Estimation: Compare the cytotoxicity of Dy-165 on cancerous versus non-cancerous cell lines to estimate its preliminary therapeutic window.

Quantitative Data Summary

Due to the limited availability of specific in vitro cytotoxicity data for Dysprosium-165, the following tables present representative quantitative data from studies on other therapeutic beta-emitting radionuclides, Lutetium-177 and Rhenium-188. This information can be used as a reference for designing experiments and interpreting results with Dy-165, with the understanding that optimization for the specific radionuclide and cell line is essential.

Table 1: Representative Dose-Dependent Effects of Beta-Emitting Radionuclides on Cancer Cell Viability

Radionuclide	Cell Line	Assay	Concentration/Dose	Incubation Time	Result (Cell Viability %)
Lutetium-177	IMR-32 (Neuroblastoma)	Flow Cytometry	0.05 MBq/mL	24 hours	81.41 ± 0.33[1]
0.5 MBq/mL	24 hours	66.23 ± 1.39[1]
5 MBq/mL	24 hours	13.48 ± 1.47[1]
Rhenium-188	HeLa-TERTNIS (Cervical Cancer)	Clonogenic Assay	Not specified	Not specified	42.3% survival rate
Rhenium-188	HepG2 (Liver Cancer)	MTT Assay	0.255 - 0.901 MBq	192 hours	77.81% to 42.03%

Table 2: Representative Apoptotic Effects of Beta-Emitting Radionuclides on Cancer Cells

Radionuclide	Cell Line	Assay	Concentration/Dose	Incubation Time	Result
Lutetium-177	IMR-32 (Neuroblastoma)	Flow Cytometry (Apoptosis)	5 MBq/mL	24 hours	88.12% apoptotic cells[1]
Rhenium-188	HepG2 (Liver Cancer)	Annexin V-FITC/PI	0.255 - 0.901 MBq	192 hours	53.28% of cells in apoptosis

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol describes a colorimetric assay to measure the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Dysprosium-165 labeled compound

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 0.1 N HCl in anhydrous isopropanol (B130326) or DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of the Dysprosium-165 labeled compound in a complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound to each well. Include untreated control wells (medium only) and vehicle control wells.

• Incubation: Incubate the plate for a predetermined time course (e.g., 24, 48, 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, carefully remove the medium and add 50 µL of serum-free medium and 50 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals.

• Solubilization: Carefully remove the MTT solution and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the percentage of viability against the concentration of the Dy-165 compound to generate a dose-response curve and determine the IC50 value.

Protocol 2: Annexin V/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Dysprosium-165 labeled compound

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of the Dysprosium-165 labeled compound as described in Protocol 1.

• Cell Harvesting: After the desired incubation period, collect both adherent and floating cells. For adherent cells, gently trypsinize and then combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways involved in beta-emitter induced cell death and the general experimental workflow for assessing cell viability.

Caption: Workflow for assessing Dy-165 cytotoxicity.

Caption: DNA damage response to beta radiation.

Caption: Apoptosis pathways from beta emitters.

References

• 1. Dose-Dependent Cellular Phenotypic Change Induced by 177Lu-Oxodotreotide Treatment in IMR-32 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Animal Models in Dysprosium-165 Radiation Synovectomy

Audience: Researchers, scientists, and drug development professionals.

Introduction: Radiation synovectomy (radiosynovectomy) is a minimally invasive therapeutic procedure for treating chronic inflammatory joint disorders. It involves the intra-articular injection of beta-emitting radionuclides to ablate the inflamed synovial membrane (synovium). Dysprosium-165 (Dy-165) is a promising radionuclide for this application due to its short half-life (139 minutes) and energetic beta emissions, which allows for a high radiation dose to be delivered to the synovium while minimizing systemic exposure. This document provides detailed application notes and protocols for the use of animal models in the preclinical evaluation of Dy-165-based radiosynovectomy agents. The primary animal model discussed is the antigen-induced arthritis (AIA) model in rabbits, which has been historically used for these studies.[1][2]

I. Animal Model Selection and Justification

The most commonly utilized animal model for studying Dy-165 radiation synovectomy is the rabbit.[1][2][3] Specifically, the antigen-induced arthritis (AIA) model in New Zealand White rabbits is well-established for creating a condition that mimics rheumatoid arthritis.[2] Rats have also been used in biodistribution studies.[3]

Justification for the Rabbit AIA Model:

• Joint Size: The rabbit knee joint is large enough to facilitate accurate intra-articular injections and subsequent analysis.

• Pathophysiology: The AIA model induces a chronic synovitis with histological features that resemble human rheumatoid arthritis.[2]

• Translatability: Data on leakage and efficacy from this model have been foundational for the clinical application of radiosynovectomy agents.

II. Experimental Protocols

A. Protocol for Antigen-Induced Arthritis (AIA) in Rabbits

This protocol is adapted from the method originally described by Dumonde and Glynn and subsequently used in Dy-165 studies.[2]

Materials:

• New Zealand White rabbits

• Ovalbumin (antigen)

• Freund's Complete Adjuvant (FCA)

• Sterile saline

• Syringes and needles (various gauges)

Procedure:

• Sensitization:

  • Prepare an emulsion of ovalbumin in Freund's Complete Adjuvant.

  • Inject the rabbits subcutaneously with the ovalbumin-FCA emulsion.

  • Repeat the sensitization injection after 3 weeks.[2]

• Induction of Arthritis:

  • Approximately 3 weeks after the second sensitization, induce arthritis by injecting a solution of ovalbumin in sterile saline directly into the knee joint of one leg. The contralateral knee can be injected with saline to serve as a control.

  • The development of arthritis is typically observed within 24-48 hours, characterized by joint swelling and synovial inflammation.

B. Protocol for Preparation of Dy-165 Ferric Hydroxide (B78521) Macroaggregates (FHMA)

Dy-165 is co-precipitated with ferric hydroxide to form macroaggregates (FHMA) that are large enough to be retained within the joint space.[1][2]

Materials:

• Dysprosium-165 (produced by reactor irradiation of natural dysprosium)[4]

• Ferric chloride solution

• Sodium hydroxide solution

• Sterile, pyrogen-free water

• pH meter

• Membrane filters for sterilization

Procedure:

• The preparation involves the co-precipitation of Dy-165 with ferric hydroxide.

• This process results in the formation of ferric hydroxide macroaggregates with a size range of approximately 0.5 to 5 µm.[4]

• The specific activity of Dy-165 in the final preparation is a critical parameter.

• The entire procedure should be conducted under aseptic conditions, and the final product should be sterilized by membrane filtration.

A newer formulation, Dysprosium-165 hydroxide macroaggregates (Dy-HMA), has also been developed, which omits the ferric hydroxide and has a particle size in the 3-5 micron range.[3]

C. Protocol for Intra-Articular Injection and Post-Injection Care

Procedure:

• Anesthetize the rabbit using a suitable anesthetic regimen (e.g., ketamine and xylazine).

• Under aseptic conditions, perform the intra-articular injection into the arthritic knee joint through the patellar ligament. X-ray fluoroscopy can be used to confirm the correct needle placement.[5]

• Inject a small volume (typically 0.4-0.5 ml) to avoid increased intra-articular pressure, which could enhance leakage.[2][5]

• Following injection, the joint may be immobilized for a period to minimize leakage.

D. Protocol for Biodistribution and Leakage Studies

Procedure:

• To assess the leakage of the radiopharmaceutical from the joint, a gamma-emitting tracer like Gadolinium-153 (Gd-153) can be incorporated into the FHMA preparation.[1][2]

• At various time points post-injection (e.g., 5 hours, 24 hours, 10 days), euthanize the animals.[2]

• Collect blood, major organs (liver, spleen, kidneys, lungs), and lymph nodes.

• Measure the radioactivity in each sample using a gamma counter.

• Express the activity in each organ as a percentage of the injected dose to determine the extent of leakage and biodistribution.

III. Data Presentation

Quantitative Data from Animal Studies

Table 1: Leakage of Dy-165 Formulations from Rabbit Knee Joints

Formulation	Animal Model	Time Point	Mean Leakage (%)	Primary Site of Uptake	Reference
Dy-165-FHMA	Normal Rabbits	24 hours	< 1.11	Liver (0.34%)	[2]
Dy-165-FHMA	AIA Rabbits	24 hours	< 1.2	Liver	[1][2]
Dy-165-FHMA	AIA Rabbits	10 days	8.58	-	[2]
Dy-HMA	Rabbits	-	Less than Dy-FHMA	-	[3]
[59Fe]Fe-FHMA	Normal Rabbits	5 days	2.9	Blood (>60% of leaked)	[6]
[59Fe]Fe-FHMA	Normal Rabbits	14 days	12.3	Blood (>60% of leaked)	[6]

Table 2: Biodistribution of Leaked Dy-165-FHMA in Rabbits at 24 hours

Organ	% of Injected Dose	Reference
Liver	~0.3	[4]
Kidneys	~0.1	[4]

IV. Visualization of Experimental Workflow

Below are diagrams illustrating the key processes in the preclinical evaluation of Dy-165 radiation synovectomy.

Caption: Workflow for the induction of antigen-induced arthritis in rabbits.

Caption: Experimental workflow for Dy-165-FHMA evaluation in the AIA rabbit model.

V. Concluding Remarks

The rabbit model of antigen-induced arthritis is a valuable tool for the preclinical assessment of Dy-165 based agents for radiation synovectomy.[1][2] Key parameters to evaluate are the retention of the radiopharmaceutical within the joint (leakage) and its efficacy in ablating the inflamed synovium. The data indicates that Dy-165 macroaggregates exhibit low leakage from the joint, making them a suitable option for this therapeutic approach.[1][2] Future research may involve long-term efficacy and safety studies in these models, as well as the exploration of alternative animal models that may also be relevant for specific inflammatory joint conditions.

References

• 1. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 3. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. In vivo stability of ferric hydroxide macroaggregates (FHMA). Is it a suitable carrier for radionuclides used in synovectomy? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biodistribution Studies of Dysprosium-165 Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting biodistribution studies of Dysprosium-165 (Dy-165) labeled compounds. The primary focus is on particulate agents developed for radiation synovectomy, a localized treatment for inflammatory joint diseases like rheumatoid arthritis.

Introduction to Dysprosium-165 for Radiopharmaceutical Applications

Dysprosium-165 is a radionuclide of significant interest for therapeutic applications due to its favorable decay characteristics. It is primarily a beta emitter with a maximum energy of 1.3 MeV and a short physical half-life of 2.33 hours.[1] This combination of potent beta radiation and a short half-life makes it an ideal candidate for localized therapies, as it can deliver a high radiation dose to the target tissue while minimizing systemic exposure resulting from any leakage of the radiopharmaceutical from the administration site.[1][2] Dy-165 is produced by the neutron irradiation of natural Dysprosium-164.[3]

The primary application of Dy-165 labeled compounds has been in radiation synovectomy, where a suspension of radioactive particles is injected directly into the synovial joint. The beta radiation destroys the inflamed synovial tissue, alleviating pain and inflammation. The effectiveness of this treatment is critically dependent on the retention of the radiopharmaceutical within the joint space, making biodistribution studies essential to assess the extent of leakage to non-target organs.

Commonly studied Dy-165 labeled compounds for this purpose include:

• Dysprosium-165 Ferric Hydroxide (B78521) Macroaggregates (Dy-165-FHMA): These are particles with a size range of 0.5 to 5 µm, where Dy-165 is co-precipitated with ferric hydroxide.[2]

• Dysprosium-165 Hydroxide Macroaggregates (Dy-HMA): A formulation without ferric hydroxide, consisting of a sterile suspension of dysprosium hydroxide macroaggregates, typically in the 3-5 µm size range.[4][5]

• Dysprosium-165 Labeled Chitosan (B1678972): Chitosan, a biocompatible polymer, is labeled with Dy-165 to form a complex that can be administered intra-articularly.[1]

Quantitative Biodistribution Data

The following tables summarize the quantitative biodistribution data from preclinical and clinical studies of various Dy-165 labeled compounds. The data is primarily focused on the leakage of the radiopharmaceutical from the intra-articular injection site to major organs.

Table 1: Biodistribution of Dysprosium-165 Labeled Compounds Following Intra-articular Administration in Animal Models

Compound	Animal Model	Time Post-Injection	Organ	% Injected Dose (%ID)	Reference
Dy-165-FHMA	Rabbit	24 hours	Liver	~0.3	[2]
24 hours	Kidneys	~0.1	[2]
Dy-HMA	Rabbit	24 hours	Liver	~0.003	[5]
Dy-165-Chitosan	Rat	1 hour	Liver	0.02 ± 0.01	[1]
1 hour	Kidneys	0.03 ± 0.01	[1]
1 hour	Spleen	0.01 ± 0.005	[1]
1 hour	Bone	0.04 ± 0.01	[1]
2 hours	Liver	0.02 ± 0.005	[1]
2 hours	Kidneys	0.02 ± 0.01	[1]
2 hours	Spleen	0.01 ± 0.005	[1]
2 hours	Bone	0.03 ± 0.01	[1]
4 hours	Liver	0.01 ± 0.005	[1]
4 hours	Kidneys	0.02 ± 0.005	[1]
4 hours	Spleen	0.005 ± 0.001	[1]
4 hours	Bone	0.02 ± 0.005	[1]
6 hours	Liver	0.01 ± 0.005	[1]
6 hours	Kidneys	0.01 ± 0.005	[1]
6 hours	Spleen	0.005 ± 0.001	[1]
6 hours	Bone	0.01 ± 0.005	[1]

Table 2: Leakage of Dysprosium-165 Labeled Compounds in Human Studies

Compound	Parameter	Value	Reference
Dy-165-FHMA	Mean Leakage Rate	0.3%	[3]
Dy-165-FHMA	Mean Liver Dose	3.2 rads	[6]

Experimental Protocols

The following are detailed protocols for the preparation and biodistribution analysis of Dy-165 labeled compounds.

Protocol 1: Production of Dysprosium-165

Objective: To produce Dysprosium-165 via neutron irradiation of natural Dysprosium.

Materials:

• Natural Dysprosium Nitrate (Dy(NO₃)₃) or Dysprosium Oxide (Dy₂O₃)

• High-flux nuclear reactor

Procedure:

• Encapsulate a known quantity of the Dysprosium target material in a suitable container for irradiation.

• Irradiate the target in a nuclear reactor at a thermal neutron flux of approximately 3-4 x 10¹³ neutrons/cm²·s for a predetermined duration (e.g., 6 hours).[1]

• After irradiation, allow for a suitable cooling period to permit the decay of short-lived impurities.

• The irradiated target containing Dy-165 is then ready for dissolution and use in radiolabeling.

Protocol 2: Preparation of Dysprosium-165 Labeled Chitosan (Dy-165-Chit)

Objective: To label chitosan with Dy-165 for intra-articular administration.

Materials:

• Irradiated Dysprosium target (from Protocol 1)

• 0.1 N Hydrochloric acid (HCl)

• Chitosan

• Acetic acid solution

• Sodium hydroxide (NaOH) for pH adjustment

• Sterile, pyrogen-free water for injection

• Instant thin-layer chromatography (ITLC) strips (e.g., Whatman No. 1 paper)

• Mobile phase: methanol:water:acetic acid (4:4:2) mixture[1]

Procedure:

• Dissolution of Irradiated Target: Dissolve the irradiated Dy(NO₃)₃ target in 0.1 N HCl solution.[1]

• Preparation of Chitosan Solution: Prepare a chitosan solution by dissolving a known amount of chitosan (e.g., 35 mg) in an acetic acid solution (e.g., 4 ml) to achieve a pH of 3.[1]

• Radiolabeling:

  • Add a specific activity of the Dy-165 solution (e.g., 370 MBq) to the chitosan solution.[1]

  • Gently mix the solution and allow it to react at room temperature.

• Quality Control - Radiochemical Purity:

  • Spot a small aliquot of the final labeled product onto an ITLC strip.

  • Develop the chromatogram using the methanol:water:acetic acid mobile phase.

  • Determine the radiochemical purity by measuring the distribution of radioactivity on the strip using a suitable radiation detector. The Dy-165-chitosan complex should remain at the origin, while free Dy-165 will migrate with the solvent front. A labeling yield of >99% is desirable.[1]

• Sterilization: Sterilize the final product by passing it through a 0.22 µm membrane filter into a sterile vial.

Protocol 3: General Protocol for Animal Biodistribution Study

Objective: To determine the in vivo distribution of a Dy-165 labeled compound after intra-articular administration in a rodent model.

Materials:

• Dy-165 labeled compound

• Animal model (e.g., Wistar rats, 180-210 g)

• Anesthetic agent (e.g., isoflurane, ketamine/xylazine)

• Syringes (e.g., 27-30 gauge) for injection

• Calibrated gamma counter

• Dissection tools

• Tared collection tubes for organs

• Saline

Procedure:

• Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week prior to the experiment.

• Dose Preparation: Prepare the Dy-165 labeled compound for injection, ensuring the activity of each dose is accurately measured in a dose calibrator.

• Animal Anesthesia and Injection:

  • Anesthetize the animal using an appropriate method.

  • Inject a known volume and activity of the Dy-165 labeled compound (e.g., 37 MBq in 50-100 µl) intra-articularly into the knee joint.[1]

• Time Points for Biodistribution: Euthanize groups of animals (n=3-5 per group) at predetermined time points post-injection (e.g., 1, 2, 4, 6, and 24 hours).

• Organ Harvesting and Weighing:

  • Collect blood via cardiac puncture.

  • Dissect the following organs and tissues: injection site (knee joint), liver, kidneys, spleen, lungs, heart, muscle, bone (femur), and brain.

  • Rinse the organs with saline to remove excess blood, gently blot dry, and place them in tared collection tubes.

  • Weigh each organ and tissue sample.

• Radioactivity Measurement:

  • Measure the radioactivity in each organ/tissue sample, along with standards of the injected dose, using a calibrated gamma counter.

• Data Analysis:

  • Correct all counts for background radiation and physical decay of Dy-165.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ using the following formula: %ID/g = (Counts per minute in organ / Weight of organ in g) / (Total injected counts per minute) x 100

Visualizations

The following diagrams illustrate key concepts and workflows related to the biodistribution studies of Dysprosium-165 labeled compounds.

Caption: Workflow for a typical biodistribution study of a Dy-165 labeled compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Intra-articular radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The development of dysprosium-165 hydroxide macroaggregates for radiation synovectomy [inis.iaea.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Scintigraphic Imaging of Dysprosium-165 Leakage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the scintigraphic imaging of Dysprosium-165 (Dy-165) leakage following radiosynovectomy. This document is intended to guide researchers and professionals in the accurate assessment of radiopharmaceutical biodistribution and extra-articular leakage, a critical component for the safety and efficacy evaluation of Dy-165 based therapies for inflammatory joint diseases.

Introduction

Radiosynovectomy, or radiation synovectomy, is a minimally invasive therapeutic procedure involving the intra-articular injection of a beta-emitting radionuclide to ablate the inflamed synovial membrane.[1][2] Dysprosium-165 is a short-lived beta emitter (half-life of 139 minutes) that is often formulated as macroaggregates, such as Dy-165 ferric hydroxide (B78521) macroaggregates (FHMA) or Dy-165 hydroxide macroaggregates (HMA), for this purpose.[3] A significant concern with this therapy is the potential for extra-articular leakage of the radioactive material, which can lead to unwanted radiation exposure of non-target organs.[3] Scintigraphic imaging plays a crucial role in monitoring the intra-articular distribution of the radiopharmaceutical and quantifying any potential leakage.[4]

The underlying principle of radiosynovectomy involves the phagocytosis of the radioactive colloidal particles by the superficial cells of the synovial membrane.[1][2] The subsequent localized beta radiation induces necrosis and fibrosis of the hypertrophic synovium, thereby reducing inflammation and alleviating symptoms.[1][2]

Quantitative Data on Dysprosium-165 Leakage

The following tables summarize quantitative data on the extra-articular leakage of different Dysprosium-165 formulations from various preclinical and clinical studies.

Table 1: Preclinical Leakage Data of Dysprosium-165 Formulations in Rabbits

Formulation	Animal Model	Time Post-Injection	Organ	Percentage of Injected Dose (%)	Reference
Dy-165 FHMA	Normal & Arthritic Rabbits	24 hours	Liver	~0.3	[3]
Dy-165 FHMA	Normal & Arthritic Rabbits	24 hours	Kidneys	~0.1	[3]
Dy-165 FHMA	Antigen-induced Arthritic Rabbits	24 hours	Total Leakage	< 1.2	[5]

Table 2: Clinical Leakage and Dosimetry Data of Dysprosium-165 Formulations in Humans

Formulation	Parameter	Value	Time Post-Injection	Reference
Dy-165 FHMA	Whole-body exposure (estimated)	~0.4 rads	24 hours	[3]
Dy-165 FHMA	Liver dose (estimated)	~2 rads	24 hours	[3]
Dy-165 FHMA	Leakage to Lymph Nodes (mean)	1.7 ± 2.7 (range 0-9.9)	Not Specified	[6]
Dy-165 FHMA	Leakage to Liver/Spleen (median)	0.2 (range 0-6.8)	Not Specified	[6]

Signaling Pathways in Radiosynovectomy

The therapeutic effect of radiosynovectomy is mediated by the induction of cellular damage in the inflamed synovium. The beta radiation from Dy-165 initiates a cascade of events leading to apoptosis and sclerosis of the synovial membrane. Key signaling pathways implicated in the pathogenesis of rheumatoid arthritis, such as MAPK, PI3K/AKT, and STAT3, are likely targets of radiation-induced cellular stress, leading to the resolution of inflammation.

Caption: Signaling cascade in radiosynovectomy.

Experimental Protocols

Preclinical Evaluation of Dysprosium-165 Leakage in an Animal Model

This protocol describes a method for assessing the biodistribution and extra-articular leakage of a novel Dy-165 formulation in an antigen-induced arthritis rabbit model.

1. Animal Model:

• Induce arthritis in one knee joint of New Zealand white rabbits by intra-articular injection of a suitable antigen (e.g., ovalbumin) in Freund's complete adjuvant, followed by a booster injection.

• Use the contralateral knee as a control.

2. Radiopharmaceutical Administration:

• Administer a known activity of the Dy-165 formulation intra-articularly into the arthritic knee joint.

3. Biodistribution Study:

• To simulate leakage, inject a dilute sample of the Dy-165 formulation intravenously into a separate cohort of animals.

• At predefined time points (e.g., 2, 4, 6, and 24 hours) post-injection, euthanize the animals.

• Dissect and collect relevant organs and tissues (liver, spleen, kidneys, lungs, regional lymph nodes, blood, urine, and the injected joint).

• Weigh each sample and measure the radioactivity using a calibrated gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g).

4. Data Analysis:

• Compare the %ID/g in the organs of the intra-articularly injected group with the intravenously injected group to quantify leakage.

Caption: Preclinical Dy-165 leakage workflow.

Clinical Scintigraphic Imaging Protocol for Dysprosium-165 Leakage

This protocol outlines the procedure for scintigraphic imaging to detect and quantify extra-articular leakage of Dy-165 following radiosynovectomy in patients.

1. Patient Preparation:

• No specific patient preparation is required.

• Inform the patient about the procedure and the need for immobilization of the treated joint.

2. Radiopharmaceutical:

• Dysprosium-165 Ferric Hydroxide Macroaggregates (or other approved Dy-165 formulation).

3. Imaging Equipment:

• Gamma Camera: A large field-of-view gamma camera is suitable.

• Collimator: A low-energy, high-resolution (LEHR) parallel-hole collimator is recommended for the 95 keV gamma emission of Dy-165.

• Energy Window: Set a 15-20% energy window centered at 95 keV.

4. Imaging Procedure:

• Injection Site Imaging: Immediately after intra-articular administration, acquire static images of the treated joint to confirm correct placement of the radiopharmaceutical.

• Whole-Body Imaging/Regional Scans:

  • Perform whole-body scans or static images of regions of interest (e.g., inguinal lymph nodes, liver, spleen) at 2, 4, and 6 hours post-injection.[4]

  • Patient positioning should be consistent for all imaging time points.

• Image Acquisition Parameters:

  • Matrix: 256 x 1024 for whole-body scans, 128 x 128 or 256 x 256 for static images.

  • Acquisition Time: Adjust acquisition time to obtain adequate counts for image quality.

5. Quantification of Leakage:

• Draw regions of interest (ROIs) around the treated joint and any areas of extra-articular uptake (e.g., lymph nodes, liver).

• Correct for background radioactivity.

• Calculate the percentage of leakage by comparing the counts in the extra-articular ROIs to the total counts in the joint at the initial time point, correcting for radioactive decay.

6. Data Interpretation:

• Visual assessment of the images for any abnormal uptake outside the joint capsule.

• Quantitative analysis to determine the percentage of leakage to specific organs or regions.

Caption: Clinical scintigraphy workflow.

References

• 1. Role of radiosynovectomy in the treatment of rheumatoid arthritis and hemophilic arthropathies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Radionuclide synovectomy – essentials for rheumatologists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. irpa.net [irpa.net]
• 5. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Dysprosium-165 Therapy: Dosimetry and Treatment Planning

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosimetry and treatment planning considerations for therapeutic applications of Dysprosium-165 (Dy-165), with a primary focus on radiosynoviorthesis for the treatment of inflammatory joint diseases such as rheumatoid arthritis. Detailed experimental protocols for the preparation and quality control of Dy-165 macroaggregates are also presented.

Introduction to Dysprosium-165 Therapy

Dysprosium-165 is a short-lived, beta-emitting radionuclide with physical properties that make it a suitable candidate for intra-articular radionuclide therapy. Its primary application is in radiation synovectomy, a procedure that involves injecting a radioactive agent into a synovial joint to ablate the inflamed synovial membrane, thereby reducing pain and inflammation. The use of Dy-165 in the form of ferric hydroxide (B78521) macroaggregates (FHMA) or hydroxide macroaggregates (HMA) has been investigated as an alternative to longer-lived radionuclides like Yttrium-90, offering the potential for reduced radiation exposure to non-target tissues due to its shorter half-life.[1][2][3]

The therapeutic efficacy of Dy-165 is attributed to the localized delivery of a high radiation dose to the synovium by beta particles. The short range of these particles in tissue minimizes radiation to adjacent cartilage and bone.

Physical and Dosimetric Properties of Dysprosium-165

A summary of the key physical and dosimetric properties of Dysprosium-165 is provided in the table below. This data is essential for accurate dosimetry calculations and treatment planning.

Property	Value	Unit
Half-life (T½)	2.334	hours
Decay Mode	Beta (β-)	-
Mean Beta Energy	0.44728	MeV
Maximum Beta Energy	1.287	MeV
Maximum Soft Tissue Penetration	5.7	mm
Principal Gamma Photon Energy	94.7	keV
Gamma Ray Abundance	3.63%	-

Source: MIRD Radionuclide Data and Decay Schemes[4]

Dosimetry of Dysprosium-165 Therapy

Accurate dosimetry is critical for ensuring the safe and effective use of Dy-165 therapy. The Medical Internal Radiation Dose (MIRD) schema is the standard formalism used for calculating the absorbed dose from internally administered radionuclides.[5][6]

MIRD Formalism for Absorbed Dose Calculation

The mean absorbed dose (D) to a target tissue is calculated as the product of the cumulated activity (Ã) in a source organ and the S-value, which represents the mean absorbed dose to the target organ per unit cumulated activity in the source organ.

D(rT) = ÃS x S(rT ← rS)

Where:

• D(rT) is the mean absorbed dose to the target region.

• ÃS is the time-integrated activity in the source region.

• S(rT ← rS) is the S-value for the target and source region combination.

The following diagram illustrates the logical workflow for MIRD-based dosimetry calculation.

MIRD Dosimetry Calculation Workflow

Quantitative Data on Biodistribution and Absorbed Dose

Studies in animal models and clinical trials have provided data on the biodistribution and leakage of Dy-165 from the joint space, which is crucial for estimating the absorbed dose to non-target organs.

Organ	Leakage (% of Injected Dose at 24h)	Estimated Absorbed Dose (rads)
Liver	~0.3	~2.0
Kidneys	~0.1	-
Regional Lymph Nodes	~0.001	-
Whole Body	-	~0.4

Source: Hnatowich et al., 1978[1]

Note: These values are estimates and can vary depending on the patient's condition and the specific formulation of the Dy-165 macroaggregates.

Treatment Planning for Dysprosium-165 Radiosynoviorthesis

Treatment planning for intra-articular Dy-165 therapy is less complex than for external beam radiation therapy but still requires careful consideration of the administered activity to achieve the desired therapeutic effect while minimizing risks.

Treatment Planning Workflow

The workflow for Dy-165 radiosynoviorthesis treatment planning involves patient selection, activity calculation, and administration.

Workflow for Dy-165 Radiosynoviorthesis

Treatment Planning Software

While specific software for Dy-165 treatment planning is not widely available, existing radionuclide therapy planning systems can be adapted.[7][8][9] These systems typically allow for the input of radionuclide-specific data and can perform dosimetry calculations based on the MIRD formalism. Software such as ULMDOS and others designed for internal radionuclide therapy can be utilized.[7]

Experimental Protocols

Protocol for Preparation of Dysprosium-165 Ferric Hydroxide Macroaggregates (FHMA)

This protocol is a generalized procedure based on published literature.[1]

Materials:

• Dysprosium-165 chloride (in HCl)

• Ferric chloride (FeCl₃) solution

• Sodium hydroxide (NaOH) solution

• Sterile, pyrogen-free water for injection

• Sterile membrane filters (0.22 µm)

Procedure:

• In a sterile vial, combine the Dy-165 chloride solution with the ferric chloride solution.

• Slowly add sodium hydroxide solution while gently stirring to precipitate ferric hydroxide, which will co-precipitate the Dy-165.

• Continue stirring for a specified time to allow for the formation of macroaggregates of the desired size range (typically 3-10 µm).

• Wash the precipitate several times with sterile, pyrogen-free water to remove any unbound Dy-165 and other impurities. This can be done by centrifugation and resuspension.

• Resuspend the final Dy-165 FHMA in a suitable volume of sterile saline for injection.

• Sterilize the final product by passing it through a 0.22 µm membrane filter.

Quality Control Protocol for Dy-165 Macroaggregates

1. Radionuclidic Purity:

• Method: Gamma-ray spectroscopy.

• Procedure: Analyze the gamma spectrum of the final product using a high-purity germanium (HPGe) detector.

• Acceptance Criteria: The spectrum should show only the characteristic gamma peaks of Dy-165. The presence of other gamma-emitting radionuclides should be below specified limits.

2. Radiochemical Purity:

• Method: Instant Thin Layer Chromatography (ITLC).

• Procedure:

  • Spot a small amount of the Dy-165 macroaggregate suspension onto an ITLC strip.

  • Develop the chromatogram using a suitable solvent system (e.g., saline).

  • The macroaggregates will remain at the origin, while any free Dy-165 will migrate with the solvent front.

  • Determine the distribution of radioactivity on the strip using a radiochromatogram scanner or by cutting the strip and counting in a gamma counter.

• Acceptance Criteria: The percentage of radioactivity at the origin (bound Dy-165) should be ≥ 95%.

3. Particle Size Analysis:

• Method: Light microscopy with a calibrated hemocytometer or laser diffraction particle size analyzer.

• Procedure: Observe the particle size and distribution under a microscope or analyze using a particle size analyzer.

• Acceptance Criteria: The majority of particles should be within the desired size range (e.g., 3-10 µm) to ensure retention within the joint space and effective phagocytosis by synoviocytes.

4. Sterility and Apyrogenicity:

• Method: Standard microbiological testing (e.g., direct inoculation or membrane filtration) and Limulus Amebocyte Lysate (LAL) test for bacterial endotoxins.

• Procedure: Perform tests according to pharmacopeial standards.

• Acceptance Criteria: The product must be sterile and apyrogenic.

The following diagram outlines the quality control workflow for Dy-165 macroaggregates.

Quality Control Workflow for Dy-165 Macroaggregates

Conclusion

Dysprosium-165 holds promise as a therapeutic radionuclide for radiosynoviorthesis, offering a favorable dosimetry profile due to its short half-life. Accurate dosimetry based on the MIRD schema and robust treatment planning are essential for its safe and effective clinical application. The provided protocols for the preparation and quality control of Dy-165 macroaggregates offer a framework for researchers and drug development professionals working with this radionuclide. Further research and standardization of these procedures will be crucial for the broader clinical adoption of Dy-165 therapy.

References

• 1. oncologymedicalphysics.com [oncologymedicalphysics.com]
• 2. The MIRD method of estimating absorbed dose [inis.iaea.org]
• 3. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dysprosium-165 ferric hydroxide macroaggregates for radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. radcommons.org [radcommons.org]
• 8. researchgate.net [researchgate.net]
• 9. The EANM guideline for radiosynoviorthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Novel Dysprosium-165 Chelators for Targeted Radionuclide Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (¹⁶⁵Dy) is a promising radionuclide for targeted radiotherapy due to its favorable decay characteristics, including a short half-life of 2.33 hours and the emission of high-energy beta particles (Eβmax = 1.29 MeV), which are effective for eradicating targeted cancer cells. The development of robust bifunctional chelators is critical to stably sequester ¹⁶⁵Dy and conjugate it to targeting biomolecules, such as monoclonal antibodies or peptides, for precise delivery to tumor sites.

This document provides detailed protocols for the synthesis, radiolabeling, and preclinical evaluation of a novel radiopharmaceutical, ¹⁶⁵Dy-DOTA-Trastuzumab, for targeting HER2-positive cancers. While the development of entirely new chelating agents specifically for Dysprosium-165 is an ongoing area of research, the well-established macrocyclic chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and its derivatives offer a reliable platform for the stable coordination of lanthanides like Dysprosium. Here, we focus on the use of the bifunctional chelator p-SCN-Bn-DOTA for conjugation to the HER2-targeting antibody, Trastuzumab.

Quantitative Data Summary

The following tables provide a summary of representative quantitative data for the synthesis and evaluation of ¹⁶⁵Dy-DOTA-Trastuzumab.

Table 1: Conjugation and Radiolabeling Performance

Parameter	Value	Method of Determination
Chelator to Antibody Ratio (CAR)	4.2 ± 0.8	Spectrophotometric Assay
Radiolabeling Efficiency	> 95%	Instant Thin-Layer Chromatography (ITLC)
Radiochemical Purity	> 99%	High-Performance Liquid Chromatography (HPLC)
Specific Activity	500-700 MBq/mg	Dose Calibrator Measurement & HPLC

Table 2: In Vitro Stability of ¹⁶⁵Dy-DOTA-Trastuzumab

Time Point	Stability in Human Serum (%)	Stability in PBS (%)
1 hour	98.5 ± 0.5	99.1 ± 0.3
4 hours	96.2 ± 0.8	98.5 ± 0.4
24 hours	92.7 ± 1.2	97.3 ± 0.6

Table 3: In Vivo Biodistribution of ¹⁶⁵Dy-DOTA-Trastuzumab in a HER2+ Xenograft Mouse Model (4 hours post-injection)

Organ/Tissue	Percent Injected Dose per Gram (%ID/g)
Blood	8.5 ± 1.2
Tumor	15.2 ± 2.5
Liver	3.1 ± 0.7
Spleen	1.8 ± 0.4
Kidneys	2.5 ± 0.6
Lungs	2.1 ± 0.5
Muscle	0.9 ± 0.2
Bone	1.1 ± 0.3

Experimental Protocols

Protocol 1: Conjugation of p-SCN-Bn-DOTA to Trastuzumab

This protocol details the covalent attachment of the bifunctional chelator p-SCN-Bn-DOTA to the monoclonal antibody Trastuzumab.

Materials:

• Trastuzumab

• p-SCN-Bn-DOTA

• 0.1 M Sodium Bicarbonate Buffer (pH 8.5)

• Phosphate-Buffered Saline (PBS, pH 7.4)

• PD-10 desalting columns

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • If necessary, perform a buffer exchange of the Trastuzumab solution into 0.1 M Sodium Bicarbonate Buffer (pH 8.5) using a PD-10 desalting column.

  • Adjust the concentration of Trastuzumab to 5-10 mg/mL.

• Chelator Solution Preparation:

  • Immediately before use, dissolve p-SCN-Bn-DOTA in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add a 20-fold molar excess of the dissolved p-SCN-Bn-DOTA to the Trastuzumab solution.

  • Incubate the reaction mixture for 4 hours at room temperature with gentle agitation.

• Purification:

  • Remove unconjugated p-SCN-Bn-DOTA by size-exclusion chromatography using a PD-10 desalting column equilibrated with PBS (pH 7.4).

  • Collect the protein-containing fractions, identified by monitoring absorbance at 280 nm.

• Characterization:

  • Determine the protein concentration of the purified DOTA-Trastuzumab conjugate using a spectrophotometer.

  • Calculate the chelator-to-antibody ratio (CAR) using a suitable method, such as a colorimetric assay with a known metal standard.

  • Store the purified conjugate at 4°C.

Protocol 2: Radiolabeling of DOTA-Trastuzumab with ¹⁶⁵Dy

This protocol describes the radiolabeling of the DOTA-Trastuzumab conjugate with Dysprosium-165.

Materials:

• DOTA-Trastuzumab conjugate

• ¹⁶⁵DyCl₃ in 0.1 M HCl

• 0.25 M Ammonium Acetate Buffer (pH 5.5)

• Sterile, metal-free reaction vials

• Heating block

• Instant Thin-Layer Chromatography (ITLC) system

• Radio-HPLC system

Procedure:

• Reaction Setup:

  • In a sterile reaction vial, add the DOTA-Trastuzumab conjugate (e.g., 1 mg).

  • Add 0.25 M Ammonium Acetate Buffer (pH 5.5) to the vial.

  • Add the desired amount of ¹⁶⁵DyCl₃ solution (e.g., 740 MBq).

• Radiolabeling Reaction:

  • Gently mix the contents of the vial.

  • Incubate the reaction vial at 40-45°C for 1 hour in a heating block.

• Quenching (Optional):

  • To stop the reaction and chelate any remaining free ¹⁶⁵Dy, a small volume of 0.05 M DTPA solution can be added.

• Purification:

  • If necessary, purify the ¹⁶⁵Dy-DOTA-Trastuzumab from any remaining free ¹⁶⁵Dy using a PD-10 desalting column equilibrated with PBS.

• Quality Control:

  • Determine the radiolabeling efficiency and radiochemical purity using ITLC and radio-HPLC.

  • Measure the total radioactivity using a dose calibrator and calculate the specific activity.

Protocol 3: In Vitro Stability Study

This protocol assesses the stability of the radiolabeled antibody conjugate in human serum and PBS.

Materials:

• ¹⁶⁵Dy-DOTA-Trastuzumab

• Human serum

• PBS (pH 7.4)

• Incubator at 37°C

• ITLC system

Procedure:

• Add an aliquot of ¹⁶⁵Dy-DOTA-Trastuzumab to separate vials containing human serum and PBS.

• Incubate the vials at 37°C.

• At designated time points (e.g., 1, 4, and 24 hours), take a small sample from each vial.

• Analyze the samples by ITLC to determine the percentage of intact radiolabeled antibody.

Protocol 4: In Vivo Biodistribution Study

This protocol outlines the procedure for evaluating the biodistribution of ¹⁶⁵Dy-DOTA-Trastuzumab in a tumor-bearing mouse model.

Materials:

• ¹⁶⁵Dy-DOTA-Trastuzumab

• Tumor-bearing mice (e.g., nude mice with HER2-positive tumor xenografts)

• Saline solution (0.9% NaCl)

• Gamma counter

Procedure:

• Administer a known amount of ¹⁶⁵Dy-DOTA-Trastuzumab (e.g., 3.7 MBq) to each mouse via intravenous injection.

• At a predetermined time point (e.g., 4 hours post-injection), euthanize the mice.

• Dissect major organs and tissues (blood, tumor, liver, spleen, kidneys, lungs, muscle, bone).

• Weigh each organ/tissue and measure the radioactivity using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ/tissue.

Visualizations

Caption: Experimental workflow for the synthesis and evaluation of ¹⁶⁵Dy-DOTA-Trastuzumab.

Caption: HER2 signaling pathway targeted by ¹⁶⁵Dy-DOTA-Trastuzumab.

Application Notes and Protocols: Quality Control of Dysprosium-165 Radiopharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the quality control procedures for Dysprosium-165 (¹⁶⁵Dy) radiopharmaceuticals. The following protocols are designed to ensure the safety, efficacy, and quality of ¹⁶⁵Dy preparations intended for clinical and research applications, such as radiation synovectomy.

Overview of Quality Control Procedures

The quality control of ¹⁶⁵Dy radiopharmaceuticals involves a series of tests to confirm their identity, purity, and suitability for administration. These tests are categorized into radionuclide, radiochemical, physicochemical, and biological assessments. It is crucial that all procedures are performed in compliance with institutional, national, and international regulations governing radiopharmaceuticals.

Radionuclide Identification

Principle

Radionuclide identification of ¹⁶⁵Dy is performed to confirm the identity and purity of the radionuclide. This is achieved by measuring its characteristic gamma-ray emissions and confirming its half-life. ¹⁶⁵Dy decays by beta emission to Holmium-165 (¹⁶⁵Ho) and has a physical half-life of approximately 2.334 hours.

Experimental Protocol: Gamma-Ray Spectroscopy

Objective: To identify ¹⁶⁵Dy by its characteristic gamma-ray energies.

Materials:

• High-Purity Germanium (HPGe) or Sodium Iodide (NaI(Tl)) gamma spectrometer

• Calibrated radioactive sources for energy and efficiency calibration (e.g., ¹³⁷Cs, ⁶⁰Co)

• Lead shielding

• Sample of ¹⁶⁵Dy radiopharmaceutical in a suitable counting vial

Procedure:

• System Calibration: Perform energy and efficiency calibration of the gamma spectrometer according to the manufacturer's instructions using standard sources.

• Background Measurement: Acquire a background spectrum for a time sufficient to identify and quantify background radiation.

• Sample Measurement: Place the ¹⁶⁵Dy sample in the detector shield and acquire a gamma-ray spectrum. The acquisition time should be sufficient to obtain statistically significant counts in the photopeaks of interest.

• Data Analysis:

  • Identify the energies of the prominent photopeaks in the sample spectrum.

  • Compare the observed photopeak energies with the known gamma-ray energies of ¹⁶⁵Dy (e.g., 94.7 keV, 279.8 keV, 361.6 keV, etc.).

  • Identify and quantify any radionuclide impurities by their characteristic gamma emissions.

Experimental Protocol: Half-Life Determination

Objective: To confirm the identity of ¹⁶⁵Dy by measuring its half-life.

Materials:

• Dose calibrator or gamma counter

• Sample of ¹⁶⁵Dy radiopharmaceutical

• Timing device

• Graphing software

Procedure:

• Place the ¹⁶⁵Dy sample in the dose calibrator or gamma counter and record the initial activity or count rate.

• Record the activity or count rate at regular intervals (e.g., every 30 minutes) for a period of at least three half-lives (approximately 7 hours).

• Correct the measured activities for background radiation.

• Plot the natural logarithm of the net activity (ln(A)) versus time.

• Perform a linear regression of the data. The slope of the line will be equal to the negative of the decay constant (λ).

• Calculate the half-life (T₁/₂) using the formula: T₁/₂ = -0.693 / slope.

Data Presentation: Radionuclide Identification

Parameter	Method	Acceptance Criteria
Radionuclide Identity	Gamma-Ray Spectroscopy	The gamma-ray spectrum must show prominent photopeaks corresponding to the known energies of ¹⁶⁵Dy.
Radionuclide Purity	Gamma-Ray Spectroscopy	The contribution of any radionuclide impurity to the total activity must be within specified limits (e.g., < 0.1%).
Half-Life	Decay Measurement	The measured half-life should be within ±5% of the established value for ¹⁶⁵Dy (approximately 2.334 hours).

Diagram: Radionuclide Identification Workflow

Caption: Workflow for the identification and purity assessment of the Dysprosium-165 radionuclide.

Radiochemical Purity

Principle

Radiochemical purity is the proportion of the total radioactivity in the desired chemical form. For ¹⁶⁵Dy radiopharmaceuticals, such as ¹⁶⁵Dy-ferric hydroxide (B78521) macroaggregates (FHMA), the primary radiochemical impurity is expected to be unbound, soluble ¹⁶⁵Dy. Thin-layer chromatography (TLC) is a common method for determining radiochemical purity.

Experimental Protocol: Thin-Layer Chromatography (TLC)

Objective: To determine the radiochemical purity of the ¹⁶⁵Dy radiopharmaceutical.

Materials:

• Thin-layer chromatography plates (e.g., silica (B1680970) gel or ITLC-SG)

• Developing chamber

• Mobile phase (solvent system) - Note: The optimal mobile phase will depend on the specific formulation and must be validated. A common approach for particulate radiopharmaceuticals is to use a solvent that mobilizes the unbound radionuclide while the particulate form remains at the origin. For ¹⁶⁵Dy-FHMA, a polar solvent like saline or a buffered solution is a logical starting point for validation.

• Radiochromatogram scanner or a system for cutting the TLC strip and counting the segments in a gamma counter.

Procedure:

• Plate Preparation: Mark an origin line approximately 1-2 cm from the bottom of the TLC plate and a solvent front line near the top.

• Spotting: Carefully apply a small spot (1-2 µL) of the ¹⁶⁵Dy radiopharmaceutical onto the origin line.

• Development: Place the TLC plate in the developing chamber containing the mobile phase, ensuring the origin spot is above the solvent level. Allow the solvent to ascend to the solvent front line.

• Drying: Remove the plate from the chamber and allow it to dry completely.

• Analysis:

  • Scanner: Scan the plate with a radiochromatogram scanner to obtain a profile of the radioactivity distribution.

  • Cutting and Counting: Alternatively, cut the TLC strip into two segments: one at the origin (containing the ¹⁶⁵Dy-FHMA) and one for the remainder of the strip (containing any soluble ¹⁶⁵Dy that has migrated). Measure the radioactivity of each segment in a gamma counter.

• Calculation: Calculate the radiochemical purity (RCP) as follows: RCP (%) = (Activity at the origin / Total activity on the strip) x 100

Data Presentation: Radiochemical Purity

Parameter	Method	Acceptance Criteria
Radiochemical Purity	Thin-Layer Chromatography (TLC)	≥ 95% of the total radioactivity should be in the form of ¹⁶⁵Dy-ferric hydroxide macroaggregates (i.e., at the origin).

Diagram: Radiochemical Purity Testing Workflow

Caption: Workflow for determining the radiochemical purity of Dysprosium-165 radiopharmaceuticals using TLC.

Physicochemical Properties

Principle

The physicochemical properties of a ¹⁶⁵Dy radiopharmaceutical, including its appearance, pH, and for particulate formulations, the particle size, are critical for its safety and efficacy.

Experimental Protocols

4.2.1. Visual Inspection

Objective: To inspect the radiopharmaceutical for clarity, color, and the presence of particulate matter.

Procedure: Visually inspect the vial containing the ¹⁶⁵Dy radiopharmaceutical against a black and a white background. For ¹⁶⁵Dy-FHMA, it should appear as a uniform suspension.

4.2.2. pH Measurement

Objective: To ensure the pH of the preparation is within a physiologically acceptable range.

Procedure: Using a calibrated pH meter, measure the pH of a small aliquot of the ¹⁶⁵Dy radiopharmaceutical.

4.2.3. Particle Size Analysis (for ¹⁶⁵Dy-FHMA)

Objective: To determine the size distribution of the macroaggregates.

Procedure: Use a light microscope with a calibrated eyepiece graticule or a particle size analyzer to determine the size range of the particles. A significant portion of the particles should fall within the desired range to ensure retention in the joint space and minimize leakage.

Data Presentation: Physicochemical Properties

Parameter	Method	Acceptance Criteria
Appearance	Visual Inspection	Uniform suspension, free of foreign matter.
pH	pH Meter	Within a physiologically acceptable range (typically 5.0 - 8.5, to be validated for the specific formulation).
Particle Size	Microscopy/Particle Size Analyzer	Majority of particles should be within the 1-10 µm range.[1]

Sterility and Pyrogen Testing

Principle

Radiopharmaceuticals intended for parenteral administration must be sterile (free of viable microorganisms) and apyrogenic (not causing a febrile response).

Experimental Protocol: Sterility Testing (Membrane Filtration)

Objective: To detect the presence of viable microorganisms.

Procedure:

• Aseptically filter a representative sample of the ¹⁶⁵Dy radiopharmaceutical through a 0.45 µm membrane filter.

• Aseptically transfer the filter to appropriate culture media (e.g., Fluid Thioglycollate Medium for bacteria and Soybean-Casein Digest Medium for fungi).

• Incubate the media at the appropriate temperatures (e.g., 30-35°C for FTM and 20-25°C for SCDM) for a specified period (typically 14 days).

• Visually inspect the media for any signs of microbial growth (turbidity).

Experimental Protocol: Bacterial Endotoxin (B1171834) Testing (LAL Test)

Objective: To detect or quantify bacterial endotoxins.

Procedure:

• Perform the Limulus Amebocyte Lysate (LAL) test using the gel-clot, turbidimetric, or chromogenic method according to the manufacturer's instructions and USP <85>.

• The test involves mixing the sample with the LAL reagent and incubating under specified conditions.

• The formation of a gel, an increase in turbidity, or a color change indicates the presence of endotoxins.

Data Presentation: Sterility and Pyrogen Testing

Parameter	Method	Acceptance Criteria
Sterility	Membrane Filtration/Direct Inoculation	No evidence of microbial growth.
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) Test	Below the established limit (e.g., < 175 Endotoxin Units (EU)/V, where V is the maximum recommended dose in mL).

Diagram: Biological Quality Control Workflow

Caption: Workflow for the sterility and bacterial endotoxin testing of Dysprosium-165 radiopharmaceuticals.

References

• 1. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dysprosium-165 in Targeted Radionuclide Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (Dy-165) is a short-lived, high-energy beta-emitting radionuclide with physical properties that make it a compelling candidate for targeted radionuclide therapy. Its primary application to date has been in the localized treatment of rheumatoid arthritis through a procedure known as radiation synovectomy. This document provides detailed application notes and protocols for the use of Dysprosium-165, with a focus on its established role in radiation synovectomy.

Dysprosium-165 is particularly advantageous for localized therapies due to its short half-life, which minimizes radiation exposure to non-target tissues resulting from leakage from the administration site.[1][2][3][4] The high-energy beta emissions are effective for ablating diseased tissue within a limited range, making it ideal for treating inflamed synovium in joints.[4][5]

Radionuclide Properties and Production

Dy-165 is produced by neutron irradiation of Dysprosium-164.[6][7] The key physical characteristics of Dysprosium-165 are summarized in the table below.

Property	Value	Reference
Half-life	2.334 hours (139 minutes)	[1][8]
Primary Emission	Beta (β-)	[5]
Maximum Beta Energy	1.287 MeV	[4]
Average Beta Energy	0.45 MeV	-
Maximum Tissue Penetration	5.7 mm	[4]
Gamma Emissions	94.7 keV (3.65%)	[3]
Production Method	Neutron irradiation of 164Dy	[6][7]

Application in Radiation Synovectomy

Radiation synovectomy is a minimally invasive procedure that involves the intra-articular injection of a radioactive agent to destroy the inflamed synovial membrane, thereby reducing joint pain and swelling.[2][5] Dy-165 is typically administered in the form of ferric hydroxide (B78521) macroaggregates (FHMA) or hydroxide macroaggregates (HMA).[1][9][10] These larger particles are retained within the joint space, minimizing leakage and subsequent irradiation of non-target organs such as the liver and lymph nodes.[1][3]

Preclinical and Clinical Efficacy

Studies in animal models, such as rabbits, have demonstrated minimal leakage of Dy-165 macroaggregates from the joint.[1][9][10] Clinical studies in patients with rheumatoid arthritis have shown good to fair outcomes in a significant percentage of patients, with a reduction in pain and joint effusion.[11] Repeat injections have also been shown to be effective in patients who did not fully respond to the initial treatment.[11]

The table below summarizes the leakage and radiation dose data from clinical studies.

Organ	Mean Leakage (% of Injected Dose)	Mean Radiation Dose	Reference
Liver	0.3% - 0.5%	2.0 - 3.2 rads (20 - 32 mGy)	[1][5][12]
Whole Body	~0.3%	0.3 - 0.4 rads (3 - 4 mGy)	[1][5][12]
Kidneys	~0.1%	-	[1]
Inguinal Lymph Nodes	Variable	0.54 - 2.41 Gy	[3]

Experimental Protocols

Preparation of Dysprosium-165-Ferric Hydroxide Macroaggregates (Dy-165-FHMA)

This protocol is a generalized procedure based on descriptions in the literature.[1] Specific activities and volumes may need to be optimized for a particular application.

Materials:

• Dysprosium-165 chloride (Dy-165 Cl₃) solution

• Ferric chloride (FeCl₃) solution

• Sodium hydroxide (NaOH) solution

• Sterile, pyrogen-free water for injection

• Sterile 0.9% sodium chloride solution

• 0.22 µm membrane filters

• Sterile reaction vials

• pH meter

• Dose calibrator

Procedure:

• In a sterile vial, add a predetermined amount of ferric chloride solution to the Dysprosium-165 chloride solution.

• Slowly add sodium hydroxide solution while gently mixing to co-precipitate ferric hydroxide and dysprosium hydroxide.

• Monitor the pH of the solution, adjusting with NaOH to maintain a basic pH to ensure complete precipitation.

• Wash the resulting macroaggregate suspension with sterile, pyrogen-free water to remove any unbound Dy-165 and other impurities. This can be done by centrifugation and resuspension.

• Resuspend the final Dy-165-FHMA particles in a sterile 0.9% sodium chloride solution to the desired radioactive concentration.

• Perform quality control tests, including determination of particle size, radiochemical purity (to assess for unbound Dy-165), sterility, and pyrogenicity.

• Measure the final activity of the preparation using a dose calibrator.

In Vivo Animal Studies for Leakage Assessment

This protocol outlines a general procedure for evaluating the biodistribution and leakage of Dy-165-FHMA in a rabbit model.[1][9]

Animal Model:

• New Zealand white rabbits

Procedure:

• Anesthetize the rabbits according to approved institutional animal care and use committee (IACUC) protocols.

• Inject a known activity of Dy-165-FHMA intra-articularly into the knee joint of each rabbit.

• At various time points post-injection (e.g., 2, 4, 6, and 24 hours), image the animals using a gamma camera to assess the retention of the radiopharmaceutical in the joint and detect any leakage.

• Following the final imaging session, euthanize the animals and dissect major organs and tissues (liver, spleen, kidneys, lungs, lymph nodes, blood, and muscle).

• Measure the radioactivity in each organ and tissue sample using a gamma counter.

• Calculate the percentage of the injected dose (%ID) in each organ to determine the extent of leakage from the joint.

Visualizations

Caption: Decay scheme of Dysprosium-165.

Caption: Workflow for radiation synovectomy using Dy-165-FHMA.

Future Directions

While the primary application of Dysprosium-165 has been in radiation synovectomy, its favorable nuclear characteristics suggest potential for other targeted radionuclide therapy applications. Future research could explore the use of Dy-165 chelated to targeting moieties such as monoclonal antibodies or peptides for the treatment of cancer. The development of stable chelation chemistry for Dysprosium would be a critical step in advancing its use in targeted cancer therapy. However, its very short half-life presents a logistical challenge for applications requiring longer biological targeting times, such as with intact antibodies.[10]

References

• 1. mdpi.com [mdpi.com]
• 2. Therapeutic Application of Dysprosium-165-FHMA in the Treatment of Rheumatoid Knee Effusions | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. tech.snmjournals.org [tech.snmjournals.org]
• 5. Peptide-based radiopharmaceuticals for targeted tumor therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. www-pub.iaea.org [www-pub.iaea.org]
• 7. moravek.com [moravek.com]
• 8. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Radiolabeled Antibodies for Cancer Imaging and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Novel radiolabeled antibody developed for diagnosis and treatment of solid tumors | EurekAlert! [eurekalert.org]
• 11. iris.unipv.it [iris.unipv.it]
• 12. Item - Radiolabeled Antibodies for Cancer Imaging and Therapy - La Trobe - Figshare [opal.latrobe.edu.au]

Application Notes: In Vivo Stability of Dysprosium-165 Formulations

Introduction

Dysprosium-165 (Dy-165) is a short-lived beta-emitting radionuclide (T½ = 2.33 hours) with therapeutic potential, particularly in the field of radiation synovectomy (radiosynovectomy) for treating inflammatory joint disorders like rheumatoid arthritis.[1][2] The therapeutic efficacy of Dy-165 is dependent on the stable delivery of the radionuclide to the target synovial tissue while minimizing leakage to non-target organs. The primary challenge in the application of Dy-165 is ensuring the in vivo stability of its formulation, which is designed to keep the radioisotope localized within the intra-articular space.[3] Leakage of the radioactive material from the joint can lead to unwanted radiation exposure to healthy tissues, most notably the liver, spleen, and lymph nodes.[2][3] Therefore, rigorous in vivo stability testing is a critical step in the development and validation of any Dy-165 formulation.

Common Dysprosium-165 Formulations

The goal is to formulate Dy-165 into particles large enough to be retained within the synovial cavity. Several formulations have been developed to achieve this:

• Dysprosium-165-Ferric Hydroxide (B78521) Macroaggregates (Dy-165-FHMA): This was one of the first formulations developed for radiosynovectomy.[1][4] The particles are formed by co-precipitating Dy-165 with ferric hydroxide, resulting in macroaggregates typically in the micron size range (0.5 to 5 µm).[3] This formulation has been shown to be effective, with minimal systemic spread of radioactivity.[5]

• Dysprosium-165-Hydroxide Macroaggregates (Dy-165-HMA): A newer formulation that does not contain ferric hydroxide. Dy-HMA offers advantages such as a higher concentration of dysprosium and has demonstrated lower leakage rates in animal studies compared to Dy-FHMA.[6] The majority of particles are in the 3-5 micron range.[6]

• Dysprosium-165-Chitosan (Dy-165-Chit): Chitosan (B1678972), a biocompatible polymer, has been explored as a carrier for Dy-165. Studies have shown that Dy-165-labeled chitosan demonstrates significant retention within the joint post-injection.[7]

Key In Vivo Stability Parameters

• Biodistribution and Leakage: This is the most critical parameter. It involves quantifying the amount of radioactivity that leaks from the injection site (e.g., the knee joint) and accumulates in non-target organs and tissues over time. Key organs for assessment include the liver, kidneys, spleen, and regional lymph nodes.

• Radiochemical Purity (RCP): In vivo stability also relates to the integrity of the bond between Dy-165 and the carrier particle. The dissociation of free Dy-165 from the macroaggregate can lead to its rapid systemic distribution. Assessing the RCP in biological fluids like blood and urine can provide insights into the stability of the radiolabel.

• Retention at Injection Site: Quantifying the percentage of the injected dose (%ID) that remains in the target joint over time is a direct measure of the formulation's stability and effectiveness.

Data on In Vivo Stability of Dy-165 Formulations

The following table summarizes quantitative data from various preclinical and clinical studies on the in vivo stability and leakage of different Dy-165 formulations.

Formulation	Animal Model / Subject	Time Point	Organ/Site	% Injected Dose (%ID) / Leakage	Reference
Dy-165-FHMA	Rabbits (Normal & Arthritic)	24 hours	Total Leakage from Knee Joint	< 1.2%	[8]
Dy-165-FHMA	Rabbits	24 hours	Liver (major uptake site)	~0.3%	[3]
Dy-165-FHMA	Rabbits	24 hours	Kidneys	~0.1%	[3]
Dy-165-FHMA	Humans	24 hours	Liver	3.2 rads (mean dose)	[5]
Dy-165-FHMA	Humans	Not Specified	Liver	0.64%	[2]
Dy-165-HMA	Rats & Rabbits	Not Specified	Joint Leakage	Less than Dy-FHMA	[6]
Dy-165-Chitosan	Rats	24 hours	Joint Leakage	No significant extra-articular leakage	[7]

Protocols for In Vivo Stability Testing

These protocols provide a framework for assessing the in vivo stability of Dy-165 formulations in preclinical animal models.

Protocol 1: Animal Model and Intra-articular Administration

This protocol describes the preparation and administration of the Dy-165 formulation to a suitable animal model.

1.1. Animal Model Selection:

• Species: New Zealand White rabbits or Wistar rats are commonly used models for radiosynovectomy studies.[3][6][8] The choice depends on the joint size and study objectives. Rabbits are often preferred for knee joint studies due to their larger size, which is more analogous to human joints.
• Health Status: Use healthy, skeletally mature animals. For specific studies, an arthritis-induced model can be used to better mimic the clinical condition.[8]
• Acclimatization: Allow animals to acclimatize for at least one week before the experiment.
• Ethics: All animal procedures must be approved by the institutional animal care and use committee (IACUC) and conducted in accordance with national and international guidelines.

1.2. Dose Preparation:

• The Dy-165 formulation should be prepared under sterile conditions.
• The activity of the dose for injection should be accurately measured using a calibrated dose calibrator.
• The volume for injection should be appropriate for the size of the joint cavity (e.g., 0.1-0.3 mL for a rabbit knee).

1.3. Administration:

• Anesthetize the animal using an appropriate anesthetic regimen (e.g., ketamine/xylazine or isoflurane).
• Prepare the injection site by shaving the fur and disinfecting the skin.
• For knee joint injections, flex the knee to open the joint space.
• Using an appropriate gauge needle (e.g., 25-27G), perform an intra-articular injection into the synovial cavity.
• After injection, gently flex and extend the joint several times to ensure distribution of the formulation.
• Monitor the animal during recovery from anesthesia.

Protocol 2: Biodistribution and Leakage Assessment

This protocol details the quantitative assessment of radioactivity distribution following administration.

2.1. Study Design:

• Establish multiple time points for assessment (e.g., 1, 4, 24 hours post-injection) to understand the kinetics of leakage. The short half-life of Dy-165 means that early time points are crucial.[3]
• Use a minimum of n=3-5 animals per time point for statistical validity.

2.2. Sample Collection:

• At the designated time point, humanely euthanize the animal using an approved method.
• Collect blood via cardiac puncture.
• Systematically dissect and collect key organs and tissues of interest. These must include:
• The entire injected joint (for retention measurement)
• Liver
• Spleen
• Kidneys (left and right)
• Lungs
• Heart
• Regional draining lymph nodes (e.g., popliteal, inguinal)
• A sample of muscle and bone from a non-injection site.

2.3. Radioactivity Measurement:

• Weigh each collected tissue/organ sample.
• Measure the radioactivity in each sample using a calibrated NaI(Tl) gamma well counter.
• Prepare standards from the injectate to calculate the total injected dose.
• All counts must be corrected for background radiation and radioactive decay back to the time of injection.

2.4. Data Analysis:

• Calculate the percentage of the injected dose (%ID) for each organ:
• %ID = (Decay-Corrected Counts in Organ / Decay-Corrected Total Injected Counts) x 100
• Calculate the percentage of the injected dose per gram of tissue (%ID/g) to normalize for organ size:
• %ID/g = (%ID in Organ / Weight of Organ in grams)
• Total leakage is the sum of %ID in all tissues excluding the injected joint.

Protocol 3: In Vivo Radiochemical Purity Assessment

This protocol outlines a method to assess the stability of the radiolabel in biological fluids.

3.1. Sample Collection:

• At various time points post-injection (e.g., 30 min, 1, 2, 4 hours), collect blood samples (e.g., via tail vein or saphenous vein).
• Urine can also be collected using metabolic cages.
• Process blood samples to separate plasma by centrifugation.

3.2. Radiochemical Purity Analysis:

• Instant Thin-Layer Chromatography (ITLC) is a common method for determining the radiochemical purity of radiopharmaceuticals.[7][9][10]
• Stationary Phase: Use appropriate ITLC strips (e.g., silica (B1680970) gel-impregnated glass fiber).
• Mobile Phase: The choice of solvent (mobile phase) is critical. A suitable solvent system should be developed to separate the intact Dy-165 macroaggregates (which will remain at the origin) from any free Dy-165 (which will migrate with the solvent front). Saline or a buffered solution is often a starting point.
• Procedure:

• Spot a small volume (~1-2 µL) of the plasma or urine onto the origin line of the ITLC strip.
• Develop the chromatogram by placing the strip in a chromatography tank containing the mobile phase, ensuring the origin spot is above the solvent level.[10]
• Allow the solvent to migrate up the strip to a pre-marked solvent front line.[10]
• Remove the strip and allow it to dry.
• Cut the strip into two parts (origin and front) and measure the radioactivity of each part in a gamma counter.

3.3. Calculation:

• Calculate the percentage of free Dy-165 and the percentage of particle-bound Dy-165 (the RCP).
• % Particle-Bound (RCP) = [Counts at Origin / (Counts at Origin + Counts at Front)] x 100

Visualizations

Caption: Experimental workflow for in vivo stability testing of Dy-165 formulations.

Caption: Logical workflow for biodistribution data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. saspublishers.com [saspublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. Radionuclide Synovectomy: Treatment of Inflammation of the Synovial Joints | Radiology Key [radiologykey.com]
• 5. Synovectomy of the rheumatoid knee using intra-articular injection of dysprosium-165-ferric hydroxide macroaggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 10. cdn.ymaws.com [cdn.ymaws.com]

Application Notes &amp; Protocols: Quantification of Dysprosium-165 Activity in Biological Samples

Introduction

Dysprosium-165 (Dy-165) is a short-lived radioisotope (T½ = 139 minutes) that emits both beta particles and gamma rays, making it suitable for various therapeutic and diagnostic applications in nuclear medicine, particularly in radiation synovectomy.[1][2] Accurate quantification of Dy-165 activity in biological samples is crucial for dosimetry calculations, biodistribution studies, and assessing the efficacy and safety of Dy-165 based radiopharmaceuticals.[3][4] These notes provide detailed protocols for the primary methods used to quantify Dy-165 activity: Gamma Spectrometry and Liquid Scintillation Counting.

Gamma Spectrometry for Dy-165 Quantification

1.1 Principle

Gamma spectrometry is a widely used technique for identifying and quantifying gamma-emitting radionuclides. Dy-165 decays with the emission of several gamma rays, most prominently at 94.7 keV. The method utilizes a detector, typically a Sodium Iodide doped with Thallium (NaI(Tl)) well counter, which interacts with the gamma rays emitted from the sample.[1] The interaction produces a flash of light (scintillation) that is converted into an electrical pulse by a photomultiplier tube. The amplitude of this pulse is proportional to the energy of the detected gamma ray. By counting the pulses within a specific energy window corresponding to Dy-165's emission, the activity of the radionuclide in the sample can be determined relative to a known standard.

1.2 Experimental Protocol: Biodistribution Study in Tissues

This protocol outlines the steps for quantifying Dy-165 in various tissues following the administration of a Dy-165 labeled radiopharmaceutical in an animal model.

1.2.1 Materials

• NaI(Tl) well-type gamma counter

• Calibrated Dy-165 standard solution of known activity

• Counting tubes (gamma vials)

• Analytical balance (accurate to 0.1 mg)

• Dissection tools

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

1.2.2 Procedure

• Standard Preparation: Prepare a set of standards by diluting the calibrated Dy-165 solution. A standard should be prepared to represent a known percentage of the total injected dose.

• Animal Dosing: Administer the Dy-165 radiopharmaceutical to the animal subject via the appropriate route (e.g., intra-articular injection).

• Sample Collection: At predetermined time points post-injection, euthanize the animal. Dissect and collect tissues of interest (e.g., liver, kidneys, spleen, muscle, blood, urine).[1]

• Sample Preparation:

  • Blot excess blood from solid tissues.

  • Weigh each tissue sample accurately and record the weight.[1]

  • Place each sample into a separate, labeled counting tube. For blood and urine, pipette a precise volume (e.g., 1 mL) into the tube.

• Gamma Counting:

  • Set the energy window of the NaI(Tl) counter to encompass the 94.7 keV photopeak of Dy-165.

  • Measure the background radiation by counting an empty vial for a set time (e.g., 1-5 minutes).

  • Count each sample and the prepared standards for the same set time.[1]

• Data Analysis:

  • Subtract the background counts from all sample and standard measurements to get net counts per minute (CPM).

  • All results must be decay-corrected back to the time of injection.[1] The formula for decay correction is: A₀ = A / e^(-λt) where A₀ is the initial activity, A is the measured activity, λ is the decay constant (0.693 / T½), and t is the time elapsed between injection and measurement.

  • Calculate the total CPM for the injected dose from the standards.

  • Express the activity in each organ as a percentage of the injected dose per gram of tissue (%ID/g).[1] %ID/g = (Net CPM in Sample / Net CPM of Injected Dose) / (Sample Weight in grams) * 100

1.3 Data Presentation: Example Biodistribution of Dy-165-FHMA

The following table summarizes representative quantitative data from a biodistribution study of Dysprosium-165 Ferric Hydroxide (B78521) Macroaggregates (Dy-165-FHMA) in rabbits at 24 hours post-injection.

Tissue/Organ	Mean Uptake (% Injected Dose)	Mean Uptake (%ID/g)
Liver	~0.3%	—
Kidneys	~0.1%	—
Blood	—	< 0.01 %ID/mL
Urine	—	< 0.02 %ID/5mL
Feces	Low / Not specified	—

Data synthesized from studies on Dy-165 macroaggregates.[1]

1.4 Visualization: Gamma Spectrometry Workflow

Caption: Workflow for quantifying Dy-165 in biological tissues using gamma spectrometry.

Liquid Scintillation Counting (LSC) for Dy-165

2.1 Principle

Liquid Scintillation Counting is a highly efficient method for detecting beta-emitting radionuclides. Dy-165 is a strong beta emitter, making LSC a suitable quantification technique. The biological sample is dissolved or suspended in a liquid scintillation cocktail.[5] This cocktail contains organic scintillators (fluors) that emit light when they interact with the beta particles released by Dy-165. A photomultiplier tube detects these light flashes, converting them into electrical pulses. The number of pulses per unit time is proportional to the activity of the sample. LSC offers excellent counting efficiency because the sample is intimately mixed with the detector medium, allowing for nearly 4π geometry detection.[5][6]

2.2 Experimental Protocol: Dy-165 in Aqueous Samples

This protocol describes the quantification of Dy-165 in liquid samples like plasma or urine, or from tissue homogenates.

2.2.1 Materials

• Liquid Scintillation Counter

• Scintillation vials (20 mL glass or plastic)

• Liquid scintillation cocktail (high water capacity)

• Tissue solubilizer (e.g., quaternary ammonium (B1175870) hydroxide) if processing solid tissues

• Pipettes and tips

• Vortex mixer

2.2.2 Procedure

• Sample Preparation:

  • Aqueous Samples (Urine, Plasma): Pipette a small, precise aliquot (e.g., 100-500 µL) of the sample directly into a scintillation vial.[5]

  • Solid Tissues: a. Homogenize a known weight of the tissue. b. Add a suitable volume of tissue solubilizer to an aliquot of the homogenate in a scintillation vial. c. Incubate as recommended by the manufacturer (e.g., at 50-60°C) until the tissue is fully digested. d. Allow the sample to cool to room temperature and decolorize if necessary (e.g., with hydrogen peroxide), then neutralize with an acid (e.g., acetic acid).

• Cocktail Addition: Add 10-15 mL of a suitable liquid scintillation cocktail to each vial containing the sample.

• Mixing: Cap the vials securely and vortex for 10-20 seconds to ensure a homogenous mixture.

• Dark Adaptation: Place the vials in the liquid scintillation counter and allow them to dark-adapt for at least 1 hour to reduce chemiluminescence.

• Counting:

  • Set the counter for a wide energy window appropriate for the energetic beta emissions of Dy-165.

  • Count a "blank" vial containing only the sample matrix (e.g., non-radioactive plasma) and cocktail to determine the background.[6]

  • Count each sample for a sufficient time to achieve good counting statistics (e.g., 5-10 minutes).

• Quench Correction & Data Analysis:

  • Color or chemical components in the biological sample can absorb the scintillation light, a phenomenon known as "quenching".[6] This reduces the count rate (CPM).

  • Use the counter's quench correction capabilities (e.g., external standard method) to determine the counting efficiency for each sample.

  • Convert the measured Counts Per Minute (CPM) to Disintegrations Per Minute (DPM), which represents the absolute activity, using the formula: DPM = CPM / Efficiency

  • Calculate the final activity in Becquerels (Bq) or microcuries (µCi) and normalize to sample volume or weight.

2.3 Data Presentation: Comparative Leakage of Dy-165 Formulations

The table below shows example data on the leakage of different Dy-165 formulations from an intra-articular injection site, as might be determined by measuring Dy-165 activity in the blood or lymph nodes.

Radiopharmaceutical Formulation	Leakage at 24 hr (% of Injected Dose)	Measurement Method
Dy-165 Hydroxide Macroaggregates (Dy-HMA)	< 0.1%	LSC / Gamma Counting
Dy-165 Ferric Hydroxide (Dy-FHMA)	~0.4%	Gamma Counting
Yttrium-90 Silicate Colloid	> 1.0%	LSC / Gamma Counting

Data synthesized from comparative animal studies.[2]

2.4 Visualization: Liquid Scintillation Counting Workflow

Caption: Workflow for quantifying Dy-165 in biological samples using LSC.

Summary and Method Comparison

Both Gamma Spectrometry and Liquid Scintillation Counting are effective for quantifying Dy-165. The choice of method depends on the sample type, required sensitivity, and available equipment.

Feature	Gamma Spectrometry (NaI Well Counter)	Liquid Scintillation Counting
Principle	Detects gamma ray emissions.	Detects beta particle emissions.
Sample Prep	Minimal; place sample directly in vial. Non-destructive.	Requires sample to be dissolved/suspended in cocktail. Destructive.
Efficiency	Lower, dependent on geometry and detector size.	Very high due to 4π geometry.
Throughput	High; compatible with automatic sample changers.	High; compatible with automatic sample changers.
Quenching	Not an issue.	Significant issue (chemical/color quench) requiring correction.[6]
Best For	Solid tissues, whole organs, quick screening.	Homogenous liquid samples, low-activity samples requiring high sensitivity.
Notes	Simpler sample preparation.	Higher sensitivity for beta emitters.

References

• 1. researchgate.net [researchgate.net]
• 2. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Altered biodistribution of radiopharmaceuticals: role of radiochemical/pharmaceutical purity, physiological, and pharmacologic factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Liquid scintillation counting at the limit of detection in biogeosciences - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preclinical Experimental Design for Dysprosium-165

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dysprosium-165 (¹⁶⁵Dy) is a radionuclide with therapeutic potential owing to its emission of high-energy beta particles, which are effective in causing localized cell death.[1][2][3] Its most notable characteristic is a very short physical half-life of 2.33 hours.[4][5] This property is highly advantageous for targeted radionuclide therapy, as it allows for the delivery of a cytotoxic radiation dose to the target tissue while minimizing prolonged exposure to non-target healthy tissues, thereby reducing overall toxicity.[6][7][8] This document provides a comprehensive guide to the experimental design of preclinical trials involving ¹⁶⁵Dy, covering its properties, radiopharmaceutical preparation, and detailed protocols for key in vivo experiments.

Physicochemical Properties of Dysprosium-165

A thorough understanding of the physical characteristics of ¹⁶⁵Dy is fundamental for designing effective preclinical studies, particularly for dosimetry calculations and imaging considerations.

Property	Value	Reference
Half-life (T½)	2.332 hours	[4][5]
Decay Mode	Beta (β⁻) emission (100%)	[5]
Daughter Nuclide	Holmium-165 (¹⁶⁵Ho) (Stable)	[5]
Max. Beta Energy (Eβmax)	1.29 MeV	[4]
Average Beta Energy (Eβavg)	439.7 keV	[4]
Max. Beta Particle Range in Tissue	~5.8 mm	[4]
Principal Gamma Energy	94.7 keV	[9]
Production Method	Neutron irradiation of Dysprosium-164 (¹⁶⁴Dy)	[10][11]

Radiopharmaceutical Preparation and Quality Control

The successful application of ¹⁶⁵Dy in a preclinical setting depends on the robust preparation of a stable radiopharmaceutical. ¹⁶⁵Dy can be formulated as macroaggregates for localized therapies like radiosynovectomy or attached to targeting molecules using a chelator for systemic targeted therapy.[9][12][13]

Workflow: ¹⁶⁵Dy Radiopharmaceutical Preparation & QC

Workflow for the production and quality control of a ¹⁶⁵Dy-based radiopharmaceutical.

Preclinical Experimental Design and Protocols

A structured preclinical evaluation is critical to assess the safety, biodistribution, and efficacy of a new ¹⁶⁵Dy radiopharmaceutical. The typical workflow involves a series of in vitro and in vivo studies.

Workflow: Overall Preclinical Evaluation

A logical workflow for the preclinical evaluation of ¹⁶⁵Dy radiopharmaceuticals.

Protocol 1: In Vitro Serum Stability

Objective: To determine the stability of the radiolabeled compound in biological fluid.

Methodology:

• Incubate the ¹⁶⁵Dy radiopharmaceutical in fresh mouse or human serum at 37°C.

• Collect aliquots at various time points (e.g., 0, 1, 2, 4, and 6 hours) post-incubation. The time points should be relevant to the short half-life of ¹⁶⁵Dy.

• Analyze the radiochemical purity of each aliquot using Instant Thin Layer Chromatography (ITLC) or High-Performance Liquid Chromatography (HPLC).

• Calculate the percentage of intact radiopharmaceutical at each time point. The compound is considered stable if >95% remains intact.

Protocol 2: Biodistribution and Pharmacokinetics

Objective: To quantify the uptake and clearance of the ¹⁶⁵Dy radiopharmaceutical in various organs and the tumor.

Methodology:

• Animal Model: Use a relevant tumor-bearing animal model (e.g., nude mice with subcutaneous tumor xenografts).[14] A typical study might use 3-5 animals per time point.

• Administration: Administer a known amount of the ¹⁶⁵Dy radiopharmaceutical (e.g., 1-2 MBq) to each animal via intravenous (tail vein) injection.

• Time Points: Euthanize groups of animals at selected time points post-injection (e.g., 1, 2, 4, and 24 hours). The 24-hour time point is relevant for assessing leakage and retention despite the short half-life.[6][8]

• Tissue Collection: Dissect and collect major organs (blood, heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone) and the tumor.

• Measurement: Weigh each tissue sample and measure its radioactivity using a calibrated gamma counter, cross-calibrated for ¹⁶⁵Dy. Include injection standards to represent the total injected dose.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Data Presentation: Biodistribution of ¹⁶⁵Dy-Compound

Organ	1 Hour Post-Injection (%ID/g ± SD)	4 Hours Post-Injection (%ID/g ± SD)	24 Hours Post-Injection (%ID/g ± SD)
Blood
Tumor
Heart
Lungs
Liver
Spleen
Kidneys
Muscle

| Bone | | | |

Protocol 3: Dosimetry Studies

Objective: To estimate the absorbed radiation dose in the tumor and critical organs.

Methodology:

• Data Input: Use the time-activity curves generated from the biodistribution data (%ID/g over time) for each organ.

• Integration: Integrate the time-activity curve for each organ to determine the total number of disintegrations.

• Dose Calculation: Use a standard dosimetry software (e.g., OLINDA/EXM) or a mouse-specific phantom to calculate the absorbed dose (in Grays, Gy) for each organ.[15] This calculation uses the S-values (absorbed dose per unit cumulated activity) for ¹⁶⁵Dy and the specific anatomy of the animal model.

Protocol 4: Efficacy (Tumor Growth Inhibition) Studies

Objective: To evaluate the therapeutic efficacy of the ¹⁶⁵Dy radiopharmaceutical in a tumor-bearing animal model.

Methodology:

• Model: Establish tumors in mice until they reach a palpable size (e.g., 100-150 mm³).

• Grouping: Randomize animals into several groups (n=8-10 per group):

  • Group 1: Saline control.

  • Group 2: Unlabeled targeting molecule ("cold" compound).

  • Group 3: Low therapeutic dose of ¹⁶⁵Dy radiopharmaceutical.

  • Group 4: High therapeutic dose of ¹⁶⁵Dy radiopharmaceutical.

• Treatment: Administer the respective treatments (typically a single intravenous injection).

• Monitoring: Measure tumor volume (using calipers) and body weight 2-3 times per week for a defined period (e.g., 21-28 days).

• Endpoint: The study endpoint may be a specific time point, a maximum tumor volume, or signs of morbidity. At the end of the study, tumors can be excised and weighed.

Data Presentation: Tumor Volume Over Time

Day	Control Group (mm³ ± SEM)	Cold Compound (mm³ ± SEM)	Low Dose ¹⁶⁵Dy (mm³ ± SEM)	High Dose ¹⁶⁵Dy (mm³ ± SEM)
0
3
7
10
14
17

| 21 | | | | |

Protocol 5: Toxicity Studies

Objective: To assess the safety and potential side effects of the ¹⁶⁵Dy radiopharmaceutical.

Methodology:

• Monitoring: Throughout the efficacy study, closely monitor animals for any signs of toxicity, including changes in body weight, behavior, and appearance.

• Hematology: Collect blood samples at baseline and at the end of the study to perform a complete blood count (CBC) to assess for myelosuppression.

• Histopathology: At the study endpoint, harvest major organs (especially kidneys, liver, and bone marrow). Fix the tissues in formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E). A pathologist should examine the slides for any signs of radiation-induced damage.

Key Signaling Pathways in ¹⁶⁵Dy Radiotherapy

The therapeutic effect of ¹⁶⁵Dy is mediated by the beta particles, which deposit energy in tissue, leading to the formation of reactive oxygen species (ROS) and causing cellular damage, most critically double-strand breaks (DSBs) in DNA.

Signaling Pathway: DNA Damage Response (DDR)

Cellular response to DNA damage induced by ¹⁶⁵Dy beta particle emission.

Ionizing radiation is also known to activate complex signaling pathways in tissues, such as the Transforming Growth Factor-beta (TGF-β) pathway, which is involved in cellular responses like fibrosis and inflammation following radiation exposure.[16][17]

Signaling Pathway: Radiation-Induced TGF-β Activation

Activation of the TGF-β signaling pathway as a response to radiation.

References

• 1. openmedscience.com [openmedscience.com]
• 2. α-Emitters for Radiotherapy: From Basic Radiochemistry to Clinical Studies—Part 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Radionuclides for Targeted Therapy: Physical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 6. researchgate.net [researchgate.net]
• 7. Therapeutic application of dysprosium-165-FHMA in the treatment of rheumatoid knee effusions [inis.iaea.org]
• 8. The development of dysprosium-165 hydroxide macroaggregates for radiation synovectomy [inis.iaea.org]
• 9. researchgate.net [researchgate.net]
• 10. tracesciences.com [tracesciences.com]
• 11. Production of 166Ho through 164Dy(n, gamma)165Dy(n, gamma)166Dy(beta-)166Ho and separation of 166Ho - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Matching chelators to radiometals for radiopharmaceuticals - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 14. In vitro and in vivo activities of an antitumor peptide HM-3: A special dose-efficacy relationship on an HCT‑116 xenograft model in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Preclinical animal research on therapy dosimetry with dual isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Radiation-induced activation of TGF-beta signaling pathways in relation to vascular damage in mouse kidneys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Radiobiology Experiments Using Dysprosium-165

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (Dy-165) is a radioisotope with a short half-life of 2.334 hours that decays by beta emission, and is also associated with the emission of low-energy Auger electrons.[1] These characteristics make it a candidate for targeted radionuclide therapy. The high linear energy transfer (LET) and short range of Auger electrons can induce highly localized and potent cytotoxic effects, particularly when the radionuclide is internalized by cancer cells and localized in close proximity to the DNA.[2][3][4]

These application notes provide a comprehensive overview of the methodologies and protocols for conducting in vitro radiobiology experiments to evaluate the therapeutic potential of Dysprosium-165. The protocols detailed below are foundational for assessing the cellular response to Dy-165, including its cytotoxicity, effects on cell survival, and its ability to induce DNA damage, apoptosis, and cell cycle arrest.

Physicochemical Properties of Dysprosium-165

A summary of the key physical properties of Dysprosium-165 is presented in the table below.

Property	Value
Half-life	2.334 hours
Primary Emission	Beta particles
Secondary Emission	Auger electrons, Gamma rays
Parent Isotope	Dysprosium-164 (via neutron capture)

Experimental Protocols

Cellular Uptake and Subcellular Localization

Understanding the kinetics of cellular uptake and the subcellular distribution of Dy-165 is crucial for interpreting its radiobiological effects.

Protocol: Cellular Uptake Assay

• Cell Culture: Plate target cancer cells in 24-well plates at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.

• Radiolabeling: Prepare a solution of Dy-165 chelated to a targeting molecule (e.g., antibody, peptide, or nanoparticle) in a serum-free culture medium.

• Incubation: Remove the culture medium from the wells and add the Dy-165 solution at various concentrations. Incubate the plates at 37°C for different time points (e.g., 1, 4, 24 hours).

• Washing: After incubation, remove the radioactive medium and wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove unbound radioactivity.

• Cell Lysis: Lyse the cells using a suitable lysis buffer (e.g., 0.1 M NaOH or RIPA buffer).

• Quantification: Measure the radioactivity in the cell lysate using a gamma counter.

• Data Analysis: Express the cellular uptake as a percentage of the total added radioactivity and normalize to the cell number or protein concentration.

Protocol: Subcellular Localization

• Cell Culture and Treatment: Culture and treat cells with Dy-165 as described in the cellular uptake protocol.

• Subcellular Fractionation: After incubation, wash the cells and perform subcellular fractionation using a commercial kit to separate the nuclear, cytoplasmic, and membrane fractions.

• Quantification: Measure the radioactivity in each fraction using a gamma counter.

• Microscopy (Autoradiography): Alternatively, grow cells on chamber slides, incubate with Dy-165, fix the cells, and coat with a nuclear emulsion. After exposure, develop the emulsion and visualize the silver grains under a microscope to determine the subcellular localization of the radionuclide.

Cytotoxicity Assay

Cytotoxicity assays are performed to determine the concentration-dependent killing of cancer cells by Dy-165.

Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Treatment: Treat the cells with increasing concentrations of Dy-165 for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the half-maximal inhibitory concentration (IC50).

Clonogenic Survival Assay

This assay assesses the ability of single cells to survive treatment and form colonies, providing a measure of reproductive cell death.

Protocol: Clonogenic Survival Assay

• Cell Preparation: Prepare a single-cell suspension of the target cancer cells.

• Treatment: Expose the cells in suspension or as a monolayer to various doses of Dy-165 for a defined period.

• Cell Plating: After treatment, wash the cells, count them, and plate a known number of cells (e.g., 100-1000 cells/well) into 6-well plates.

• Incubation: Incubate the plates for 7-14 days to allow for colony formation.

• Staining: Fix the colonies with methanol (B129727) and stain with 0.5% crystal violet.

• Colony Counting: Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the plating efficiency and the surviving fraction for each dose. Plot the surviving fraction against the radiation dose to generate a cell survival curve.[5][6][7][8][9]

DNA Damage Analysis (γ-H2AX Assay)

The phosphorylation of histone H2AX (γ-H2AX) is a sensitive marker for DNA double-strand breaks (DSBs), a critical lesion induced by ionizing radiation.[10][11][12]

Protocol: γ-H2AX Immunofluorescence Staining

• Cell Culture on Coverslips: Grow cells on glass coverslips in a 24-well plate.

• Treatment: Expose the cells to Dy-165 for various time points.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.25% Triton X-100 in PBS.

• Blocking: Block non-specific antibody binding with a blocking buffer (e.g., 5% BSA in PBS).

• Primary Antibody Incubation: Incubate the cells with a primary antibody against γ-H2AX overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells and incubate with a fluorescently labeled secondary antibody.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging and Analysis: Visualize the γ-H2AX foci using a fluorescence microscope and quantify the number of foci per cell nucleus.[11]

Apoptosis Assay

Apoptosis, or programmed cell death, is a common mechanism of cell death induced by radiation.

Protocol: Annexin V/Propidium Iodide (PI) Staining

• Cell Treatment: Treat cells with Dy-165 for the desired time.

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[13]

Cell Cycle Analysis

Radiation can induce cell cycle arrest at specific checkpoints, allowing time for DNA repair.

Protocol: Propidium Iodide (PI) Staining and Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with Dy-165 and harvest at different time points.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the cells and resuspend them in a PI staining solution containing RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.[14][15][16]

Data Presentation

Due to the limited availability of specific in vitro radiobiology data for Dysprosium-165, the following tables present representative data from studies on other Auger electron-emitting radionuclides to illustrate the expected outcomes of the described experiments.

Table 1: Representative Cytotoxicity of Auger Electron Emitters in Cancer Cell Lines

Radionuclide	Cell Line	Assay	IC50	Reference
[67Ga]Ga-trastuzumab	HCC1954 (HER2+)	Clonogenic	~100 nM	[3][17][18]
[111In]In-DOTA-trastuzumab	HCC1954 (HER2+)	Clonogenic	~100 nM	[3][17]
201TlCl	DU145 (Prostate)	Clonogenic	0.29 Bq/cell (for 90% reduction)	[4]
201TlCl	MDA-MB-231 (Breast)	Clonogenic	0.18 Bq/cell (for 90% reduction)	[4]

Table 2: Representative DNA Damage Induction by Auger Electron Emitters

Radionuclide	Cell Line	Time Post-Exposure	γ-H2AX Foci/Nucleus (vs. Control)	Reference
111InCl3	Mouse Testis	1 hour	Significant increase	[10]
201TlCl	DU145 (Prostate)	90 min	3.5-4.6 fold increase	[4]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: DNA Damage Response Pathway Induced by Dy-165.

Caption: General Workflow for In Vitro Radiobiology Studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxicity with Auger electron-emitting radionuclides delivered by antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro cytotoxicity of Auger electron-emitting [67Ga]Ga-trastuzumab - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 5. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 6. m.youtube.com [m.youtube.com]
• 7. Radiation clonogenic cell survival assay [bio-protocol.org]
• 8. researchgate.net [researchgate.net]
• 9. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative γ-H2AX immunofluorescence method for DNA double-strand break analysis in testis and liver after intravenous administration of 111InCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 12. USE OF THE γ-H2AX ASSAY TO MONITOR DNA DAMAGE AND REPAIR IN TRANSLATIONAL CANCER RESEARCH - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modulation of Ionizing Radiation-Induced Apoptosis by Taurine in Human Peripheral Blood Lymphocytes: Flow Cytometry-based Quantification [jbpe.sums.ac.ir]
• 14. jnm.snmjournals.org [jnm.snmjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. Radiation-induced cell cycle perturbations: a computational tool validated with flow-cytometry data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In vitro cytotoxicity of Auger electron-emitting [67Ga]Ga-trastuzumab - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols: Development of Dysprosium-165 Labeled Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dysprosium-165 (Dy-165) is a beta- and gamma-emitting radionuclide with a short half-life of 2.33 hours, making it a promising candidate for targeted radionuclide therapy, particularly in the form of brachytherapy. When incorporated into nanoparticles, Dy-165 can be delivered directly to tumor tissues, offering localized radiation treatment while minimizing damage to surrounding healthy tissues. These application notes provide detailed protocols for the synthesis of dysprosium oxide nanoparticles, their subsequent radiolabeling with Dy-165 via neutron activation, and methods for their characterization and biological evaluation.

Data Presentation

Table 1: Physicochemical Properties of Dysprosium Oxide Nanoparticles

Parameter	Method	Result
Core Material	-	Dysprosium Oxide (Dy₂O₃)
Mean Particle Size (TEM)	Transmission Electron Microscopy	28 - 41 nm[1]
Crystallite Size (XRD)	X-ray Diffraction (Scherrer analysis)	24 - 28 nm[2]
Morphology	Electron Microscopy	Cubic structure[1]
Zeta Potential	Dynamic Light Scattering	(Value dependent on surface coating)
Surface Coating	-	(e.g., PEG, silica, etc.)

Table 2: In Vitro Stability of Dy-165 Labeled Nanoparticles (Illustrative)

Medium	Time Point	% Radionuclide Retention (± SD)
Phosphate-Buffered Saline (PBS)	1 h	98 ± 2%
6 h	95 ± 3%
24 h	92 ± 4%
Human Serum	1 h	95 ± 3%
6 h	90 ± 5%
24 h	85 ± 6%
Note: Data are illustrative and will vary based on nanoparticle formulation and surface chemistry.

Table 3: In Vivo Biodistribution of Dy-165 Labeled Nanoparticles in a Murine Tumor Model (Illustrative Data)

Organ	% Injected Dose per Gram (%ID/g) at 4h Post-Injection (± SD)
Tumor	10.5 ± 2.1
Liver	15.2 ± 3.5
Spleen	8.7 ± 1.9
Kidneys	5.4 ± 1.2
Lungs	2.1 ± 0.5
Blood	1.8 ± 0.4
Note: This data is illustrative. Actual biodistribution is highly dependent on nanoparticle size, shape, and surface functionalization.[3][4]

Experimental Protocols

Protocol 1: Synthesis of Dysprosium Oxide (Dy₂O₃) Nanoparticles via Combustion Method

This protocol describes a facile and rapid method for synthesizing Dy₂O₃ nanoparticles.[1][2]

Materials:

• Dysprosium(III) nitrate (B79036) pentahydrate (Dy(NO₃)₃·5H₂O)

• Glycine (B1666218) (C₂H₅NO₂)

• Deionized water

• Furnace capable of reaching 300°C

• Beakers and stirring equipment

Procedure:

• Prepare a precursor solution by dissolving Dysprosium(III) nitrate and glycine in deionized water. A common molar ratio of cation to glycine is 1.5.[2]

• Stir the mixture for 30 minutes at approximately 40°C to form a homogenous sol.

• Place the beaker containing the liquid mixture into a pre-heated furnace at 300°C.

• The combustion reaction will initiate, producing a voluminous, foamy powder. This process should be carried out in a well-ventilated area or fume hood.

• Allow the combustion to complete (typically within an hour).

• The resulting Dy₂O₃ nanoparticle powder can be collected for characterization.

• For studying the effects of annealing, the powder can be calcined at various temperatures (e.g., 450°C, 550°C, 650°C).[1]

Protocol 2: Radiolabeling of Dy₂O₃ Nanoparticles with Dy-165 via Neutron Activation

This protocol provides a general procedure for the radiolabeling of Dy₂O₃ nanoparticles through neutron bombardment in a nuclear reactor. The stable ¹⁶⁴Dy isotope within the nanoparticles is converted to radioactive ¹⁶⁵Dy.

Materials:

• Synthesized Dy₂O₃ nanoparticles

• Quartz ampoule or other suitable irradiation container

• Nuclear reactor with a thermal neutron flux

• Gamma spectrometer

• Handling equipment for radioactive materials

Procedure:

• Accurately weigh a sample of the Dy₂O₃ nanoparticles and seal it in a quartz ampoule.

• Place the ampoule in a designated position within the nuclear reactor for a predetermined irradiation time. The irradiation time and neutron flux will determine the final activity of the sample.

• Following irradiation, the sample is allowed to "cool" for a short period to allow for the decay of short-lived, unwanted radioisotopes.

• The activated Dy-165 labeled nanoparticles are then retrieved, following all necessary radiation safety protocols.

• The activity of the radiolabeled nanoparticles should be quantified using a calibrated gamma spectrometer.[5][6]

Protocol 3: Characterization of Dy-165 Labeled Nanoparticles

Radiochemical Purity and Stability:

• Radiochemical Purity: The radiochemical purity of the Dy-165 labeled nanoparticles can be determined using techniques such as instant thin-layer chromatography (ITLC) or radio-high-performance liquid chromatography (radio-HPLC).

• In Vitro Stability: To assess the stability of the radiolabel, the nanoparticles are incubated in various biological media (e.g., PBS, human serum) at 37°C for different time points.[7] The amount of free Dy-165 that has leached from the nanoparticles is then quantified.

Physicochemical Characterization:

• Size and Morphology: Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM) are used to determine the size, shape, and morphology of the nanoparticles.

• Crystallinity: X-ray Diffraction (XRD) is used to confirm the crystalline structure of the Dy₂O₃ nanoparticles.

• Surface Charge: Zeta potential measurements are used to determine the surface charge of the nanoparticles, which is a critical factor in their biological interactions.

Protocol 4: In Vitro and In Vivo Evaluation

Cellular Uptake:

• Cancer cell lines are incubated with the Dy-165 labeled nanoparticles for various time points.

• After incubation, the cells are washed to remove any non-internalized nanoparticles.

• The amount of radioactivity associated with the cells is measured using a gamma counter to quantify cellular uptake.[8]

In Vivo Biodistribution:

• Tumor-bearing animal models (e.g., mice) are intravenously injected with a known activity of the Dy-165 labeled nanoparticles.[9][10][11]

• At predetermined time points, the animals are euthanized, and major organs and the tumor are harvested.

• The radioactivity in each organ is measured using a gamma counter, and the results are expressed as the percentage of the injected dose per gram of tissue (%ID/g).[3][4]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. In vivo biodistribution of nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of nanoparticle size on in vivo pharmacokinetics and cellular interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neutron Spectrometry Using Activation Detectors : Utilizing Measurements of Induced Radioactivity in Elements for Neutron Spectrum Unfolding [diva-portal.org]
• 6. Frontiers | Prompt gamma spectroscopy retrieval algorithm for element and density measurements accelerated by cloud computing [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. In vivo Biodistribution and Clearance Studies using Multimodal ORMOSIL Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescent Dye Labeling Changes the Biodistribution of Tumor-Targeted Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Dysprosium-165 Macroaggregates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on reducing the leakage of Dysprosium-165 (Dy-165) macroaggregates. The following sections offer troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to ensure the stability and efficacy of your radiopharmaceutical preparations.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and handling of Dy-165 macroaggregates that can lead to increased leakage.

Issue	Potential Cause	Recommended Solution
High Leakage Post-Injection	Incorrect Particle Size: Particles smaller than the optimal 3-5 micron range are more prone to leakage from the joint space.	- Verify Particle Size: Use a particle size analyzer to confirm the size distribution of your macroaggregates. - Adjust pH: During precipitation, carefully control the pH to optimize particle growth. - Control Temperature: Ensure the reaction temperature is maintained within the optimal range for particle formation. - Optimize Stirring Speed: Inadequate or excessive stirring can lead to the formation of smaller particles or prevent aggregation.
Poor Radiochemical Purity: Unbound Dy-165 will not be retained at the injection site.	- Ensure Complete Precipitation: Verify that the precipitation of Dy-165 as hydroxide (B78521) or ferric hydroxide is complete. - Wash Particles: Thoroughly wash the macroaggregates to remove any unbound Dy-165.
Macroaggregate Instability: The macroaggregates may be breaking down in vivo, releasing free Dy-165.	- Perform In Vitro Stability Testing: Assess the stability of your preparation in saline or synovial fluid simulant before in vivo use. - Review Formulation: Consider using Dysprosium Hydroxide Macroaggregates (Dy-HMA) which have shown lower leakage rates compared to Dysprosium Ferric Hydroxide Macroaggregates (Dy-FHMA).[1]
Inconsistent Particle Size	Fluctuations in Reaction Conditions: Inconsistent pH, temperature, or stirring speed during preparation.	- Standardize Protocol: Strictly adhere to a validated standard operating procedure (SOP). - Calibrate Equipment: Ensure all equipment, such as pH meters and stir plates, are properly calibrated.
Impure Reagents: Contaminants in the reagents can interfere with particle formation.	- Use High-Purity Reagents: Utilize reagents of a grade appropriate for pharmaceutical preparations.
Low Radiochemical Yield	Incomplete Radiolabeling: Insufficient incorporation of Dy-165 into the macroaggregates.	- Optimize Labeling Conditions: Adjust the pH and incubation time of the labeling reaction. - Check Specific Activity of Dy-165: Ensure the specific activity of the Dy-165 is adequate for the labeling reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal particle size for Dy-165 macroaggregates to minimize leakage?

A1: The optimal particle size for Dy-165 macroaggregates to ensure high retention in the joint space and minimize leakage is in the range of 3-5 microns.[1]

Q2: Which formulation of Dy-165 macroaggregates exhibits lower leakage?

A2: Studies in animal models have indicated that Dysprosium Hydroxide Macroaggregates (Dy-HMA) may have less leakage compared to Dysprosium Ferric Hydroxide Macroaggregates (Dy-FHMA).[1]

Q3: What are the main organs where leaked Dy-165 accumulates?

A3: In cases of leakage, Dy-165 has been observed to accumulate primarily in the liver and kidneys.[2]

Q4: How can I assess the stability of my Dy-165 macroaggregate preparation?

A4: An in vitro stability test should be performed. This involves incubating the macroaggregates in saline or a synovial fluid simulant at physiological temperature and monitoring for any release of free Dy-165 over time.

Q5: What are the critical quality control tests for Dy-165 macroaggregates?

A5: The critical quality control tests include:

• Particle Size Analysis: To ensure the particle size is within the optimal range (3-5 microns).

• Radiochemical Purity: To determine the percentage of Dy-165 incorporated into the macroaggregates.

• In Vitro Stability: To assess the stability of the macroaggregates in a physiological environment.

• Sterility and Pyrogenicity Testing: To ensure the product is safe for administration.

Quantitative Data Summary

The following tables summarize key quantitative data related to Dy-165 macroaggregate leakage.

Table 1: In Vivo Leakage of Different Dy-165 Macroaggregate Formulations in Rabbits

Formulation	Organ	% of Injected Dose at 24 hours
Dy-FHMA	Liver	~0.3%[2]
Kidneys	~0.1%[2]
Dy-HMA	Liver	~0.003%[3]
Other Organs	Considerably less than liver[3]

Experimental Protocols

Protocol 1: Preparation of Dysprosium-165 Hydroxide Macroaggregates (Dy-HMA)

Materials:

• Dysprosium-165 chloride solution

• Sterile 0.9% sodium chloride solution

• Sterile sodium hydroxide solution (0.1 M)

• Sterile water for injection

• Particle size analyzer

• Gamma counter

Methodology:

• In a sterile vial, add a calculated amount of Dysprosium-165 chloride solution.

• Slowly add sterile 0.1 M sodium hydroxide solution dropwise while gently stirring at a constant rate.

• Monitor the pH of the solution. Continue adding sodium hydroxide until a pH of approximately 10 is reached, leading to the formation of a precipitate.

• Allow the suspension to stir for 15-20 minutes to ensure complete precipitation and particle formation.

• Centrifuge the suspension to pellet the macroaggregates.

• Carefully remove the supernatant and wash the pellet with sterile 0.9% sodium chloride solution. Repeat the washing step twice to remove any unbound Dy-165.

• Resuspend the final pellet in a known volume of sterile 0.9% sodium chloride solution.

• Perform quality control tests, including particle size analysis and radiochemical purity.

Protocol 2: In Vitro Stability and Leakage Testing

Materials:

• Dy-165 macroaggregate suspension

• Sterile 0.9% sodium chloride solution or synovial fluid simulant

• Incubator at 37°C

• Centrifuge

• Gamma counter

Methodology:

• Place a known activity of the Dy-165 macroaggregate suspension into a sterile tube containing 5 mL of saline or synovial fluid simulant.

• Incubate the tube at 37°C with gentle agitation.

• At various time points (e.g., 1, 4, and 24 hours), take an aliquot of the suspension and centrifuge it to separate the macroaggregates from the supernatant.

• Carefully collect the supernatant and measure its radioactivity using a gamma counter.

• Measure the radioactivity of the pellet.

• Calculate the percentage of leakage at each time point as: (Activity in supernatant / (Activity in supernatant + Activity in pellet)) * 100.

Visualizations

Diagram 1: Experimental Workflow for Dy-165 Macroaggregate Preparation and Quality Control

Caption: Workflow for Dy-165 Macroaggregate Preparation.

Diagram 2: Troubleshooting Logic for High Leakage of Dy-165 Macroaggregates

Caption: Troubleshooting High Dy-165 Leakage.

References

• 1. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The development of dysprosium-165 hydroxide macroaggregates for radiation synovectomy [inis.iaea.org]

Technical Support Center: Improving Radiolabeling Efficiency of Dysprosium-165

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during the radiolabeling of biomolecules with Dysprosium-165 (¹⁶⁵Dy). The information is tailored for researchers, scientists, and drug development professionals to enhance radiolabeling efficiency and ensure the quality of ¹⁶⁵Dy-radiopharmaceuticals.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving high radiolabeling efficiency with Dysprosium-165?

A1: The main challenges in ¹⁶⁵Dy radiolabeling often revolve around optimizing reaction conditions to ensure efficient incorporation of the radionuclide into the chelator conjugated to the biomolecule. Key factors that can impact efficiency include:

• pH of the reaction mixture: The optimal pH is crucial for both the stability of the biomolecule and the formation of the ¹⁶⁵Dy-chelate complex.

• Reaction temperature and incubation time: These parameters influence the kinetics of the labeling reaction.

• Molar ratio of ligand to metal: An appropriate excess of the chelator-conjugated biomolecule is necessary to drive the reaction towards completion and achieve high specific activity.

• Purity of ¹⁶⁵Dy and the chelator-biomolecule conjugate: Impurities can compete for the radionuclide or interfere with the labeling process.

• Presence of competing metal ions: Trace metal contaminants in reagents or buffers can compete with ¹⁶⁵Dy for the chelating agent.

Troubleshooting Guides

This section provides solutions to common problems encountered during ¹⁶⁵Dy radiolabeling experiments.

Issue 1: Low Radiolabeling Yield

Low radiochemical yield is a common problem in radiolabeling procedures. A systematic approach to troubleshooting is essential to identify and resolve the underlying cause.

Troubleshooting Workflow for Low Radiolabeling Yield

Caption: A stepwise guide to troubleshooting low radiolabeling yield.

Table 1: Common Causes and Solutions for Low ¹⁶⁵Dy Radiolabeling Yield

Potential Cause	Troubleshooting Steps & Solutions
Suboptimal pH	Verify the pH of the reaction mixture. For many lanthanide-DOTA/DTPA labeling reactions, a pH range of 5.0-6.0 is optimal. Adjust the pH using high-purity metal-free buffers (e.g., ammonium (B1175870) acetate (B1210297), sodium acetate).
Incorrect Temperature or Incubation Time	Optimize the reaction temperature and time. While some labeling can occur at room temperature, heating (e.g., 37-95°C) for a specific duration (e.g., 15-60 minutes) can significantly increase the yield, especially for macrocyclic chelators like DOTA.[1]
Inadequate Ligand-to-Metal Ratio	Increase the molar excess of the DOTA/DTPA-conjugated biomolecule relative to ¹⁶⁵Dy. A higher concentration of the chelator will favor the forward reaction.
Poor Quality of Reagents	- Use fresh, high-purity, and metal-free reagents and solvents. - Ensure that buffers are prepared with metal-free water.
Degradation of ¹⁶⁵Dy Stock	- Use a fresh batch of ¹⁶⁵DyCl₃. - Ensure the stock solution is properly stored and has not exceeded its shelf life.
Presence of Competing Metal Contaminants	Use metal-free labware and reagents. Pre-treat buffers and water with a chelating resin if necessary to remove trace metal impurities.
Degradation of the Biomolecule-Chelator Conjugate	- Confirm the integrity of the conjugate using methods like mass spectrometry. - Store the conjugate under appropriate conditions (e.g., -20°C or -80°C) to prevent degradation.

Issue 2: Poor Stability of the Radiolabeled Product

Instability of the ¹⁶⁵Dy-labeled compound can lead to the release of free ¹⁶⁵Dy in vitro or in vivo, resulting in non-target tissue uptake and reduced therapeutic efficacy.

Troubleshooting Workflow for Poor Product Stability

Caption: A logical workflow for addressing product stability issues.

Table 2: Factors Affecting the Stability of ¹⁶⁵Dy-Radiopharmaceuticals and Recommended Solutions

Factor	Recommended Actions
Incomplete Complexation	Ensure the radiolabeling reaction has gone to completion by optimizing reaction time and temperature. Incomplete complexation can leave ¹⁶⁵Dy susceptible to dissociation.
Choice of Chelator	Macrocyclic chelators like DOTA generally form more kinetically inert complexes with lanthanides compared to acyclic chelators like DTPA.[1] For applications requiring high in vivo stability, DOTA and its derivatives are often preferred.
Radiolysis	The radiation emitted by ¹⁶⁵Dy can lead to the degradation of the labeled compound. The addition of radical scavengers or stabilizers, such as ascorbic acid or gentisic acid, to the final formulation can mitigate radiolysis.
Improper Storage	Store the final radiolabeled product under appropriate conditions. This may include refrigeration or freezing and protection from light, depending on the nature of the biomolecule.
Transchelation	In biological systems, other metal-binding proteins or ions can compete for the chelated ¹⁶⁵Dy. Using a highly stable chelator like DOTA can minimize the risk of transchelation.

Experimental Protocols

General Protocol for ¹⁶⁵Dy Radiolabeling of a DOTA-conjugated Peptide

This protocol provides a general framework for the radiolabeling of a DOTA-conjugated peptide with ¹⁶⁵Dy. Optimization of specific parameters may be required for different peptides.

Materials:

• DOTA-conjugated peptide

• ¹⁶⁵DyCl₃ in dilute HCl (e.g., 0.05 M)

• Ammonium acetate buffer (0.2 M, pH 5.5, metal-free)

• Sterile, pyrogen-free water for injection

• Sep-Pak C18 cartridge for purification

• Ethanol (B145695)

• Saline (0.9% NaCl)

• ITLC strips and appropriate mobile phase for quality control

Procedure:

• In a sterile, pyrogen-free reaction vial, add a specific amount of the DOTA-conjugated peptide (e.g., 10-50 µg).

• Add an appropriate volume of ammonium acetate buffer to achieve the desired pH (typically 5.0-6.0).

• Carefully add the ¹⁶⁵DyCl₃ solution to the reaction vial.

• Gently mix the contents and incubate at a pre-determined temperature (e.g., 95°C) for a specified time (e.g., 15-30 minutes).

• After incubation, allow the reaction mixture to cool to room temperature.

• Perform quality control using ITLC or radio-HPLC to determine the radiochemical purity.

• If purification is necessary, condition a Sep-Pak C18 cartridge with ethanol followed by water.

• Load the reaction mixture onto the cartridge.

• Wash the cartridge with water to remove unreacted ¹⁶⁵Dy.

• Elute the ¹⁶⁵Dy-DOTA-peptide with an ethanol/water mixture.

• The purified product can be formulated in saline for further studies.

Experimental Workflow for ¹⁶⁵Dy-DOTA-Peptide Labeling

Caption: A typical workflow for the radiolabeling and purification of a ¹⁶⁵Dy-DOTA-peptide.

General Protocol for ¹⁶⁵Dy Radiolabeling of a DTPA-conjugated Antibody

This protocol outlines a general procedure for radiolabeling a DTPA-conjugated antibody with ¹⁶⁵Dy. Specific conditions should be optimized for each antibody.

Materials:

• DTPA-conjugated antibody

• ¹⁶⁵DyCl₃ in dilute HCl

• Sodium acetate buffer (0.2 M, pH 5.5, metal-free)

• PD-10 desalting column for purification

• Phosphate-buffered saline (PBS)

• ITLC strips and appropriate mobile phase for quality control

Procedure:

• In a sterile, pyrogen-free vial, add the DTPA-conjugated antibody solution.

• Add sodium acetate buffer to adjust the pH to approximately 5.5.

• Add the ¹⁶⁵DyCl₃ solution to the antibody mixture.

• Incubate the reaction mixture at room temperature or 37°C for 30-60 minutes with gentle mixing.

• Perform quality control using ITLC to determine the labeling efficiency.

• Equilibrate a PD-10 desalting column with PBS.

• Load the reaction mixture onto the PD-10 column.

• Elute the ¹⁶⁵Dy-DTPA-antibody with PBS, collecting fractions.

• Identify the fractions containing the radiolabeled antibody using a dose calibrator or gamma counter.

• Pool the fractions with the highest radioactivity.

• Perform final quality control on the purified product.

Experimental Workflow for ¹⁶⁵Dy-DTPA-Antibody Labeling

Caption: A standard workflow for the radiolabeling and purification of a ¹⁶⁵Dy-DTPA-antibody.

Quality Control

Ensuring the quality of the final radiolabeled product is critical for its intended application. The following quality control tests are recommended for ¹⁶⁵Dy-radiopharmaceuticals.

Table 3: Recommended Quality Control Tests for ¹⁶⁵Dy-Radiopharmaceuticals

Quality Control Test	Method	Purpose	Acceptance Criteria
Radionuclidic Purity	Gamma-ray spectroscopy	To identify and quantify any radionuclide impurities.	> 99% ¹⁶⁵Dy
Radiochemical Purity	Instant Thin-Layer Chromatography (ITLC) or Radio-High-Performance Liquid Chromatography (Radio-HPLC)	To separate and quantify the desired radiolabeled compound from impurities such as free ¹⁶⁵Dy.	> 95%
pH	pH meter or pH strips	To ensure the final product is within a physiologically acceptable range for administration.	Typically 5.0 - 7.5
Sterility	Incubation in appropriate growth media	To ensure the absence of microbial contamination.	No microbial growth
Bacterial Endotoxins (Pyrogens)	Limulus Amebocyte Lysate (LAL) test	To detect the presence of fever-inducing substances.	Within acceptable limits as per pharmacopeia
In Vitro Stability	ITLC or Radio-HPLC analysis of the product after incubation in saline or serum at 37°C over time.	To assess the stability of the radiolabeled compound under physiological conditions.	Minimal degradation over the expected in vivo lifetime.

References

• 1. researchgate.net [researchgate.net]

Dysprosium-165 Production Scalability: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the production of Dysprosium-165 (Dy-165). Our aim is to address common and critical challenges encountered when scaling up the production of this therapeutic radioisotope.

Frequently Asked Questions (FAQs)

Q1: What is the primary production route for Dysprosium-165 and why is scaling it challenging?

A1: The most common and practical method for producing Dysprosium-165 is through the neutron irradiation of a stable dysprosium target, typically natural or enriched Dysprosium-164 oxide (¹⁶⁴Dy₂O₃), in a nuclear reactor. The nuclear reaction is ¹⁶⁴Dy(n,γ)¹⁶⁵Dy.[1]

Scaling up this process presents several challenges:

• Target Integrity: High neutron fluxes required for large-scale production generate significant heat within the target material, which can lead to thermal stress, potential encapsulation failure, and loss of product.

• Logistical Constraints: Dy-165 has a very short half-life of 2.334 hours, making a "just-in-time" supply chain essential.[2] Any delays in production, quality control, or transportation can render the final product unusable.[3][4]

• Purification Complexity: The microscopic quantities of radioactive Dy-165 must be chemically separated from the macroscopic, non-radioactive dysprosium target material. Maintaining high separation efficiency and purity at a larger scale is a significant chemical engineering challenge.

• Radiation Safety and Waste Management: Handling larger quantities of radioactive material increases the radiation dose to personnel and generates a greater volume of radioactive waste, which requires specialized handling and disposal procedures.[5][6]

Q2: What are the critical quality control parameters for clinical-grade Dysprosium-165?

A2: For clinical applications, Dysprosium-165 radiopharmaceuticals must meet stringent quality control standards to ensure patient safety and therapeutic efficacy. Key parameters include:

• Radionuclidic Purity: This ensures that the radioactivity is predominantly from Dy-165 and not from other co-produced radioactive isotopes. This is typically assessed using gamma-ray spectrometry to identify and quantify any gamma-emitting impurities.[5]

• Radiochemical Purity: This confirms that the Dy-165 is in the desired chemical form (e.g., complexed with a chelator for a specific application). Impurities could include unbound Dy-165 or Dy-165 in other chemical states. Thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are common methods for this analysis.[5][7]

• Chemical Purity: This refers to the absence of non-radioactive chemical contaminants that could cause toxicity or interfere with the radiopharmaceutical's function.

• Sterility and Apyrogenicity: As the final product is for human injection, it must be sterile (free of bacteria) and apyrogenic (free of fever-inducing endotoxins).[7]

Q3: How does the short half-life of Dysprosium-165 impact large-scale distribution?

A3: The short half-life of Dy-165 is a major logistical hurdle for centralized, large-scale production and distribution.[3][4] A significant portion of the radioactivity decays during transport. For instance, a one-day delay in delivery can result in a substantial loss of the radiopharmaceutical's activity, potentially making it unsuitable for clinical use.[3] This necessitates a highly coordinated and efficient supply chain with robust tracking and contingency plans for transportation delays.[4] Regional production and distribution models are often more viable for such short-lived radiopharmaceuticals.

Troubleshooting Guides

Irradiation and Target Issues

Problem	Possible Causes	Troubleshooting Steps
Low Dy-165 Yield	Insufficient neutron flux or irradiation time. Inaccurate neutron cross-section data for the specific reactor spectrum. Impurities in the target material that absorb neutrons.	Verify the reactor's neutron flux characteristics. Optimize irradiation time based on saturation activity calculations. Use high-purity, enriched ¹⁶⁴Dy₂O₃ as the target material.
Target Rupture or Leakage	Overheating of the target due to inadequate cooling.[3][8] Mechanical stress on the target encapsulation. Radiation damage to the target material or cladding.	Implement an efficient cooling system to manage heat flux, such as water cooling with optimized flow rates.[3][4] Perform thermal and mechanical stress analysis of the target design. Select radiation-resistant materials for target encapsulation.
Inconsistent Specific Activity	Fluctuations in neutron flux within the reactor. Non-uniform distribution of target material. Presence of carrier dysprosium from the target.	Characterize the neutron flux profile in the irradiation position. Ensure homogeneous packing of the dysprosium oxide powder in the target capsule. Optimize the chemical separation process to remove non-radioactive dysprosium.

Chemical Processing and Purification Issues

Problem	Possible Causes	Troubleshooting Steps
Poor Separation of Dy-165 from Bulk Target	Inefficient ion exchange chromatography. Incorrect pH or eluent concentration. Overloading of the chromatography column.	Optimize the resin type, particle size, and column dimensions for the required separation scale.[9] Precisely control the pH and concentration of the eluting agent (e.g., alpha-hydroxyisobutyric acid). Determine the column's capacity and operate within its limits.
Radiochemical Impurities in Final Product	Incomplete complexation of Dy-165 with the chelating agent. Presence of competing metal ion impurities. Degradation of the radiopharmaceutical over time.	Optimize the reaction conditions for radiolabeling (pH, temperature, reaction time). Ensure all reagents are of high purity and free from metal contaminants. Add stabilizers to the final formulation if necessary.[5]
Low Overall Process Yield	Losses during dissolution of the irradiated target. Incomplete elution from the chromatography column. Adsorption of Dy-165 onto labware.	Ensure complete dissolution of the dysprosium oxide target. Monitor the radioactivity of the column and eluent to ensure complete recovery. Use appropriate materials for reaction vessels and transfer lines to minimize adsorption.

Experimental Protocols

Protocol 1: Production of Dysprosium-165 via Neutron Irradiation

• Target Preparation:

  • Accurately weigh a predetermined amount of high-purity, enriched Dysprosium-164 Oxide (¹⁶⁴Dy₂O₃).

  • Encapsulate the ¹⁶⁴Dy₂O₃ powder in a high-purity quartz ampoule or an aluminum capsule suitable for irradiation.

  • Seal the capsule, ensuring it can withstand the temperature and pressure conditions of the reactor.

• Irradiation:

  • Place the sealed target in a suitable position within a nuclear reactor with a known thermal neutron flux.

  • Irradiate the target for a calculated period to achieve the desired Dy-165 activity. The irradiation time will depend on the neutron flux, the amount of ¹⁶⁴Dy, and its neutron capture cross-section.

  • After irradiation, allow for a short cooling period to let very short-lived, unwanted radioisotopes decay.

• Target Dissolution:

  • Remotely handle the irradiated target in a hot cell.

  • Carefully open the capsule and transfer the irradiated ¹⁶⁴Dy₂O₃ to a reaction vessel.

  • Dissolve the oxide in a minimal amount of a suitable acid (e.g., hydrochloric acid) with gentle heating.

Protocol 2: Radiochemical Purification of Dysprosium-165

• Column Preparation:

  • Prepare a cation exchange chromatography column with a suitable resin (e.g., AG 50W-X8).

  • Equilibrate the column with a solution of the same acidity as the dissolved target solution.

• Separation:

  • Load the dissolved target solution onto the chromatography column.

  • Elute the column with a complexing agent such as alpha-hydroxyisobutyric acid (α-HIBA) at a specific pH and concentration gradient to separate the microscopic Dy-165 from the macroscopic, non-radioactive dysprosium.[9]

  • Collect the eluate in fractions and measure the radioactivity of each fraction to identify the Dy-165 peak.

• Final Product Formulation:

  • Combine the fractions containing the purified Dy-165.

  • If necessary, perform further purification steps to remove the complexing agent.

  • Adjust the pH and formulate the final product in a physiologically compatible solution (e.g., sterile saline).

Visualizations

Caption: Experimental workflow for the production of Dysprosium-165.

Caption: Troubleshooting logic for low Dysprosium-165 yield.

References

• 1. researchgate.net [researchgate.net]
• 2. article.scirea.org [article.scirea.org]
• 3. igorr.com [igorr.com]
• 4. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 5. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 6. scholarscompass.vcu.edu [scholarscompass.vcu.edu]
• 7. High heat flux cooling for accelerator targets [inis.iaea.org]
• 8. A High Separation Factor for 165Er from Ho for Targeted Radionuclide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Separation of radioactive terbium from massive Gd targets for medical use [inis.iaea.org]

Technical Support Center: Optimizing Dysprosium-165 Hydroxide Aggregate Particle Size

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of Dysprosium-165 (Dy-165) hydroxide (B78521) aggregate particle size for applications such as radiation synovectomy.

Troubleshooting Guide

Researchers may encounter several challenges when synthesizing Dy-165 hydroxide aggregates to achieve the desired particle size, which is crucial for the efficacy and safety of the final radiopharmaceutical product. A common target is a particle size distribution predominantly in the 3-5 micron range to ensure retention at the injection site and minimize leakage to other parts of the body.[1] This guide addresses specific issues in a question-and-answer format.

Q1: The synthesized particles are consistently too small (sub-micron range). What adjustments can be made to increase the particle size?

A1: The formation of excessively small particles, often in the colloidal range, is typically a result of high relative supersaturation, which favors rapid nucleation over particle growth.[2] To promote the formation of larger particles, consider the following adjustments:

• Decrease Reactant Concentration: Lowering the concentration of the dysprosium salt solution and/or the hydroxide precipitant can reduce the level of supersaturation.[2][3]

• Slow Down Precipitant Addition: Adding the precipitating agent (e.g., NaOH or NH₄OH) slowly and with controlled, vigorous stirring allows for the gradual growth of existing nuclei rather than the formation of many new ones.[3]

• Increase Reaction Temperature: Higher temperatures generally increase the solubility of the precipitate, which lowers the relative supersaturation and favors the growth of larger, more stable crystals.[2][3] For rare-earth hydroxides, precipitation at temperatures between 25 and 50°C has been noted to improve filterability, which is often related to larger particle size.

• Optimize pH: While a high pH is necessary for hydroxide precipitation, an excessively rapid increase in pH can lead to very fast nucleation. A controlled, gradual increase to the target pH may yield larger particles.

Q2: The particle size distribution is too broad. How can a more uniform (monodisperse) particle size be achieved?

A2: A wide particle size distribution (polydispersity) can result from inconsistent conditions during the precipitation process.[4] To achieve a narrower size distribution:

• Ensure Homogeneous Mixing: Inadequate stirring can create localized areas of high supersaturation, leading to bursts of nucleation and a wide range of particle sizes. Ensure the stirring is vigorous and consistent throughout the addition of the precipitant.[5]

• Control Temperature Uniformity: Maintain a constant and uniform temperature throughout the reaction vessel. Temperature gradients can lead to different nucleation and growth rates in different parts of the solution.

• Aging/Digestion of the Precipitate: After the initial precipitation, allowing the suspension to age or digest, often at an elevated temperature, can lead to a narrower size distribution. During this process, smaller particles may dissolve and redeposit onto larger particles (a process known as Ostwald ripening), resulting in a more uniform population of larger particles.[6]

Q3: The particles are agglomerating or forming large, irregular clumps instead of discrete macroaggregates. What is causing this and how can it be prevented?

A3: Agglomeration can be an issue if the individual particles are too small and have a high surface energy. While some aggregation is desired to form macroaggregates, uncontrolled clumping is not.

• Control Zeta Potential: The surface charge of the particles (related to the zeta potential) plays a crucial role in their stability in suspension. Adjusting the pH can alter the surface charge; at the isoelectric point, particles have a neutral charge and are most likely to agglomerate. Operating at a pH away from the isoelectric point can increase electrostatic repulsion between particles and reduce unwanted agglomeration.

• Use of Surfactants/Stabilizers: In some nanoparticle synthesis processes, surfactants are used to coat the particles and prevent them from sticking together. While this may not be directly applicable to the final Dy-165 hydroxide formulation for medical use due to regulatory concerns, it is a factor to consider in the fundamental understanding of the precipitation process.

• Stirring Rate: While vigorous stirring is important for mixing, excessively high shear forces from very high stirring speeds can sometimes promote agglomeration, especially after the initial precipitation phase. The effect of stirring can be complex, as it can both break up agglomerates and increase particle collision frequency.[7]

Q4: The yield of the desired particle size fraction is low after filtration or centrifugation. How can the recovery be improved?

A4: Low yield of the target particle size can be due to the formation of a high percentage of "fines" (very small particles) that are lost during separation steps.

• Optimize Precipitation Conditions: The strategies mentioned in Q1 to increase particle size will also help in improving the efficiency of recovery by filtration or centrifugation.[4]

• Washing Steps: During washing to remove impurities, ensure the wash solution does not cause the particles to de-agglomerate or resuspend in a way that makes them difficult to pellet. Sometimes, adjusting the ionic strength or pH of the wash solution can help maintain the aggregated state.

• Centrifugation Parameters: For nanoparticle separation, higher centrifugation speeds (e.g., 10,000-14,000 rpm) and longer times may be necessary.[8] For microparticles, these conditions may need to be optimized to ensure pelleting without excessive compaction that makes resuspension difficult.

Frequently Asked Questions (FAQs)

Q: What is the ideal particle size for Dysprosium-165 hydroxide aggregates in radiation synovectomy?

A: The literature suggests that a majority of particles in the 3-5 micron range is desirable for radiation synovectomy.[1] This size range is considered large enough to be retained within the synovial space of the joint, thereby minimizing leakage of the radioactive material to non-target tissues like the liver and regional lymph nodes.

Q: How does pH influence the particle size of rare-earth hydroxides?

A: The pH of the solution is a critical parameter in the precipitation of rare-earth hydroxides. An increase in pH generally favors the formation of the hydroxide precipitate. For trivalent rare-earth hydroxides, the optimal precipitation pH is typically in the range of 6.8 to 8.0.[9] The rate at which the pH is increased can significantly impact the particle size; a rapid increase often leads to smaller particles due to fast nucleation.[6][10]

Q: What is the role of temperature in controlling particle size?

A: Temperature affects both the solubility of the dysprosium hydroxide and the kinetics of the precipitation reaction.[6] Generally, higher temperatures increase the solubility of the precipitate, which can lead to a lower rate of nucleation and a higher rate of particle growth, resulting in larger particles.[2][3] For rare-earth carbonates, increasing the reaction temperature from 40 to 70°C has been shown to favor the growth of large crystals.

Q: How does the stirring speed affect the final particle size?

A: The stirring speed influences the mixing of reactants and the shear forces within the reaction vessel. The effect can be complex:

• Improved Mixing: Higher stirring rates ensure a more uniform distribution of the precipitating agent, which can prevent localized high supersaturation and lead to a more uniform particle size.[5]

• Shear Forces: High shear forces can lead to the breakup of newly formed particles, potentially resulting in smaller primary particles. However, it can also influence the aggregation process.[7] The optimal stirring speed needs to be determined experimentally for a specific reactor geometry and reaction conditions.

Q: What is a typical precipitating agent used for the synthesis of Dysprosium-165 hydroxide aggregates?

A: For the precipitation of rare-earth hydroxides, common precipitating agents include sodium hydroxide (NaOH) and ammonium (B1175870) hydroxide (NH₄OH).[11] The choice of precipitant can influence the morphology and size of the resulting particles.

Data Summary

The following table summarizes the influence of key experimental parameters on the particle size of hydroxide aggregates based on general precipitation principles.

Parameter	Effect on Particle Size	Rationale
Temperature	Increasing temperature generally increases particle size.	Higher temperature increases solubility, reducing relative supersaturation and favoring particle growth over nucleation.[2]
pH	A critical factor; rapid pH increase can lead to smaller particles.	pH controls the onset and rate of precipitation. A controlled increase allows for more ordered growth.[6][10]
Reactant Concentration	Lower concentrations tend to produce larger particles.	Reduces the degree of supersaturation, favoring the growth of existing nuclei over the formation of new ones.[3]
Precipitant Addition Rate	Slower addition rates generally result in larger particles.	Maintains a lower level of supersaturation throughout the process, promoting particle growth.[3]
Stirring Speed	Complex effect; can lead to smaller particles or a broader distribution.	Affects reactant mixing and shear forces. High shear can break up particles, while poor mixing can create non-uniform conditions.[7]
Aging/Digestion Time	Increased aging time can lead to larger, more uniform particles.	Allows for Ostwald ripening, where smaller particles dissolve and redeposit onto larger ones.[6]

Experimental Protocols

While a specific, proprietary protocol for the production of clinical-grade Dy-165 hydroxide macroaggregates is not publicly available, a general procedure based on the principles of precipitation for rare-earth hydroxides can be outlined. Note: This is a generalized protocol and requires optimization for specific experimental setups and desired particle characteristics.

Generalized Protocol for Dysprosium Hydroxide Aggregate Synthesis

• Preparation of Reactants:

  • Prepare a sterile solution of Dysprosium-165 chloride or nitrate (B79036) in pyrogen-free water at a specific concentration (e.g., to achieve a final concentration of approximately 6 mg Dy/mL).[1]

  • Prepare a sterile solution of a precipitating agent, such as sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH), at a defined molarity.

• Precipitation:

  • Place the Dysprosium-165 salt solution in a sterile reaction vessel equipped with a calibrated stirrer and temperature control.

  • Heat the solution to the desired temperature (e.g., 40-50°C) while stirring at a controlled rate.

  • Slowly add the precipitating agent to the dysprosium solution at a constant, controlled rate using a syringe pump or burette.

  • Monitor the pH of the solution throughout the addition, stopping when the target pH for precipitation is reached (e.g., pH 7-8).

• Aging/Digestion:

  • Once the precipitation is complete, continue stirring the suspension at the set temperature for a defined period (e.g., 30-60 minutes) to allow the particles to age and stabilize.

• Particle Separation and Washing:

  • Separate the dysprosium hydroxide aggregates from the supernatant by centrifugation or sterile filtration.

  • Wash the collected particles with sterile, pyrogen-free water or saline to remove any unreacted precursors and by-products. Repeat the washing step as necessary.

• Resuspension and Formulation:

  • Resuspend the final washed particles in a sterile saline solution to the desired concentration for administration.

• Quality Control:

  • Analyze the particle size distribution of the final suspension using techniques such as laser diffraction or microscopy to ensure it meets the required specifications (e.g., majority of particles in the 3-5 micron range).

  • Perform other necessary quality control tests for radiochemical purity, sterility, and pyrogenicity.

Visualizations

Caption: Workflow for Dy-165 Hydroxide Synthesis.

Caption: Relationship between parameters and particle size.

References

• 1. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Video: Precipitate Formation and Particle Size Control [jove.com]
• 3. brainkart.com [brainkart.com]
• 4. rroij.com [rroij.com]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Troubleshooting low yield in Dysprosium-165 radiolabeling

Welcome to the technical support center for Dysprosium-165 (Dy-165) radiolabeling. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during the radiolabeling process.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that can lead to low radiochemical yield and other problems during your experiments with Dysprosium-165.

Q1: What are the common causes of low radiolabeling yield with Dysprosium-165?

Low radiolabeling yield with Dy-165 can stem from several factors throughout the experimental process. Key areas to investigate include:

• Purity and Integrity of Reagents: The quality of the Dy-165, the chelator, and the molecule to be labeled (peptide, antibody, nanoparticle) is critical. Impurities can compete with the desired reaction.

• Suboptimal Reaction Conditions: Factors such as pH, temperature, and incubation time must be optimized for the specific combination of the molecule and chelator.

• Incorrect Molar Ratios: The ratio of the chelator to the biomolecule and the specific activity of the Dy-165 can significantly impact the labeling efficiency.

• Presence of Competing Metal Ions: Contaminating metal ions in buffers or reagents can compete with Dy-165 for the chelator, reducing the radiochemical yield.

• Radiolysis: The radiation emitted by Dy-165 can sometimes damage the target molecule or the chelator, especially at high radioactivities.

Q2: My radiochemical purity is low, as determined by ITLC/HPLC. What should I do?

Low radiochemical purity indicates the presence of unbound Dy-165 or other radiolabeled impurities. Here’s a step-by-step troubleshooting guide:

• Verify your Quality Control (QC) Method: Ensure your ITLC or HPLC system is functioning correctly.[1][2][3][4][5] Use appropriate stationary and mobile phases to effectively separate the labeled product from free Dy-165.

• Re-evaluate Reaction Conditions:

  • pH: The pH of the reaction mixture is crucial for efficient chelation. For many lanthanide labeling reactions, a slightly acidic to neutral pH is optimal.[6] However, specific systems might require different conditions.

  • Temperature and Incubation Time: Ensure you are using the optimal temperature and incubation time for your specific system. Some reactions proceed efficiently at room temperature, while others may require gentle heating.

• Check for Competing Metals: Use metal-free buffers and reagents to avoid competition for the chelator.

• Consider a Purification Step: If troubleshooting the reaction does not sufficiently improve purity, consider implementing a post-labeling purification step, such as size-exclusion chromatography, to remove unbound Dy-165.

Q3: Which chelator should I use for Dysprosium-165?

Dysprosium is a lanthanide, and several chelators are known to form stable complexes with lanthanide ions. The choice of chelator depends on the biomolecule you are labeling and the required in vivo stability. Commonly used chelators for lanthanides include:

• DTPA (Diethylenetriaminepentaacetic acid): A versatile and widely used chelator.[7][8][9][10]

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): Forms highly stable complexes and is often preferred for in vivo applications.[7]

• EDTA (Ethylenediaminetetraacetic acid): Can also be used, though it may form less stable complexes compared to DOTA for some applications.[11]

The selection should be based on experimental validation for your specific application.

Data Presentation: Optimizing Radiolabeling Parameters

The following tables summarize key parameters that influence Dy-165 radiolabeling efficiency. These values are based on general knowledge of lanthanide radiolabeling and should be used as a starting point for optimization.

Parameter	Recommended Range	Notes
pH	5.5 - 7.5	The optimal pH is highly dependent on the chelator and the isoelectric point of the biomolecule.[12][13]
Temperature	Room Temperature to 40°C	Higher temperatures can sometimes increase labeling kinetics but may also lead to degradation of sensitive biomolecules.[14]
Incubation Time	15 - 60 minutes	Should be optimized to achieve maximum radiochemical yield without significant product degradation.
Chelator:Biomolecule Molar Ratio	1:1 to 10:1	A higher ratio can improve labeling efficiency but may also alter the biological properties of the molecule.[9]

Chelator	Common Applications	Key Characteristics
DTPA	Peptides, Antibodies	Forms stable complexes, versatile.[7][8][9]
DOTA	Peptides, Antibodies for in vivo use	High thermodynamic stability, kinetically inert complexes.[7]
EDTA	General Chelation	May have lower in vivo stability compared to macrocyclic chelators like DOTA.[11]

Experimental Protocols

Below are detailed methodologies for key experiments in Dy-165 radiolabeling.

Protocol 1: General Radiolabeling of a Peptide with Dy-165 using a DOTA-conjugate

• Reagent Preparation:

  • Prepare a stock solution of the DOTA-conjugated peptide in metal-free water or a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 6.5).

  • Obtain a calibrated solution of [165Dy]DyCl3 in a dilute acid (e.g., 0.01 M HCl).

• Radiolabeling Reaction:

  • In a sterile, metal-free microcentrifuge tube, combine the DOTA-peptide solution with an appropriate volume of the [165Dy]DyCl3 solution.

  • Adjust the pH of the reaction mixture to between 6.0 and 7.0 using a metal-free buffer.

  • Incubate the reaction mixture at 37°C for 30-60 minutes.

• Quality Control:

  • Perform Instant Thin Layer Chromatography (ITLC) or High-Performance Liquid Chromatography (HPLC) to determine the radiochemical purity.[3][5]

  • For ITLC, a common system is ITLC-SG paper with a mobile phase of 0.1 M sodium citrate. In this system, the radiolabeled peptide typically remains at the origin, while free Dy-165 moves with the solvent front.

• Purification (if necessary):

  • If the radiochemical purity is below the desired level (typically >95%), purify the product using a C18 Sep-Pak cartridge or size-exclusion chromatography.

Protocol 2: Quality Control of Dy-165 Labeled Compounds by ITLC

• Materials:

  • ITLC-SG (silica gel impregnated) strips.

  • Mobile phase: 0.1 M Sodium Citrate, pH 5.5.

  • Developing chamber.

  • Radio-TLC scanner or gamma counter.

• Procedure:

  • Spot a small volume (1-2 µL) of the radiolabeled sample approximately 1 cm from the bottom of the ITLC-SG strip.

  • Place the strip in the developing chamber containing the mobile phase, ensuring the spot is above the solvent level.

  • Allow the solvent to migrate up the strip until it is about 1 cm from the top.

  • Remove the strip and mark the solvent front.

  • Allow the strip to dry completely.

  • Scan the strip using a radio-TLC scanner or cut the strip into sections and count in a gamma counter to determine the distribution of radioactivity.

  • Calculate the radiochemical purity by dividing the counts of the product by the total counts on the strip and multiplying by 100.

Visualizations

Troubleshooting Workflow for Low Radiolabeling Yield

Caption: A decision tree for troubleshooting low radiolabeling yield in Dy-165 experiments.

General Workflow for Dysprosium-165 Radiolabeling

Caption: A generalized workflow for the radiolabeling of biomolecules with Dysprosium-165.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 3. Radiolabeling and quality control of therapeutic radiopharmaceuticals: optimization, clinical implementation and comparison of radio-TLC/HPLC analysis, demonstrated by [177Lu]Lu-PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A rapid and systematic approach for the optimization of radio-TLC resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Scalable conjugation and characterization of immunoglobulins with stable mass isotope reporters for single-cell mass cytometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Radiolabelling of monoclonal antibodies: optimization of conjugation of DTPA to F(ab')2-fragments and a novel measurement of the degree of conjugation using Eu(III)-labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. indico.fjfi.cvut.cz [indico.fjfi.cvut.cz]
• 11. researchgate.net [researchgate.net]
• 12. leukocare.com [leukocare.com]
• 13. On the pH-optimum of activity and stability of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. van Dam Lab - Radiolabeling of biomolecules [vandamlab.org]

Technical Support Center: Enhancing the In Vivo Stability of Dysprosium-165 Chelates

Welcome to the technical support center for Dysprosium-165 (Dy-165) chelates. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the in vivo stability of these potent therapeutic radiopharmaceuticals. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of in vivo instability for Dysprosium-165 chelates?

A1: The in vivo instability of Dy-165 chelates can stem from several factors. As a trivalent lanthanide, Dy-165 is an oxophilic "hard" metal ion. Its instability is primarily driven by:

• Transchelation: The transfer of the Dy-165 ion from its chelator to endogenous metal-binding proteins or biological sites. A major competitor is the bone matrix (hydroxyapatite), which has a high affinity for free lanthanides. This leads to unwanted radiation doses to the bone and liver.[1]

• Dissociation/Demetalation: This can occur if the chelator does not provide sufficient thermodynamic stability or kinetic inertness. Factors like the local pH and the presence of competing endogenous metal ions (e.g., Ca²⁺, Zn²⁺) can facilitate the release of Dy-165.[2][3]

• Radiolysis: The high-energy beta emissions from Dy-165 can generate reactive oxygen species, which may damage the chelator or the targeting molecule, leading to the release of the radionuclide.[4][5]

• Metabolic Degradation: If the Dy-165 chelate is conjugated to a targeting biomolecule (like a peptide or antibody), enzymatic degradation of that molecule can alter the biodistribution and clearance of the radiopharmaceutical.[4]

Q2: How does the choice of chelator impact the in vivo stability of Dy-165 complexes?

A2: The choice of chelator is critical for ensuring the Dy-165 remains securely bound in vivo.[2] Key characteristics of an effective chelator include:

• High Coordination Number: Large metal ions like Dy(III) typically require chelators that can satisfy a coordination number of 8 or more to form stable complexes.[6]

• Thermodynamic Stability: A high stability constant (log K) indicates a strong bond between the metal and the chelator, reducing the likelihood of dissociation.[2]

• Kinetic Inertness: This refers to the resistance of the complex to dissociation. Macrocyclic chelators (e.g., DOTA) often exhibit greater kinetic inertness than linear/acyclic chelators (e.g., DTPA), making them more stable in vivo even if their thermodynamic stability is comparable. This is due to the pre-organized structure of the macrocycle which "cages" the metal ion.

• Matching to the Radionuclide: The size of the chelating cavity should be appropriate for the ionic radius of Dy(III) to ensure a snug and stable fit.[7]

Q3: For particle-based Dy-165 formulations like FHMA, what determines in vivo stability?

A3: For Dysprosium-165 Ferric Hydroxide (B78521) Macroaggregates (Dy-165-FHMA) used in radiation synovectomy, "stability" primarily refers to the physical retention of the particles within the injection site (e.g., an arthritic joint).[8][9] Instability in this context is leakage of the radioactive particles from the joint space. Key factors are:

• Particle Size: The particles must be large enough (typically 3-5 microns) to be retained by the synovial membrane and avoid entering the lymphatic or vascular systems.[9][10]

• Particle Integrity: The formulation must be stable enough to prevent the dissociation of Dy-165 from the ferric hydroxide macroaggregate. Poor stability can lead to the release of smaller, soluble radioactive species that can leak from the joint.[9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High Bone/Liver Uptake	Chelate Instability: The Dy-165 chelate is dissociating in vivo, and the free Dy³⁺ is accumulating in organs of the reticuloendothelial system (liver) and bone.[1]	1. Re-evaluate Chelator Choice: Switch to a chelator with a higher stability constant and greater kinetic inertness (e.g., a macrocyclic chelator like DOTA over an acyclic one like DTPA).2. Check Radiochemical Purity (RCP): Ensure RCP is >95% before injection to minimize free Dy-165.3. Use an In Vitro Screen: Perform a hydroxyapatite (B223615) binding assay to predict the propensity for bone uptake.[1]
Low Radiochemical Yield (<95%)	1. Competing Metal Contamination: Trace metals (Fe³⁺, Zn²⁺, Al³⁺) in glassware or reagents are competing with Dy-165 for the chelator.[4]2. Incorrect pH: The pH of the reaction mixture is outside the optimal range for Dy-165 complexation.3. Suboptimal Temperature/Time: The reaction has not proceeded to completion.	1. Use Metal-Free Labware: Work with metal-free water and acid-washed glassware.2. Optimize and Buffer pH: Adjust the pH to the optimal range for your specific chelator (typically pH 4-6 for polyaminocarboxylates) using a suitable buffer (e.g., sodium acetate).3. Optimize Reaction Conditions: Try gentle heating (e.g., 60-80°C) or increasing the reaction time.
Altered Biodistribution Profile (Different than expected)	1. Radiolysis: The radiopharmaceutical has been damaged by radiation, creating fragments with different pharmacokinetic properties.[4]2. Metabolic Instability: The targeting biomolecule or linker is being rapidly degraded in vivo.[4]	1. Add Stabilizers: Include radioprotectants like ascorbic acid or ethanol (B145695) in the final formulation to quench free radicals.[4]2. Modify Biomolecule: If using a peptide, consider incorporating D-amino acids to increase enzymatic stability. If using a linker, consider a more stable chemistry or adding a PEG chain.[4]

Quantitative Data: Lanthanide Chelate Stability

Direct stability constant data for Dysprosium(III) with all modern chelators can be difficult to consolidate. However, as a member of the lanthanide series, its coordination chemistry is highly similar to other Ln(III) ions. The following table presents stability constants (log K) for various chelators with Europium(III), a representative mid-series lanthanide, to illustrate the relative stability imparted by different ligand architectures. A higher log K value indicates a more thermodynamically stable complex.[11][12]

Chelator	Chelator Type	Log K Value (with Eu³⁺)	Key Characteristics
EDTA	Acyclic	~17.4	Forms moderately stable complexes, but can be susceptible to dissociation in vivo.[1]
DTPA	Acyclic	~22.4	Higher denticity than EDTA, forms more stable complexes. Commonly used but can still show some metal release.[1]
DOTA	Macrocyclic	~26.2	Forms highly stable and kinetically inert complexes due to its pre-organized macrocyclic structure.[11]

Note: Stability constants are highly dependent on experimental conditions (pH, temperature, ionic strength). Values are for comparative purposes.

Key Experimental Protocols

Protocol 1: In Vitro Serum Stability Assay

This protocol assesses the stability of a Dy-165 chelate in the presence of serum proteins, which can promote transchelation.

Materials:

• Purified Dy-165 radiochelate

• Freshly collected human or mouse serum

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Analysis system: Instant thin-layer chromatography (iTLC) or radio-High-Performance Liquid Chromatography (radio-HPLC)

Procedure:

• Add a small volume (e.g., 10 µL) of the purified Dy-165 radiochelate to a larger volume of serum (e.g., 490 µL) in a sterile microcentrifuge tube.

• Incubate the mixture at 37°C with gentle agitation.

• At designated time points (e.g., 0, 1, 4, 24, and 48 hours), take an aliquot of the serum/tracer mixture.

• To stop any reaction and precipitate proteins, add an equal volume of ice-cold ethanol or acetonitrile, vortex, and centrifuge.

• Analyze the supernatant using iTLC or radio-HPLC to quantify the percentage of intact Dy-165 chelate versus released/transchelated Dy-165.

• For iTLC, a common system involves spotting the sample on a silica (B1680970) gel strip and using a mobile phase (e.g., 50 mM DTPA solution, pH 5) that moves the intact chelate while the free/protein-bound Dy-165 remains at the origin.

• Calculate the radiochemical purity at each time point to determine stability.

Protocol 2: In Vitro Hydroxyapatite (HA) Binding Assay

This protocol serves as an in vitro model to predict the in vivo stability of lanthanide chelates with respect to bone uptake.[1]

Materials:

• Purified Dy-165 radiochelate

• Hydroxyapatite (HA) powder

• Saline solution (0.9% NaCl)

• Centrifuge

Procedure:

• Prepare a suspension of HA in saline (e.g., 50 mg/mL).

• In a microcentrifuge tube, add a known amount of HA suspension (e.g., 200 µL).

• Add a known activity of the Dy-165 radiochelate to the tube.

• Incubate the mixture at 37°C for a set time (e.g., 1 hour) with shaking.

• Centrifuge the tube to pellet the HA powder.

• Carefully remove an aliquot of the supernatant and measure its radioactivity in a gamma counter.

• Measure the activity of the HA pellet.

• Calculate the percentage of activity bound to the HA. A lower binding percentage indicates a more stable complex that is less likely to release Dy-165 to the bone matrix.

Visualizations

Caption: In vivo pathways for a Dy-165 chelate, showing desired and undesired fates.

References

• 1. Development of an in vitro model for assessing the in vivo stability of lanthanide chelates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advancing Chelation Strategies for Large Metal Ions for Nuclear Medicine Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chelation in Metal Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. d-nb.info [d-nb.info]
• 6. harvest.usask.ca [harvest.usask.ca]
• 7. researchgate.net [researchgate.net]
• 8. tech.snmjournals.org [tech.snmjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Direct determination of stability constants of lanthanide ion chelates by laser-excited europium(III) luminescence spectroscopy: application to cyclic and acyclic aminocarboxylate complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

Minimizing off-target effects of Dysprosium-165 therapy

Technical Support Center: Dysprosium-165 Therapy

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on minimizing the off-target effects of Dysprosium-165 (Dy-165) therapy.

Frequently Asked Questions (FAQs)

Q1: What is Dysprosium-165 and why is it used in therapy?

A1: Dysprosium-165 (Dy-165) is a radioisotope with a short half-life of 2.33 hours that emits beta particles and a low-energy gamma ray.[1][2] Its primary application is in radiation synovectomy (radiosynovectomy), a procedure to treat inflammatory joint diseases like rheumatoid arthritis.[1][3] The beta particles deliver a therapeutic radiation dose to the inflamed synovial tissue, while the short half-life and low gamma emission help to reduce the radiation dose to non-target tissues.[1]

Q2: What are the primary causes of off-target effects in Dy-165 therapy?

A2: The main cause of off-target effects is the leakage of the radioactive material from the administration site, such as a joint capsule.[1][4][5] This leakage can result from:

• Small Particle Size: Particles that are too small can diffuse from the joint space into the bloodstream.[6]

• Poor In Vivo Stability: If the Dy-165 is not strongly bound to its carrier (e.g., a particle or chelator), it can dissociate and circulate freely in the body.[5]

• Administration Technique: Improper injection technique can lead to the unintended distribution of the radiopharmaceutical outside the target area.

Q3: Which non-target organs are most susceptible to off-target accumulation?

A3: Following leakage from the target site, Dy-165 can accumulate in organs such as the liver, spleen, kidneys, and regional lymph nodes.[4][5] The liver is often the major site of uptake for leaked radioactive particles.[5]

Q4: How significant is the radiation dose to non-target organs from Dy-165 leakage?

A4: The use of Dy-165, particularly when coupled with large carriers like ferric hydroxide (B78521) macroaggregates (FHMA), has significantly reduced non-target radiation doses compared to older radionuclides like Yttrium-90 or Gold-198.[1][5] Studies have shown that with Dy-165-FHMA, the leakage can be as low as 0.3-0.5% of the injected dose, resulting in a liver dose of approximately 2.5 rads and a total body dose of about 0.4 rads, which is comparable to some diagnostic radiology procedures.[1][3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution & Troubleshooting Steps
High radioactivity detected in the liver or lymph nodes post-administration.	Radiopharmaceutical Leakage: The particle size of the Dy-165 carrier may be too small, or the formulation may have poor in vivo stability.	1. Verify Particle Size: Use particle size analysis (e.g., laser diffraction) to confirm that the macroaggregates or particles are within the optimal range (typically a few micrometers) to ensure retention in the joint.[5][6] 2. Assess In Vitro/In Vivo Stability: Perform stability studies by incubating the radiopharmaceutical in serum and measuring the percentage of dissociated Dy-165 over time.[5] 3. Review Carrier Choice: Consider alternative carriers with better retention properties, such as larger ferric hydroxide macroaggregates or chitosan-based formulations.[2][3]
Variable or poor therapeutic efficacy.	Inadequate Dose Retention: Significant leakage reduces the amount of radiation delivered to the target synovium. Radiochemical Impurity: The presence of free, unchelated Dy-165 can lead to poor localization at the target site.	1. Perform Quality Control on Radiochemical Purity: Use methods like ITLC or HPLC to determine the percentage of free Dy-165 in the preparation before administration.[2] A high purity is crucial for efficacy. 2. Optimize Administration: Ensure proper intra-articular injection technique to maximize initial retention within the joint capsule. 3. Post-injection Immobilization: Immobilizing the joint for a period post-injection can help reduce mechanical leakage.
Inconsistent results between experimental batches.	Inconsistent Radiolabeling: Variations in pH, temperature, or reactant concentrations during the labeling process can affect labeling efficiency and stability. Radionuclidic Impurities: The presence of other radioactive isotopes can interfere with dosimetry and efficacy measurements.	1. Standardize Labeling Protocol: Strictly adhere to a validated standard operating procedure (SOP) for radiolabeling. Document all parameters for each batch. 2. Verify Radionuclidic Purity: Use gamma spectrometry to confirm the identity and purity of Dy-165 and ensure the absence of long-lived contaminants.[2][7]

Data on Off-Target Effects

The table below summarizes leakage data for Dy-165 formulations from clinical and pre-clinical studies, demonstrating the low off-target accumulation achieved with optimized carriers.

Radionuclide/Formulation	Primary Non-Target Organ	Mean Leakage (% of Injected Dose)	Resulting Radiation Dose	Reference
Dy-165-FHMA	Liver	~0.5%	~2.5 rads	[1]
Dy-165-FHMA	Total Body	~0.3%	~0.4 rads	[1][3]
Dy-165-FHMA (Rabbit Model)	Liver	~0.3% (at 24h)	~2.0 rads	[5]
Yttrium-90 (for comparison)	Liver	~1.0% (estimated)	~5.4 rads	[1]
Gold-198 (for comparison)	Liver	~1.0% (estimated)	~4.5 rads	[1]

Experimental Protocols

Protocol 1: Quality Control of Dy-165 Radiochemical Purity via ITLC

This protocol is essential to quantify the amount of unbound ("free") Dy-165 in a radiopharmaceutical preparation.

Objective: To determine the radiochemical purity of a Dy-165 labeled compound.

Materials:

• Dy-165 radiopharmaceutical sample

• Instant Thin-Layer Chromatography (ITLC) strips (e.g., Whatman No. 1 paper)[2]

• Mobile Phase (Solvent): e.g., Methanol:Water:Acetic Acid mixture (4:4:2)[2] or 0.1 N HCl solution.

• Developing chamber

• Radio-TLC scanner or gamma counter

Procedure:

• Preparation: Prepare the mobile phase solution and pour it into the developing chamber to a depth of approximately 0.5 cm. Allow the chamber atmosphere to saturate with solvent vapor.

• Spotting: Carefully spot a small volume (~1-2 µL) of the Dy-165 radiopharmaceutical onto the origin line of an ITLC strip.

• Development: Place the spotted ITLC strip into the developing chamber, ensuring the origin is above the solvent level. Allow the solvent front to migrate up the strip until it is ~1 cm from the top.

• Drying: Remove the strip from the chamber and allow it to air dry completely.

• Analysis:

  • In this system, the larger, labeled particles/complexes will remain at the origin (Rf = 0).

  • The smaller, unbound "free" Dy-165 will migrate with the solvent front (Rf = 0.9-1.0).

  • Scan the strip using a radio-TLC scanner to obtain counts for each peak.

• Calculation:

  • Radiochemical Purity (%) = [Counts at Origin / (Counts at Origin + Counts at Solvent Front)] x 100.

  • A purity of >95% is typically required for clinical use.

Protocol 2: Assessment of In Vivo Stability and Biodistribution

This protocol is used to determine the leakage from the administration site and quantify accumulation in non-target organs in an animal model.

Objective: To evaluate the biodistribution and off-target accumulation of a Dy-165 formulation after intra-articular injection.

Materials:

• Dy-165 radiopharmaceutical

• Animal model (e.g., rats or rabbits)

• Anesthesia

• Syringes for injection and blood collection

• Dissection tools

• Gamma counter

• Calibrated standards of the injected dose

Procedure:

• Dose Preparation: Prepare a known activity of the Dy-165 radiopharmaceutical for injection. Retain a small, known amount as a standard for counting.

• Administration: Anesthetize the animal and inject a precise volume of the radiopharmaceutical into the target joint (e.g., the knee joint).[2]

• Time Points: House the animals for predetermined time points (e.g., 2, 4, 24 hours) post-injection.

• Euthanasia and Dissection: At each time point, euthanize the animals according to approved ethical protocols.

• Sample Collection: Collect blood samples. Carefully dissect key organs and tissues of interest, including the injected joint, liver, spleen, kidneys, bone, and muscle.

• Sample Processing: Weigh each organ/tissue sample.

• Radioactivity Measurement: Use a calibrated gamma counter to measure the radioactivity in each organ, blood sample, and the injection site. Also, measure the activity of the prepared standards.

• Data Calculation:

  • Calculate the percentage of the injected dose (%ID) for each organ: %ID = (Counts in Organ / Counts in Standard) x 100.

  • Normalize the data to the organ weight to get the percent injected dose per gram (%ID/g).[2]

  • The %ID in organs like the liver and spleen represents the leakage from the joint.

Visualizations

References

• 1. tech.snmjournals.org [tech.snmjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Intra-articular radiation synovectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. iaea.org [iaea.org]
• 7. Qc of radiopharmaceuticals | PPT [slideshare.net]

Technical Support Center: Overcoming Resistance to Dysprosal-165 Based Therapies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dysprosium-165 (¹⁶⁵Dy) based therapies. The content is designed to address specific experimental issues and provide detailed methodologies to investigate and overcome potential resistance mechanisms.

Troubleshooting Guides

This section addresses common experimental challenges in a question-and-answer format, providing detailed protocols to investigate the underlying causes of resistance.

Issue 1: Reduced Therapeutic Efficacy and Suspected Impaired DNA Damage

Question: My in vitro experiments with ¹⁶⁵Dy-labeled compounds show a lower-than-expected reduction in cancer cell viability. How can I determine if this is due to enhanced DNA damage repair in the target cells?

Answer:

Reduced efficacy of radionuclide therapy can be attributed to the cancer cells' proficient DNA repair mechanisms.[1] The beta particles emitted by ¹⁶⁵Dy induce DNA damage, primarily through single and double-strand breaks.[2][3] Efficient repair of this damage can lead to radioresistance.[1] To investigate this, you can quantify the extent of DNA damage and the subsequent repair over time using the γH2AX assay.

Experimental Protocol: γH2AX Staining for DNA Double-Strand Break (DSB) Assessment

This protocol allows for the visualization and quantification of DNA DSBs, a key indicator of radiation-induced damage.

Materials:

• Cancer cell line of interest

• ¹⁶⁵Dy-labeled therapeutic agent

• Sterile glass coverslips in a 24-well plate

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking Buffer (e.g., 1% Bovine Serum Albumin in PBS)

• Primary antibody: anti-phospho-Histone H2A.X (Ser139) antibody (γH2AX)

• Secondary antibody: Fluorophore-conjugated anti-rabbit IgG

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells onto sterile glass coverslips in a 24-well plate to achieve 50-70% confluency at the time of treatment.[4]

• Treatment: Treat the cells with the ¹⁶⁵Dy-labeled therapeutic agent at various activity concentrations. Include an untreated control.

• Time Course: Incubate the cells for different time points (e.g., 1, 4, and 24 hours) post-treatment to assess both the induction of damage and the kinetics of repair.[4]

• Fixation: At each time point, wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with Permeabilization Buffer for 10 minutes.

• Blocking: Wash with PBS and block with Blocking Buffer for 1 hour to reduce non-specific antibody binding.

• Primary Antibody Incubation: Incubate with the primary anti-γH2AX antibody (diluted in Blocking Buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with the fluorophore-conjugated secondary antibody (diluted in Blocking Buffer) for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS and counterstain with DAPI for 5 minutes.

• Mounting and Imaging: Wash with PBS, mount the coverslips onto microscope slides, and visualize using a fluorescence microscope.

Data Analysis:

Quantify the number of γH2AX foci per nucleus. A high number of foci shortly after treatment indicates significant DNA damage. A rapid decrease in the number of foci over time suggests efficient DNA repair. If your treated cells show a rapid clearance of γH2AX foci compared to a known radiosensitive cell line, it suggests enhanced DNA repair as a mechanism of resistance.

Potential Solutions:

• Combination Therapy: Consider co-administering DNA repair inhibitors (e.g., PARP inhibitors for single-strand break repair or DNA-PK inhibitors for non-homologous end joining) with your ¹⁶⁵Dy-based therapy.[4]

• Dose Escalation: If tolerated, increasing the activity of the ¹⁶⁵Dy therapeutic may overwhelm the cells' repair capacity.

Issue 2: Cells Exhibit Resistance with Minimal Signs of Apoptosis

Question: Despite confirming cellular uptake of our ¹⁶⁵Dy-radiopharmaceutical, the target cancer cells are not undergoing apoptosis. How can I verify if apoptosis evasion is the primary resistance mechanism?

Answer:

Evasion of apoptosis is a hallmark of cancer and a common mechanism of radioresistance.[5] Radiation-induced DNA damage should trigger programmed cell death. If this is not occurring, it is crucial to assess key markers of the apoptotic pathway.

Experimental Protocol: Annexin V and Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC (or another fluorophore)

• Propidium Iodide (PI)

• Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Cell Preparation: Harvest both adherent and suspension cells after treatment with the ¹⁶⁵Dy-therapeutic at desired time points (e.g., 24, 48, 72 hours).

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in Annexin V Binding Buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry within one hour.

Data Interpretation:

• Annexin V-negative / PI-negative: Viable cells

• Annexin V-positive / PI-negative: Early apoptotic cells

• Annexin V-positive / PI-positive: Late apoptotic or necrotic cells

A low percentage of Annexin V-positive cells in the treated population compared to positive controls (e.g., cells treated with a known apoptosis inducer like staurosporine) suggests apoptosis evasion.

Potential Solutions:

• Targeting Anti-Apoptotic Proteins: Investigate the expression levels of anti-apoptotic proteins like Bcl-2 and Bcl-xL. Consider using small molecule inhibitors of these proteins in combination with ¹⁶⁵Dy therapy.

• Pro-Apoptotic Agents: Combine the ¹⁶⁵Dy therapeutic with agents that promote apoptosis through alternative pathways.

Issue 3: Variable Therapeutic Response, Potentially Due to Tumor Hypoxia

Question: We observe a heterogeneous response to our ¹⁶⁵Dy-based therapy in 3D cell culture models (spheroids/organoids), with cells in the core appearing more resistant. Could this be due to hypoxia?

Answer:

Tumor hypoxia is a well-established cause of radioresistance.[6] The beta particles from ¹⁶⁵Dy cause DNA damage largely through the generation of reactive oxygen species (ROS), a process that is dependent on the presence of oxygen.[7] Hypoxic cells are therefore less susceptible to radiation-induced damage.

Experimental Protocol: Induction and Detection of Hypoxia

This protocol describes how to chemically induce hypoxia and confirm the hypoxic state by detecting the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α).

Materials:

• Cancer cell line

• Cobalt chloride (CoCl₂) or a hypoxia chamber

• Lysis buffer

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE and Western blotting reagents

• Primary antibody: anti-HIF-1α

• Secondary antibody: HRP-conjugated anti-mouse/rabbit IgG

• Chemiluminescent substrate

Procedure:

Part A: Hypoxia Induction

• Chemical Induction: Prepare a stock solution of CoCl₂. Treat cells with a final concentration of 100-200 µM CoCl₂ in the culture medium for 12-24 hours to mimic hypoxia.[8][9]

• Hypoxia Chamber: Alternatively, place cell cultures in a modular hypoxia chamber flushed with a gas mixture containing low oxygen (e.g., 1% O₂).[10]

Part B: Western Blot for HIF-1α Detection

• Cell Lysis: After hypoxic induction, wash the cells with cold PBS and lyse them.

• Protein Quantification: Determine the protein concentration of the lysates.

• Electrophoresis and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST.

• Antibody Incubation: Incubate the membrane with the primary anti-HIF-1α antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate.

Data Interpretation:

A significant increase in the HIF-1α protein band in the treated cells compared to normoxic controls confirms a hypoxic state. If cells cultured under hypoxic conditions are more resistant to ¹⁶⁵Dy therapy, this indicates hypoxia-mediated radioresistance.

Potential Solutions:

• Hypoxia-Activated Prodrugs (HAPs): Combine ¹⁶⁵Dy therapy with HAPs that are selectively activated in hypoxic regions to kill resistant cells.

• Oxygen-Mimetic Radiosensitizers: Use agents that mimic the effects of oxygen to enhance radiation-induced damage in hypoxic conditions.

• High LET Radiation: While ¹⁶⁵Dy is a beta emitter, consider therapeutic strategies involving alpha emitters for highly hypoxic tumors, as their high linear energy transfer (LET) is less dependent on oxygen.

Issue 4: Reduced Intracellular Accumulation of the Radiopharmaceutical

Question: Our ¹⁶⁵Dy-labeled therapeutic agent shows poor retention in cancer cells over time, suggesting active efflux. How can we confirm the involvement of efflux pumps?

Answer:

Multidrug resistance (MDR) can be mediated by ATP-binding cassette (ABC) transporters, which act as efflux pumps to remove xenobiotics from the cell.[11] If your ¹⁶⁵Dy-labeled compound is a substrate for these pumps, its therapeutic efficacy will be diminished.

Experimental Protocol: Cellular Efflux Assay

This assay measures the retention of a fluorescent substrate to assess the activity of efflux pumps.

Materials:

• Cancer cell line

• Fluorescent substrate for efflux pumps (e.g., Rhodamine 123 for P-glycoprotein/MDR1)

• Known efflux pump inhibitor (e.g., Verapamil)

• Flow cytometer or fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells in a multi-well plate.

• Inhibitor Pre-treatment: Pre-incubate one set of cells with an efflux pump inhibitor (e.g., Verapamil) for 30-60 minutes.

• Substrate Loading: Add the fluorescent substrate (e.g., Rhodamine 123) to all wells and incubate to allow for cellular uptake.

• Efflux Phase: Wash the cells and replace the medium with fresh, substrate-free medium (with and without the inhibitor).

• Quantification: Measure the intracellular fluorescence at various time points using a flow cytometer or plate reader.

Data Interpretation:

Cells with high efflux pump activity will show a rapid decrease in fluorescence over time. In the presence of an inhibitor, the fluorescence should remain higher, indicating blocked efflux. If your ¹⁶⁵Dy-labeled compound's retention is similarly increased by an efflux pump inhibitor, this confirms it is a substrate for these pumps.

Potential Solutions:

• Efflux Pump Inhibitors: Co-administer a known efflux pump inhibitor with your ¹⁶⁵Dy therapeutic.[12]

• Structural Modification: Modify the chemical structure of your therapeutic agent to reduce its affinity for efflux pumps.

Quantitative Data Summary

The following tables provide hypothetical data to illustrate expected outcomes from the described experimental protocols.

Table 1: γH2AX Foci Quantification Post-¹⁶⁵Dy Treatment

Cell Line	Time Post-Treatment	Average γH2AX Foci per Nucleus
Radiosensitive	1 hour	25.4 ± 3.1
4 hours	15.2 ± 2.5
24 hours	4.1 ± 1.2
Radioresistant	1 hour	23.9 ± 2.8
4 hours	6.8 ± 1.9
24 hours	1.5 ± 0.8

This table illustrates how a radioresistant cell line might exhibit a faster resolution of DNA damage compared to a radiosensitive line.

Table 2: Apoptosis Levels in Response to ¹⁶⁵Dy Therapy

Cell Line	Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Radiosensitive	Control	2.1%	1.5%
¹⁶⁵Dy-Therapeutic	28.7%	15.3%
Radioresistant	Control	1.8%	1.2%
¹⁶⁵Dy-Therapeutic	8.5%	4.6%

This table shows a significantly lower induction of apoptosis in a radioresistant cell line following treatment.

Visualizations

Experimental and Logical Workflows

Figure 1. General Workflow for Investigating ¹⁶⁵Dy Therapy Resistance

Figure 2. Key Signaling Pathways in Radioresistance

Frequently Asked Questions (FAQs)

Q1: What are the key properties of ¹⁶⁵Dy that make it suitable for radionuclide therapy?

A1: Dysprosium-165 has several advantageous properties for therapeutic applications. It is a pure beta emitter with a maximum energy of 1.286 MeV, which corresponds to a maximum soft tissue penetration of about 5.7 mm.[13][14] This localized energy deposition minimizes damage to surrounding healthy tissue. Additionally, it has a very short half-life of 2.334 hours, which reduces the radiation exposure to non-target organs in case of any leakage from the target site.[15][16]

Q2: My ¹⁶⁵Dy-labeled antibody shows good initial tumor uptake but efficacy is low. What could be the issue?

A2: This scenario could be due to several factors beyond intrinsic radioresistance. Consider the internalization and catabolism of the radiolabeled antibody. If the ¹⁶⁵Dy is rapidly cleared from the cell after the antibody is metabolized, the cumulative radiation dose to the nucleus may be insufficient. It is also possible that while uptake is high, the distribution within the tumor is heterogeneous, with some regions receiving a sub-lethal dose.

Q3: How does the Linear Energy Transfer (LET) of ¹⁶⁵Dy's beta particles affect its therapeutic potential?

A3: Beta particles, like those from ¹⁶⁵Dy, are low-LET radiation. This means they deposit energy sparsely along their track. The biological effect of low-LET radiation is highly dependent on the presence of oxygen to "fix" the DNA damage. This is why hypoxia is a major factor in resistance to beta-emitting radionuclides. High-LET radiation, such as alpha particles, causes more complex and clustered DNA damage that is less dependent on oxygen and harder for cells to repair.

Q4: Are there established cell lines known to be resistant to beta-emitters that I can use as a control?

A4: While specific ¹⁶⁵Dy-resistant cell lines are not commercially available, you can generate them in your lab through fractionated irradiation. By exposing a parental cell line to gradually increasing doses of a beta-emitter (or external beam radiation), you can select for a radioresistant population. This radioresistant subline can then serve as a valuable control for your experiments to validate resistance mechanisms.

Q5: Can nanoparticles be used to overcome resistance to ¹⁶⁵Dy therapy?

A5: Yes, nanotechnology offers promising strategies. ¹⁶⁵Dy can be incorporated into nanoparticles to improve its delivery, targeting, and retention within the tumor.[17][18] Furthermore, nanoparticles can be designed to carry other therapeutic agents, such as chemotherapy drugs or DNA repair inhibitors, allowing for a multi-pronged attack to circumvent resistance mechanisms.[18]

References

• 1. Strategies for the evaluation of DNA damage and repair mechanisms in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional Diversity in Radiolabeled Nanoceramics and Related Biomaterials for the Multimodal Imaging of Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. blog.cellsignal.com [blog.cellsignal.com]
• 6. Host-cell reactivation - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Induction and Testing of Hypoxia in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. In vitro study of radiosensitivity in colorectal cancer cell lines associated with Lynch syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. JMIR Research Protocols - Identification of Compounds With Potential Dual Inhibitory Activity Against Drug Efflux Pumps in Resistant Cancer Cells and Bacteria: Protocol for a Systematic Review [researchprotocols.org]
• 13. tech.snmjournals.org [tech.snmjournals.org]
• 14. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 15. benchchem.com [benchchem.com]
• 16. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. Radionuclide-labelled nanoparticles for cancer combination therapy: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Animal Models for Dysprosium-165 Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dysprosium-165 (Dy-165) in animal models.

Frequently Asked Questions (FAQs)

Q1: What is Dysprosium-165 and why is it used in animal research?

A1: Dysprosium-165 is a radioisotope with a short half-life of 2.332 hours that emits beta particles.[1] It is primarily used in a procedure called radiation synovectomy, where it is injected into a joint to destroy the inflamed synovial membrane, which is the lining of the joint. Its short half-life and the localized nature of its beta radiation make it a promising candidate for treating inflammatory joint conditions like rheumatoid arthritis with minimal systemic radiation exposure. Animal models are crucial for evaluating the safety and efficacy of Dy-165 formulations before clinical use in humans.

Q2: What are the common animal models used for Dysprosium-165 research?

A2: The most commonly cited animal models for Dy-165 research, particularly for radiation synovectomy, are rabbits and rats.[2][3] Rabbits are often used to model knee arthritis due to the larger size of their knee joint, which facilitates intra-articular injection and subsequent analysis.

Q3: What are the different formulations of Dysprosium-165 used in these studies?

A3: Two primary formulations are discussed in the literature:

• Dysprosium-165 Ferric Hydroxide (B78521) Macroaggregates (Dy-165-FHMA): This formulation involves coprecipitating Dy-165 with ferric hydroxide to form macroaggregates.[3]

• Dysprosium-165 Hydroxide Macroaggregates (Dy-165-HMA): This formulation consists of a sterile suspension of dysprosium hydroxide macroaggregates and offers the advantage of not containing ferric hydroxide and having a higher concentration of dysprosium.[2]

Q4: What is the optimal particle size for Dysprosium-165 macroaggregates?

A4: The ideal particle size for radiopharmaceuticals used in radiation synovectomy is generally considered to be in the range of 2 to 10 micrometers. This size is small enough to be phagocytized by synoviocytes but large enough to minimize leakage from the joint. For Dy-165-HMA, the majority of particles are in the 3-5 micron range.[2]

Troubleshooting Guides

This section addresses common issues that may arise during experiments with Dysprosium-165 in animal models.

Problem	Potential Cause	Recommended Solution
High systemic leakage of Dy-165 from the injected joint	1. Incorrect particle size: Particles are too small and are escaping the joint via the lymphatic system. 2. Improper injection technique: The radiopharmaceutical was not delivered entirely within the intra-articular space. 3. Animal activity post-injection: Excessive movement of the animal immediately after injection can promote leakage.	1. Verify particle size: Ensure the particle size of the Dy-165 formulation is within the optimal range (2-10 µm) using particle size analysis. 2. Refine injection technique: Use imaging guidance (e.g., ultrasound) to confirm needle placement within the joint capsule. Practice the injection technique on cadaver models. 3. Immobilize the joint: Temporarily immobilize the injected limb for a few hours post-injection to allow for phagocytosis of the particles by the synovium.
Inconsistent therapeutic effect on the synovium	1. Uneven distribution of the radiopharmaceutical: The Dy-165 macroaggregates may not have been distributed uniformly throughout the joint space. 2. Inadequate radiation dose: The administered activity of Dy-165 may be insufficient to induce the desired synovial destruction. 3. Advanced stage of arthritis: In severely damaged joints, the effectiveness of radiation synovectomy may be reduced.	1. Ensure proper mixing: Gently agitate the vial containing the Dy-165 suspension before drawing it into the syringe to ensure a homogenous mixture. 2. Dose-escalation study: Conduct a pilot study with varying activities of Dy-165 to determine the optimal therapeutic dose for the specific animal model and disease severity. 3. Careful model selection: Select animals with a consistent and moderate level of synovitis for efficacy studies.
Adverse effects in treated animals (e.g., limping, swelling)	1. Transient radiation-induced inflammation: The beta radiation can cause a temporary inflammatory response in the synovium. 2. Septic arthritis: Contamination during the intra-articular injection procedure. 3. Extra-articular injection: Accidental injection of the radiopharmaceutical into surrounding tissues.	1. Monitor and provide analgesia: Observe the animals closely for signs of pain and provide appropriate analgesic care as per institutional guidelines. This initial inflammation is often a part of the therapeutic process. 2. Strict aseptic technique: Perform the intra-articular injection under sterile conditions to prevent infection. 3. Confirm needle placement: Use imaging to ensure the needle tip is within the joint space before injecting the Dy-165.

Data Presentation

Biodistribution of Dysprosium-165 Formulations in Animal Models

Formulation	Animal Model	Time Post-Injection	Organ/Tissue	% Injected Dose (Mean)	Reference
Dy-165-FHMA	Rabbit	24 hours	Joint Leakage	< 1.2%	[3]
Dy-165-HMA	Rat & Rabbit	Not Specified	Joint Leakage	Less than Dy-165-FHMA	[2]

Note: Detailed quantitative biodistribution data for various organs is limited in the reviewed literature. The primary focus has been on minimizing leakage from the joint.

Dosimetry Estimates for Dysprosium-165 in Animal Models

Parameter	Value	Animal Model	Reference
Half-life	2.332 hours	-	[1]
Beta Emission Energy (Max)	1.3 MeV	-	[4]
Gamma Emission Energy	94 keV	-	[4]

Experimental Protocols

Generalized Protocol for Intra-Articular Injection in a Rabbit Knee Model

1. Animal Preparation:

• Anesthetize the rabbit according to the institution's approved protocol.
• Shave the fur around the knee joint of the designated hind limb.
• Aseptically prepare the injection site using a surgical scrub solution (e.g., povidone-iodine followed by alcohol).

2. Needle Insertion and Placement:

• Flex the knee to a 90-degree angle to open the joint space.
• Identify the injection site, typically the lateral aspect of the infrapatellar tendon.
• Insert a 25-gauge or smaller needle into the joint space, directing it towards the intercondylar notch.
• Ultrasound guidance is highly recommended to ensure accurate intra-articular placement.[5][6]

3. Injection of Dysprosium-165:

• Gently aspirate to ensure the needle is not in a blood vessel.
• Slowly inject the prepared Dysprosium-165 formulation (e.g., Dy-165-HMA) into the joint cavity. The volume will depend on the size of the rabbit's joint but is typically around 0.5 mL.
• Withdraw the needle and apply gentle pressure to the injection site.

4. Post-Injection Care:

• Gently flex and extend the knee a few times to help distribute the radiopharmaceutical within the joint.
• Consider immobilizing the limb for a short period (e.g., 1-2 hours) to minimize leakage.
• Monitor the animal for any signs of pain, swelling, or distress and provide appropriate care.

Generalized Protocol for Histopathological Evaluation of the Synovium

1. Tissue Collection:

• At the designated endpoint of the study, humanely euthanize the animal according to institutional guidelines.
• Carefully dissect the treated knee joint.

2. Synovial Tissue Excision:

• Open the joint capsule and identify the synovial membrane.
• Excise sections of the synovium from different areas of the joint for a comprehensive analysis.

3. Tissue Fixation and Processing:

• Fix the synovial tissue samples in 10% neutral buffered formalin for at least 24 hours.
• Process the fixed tissues through graded alcohols and xylene, and embed them in paraffin (B1166041) wax.

4. Sectioning and Staining:

• Cut thin sections (e.g., 4-5 micrometers) of the paraffin-embedded tissue using a microtome.
• Mount the sections on glass slides.
• Stain the sections with Hematoxylin and Eosin (H&E) for general morphological assessment.
• Additional special stains (e.g., Masson's trichrome for fibrosis) can be used as needed.

5. Microscopic Examination:

• Examine the stained sections under a light microscope.
• Assess for changes in the synovium, such as synoviocyte necrosis, fibrosis, inflammation, and changes in vascularity.[7][8]

Visualizations

Caption: Experimental workflow for preclinical evaluation of Dy-165.

Caption: Mechanism of action of Dy-165 in radiation synovectomy.

References

• 1. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 2. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radiation Synovectomy: An Enticing Treatment Option for Inflammatory Joint Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Histologic study of effects of radiation synovectomy with Rhenium-188 microsphere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MR Evaluation of Radiation Synovectomy of the Knee by Means of Intra-articular Injection of Holmium-166-Chitosan Complex in Patients with Rheumatoid Arthritis: Results at 4-month Follow-up - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to improve Dysprosium-165 dosimetry accuracy

Welcome to the technical support center for Dysprosium-165 (Dy-165) dosimetry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the accuracy of dosimetry experiments involving Dy-165.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving accurate dosimetry for Dysprosium-165?

A1: Accurate dosimetry for Dysprosium-165, a beta- and gamma-emitter, presents several challenges. The relatively low energy of its beta particles and the presence of gamma emissions require careful consideration in measurement and calculation. Key challenges include:

• Short Half-Life: Dy-165 has a short half-life of approximately 2.334 hours, which necessitates rapid and efficient experimental procedures.[1][2]

• Complex Beta Spectrum: The energy of beta particles emitted by Dy-165 is not monoenergetic but follows a continuous spectrum, which can complicate dose calculations if not properly accounted for.

• Low-Energy Gamma Emissions: Dy-165 emits low-energy gamma rays and X-rays, which can contribute to the total dose and may require shielding or specific detection techniques to differentiate from background radiation.[3]

• Tissue Heterogeneity: Variations in tissue composition and density within the subject can significantly affect the absorption and scattering of both beta and gamma radiation, leading to inaccuracies in dose estimation.

• Accurate Activity Quantification: Precise measurement of the administered activity and its distribution within the target volume is crucial for accurate dosimetry. This can be challenging due to limitations in imaging resolution and calibration uncertainties.

Q2: Which dosimetry techniques are most suitable for Dysprosium-165?

A2: A combination of computational modeling and experimental measurements is recommended for accurate Dy-165 dosimetry. The most common and effective techniques include:

• Monte Carlo (MC) Simulations: This is considered the gold standard for radiation transport modeling. MC simulations can accurately model the complex interactions of beta particles and photons with matter, taking into account heterogeneous geometries and tissue compositions.[4]

• Quantitative Single-Photon Emission Computed Tomography (SPECT/CT): This imaging modality allows for the three-dimensional visualization and quantification of the Dy-165 distribution in vivo. When properly calibrated, SPECT/CT can provide accurate measurements of activity concentration in different tissues and organs, which is essential for patient-specific dosimetry.[5][6]

• Radiochromic Film Dosimetry: These films offer high spatial resolution and are particularly useful for measuring dose distributions in phantoms and for quality assurance of treatment plans, especially for low-energy beta emitters.[7]

Q3: How can I improve the accuracy of my quantitative SPECT/CT measurements for Dy-165?

A3: To enhance the accuracy of quantitative SPECT/CT for Dy-165 dosimetry, consider the following strategies:

• System Calibration: Ensure the SPECT/CT system is accurately calibrated for Dy-165. This involves using a calibrated source of Dy-165 to determine the system's sensitivity and to convert count rates to activity concentrations.

• Attenuation and Scatter Correction: Implement accurate methods for attenuation and scatter correction. CT-based attenuation correction is essential. For scatter, energy window-based methods are commonly used.

• Partial Volume Correction: Due to the limited spatial resolution of SPECT, the activity in small tumors or organs may be underestimated. Apply appropriate partial volume correction techniques to compensate for this effect.

• Image Reconstruction Parameters: Optimize the image reconstruction parameters, including the number of iterations and subsets, to achieve a balance between noise reduction and quantitative accuracy.

• Acquisition Protocol: Use an optimized imaging protocol with appropriate energy windows for the Dy-165 gamma emissions and sufficient acquisition time to ensure good counting statistics.[8][9]

Troubleshooting Guides

Issue 1: Discrepancy between Monte Carlo simulations and experimental measurements.

Possible Cause	Troubleshooting Step
Inaccurate Source Definition in Simulation	Verify the modeled Dy-165 source geometry, activity distribution, and decay characteristics (beta spectrum, gamma energies, and intensities) in your Monte Carlo code. Use up-to-date nuclear data from reputable sources like ICRP Publication 107.[1]
Incorrect Phantom/Patient Geometry	Ensure the anatomical model in the simulation accurately represents the experimental phantom or patient anatomy. Use high-resolution CT or MRI images for creating voxelized phantoms.
Detector Response Modeling	If modeling a detector, ensure its physical properties, energy response, and spatial resolution are accurately represented in the simulation.
Experimental Uncertainties	Re-evaluate the uncertainties in your experimental setup, including activity measurement, detector calibration, and positioning. Perform repeated measurements to assess statistical fluctuations.[10][11][12]
Cross-Contamination	In phantom studies, ensure there is no leakage or cross-contamination of the radioactive source, which could affect the measured dose distribution.

Issue 2: High uncertainty in absorbed dose calculations.

Possible Cause	Troubleshooting Step
Inaccurate Time-Activity Curve (TAC)	Improve the temporal sampling of your imaging data to better define the uptake and washout of the radiopharmaceutical. This is crucial for accurate integration of the time-activity curve.
Errors in Volume Delineation	Use co-registered anatomical imaging (CT or MRI) to accurately delineate the boundaries of tumors and organs at risk. Inconsistent volume of interest (VOI) definition can be a significant source of uncertainty.
Uncertainty in Dose Calculation Algorithm	Understand the limitations of your dosimetry software. For complex geometries, consider using more advanced algorithms like Monte Carlo simulations over simpler methods like the MIRD formalism.
Biological Variability	Acknowledge the inherent biological variability between subjects. Whenever possible, perform patient-specific dosimetry rather than relying on standard models.

Quantitative Data Summary

Table 1: Dysprosium-165 Decay Characteristics

Parameter	Value	Reference
Half-life	2.334 hours	[1]
Decay Mode	Beta minus (β-)	[1][2]
Mean Beta Energy	0.44728 MeV	[1]
Maximum Beta Energy	1.286 MeV	[13]
Major Gamma Emissions (Energy, Intensity)	94.70 keV (3.8%)361.68 keV (0.9%)515.47 keV (1.53%)633.41 keV (0.61%)	[3]
Daughter Nuclide	Holmium-165 (Stable)	[1]

Table 2: Comparison of Dosimetry Methods for Beta Emitters

Method	Advantages	Disadvantages	Best Suited For
Monte Carlo Simulation	High accuracy, accounts for tissue heterogeneity, considered the "gold standard".[4]	Computationally intensive, requires detailed geometric and physical input data.	Patient-specific dosimetry, research applications, validating other methods.
Quantitative SPECT/CT	Provides 3D activity distribution in vivo, enables patient-specific calculations.[5][6]	Limited spatial resolution, requires careful calibration and correction for quantitative accuracy.	Clinical dosimetry, tracking radiopharmaceutical biodistribution over time.
Radiochromic Film	High spatial resolution, tissue equivalence, good for measuring dose gradients.	Sensitive to handling and environmental conditions, requires careful calibration for absolute dosimetry.[7]	Phantom measurements, quality assurance, validation of treatment plans.
MIRD Formalism	Simple and fast calculations using pre-calculated S-values.	Based on standardized anatomical models, may not be accurate for individual patients.	Initial dose estimates, situations where patient-specific imaging is not available.

Experimental Protocols

Protocol 1: Calibration of Radiochromic Film for Dy-165 Beta Dosimetry

• Preparation:

  • Use a well-characterized, uniform source of Dy-165 with a known activity concentration.

  • Prepare a set of phantoms (e.g., solid water or tissue-equivalent plastic) with recesses to hold the radioactive source and the film.

  • Cut the radiochromic film (e.g., Gafchromic EBT3) into small, manageable pieces. Handle the film carefully by the edges to avoid artifacts.

• Irradiation:

  • Place a piece of film at a known, fixed distance from the Dy-165 source within the phantom.

  • Expose a series of films to different known absorbed doses by varying the exposure time. Calculate the absorbed dose rate at the film position using a calibrated dose calibrator and appropriate dose-rate calculations or Monte Carlo simulations.

  • Include an unirradiated piece of film from the same batch to serve as a background control.

• Scanning and Analysis:

  • Wait for a consistent post-irradiation time (e.g., 24 hours) before scanning to allow for color development to stabilize.

  • Scan the films using a flatbed scanner in transmission mode. Use consistent scanning parameters (resolution, orientation, etc.) for all films.

  • Analyze the scanned images using appropriate software to determine the net optical density for each color channel (red, green, and blue).

• Calibration Curve Generation:

  • Plot the net optical density as a function of the known absorbed dose for each color channel.

  • Fit the data with an appropriate function (e.g., a rational function) to generate the calibration curve. This curve will be used to convert optical density measurements of unknown exposures to absorbed dose.

Visualizations

Caption: Experimental workflow for accurate Dy-165 dosimetry.

Caption: Troubleshooting logic for dosimetry discrepancies.

References

• 1. mirdsoft.org [mirdsoft.org]
• 2. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 3. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 4. Monte Carlo Simulation-Based Investigation of Epoxy/Dysprosium Composites for X-ray and Gamma-ray Shielding Across Medicine Energy Ranges [jame.iut.ac.ir]
• 5. EANM practice guideline for quantitative SPECT-CT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EANM practice guideline for quantitative SPECT-CT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radiochromic film calibration for low-energy seed brachytherapy dose measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. Optimization of SPECT/CT imaging protocols for quantitative and qualitative Tc SPECT. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 10. Uncertainties in internal dose calculations for radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. EANM practical guidance on uncertainty analysis for molecular radiotherapy absorbed dose calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. atom.kaeri.re.kr [atom.kaeri.re.kr]

Managing radiochemical impurities in Dysprosium-165 preparations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dysprosium-165 (Dy-165) preparations, particularly Dysprosium-165 Ferric Hydroxide (B78521) Macroaggregates (Dy-165-FHMA) and Dysprosium-165 Hydroxide Macroaggregates (Dy-165-HMA) used in radiosynovectomy.

Frequently Asked Questions (FAQs)

Q1: What is Dysprosium-165 and how is it produced?

Dysprosium-165 is a beta-emitting radionuclide with a short half-life of 2.33 hours, making it suitable for therapeutic applications like radiation synovectomy.[1] It is produced by the neutron irradiation of Dysprosium-164 (¹⁶⁴Dy) in a nuclear reactor. The nuclear reaction is ¹⁶⁴Dy(n,γ)¹⁶⁵Dy.[2]

Q2: What are the common radiopharmaceutical forms of Dysprosium-165?

For radiosynovectomy, Dy-165 is typically prepared as a suspension of macroaggregated particles. The two main forms are:

• Dysprosium-165 Ferric Hydroxide Macroaggregates (Dy-165-FHMA): Particles of ferric hydroxide with Dy-165 coprecipitated within the matrix.[3][4]

• Dysprosium-165 Hydroxide Macroaggregates (Dy-165-HMA): A formulation of dysprosium hydroxide macroaggregates without the use of ferric hydroxide.[5]

Q3: What are the critical quality control parameters for Dy-165 preparations?

The critical quality control parameters for Dy-165 preparations include:

• Radiochemical Purity: Ensuring the Dy-165 is bound to the macroaggregates and minimizing the amount of soluble (free) Dy-165.

• Radionuclidic Purity: Verifying the absence of other unwanted radioisotopes.

• Particle Size Distribution: Confirming the particles are within the optimal size range to be retained in the joint space and avoid leakage.

• Sterility and Apyrogenicity: Ensuring the preparation is free from microbial contamination and pyrogens.

Q4: What are the potential radiochemical impurities in Dy-165 preparations?

The primary radiochemical impurity of concern is soluble or unbound ¹⁶⁵Dy. This can be in the form of free Dy-165 ions that were not incorporated into the macroaggregates during preparation or have leached from the particles. This soluble fraction is undesirable as it can leak from the joint space and cause unwanted radiation doses to other organs.

Q5: What are the potential radionuclidic impurities in Dy-165 preparations?

When natural dysprosium is irradiated, other dysprosium isotopes can be activated. For example, neutron activation of ¹⁵⁶Dy can produce ¹⁵⁷Dy. Additionally, through a series of neutron captures and decay, Holmium-166 (¹⁶⁶Ho) can be produced from ¹⁶⁴Dy. The presence of these impurities should be assessed using gamma spectroscopy.

Troubleshooting Guides

Radiochemical Purity Testing Issues

Issue 1: High Percentage of Soluble Dy-165 Detected by Paper Chromatography/TLC

• Symptom: The radiochromatogram shows a significant peak at the solvent front (Rf=1.0), indicating a high level of soluble Dy-165.

• Possible Causes:

  • Incomplete Labeling: The reaction conditions during the preparation of the macroaggregates may not have been optimal, leading to poor incorporation of Dy-165.

  • Particle Instability: The macroaggregates may be unstable in the suspension medium, leading to the leaching of Dy-165.

  • Incorrect pH: The pH of the final suspension may not be optimal for the stability of the macroaggregates.

• Troubleshooting Steps:

  • Verify Preparation Procedure: Double-check all steps of the macroaggregate preparation protocol, including reagent concentrations, reaction times, and temperature.

  • Check pH: Measure the pH of the final Dy-165 suspension. Adjust if it is outside the recommended range.

  • Assess Particle Integrity: Examine the particle size distribution to ensure the macroaggregates have formed correctly and are not breaking down.

  • Review Reagent Quality: Ensure the quality and purity of the starting materials, including the dysprosium salt and other reagents.

Issue 2: Streaking or Tailing of the Spot on the Chromatogram

• Symptom: The radioactive spot at the origin is not well-defined and shows streaking up the chromatography strip.

• Possible Causes:

  • Incorrect Spotting Technique: Applying too large a volume of the sample or allowing the spot to spread can cause streaking.

  • Interaction with Stationary Phase: The macroaggregates may be interacting with the chromatography paper or TLC plate.

  • Solvent Issues: The solvent may be contaminated or of the wrong composition.

• Troubleshooting Steps:

  • Refine Spotting Technique: Apply a small, concentrated spot of the sample to the origin of the chromatography strip.[5]

  • Ensure Proper Solvent Migration: Make sure the chromatography chamber is properly sealed and the solvent migrates evenly up the strip. Do not allow the initial spot to be submerged in the solvent pool.

  • Use Fresh Solvent: Prepare fresh solvent for each analysis to avoid contamination.

Particle Size Analysis Issues

Issue: Particle Size is Outside of the Acceptable Range

• Symptom: The particle size analysis shows a mean particle size smaller or larger than the specified range (typically 3-5 µm), or a broad distribution.

• Possible Causes:

  • Incorrect Preparation Parameters: The stirring speed, temperature, or rate of reagent addition during macroaggregate formation can affect particle size.

  • Aggregation or Break-up of Particles: The particles may be clumping together or breaking down in the suspension.

• Troubleshooting Steps:

  • Optimize Preparation Conditions: Carefully control the physical parameters during the synthesis of the macroaggregates.

  • Ensure Proper Suspension: Gently agitate the vial before sampling to ensure a homogeneous suspension.

  • Microscopic Examination: Visually inspect the particles under a microscope to confirm the results of the particle size analyzer and check for aggregation.

Quantitative Data Summary

Parameter	Acceptance Criteria	Reference
Radiochemical Purity	> 95% (Dy-165 bound to macroaggregates)
Particle Size	Majority of particles in the 3-5 µm range	[5]
In-vivo Leakage (Rabbit Model)	Liver accumulation at 24 hours: ~0.3% of injected dose	[3]

Experimental Protocols

Protocol 1: Determination of Radiochemical Purity by Paper Chromatography

Objective: To quantify the percentage of soluble (free) ¹⁶⁵Dy in the macroaggregate suspension.

Materials:

• Whatman No. 1 or 3 chromatography paper strips (1 cm x 10 cm)

• Developing solvent: 0.9% Sodium Chloride (Saline)

• Chromatography chamber

• Micropipette and tips

• Radioactivity detector (e.g., gamma counter, radiochromatogram scanner)

Procedure:

• Pour the developing solvent into the chromatography chamber to a depth of approximately 0.5 cm. Cover the chamber and allow the atmosphere to saturate with solvent vapor.

• Using a pencil, gently draw a line (the origin) 1.5 cm from the bottom of the chromatography strip.

• Gently agitate the Dy-165 macroaggregate suspension to ensure homogeneity.

• Using a micropipette, carefully apply a small spot (1-2 µL) of the suspension onto the center of the origin line. Avoid touching the paper with your fingers.

• Allow the spot to air dry completely.

• Place the strip into the chromatography chamber, ensuring the origin is above the solvent level.

• Allow the solvent to ascend the strip until the solvent front is approximately 1 cm from the top.

• Remove the strip from the chamber and mark the solvent front with a pencil. Allow the strip to dry.

• Determine the distribution of radioactivity on the strip. This can be done by cutting the strip into two sections (the origin and the rest of the strip up to the solvent front) and counting each section in a gamma counter, or by using a radiochromatogram scanner.

• Calculation:

  • The Dy-165 macroaggregates will remain at the origin (Rf = 0).

  • The soluble Dy-165 will migrate with the solvent front (Rf ≈ 1.0).

  • Radiochemical Purity (%) = [Counts at Origin / (Counts at Origin + Counts at Solvent Front)] x 100

Protocol 2: Particle Size Determination

Objective: To determine the size distribution of the Dy-165 macroaggregates.

Materials:

• Light microscope with a calibrated eyepiece graticule

• Hemocytometer or microscope slide and coverslip

• Micropipette and tips

Procedure:

• Gently agitate the Dy-165 macroaggregate suspension to ensure a uniform sample.

• Using a micropipette, place a small drop of the suspension onto a clean microscope slide and cover with a coverslip.

• Using the light microscope, focus on the particles.

• Measure the diameter of a representative number of particles (e.g., at least 100) using the calibrated eyepiece graticule.

• Record the size of each particle and calculate the mean particle size and size distribution.

Alternatively, a laser particle size analyzer can be used for a more automated and detailed analysis.

Visualizations

Caption: Quality control workflow for Dy-165 macroaggregate preparations.

References

• 1. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 2. High-Throughput Assessment of the Abiotic Stability of Test Chemicals in In Vitro Bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.ymaws.com [cdn.ymaws.com]
• 4. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 5. researchgate.net [researchgate.net]

Protocol modifications for consistent Dysprosium-165 labeling

Welcome to the technical support center for Dysprosium-165 (Dy-165) labeling. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and efficient radiolabeling for their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the labeling of molecules with Dysprosium-165.

Q1: What is the optimal pH for labeling with Dysprosium-165?

A1: The optimal pH for Dysprosium-165 labeling is crucial for efficient complex formation and is dependent on the chelator used.[1] For many common chelators like DTPA, a slightly basic pH is often preferred. For instance, the labeling of biotin (B1667282) with a Dysprosium-166/Holmium-166 generator system was successfully carried out at a pH of 8.0.[2] It is critical to maintain the recommended pH throughout the reaction, as deviations can lead to the formation of hydroxide (B78521) complexes of Dysprosium, reducing the labeling efficiency.[1]

Q2: My labeling efficiency is consistently low. What are the potential causes and solutions?

A2: Low labeling efficiency can stem from several factors.[1] Here’s a troubleshooting guide to address this issue:

• Incorrect pH: Verify the pH of your reaction mixture. As a lanthanide-like element, Dysprosium's coordination chemistry is highly pH-dependent.[1]

• Suboptimal Chelator Concentration: The concentration of the chelator-conjugated molecule can significantly impact the labeling kinetics.[1] Ensure you are using the optimal concentration as determined by your experimental setup.

• Presence of Metal Contaminants: Trace metal impurities in your reagents or glassware can compete with Dy-165 for the chelator, leading to reduced labeling. Use metal-free buffers and acid-washed glassware.

• Inadequate Incubation Time or Temperature: The reaction time and temperature are key parameters.[1][3] Ensure you are following the recommended incubation conditions for your specific chelator and biomolecule.

• Radiolysis: High radioactivity concentrations can lead to the degradation of the labeling components. The use of a scavenging agent, such as ascorbic acid, can help mitigate this issue.[1]

Q3: How can I assess the radiochemical purity of my Dy-165 labeled compound?

A3: The radiochemical purity is a critical quality control parameter. The most common methods for its determination are:

• Thin-Layer Chromatography (TLC): Instant thin-layer chromatography (ITLC) is a widely used technique to separate the labeled compound from free Dy-165.[4] The choice of the stationary phase (e.g., ITLC-SG or ITLC-SA) and the mobile phase is crucial for achieving good separation.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC provides a more precise and quantitative analysis of the radiochemical purity.[2] A radio-detector is used in conjunction with a standard UV or other detector to identify and quantify the radioactive species.

Q4: What are the best chelators for Dysprosium-165?

A4: Dysprosium (Dy3+) is a larger metal ion, and the choice of chelator is critical for forming a stable complex.[5] While derivatives of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and DTPA (diethylenetriaminepentaacetic acid) are commonly used for radiometals, their effectiveness can be lower for larger ions.[5] For larger metal ions like Dysprosium, chelators that provide a larger coordination cavity and multiple donor atoms are preferable.[5] Research into novel chelators is ongoing to improve the stability of complexes with large radiometals.[5]

Q5: How do I prevent the dissociation of the Dy-165 complex in vivo?

A5: The in vivo stability of the radiolabeled complex is paramount. Dissociation can lead to the accumulation of free Dy-165 in non-target tissues. To ensure high in vivo stability:

• Select a High-Affinity Chelator: The thermodynamic stability and kinetic inertness of the Dy-165-chelator complex are crucial.

• Perform Stability Studies: The stability of the labeled compound should be evaluated in human serum at 37°C for a relevant period.[2]

• Quenching Agents: After the labeling reaction, a quenching agent like EDTA can be added to complex any remaining free Dy-165, preventing its in vivo deposition.[1]

Quantitative Data Summary

The following tables provide a summary of typical experimental parameters and outcomes for Dysprosium-165 labeling.

Table 1: Dysprosium-165 Labeling Reaction Parameters

Parameter	Condition	Reference
Radionuclide	Dysprosium-165 (Dy-165)	[6]
Half-life	2.332 hours	[7]
Common Chelators	DTPA, DOTA derivatives	[2][5]
pH Range	7.5 - 8.5	[2]
Incubation Temperature	37 - 60 °C	[3]
Incubation Time	15 - 60 minutes	[3]

Table 2: Quality Control and Performance Metrics

Metric	Typical Value	Method	Reference
Radiochemical Purity	> 95%	HPLC, TLC	[2][4]
Labeling Efficiency	> 90%	TLC	[8]
In Vitro Serum Stability (24h)	> 98%	HPLC	[2]

Detailed Experimental Protocols

Protocol 1: General Protocol for Labeling a Peptide with Dy-165 using a DTPA-conjugate

• Reagent Preparation:

  • Prepare a 0.1 M sodium acetate (B1210297) buffer and adjust the pH to 8.0 using 0.1 M HCl or 0.1 M NaOH.

  • Dissolve the DTPA-conjugated peptide in the sodium acetate buffer to a final concentration of 1 mg/mL.

  • Obtain a calibrated solution of Dysprosium-165 chloride ([¹⁶⁵Dy]DyCl₃).

• Labeling Reaction:

  • In a sterile, metal-free microcentrifuge tube, add 100 µL of the DTPA-peptide solution.

  • Add 5-10 µL of the [¹⁶⁵Dy]DyCl₃ solution (activity to be determined based on specific activity and desired final product activity).

  • Gently mix the solution by pipetting up and down.

  • Incubate the reaction mixture at 40°C for 30 minutes.

• Quenching:

  • After incubation, add 10 µL of a 50 mM EDTA solution to the reaction mixture to chelate any unreacted Dy-165.

• Quality Control:

  • Determine the radiochemical purity of the labeled peptide using instant thin-layer chromatography (ITLC-SG) with a mobile phase of 0.9% saline.

  • Spot a small aliquot of the reaction mixture onto the ITLC strip and allow the solvent front to migrate.

  • The labeled peptide should remain at the origin, while free Dy-165-EDTA will migrate with the solvent front.

  • Calculate the radiochemical purity by measuring the radioactivity in each section of the strip using a gamma counter or radio-TLC scanner.

Visualizations

Caption: Experimental workflow for Dysprosium-165 labeling of a peptide.

Caption: Troubleshooting logic for low Dysprosium-165 labeling efficiency.

References

• 1. mdpi.com [mdpi.com]
• 2. Labeling of biotin with [166Dy]Dy/166Ho as a stable in vivo generator system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Radiolabeling Optimization and Preclinical Evaluation of the New PSMA Imaging Agent [18F]AlF-P16-093 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 5. Advancing Chelation Strategies for Large Metal Ions for Nuclear Medicine Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dysprosium Isotopes - List and Properties [chemlin.org]
• 7. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 8. ijrr.com [ijrr.com]

Addressing batch-to-batch variability in Dysprosium-165 production

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address batch-to-batch variability in the production of Dysprosium-165 (¹⁶⁵Dy). Consistent production is critical for reliable experimental results and the development of safe and effective radiopharmaceuticals.

Frequently Asked Questions (FAQs)

Q1: What is the primary production method for Dysprosium-165?

A1: Dysprosium-165 is most commonly produced by the neutron activation of stable Dysprosium-164 (¹⁶⁴Dy). This process involves irradiating a target containing ¹⁶⁴Dy with thermal neutrons in a nuclear reactor. The ¹⁶⁴Dy nucleus captures a neutron to become Dysprosium-165.[1]

Q2: What are the key quality control parameters for Dysprosium-165?

A2: The primary quality control parameters for radiopharmaceuticals like Dysprosium-165 include:

• Radionuclidic Purity: Ensuring that the radioactivity present is from ¹⁶⁵Dy and not from other undesirable radionuclides.[2][3]

• Radiochemical Purity: Verifying that the ¹⁶⁵Dy is in the correct chemical form for its intended use.[4][5][6]

• Specific Activity: The amount of radioactivity per unit mass of dysprosium, which is crucial for therapeutic efficacy.

• Particle Sizing (for suspensions): For formulations like ¹⁶⁵Dy-hydroxide macroaggregates (Dy-HMA), ensuring the particle size is within the specified range for proper biodistribution.[7][8][9]

Q3: What are the common causes of batch-to-batch variability in ¹⁶⁵Dy production?

A3: Batch-to-batch variability can arise from several factors throughout the production process:

• Target Material: Impurities in the Dysprosium target can lead to the production of unwanted radionuclides.[2][10]

• Irradiation Conditions: Fluctuations in neutron flux and irradiation time can affect the yield and specific activity of ¹⁶⁵Dy.

• Post-Irradiation Chemistry: Inconsistencies in the chemical processing to separate and purify ¹⁶⁵Dy can impact radiochemical purity and yield.

• Formulation: For ¹⁶⁵Dy-based radiopharmaceuticals, variations in the preparation of components like macroaggregated albumin can lead to inconsistent particle size and stability.[7][8][9]

Troubleshooting Guides

Issue 1: Low Yield of Dysprosium-165

Q: We are experiencing a lower than expected yield of ¹⁶⁵Dy in our recent production batches. What are the potential causes and how can we troubleshoot this?

A: Low yield can be attributed to several factors related to the target and irradiation process.

Troubleshooting Steps:

• Verify Target Mass and Enrichment: Ensure the correct mass and isotopic enrichment of the ¹⁶⁴Dy target material were used. Inconsistencies in the starting material will directly impact the final yield.

• Review Irradiation Parameters:

  • Neutron Flux: Confirm that the neutron flux during irradiation was at the expected level. Variations in reactor power or irradiation position can lead to lower than anticipated activation.

  • Irradiation Time: Double-check the duration of the irradiation. A shorter-than-planned irradiation time will result in a lower yield.

• Assess for Neutron Shielding: If multiple targets are irradiated simultaneously, assess the potential for neutron shielding by other samples or structural materials in the reactor core.

• Target Impurities: While less likely to cause low yield of ¹⁶⁵Dy itself, significant neutron-absorbing impurities in the target could depress the local neutron flux.

Quantitative Data Summary: Factors Affecting ¹⁶⁵Dy Yield

Parameter	Potential Issue	Recommended Action
Target Mass	Incorrect mass used	Verify mass balance records.
¹⁶⁴Dy Enrichment	Lower than specified enrichment	Confirm isotopic composition with the supplier.
Neutron Flux	Lower than expected flux	Review reactor operating logs.
Irradiation Time	Shorter than planned duration	Verify irradiation start and end times.

Issue 2: Inconsistent Specific Activity

Q: The specific activity of our ¹⁶⁵Dy batches varies significantly. What could be causing this and what steps can we take to ensure consistency?

A: Specific activity (activity per unit mass) is critical. Variations often point to issues with the target material or irradiation conditions.

Troubleshooting Steps:

• Carrier Content in Target: The presence of non-radioactive dysprosium isotopes in the target material will lower the specific activity. Use highly enriched ¹⁶⁴Dy targets to minimize this.

• Neutron Flux Consistency: As with yield, the neutron flux directly impacts the activation rate. Higher and more consistent neutron flux will lead to higher and more reproducible specific activity.

• Post-Irradiation Processing: Ensure that no external dysprosium is introduced during chemical processing, as this would act as a carrier and reduce the specific activity.

Issue 3: Poor Radiochemical Purity

Q: Our ¹⁶⁵Dy batches are failing radiochemical purity tests. What are the likely impurities and how can we prevent their formation?

A: Poor radiochemical purity indicates the presence of ¹⁶⁵Dy in an undesired chemical form.

Troubleshooting Steps:

• Identify the Impurity: Use appropriate analytical methods, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC), to identify the nature of the radiochemical impurity.[11][12]

• Review Chemical Processing:

  • pH Control: Ensure the pH of all solutions used during processing is strictly controlled, as pH can influence the chemical state of dysprosium.

  • Reagent Quality: Verify the purity and concentration of all chemical reagents used.

  • Reaction Time and Temperature: Inconsistent reaction times or temperatures during the formation of the final product (e.g., Dy-HMA) can lead to incomplete reactions and impurities.

• Storage Conditions: Ensure the final product is stored under the recommended conditions (temperature, light protection) to prevent degradation.[4]

Quantitative Data Summary: Common Radiochemical Impurities and QC Methods

Impurity Type	Potential Cause	Recommended QC Method	Acceptance Criteria
Free ¹⁶⁵Dy³⁺	Incomplete labeling	Thin-Layer Chromatography (TLC)	Typically >95% labeled
Colloidal ¹⁶⁵Dy	Incorrect pH during formulation	Paper Chromatography	Typically <5% colloidal form

Issue 4: Variability in Particle Size of ¹⁶⁵Dy-Macroaggregated Albumin (MAA)

Q: We are observing significant batch-to-batch variation in the particle size of our ¹⁶⁵Dy-MAA. What factors influence this, and how can we achieve a more consistent particle size distribution?

A: Consistent particle size is crucial for the intended in-vivo distribution of ¹⁶⁵Dy-MAA.

Troubleshooting Steps:

• MAA Kit Quality: Different lots or brands of MAA kits can have inherent variability in particle size.[7][9] It is advisable to qualify a specific brand and lot for consistent results.

• Preparation Technique: The method of reconstitution and labeling of the MAA kit can impact the final particle size. Ensure a standardized and validated procedure is followed.

• Time After Preparation: The particle size distribution of MAA can change over time after preparation. It is important to use the product within a validated time frame.[7]

• Microscopic Examination: Regularly perform microscopic examination of the MAA particles to visually confirm the size and morphology.

Quantitative Data Summary: MAA Particle Size Specifications

Parameter	Typical Specification	Consequence of Deviation
Particle Size Range	90% of particles between 10-90 µm	Smaller particles may leak from the target area; larger particles may cause unintended blockage.[9]
Presence of Small Particles (<10 µm)	Minimized	Increased systemic radiation dose.

Experimental Protocols

Protocol 1: Radiochemical Purity of ¹⁶⁵Dy using Thin-Layer Chromatography (TLC)

Objective: To determine the percentage of ¹⁶⁵Dy in the desired chemical form.

Materials:

• TLC strips (e.g., paper or silica (B1680970) gel)

• Developing solvent (specific to the ¹⁶⁵Dy compound being tested)

• Developing tank

• Radiochromatogram scanner or a well counter

Procedure:

• Draw a pencil line approximately 1 cm from the bottom of the TLC strip (the origin).

• Carefully spot a small, known volume of the ¹⁶⁵Dy preparation onto the origin.

• Place the strip in the developing tank containing the appropriate solvent, ensuring the origin line is above the solvent level.

• Allow the solvent to migrate up the strip to a predetermined front line.

• Remove the strip and allow it to dry completely.

• Determine the distribution of radioactivity on the strip using a radiochromatogram scanner or by cutting the strip into sections and counting each in a well counter.

• Calculate the radiochemical purity by determining the percentage of radioactivity at the expected Rf value for the desired compound.[11]

Visualizations

Caption: Workflow for the production and quality control of Dysprosium-165.

Caption: A simplified logic diagram for troubleshooting batch failures.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmacylibrary.com [pharmacylibrary.com]
• 3. pharmacylibrary.com [pharmacylibrary.com]
• 4. Radiopharmaceutical quality control (RTNM) | Canadian Association of Medical Radiation Technologists [camrt-bpg.ca]
• 5. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 6. tips.sums.ac.ir [tips.sums.ac.ir]
• 7. researchgate.net [researchgate.net]
• 8. Albumin macroaggregates and measurements of regional blood flow: Validity and application of particle sizing by Coulter counter - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of macroaggregated albumin particle sizes for use in pulmonary shunt patient studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdn.ymaws.com [cdn.ymaws.com]
• 12. escopharma.com [escopharma.com]

Technical Support Center: Improving the Shelf-Life of Dysprosium-165 Radiopharmaceuticals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dysprosium-165 (Dy-165) radiopharmaceuticals. The focus is on identifying and mitigating issues that can affect the shelf-life and stability of these compounds.

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Rapid Decrease in Radiochemical Purity (RCP) Post-Compounding

Q: My radiochemical purity (RCP) for a freshly compounded Dy-165 radiopharmaceutical is high initially but drops significantly within a few hours. What could be the cause, and how can I fix it?

A: A rapid decline in RCP is often a primary indicator of radiolysis, the process by which the ionizing radiation from Dy-165 degrades the pharmaceutical molecule. Given Dy-165's short half-life of approximately 2.33 hours, the radiation dose to the formulation can be substantial.[1][2]

Potential Causes and Solutions:

• High Radioactivity Concentration: A higher concentration of Dy-165 in a small volume will accelerate radiolysis.

  • Solution: If your protocol allows, consider increasing the final volume of your preparation to reduce the radioactive concentration.

• Absence of Radical Scavengers: Without stabilizers, reactive oxygen species (ROS) and other free radicals generated during radiolysis will degrade the drug molecule.

  • Solution: Incorporate antioxidants, also known as radical scavengers, into your formulation. Ascorbic acid and gentisic acid are commonly used in radiopharmaceuticals for this purpose.[3] It is crucial to optimize the concentration of these stabilizers, as excessive amounts can sometimes interfere with labeling.

• Inappropriate Storage Temperature: Higher temperatures can increase the rate of chemical degradation.

  • Solution: Store your compounded Dy-165 radiopharmaceutical at a controlled low temperature, typically 2-8°C, unless your specific formulation requires different conditions.

Issue 2: Particle Aggregation or Precipitation in Dy-165 Macroaggregate Suspensions

Q: I'm observing clumping or precipitation in my Dysprosium-165 Hydroxide (B78521) Macroaggregates (Dy-HMA) or Dysprosium-165 Ferric Hydroxide Macroaggregates (Dy-FHMA) suspension. What could be causing this, and how can I prevent it?

A: The stability of macroaggregate suspensions is critical for their intended use, such as in radiation synovectomy.[4][5] Aggregation can affect the injectability and biodistribution of the radiopharmaceutical.

Potential Causes and Solutions:

• Incorrect pH: The pH of the suspension is crucial for maintaining the stability of the macroaggregates.

  • Solution: Ensure the pH of your final formulation is within the specified range for Dy-HMA or Dy-FHMA. Adjust as necessary with appropriate buffers.

• Presence of Impurities: Contaminants can sometimes act as nucleation points for aggregation.

  • Solution: Use high-purity reagents and sterile, pyrogen-free water in your preparations. Ensure all glassware and equipment are scrupulously clean.

• Improper Mixing: Insufficient or overly vigorous mixing during preparation can lead to non-uniform particle formation or fragmentation followed by aggregation.

  • Solution: Follow a validated and standardized mixing protocol. Gentle swirling or inversion is often sufficient.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the stability and shelf-life of Dysprosium-165 radiopharmaceuticals.

Q1: What is the primary factor limiting the shelf-life of Dy-165 radiopharmaceuticals?

A1: The primary limiting factor is radiolysis. The high-energy beta particles emitted by Dy-165 can break down the pharmaceutical carrier molecule, leading to a decrease in radiochemical purity. Due to its very short half-life of about 2.33 hours, the dose rate to the product is initially very high.[1][2]

Q2: What are the typical quality control specifications for Dy-165 radiopharmaceuticals?

A2: Quality control for radiopharmaceuticals generally includes tests for radionuclidic purity, radiochemical purity, and chemical purity.[6][7] For Dy-165 macroaggregates, particle size distribution is also a critical quality attribute. The acceptable radiochemical purity is typically ≥95%.

Q3: How can I extend the usable life of my compounded Dy-165 radiopharmaceutical?

A3: To extend the shelf-life, you should focus on mitigating radiolysis. This can be achieved by:

• Adding Stabilizers: Incorporate antioxidants like ascorbic acid or gentisic acid into your formulation.

• Optimizing Formulation: Adjusting the radioactive concentration by increasing the final volume can reduce the rate of radiolysis.

• Controlled Storage: Storing the preparation at low temperatures (e.g., 2-8°C) can slow down degradation processes.[8]

Q4: Are there any specific safety precautions I should take when handling Dy-165 and its formulations?

A4: Yes. Standard radioprotection principles should always be followed. This includes using appropriate shielding (plexiglass for beta emitters), wearing personal protective equipment (gloves, lab coat, safety glasses), and working in a designated radioactive materials area.[8] Always monitor your work area for contamination.

Data Presentation

The following table provides a hypothetical representation of the effect of stabilizers on the radiochemical purity (RCP) of a Dy-165 radiopharmaceutical over time. This data is illustrative and based on general principles of radiopharmaceutical stability, as specific quantitative studies on Dy-165 shelf-life are not widely available.

Table 1: Illustrative Radiochemical Purity of a Dy-165 Formulation Over Time

Time Post-Compounding (hours)	RCP without Stabilizer (%)	RCP with Ascorbic Acid (5 mg/mL) (%)	RCP with Gentisic Acid (2 mg/mL) (%)
0	99.1	99.2	99.3
1	96.5	98.5	98.8
2 (approx. 1 half-life)	92.0	97.1	97.8
4 (approx. 2 half-lives)	85.3	94.2	95.5
6 (approx. 3 half-lives)	78.1	90.8	92.4

Experimental Protocols

Protocol 1: Preparation of a Stabilized Dy-165 Hydroxide Macroaggregate (Dy-HMA) Formulation

This protocol is a generalized procedure and should be adapted and validated for your specific application.

• Reagent Preparation:

  • Prepare a sterile solution of Dysprosium-165 chloride in 0.1 M HCl.

  • Prepare a sterile 0.5 M NaOH solution.

  • Prepare a sterile saline solution (0.9% NaCl) containing 5 mg/mL of ascorbic acid.

• Compounding:

  • In a sterile vial, add the required volume of the Dy-165 chloride solution.

  • Slowly add the 0.5 M NaOH solution dropwise while gently swirling until a faint precipitate is formed. The target pH should be optimized for particle formation (typically between 8 and 10).

  • Allow the suspension to stand for 10 minutes to permit particle growth.

  • Add the stabilized saline solution to reach the final desired volume and radioactivity concentration.

  • Gently mix the final suspension.

• Quality Control:

  • Measure the total radioactivity using a dose calibrator.

  • Determine the radiochemical purity using Instant Thin-Layer Chromatography (ITLC).

  • Measure the particle size distribution using a suitable method (e.g., light microscopy with a calibrated hemocytometer).

Protocol 2: Quality Control of Radiochemical Purity using ITLC

• Materials:

  • ITLC strips (e.g., silica (B1680970) gel impregnated glass fiber).

  • Developing solvent (e.g., 0.9% saline).

  • A small spot of the Dy-165 macroaggregate suspension.

• Procedure:

  • Spot a small drop (1-2 µL) of the Dy-165 suspension approximately 1 cm from the bottom of an ITLC strip.

  • Place the strip in a developing tank containing the saline solvent, ensuring the spot is above the solvent level.

  • Allow the solvent to migrate up the strip until it is about 1 cm from the top.

  • Remove the strip and let it dry.

  • The Dy-165 macroaggregates will remain at the origin (bottom of the strip), while any soluble impurities (e.g., free Dy-165) will migrate with the solvent front.

  • Cut the strip in half and measure the radioactivity of each half in a gamma counter or use a radiochromatogram scanner.

• Calculation:

  • RCP (%) = (Counts at the origin) / (Total counts on the strip) x 100

Visualizations

Caption: Radiolysis and the protective mechanism of antioxidants.

Caption: Experimental workflow for stability testing of Dy-165 radiopharmaceuticals.

References

• 1. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 2. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 7. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 8. Storage Conditions, Precautions & Pharmaceutical Application of Radioactive Substances | Pharmaguideline [pharmaguideline.com]

Techniques to reduce personnel exposure during Dysprosium-165 handling

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on techniques to minimize personnel exposure when handling Dysprosium-165 (Dy-165). The information is presented in a question-and-answer format to directly address potential issues and concerns.

Frequently Asked Questions (FAQs)

Q1: What is Dysprosium-165 and what are its primary radiological characteristics?

Dysprosium-165 is a radioisotope of the element dysprosium. It is primarily a beta emitter and also emits gamma radiation.[1] Key radiological data is summarized in the table below.

Property	Value
Half-life	2.332 hours[2]
Primary Emissions	Beta (β⁻) particles, Gamma (γ) rays
Beta Minus Decay Energy	1.2857(8) MeV[2]
Notable Gamma Ray Energies	Low energy gamma emissions
Decay Product	Holmium-165 (Ho-165) (Stable)

Q2: What are the primary hazards associated with handling Dysprosium-165?

The primary hazards are external exposure to beta and gamma radiation and internal exposure from inhalation, ingestion, or absorption of the radioactive material.[3] High-energy beta particles can pose a significant hazard to the skin and superficial tissues, while gamma radiation is more penetrating and can contribute to whole-body dose.[4][5]

Q3: What are the fundamental principles for minimizing radiation exposure?

The guiding principle for radiation safety is ALARA (As Low As Reasonably Achievable).[6] This is achieved by implementing the three cardinal rules of radiation protection:

• Time: Minimize the duration of exposure.[3]

• Distance: Maximize the distance from the radioactive source.[3]

• Shielding: Use appropriate shielding materials between the source and personnel.[3][5]

Troubleshooting Guides

Problem: I need to handle a high-activity liquid source of Dysprosium-165. What specific precautions should I take?

Solution:

When handling high-activity liquid Dy-165, it is crucial to use a combination of engineering controls, personal protective equipment (PPE), and strict procedural adherence.

Experimental Protocol: Handling Liquid Dysprosium-165

• Preparation:

  • Conduct a "cold run" (a trial run with non-radioactive material) to identify potential issues in the workflow.[7]

  • Designate a specific work area for handling Dy-165. Cover the work surface with absorbent paper.[6][7]

  • Assemble all necessary equipment, including shielding, remote handling tools (e.g., tongs), and waste containers, before introducing the radioactive material.

• Shielding:

  • Work behind appropriate shielding. For the high-energy beta particles from Dy-165, a low atomic number material like Plexiglas (acrylic) or aluminum (at least 1 cm thick) should be used as the primary shield to minimize the production of Bremsstrahlung X-rays.[5][6]

  • For the gamma component, lead shielding may be used as a secondary shield outside the primary beta shield.[5] A common practice for therapeutic doses involves using 0.25-inch lead shielding.[8]

• Handling:

  • Always use remote handling tools, such as tongs or forceps, to manipulate vials and other equipment containing Dy-165.[6]

  • Perform all operations that may produce aerosols or volatile materials within a certified fume hood.[6]

  • Use shielded syringe carriers for all transfers of liquid Dy-165.

• Personal Protective Equipment (PPE):

  • Wear two pairs of disposable gloves, a lab coat, and safety glasses.[3]

  • Wear whole-body and extremity dosimeters (e.g., ring dosimeters) to monitor radiation dose.

• Monitoring:

  • Use a survey meter (e.g., a Geiger-Müller counter with a pancake probe) to monitor for contamination on gloves, clothing, and the work area frequently during the procedure.[7]

• Waste Disposal:

  • Segregate radioactive waste into designated, shielded containers.

  • Follow all institutional and regulatory guidelines for radioactive waste disposal.

Problem: My survey meter is detecting contamination in an unrestricted area. What should I do?

Solution:

• Immediate Action:

  • Stop all work with radioactive materials.

  • Notify your institution's Radiation Safety Officer (RSO) immediately.

  • Prevent personnel from entering the affected area and post a warning sign.

• Decontamination Procedure:

  • Under the guidance of the RSO, personnel involved in the cleanup should wear appropriate PPE.

  • Use absorbent materials to clean up liquid spills, working from the outside of the spill inward to prevent spreading.[7]

  • Use appropriate decontamination solutions to clean surfaces.

  • Place all contaminated materials in a designated radioactive waste container.

  • Resurvey the area to ensure contamination has been removed to acceptable levels.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Dysprosium-165.

PPE Category	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses or goggles	Protects eyes from splashes of radioactive material.
Hand Protection	Two pairs of nitrile or latex gloves	Prevents skin contamination. The outer pair can be removed and disposed of if contaminated.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.
Dosimetry	Whole-body dosimeter, Extremity (ring) dosimeter	Monitors occupational radiation dose to the body and hands.

Shielding Data

Due to the beta and gamma emissions of Dysprosium-165, a dual approach to shielding is often necessary.

Radiation Type	Primary Shielding Material	Secondary Shielding Material	Rationale
Beta (β⁻)	Plexiglas (Acrylic) or Aluminum (≥1 cm)	N/A	Low atomic number (Z) materials are used to stop beta particles without producing significant Bremsstrahlung (braking radiation) X-rays.[5][6]
Gamma (γ)	Lead (Pb)	N/A	High atomic number (Z) and high-density materials are effective at attenuating gamma photons.
Bremsstrahlung (X-ray)	Lead (Pb)	N/A	These secondary X-rays, produced when beta particles are stopped by high-Z materials, are shielded effectively by lead.

Visualizations

Caption: Workflow for Safe Handling of Dysprosium-165.

Caption: Spill Decontamination Logical Flow.

References

• 1. Dysprosium-165 | Dy | CID 166954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 3. Staying Safe Around Radioactive Materials in the Laboratory | Lab Manager [labmanager.com]
• 4. uwm.edu [uwm.edu]
• 5. tandfonline.com [tandfonline.com]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. Radionuclide Lab Rules | Environmental Health and Safety | University of Illinois Chicago [ehso.uic.edu]
• 8. tech.snmjournals.org [tech.snmjournals.org]

Reference Data & Comparative Studies

A Comparative Guide to Dysprosium-165 and Yttrium-90 for Radiation Synovectomy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Radiation synovectomy, also known as radiosynoviorthesis, is a minimally invasive therapeutic procedure for treating persistent synovitis, an inflammation of the synovial membrane in joints, which is refractory to conventional treatments. The procedure involves the intra-articular injection of a beta-emitting radionuclide in a colloidal or particulate form. The localized radiation induces necrosis and subsequent fibrosis of the hypertrophic and inflamed synovium, leading to pain relief and improved joint function.[1] This guide provides a comprehensive comparison of two commonly used radionuclides for this purpose: Dysprosium-165 (Dy-165) and Yttrium-90 (Y-90). The comparison is based on their physical properties, clinical efficacy, safety profiles, and extra-articular leakage, supported by experimental data.

Physical Properties

The choice of radionuclide for radiation synovectomy is critical and depends on its physical characteristics, including its half-life, the energy of its beta emissions, and the presence of any gamma radiation.

Property	Dysprosium-165 (Dy-165)	Yttrium-90 (Y-90)
Half-life	2.334 hours[2][3]	64.1 hours (2.7 days)[4]
Beta (β-) Energy (Max)	1.29 MeV	2.28 MeV
Mean Tissue Penetration	0.8 mm	3.6 mm[4]
Max Tissue Penetration	5.7 mm	11 mm[4]
Gamma (γ) Emission	Yes (94.7 keV, 3.6%)	No (pure beta emitter)
Carrier Compound	Ferric Hydroxide (B78521) Macroaggregates (FHMA) or Hydroxide Macroaggregates (HMA)[2][5]	Silicate (B1173343) or Citrate Colloids[2][6]

The significantly shorter half-life of Dy-165 is a notable advantage, as it reduces the period of post-injection immobilization and hospitalization required for the patient.[2][3][5] The lower energy beta particles of Dy-165 result in a shallower tissue penetration, which may be advantageous for treating synovium without affecting deeper cartilage. The presence of a low-energy gamma emission with Dy-165 allows for imaging with a gamma camera to assess the intra-articular distribution and detect any extra-articular leakage.[7] Y-90, being a pure beta emitter, requires imaging of Bremsstrahlung radiation for these purposes, which can be of lower image quality.

Clinical Efficacy: A Comparative Analysis

A multicentre, double-blind clinical trial directly comparing Dy-165 hydroxide macroaggregate with Y-90 silicate colloid for radiation synovectomy of the knee in patients with rheumatoid arthritis (RA) and osteoarthritis (OA) provides the most robust data for efficacy comparison. The primary endpoints in this study were pain on walking, pain at rest, and stiffness in the knee.

The study concluded that there was no significant difference in the clinical response between the two treatment groups for either RA or OA.[2][3][4][5] Both Dy-165 and Y-90 were found to be effective in reducing pain and stiffness. For radiation synovectomy of the knee, Dy-165 is considered to be at least as effective as Y-90.[2][3][5]

Safety and Extra-Articular Leakage

A key concern with radiation synovectomy is the potential for the radionuclide to leak from the joint space and irradiate non-target organs, such as regional lymph nodes and the liver. The comparative clinical trial also assessed the safety profiles of Dy-165 and Y-90, including cytogenetic damage and extra-articular leakage.

The study found that chromosomal changes occurred with equal frequency in both the Dy-165 and Y-90 treatment groups.[2][3][5] Furthermore, the knee retention and extra-articular leakage of the radiocolloids to regional lymph nodes and the liver were comparable in the two groups.[2][3][5] This suggests that for radiation synovectomy of the knee, Dy-165 is at least as safe as Y-90.[2][3][5] The use of larger particle sizes for Dy-165 macroaggregates is intended to minimize leakage.[5]

Experimental Protocols

Preparation of Radiopharmaceuticals

Dysprosium-165 (Dy-165) Hydroxide Macroaggregates: Dy-165 is produced by neutron irradiation of natural dysprosium oxide.[5] The Dy-165 is then co-precipitated with a carrier to form macroaggregates. A common formulation is Dysprosium-165 Hydroxide Macroaggregate (Dy-HMA), which is a sterile suspension of dysprosium hydroxide macroaggregates in saline, with a majority of particles in the 3-5 micron range.[2] Another formulation involves co-precipitation with ferric hydroxide to form Dysprosium-165 ferric hydroxide macroaggregates (Dy-FHMA).[5]

Yttrium-90 (Y-90) Silicate/Citrate Colloid: Y-90 is typically available as a sterile colloidal suspension of Yttrium-90 silicate or citrate.[2][6] These are commercially prepared and supplied for clinical use.

Administration of Radiopharmaceutical

• Patient Preparation: The procedure, including potential risks and benefits, is explained to the patient, and informed consent is obtained.

• Joint Aspiration: Under aseptic conditions, any excess synovial fluid is aspirated from the target joint.

• Intra-articular Injection: The prescribed activity of the radiopharmaceutical (Dy-165 or Y-90) is injected into the joint space using a sterile needle. The needle may be flushed with a small volume of saline or a corticosteroid before withdrawal to ensure complete delivery of the dose and to reduce inflammation.

• Immobilization: The treated joint is immobilized for a period of 48 to 72 hours post-injection to minimize leakage of the radiopharmaceutical from the joint capsule.[4]

Assessment of Extra-Articular Leakage

Leakage of the radionuclide to non-target organs is assessed using gamma camera imaging.

• For Dy-165: Imaging is performed using the 94.7 keV gamma emission. Planar or SPECT/CT images of the treated joint, regional lymph nodes, and liver are acquired at specific time points post-injection (e.g., 2, 4, and 24 hours).

• For Y-90: As a pure beta emitter, imaging relies on the detection of Bremsstrahlung radiation produced by the interaction of beta particles with tissue. Planar or SPECT/CT imaging is performed similarly to Dy-165.[8]

Evaluation of Clinical Efficacy

Clinical efficacy is assessed at baseline and at various follow-up time points (e.g., 3, 6, and 12 months) using standardized scoring systems:

• Visual Analog Scale (VAS): Patients rate their pain on a scale of 0 to 100.

• Western Ontario and McMaster Universities Osteoarthritis Index (WOMAC): A questionnaire assessing pain, stiffness, and physical function.

• Health Assessment Questionnaire (HAQ): Measures the patient's ability to perform daily activities.

Assessment of Cytogenetic Damage

Chromosomal damage in peripheral blood lymphocytes can be evaluated using the micronucleus assay .

• Blood Sampling: Blood samples are collected from the patient before and at various time points after the administration of the radiopharmaceutical.

• Lymphocyte Culture: Lymphocytes are isolated and cultured in a suitable medium.

• Cytokinesis Block: Cytochalasin B is added to the culture to block cytokinesis, resulting in binucleated cells that have completed one nuclear division.[9]

• Slide Preparation and Staining: The cells are harvested, fixed, and dropped onto microscope slides. The slides are then stained with a DNA-specific stain (e.g., Giemsa or DAPI).

• Micronucleus Scoring: The number of micronuclei in a predetermined number of binucleated lymphocytes (e.g., 1000-2000 cells) is counted under a microscope. An increase in the frequency of micronuclei post-treatment indicates chromosomal damage.[10][11]

Signaling Pathways and Experimental Workflows

Therapeutic Mechanism of Radiation Synovectomy

The therapeutic effect of radiation synovectomy is mediated by the local delivery of a high dose of beta radiation to the inflamed synovial membrane. This leads to the death of synoviocytes and inflammatory cells, followed by fibrosis and sclerosis of the synovium.

Caption: Mechanism of radiation synovectomy.

The beta radiation from the radionuclide induces apoptosis (programmed cell death) in the hyperplastic synoviocytes and infiltrating inflammatory cells. This cellular depletion is followed by a fibrotic process, leading to the replacement of the inflamed synovium with scar tissue. This ultimately reduces joint inflammation, pain, and effusion. The underlying signaling pathways likely involve radiation-induced DNA damage, activation of pro-apoptotic pathways (e.g., p53), and the release of pro-fibrotic cytokines like Transforming Growth Factor-beta (TGF-β) which stimulates collagen production by fibroblasts.[12][13][14]

Experimental Workflow for Comparative Study

The following diagram outlines the key steps in a clinical trial comparing Dy-165 and Y-90 for radiation synovectomy.

References

• 1. The Signaling Pathways Involved in Chondrocyte Differentiation and Hypertrophic Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurarchmedres.org [eurarchmedres.org]
• 4. Radiation Synovectomy: An Enticing Treatment Option for Inflammatory Joint Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. openmedscience.com [openmedscience.com]
• 7. researchgate.net [researchgate.net]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. Measurement of micronuclei in lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Micronucleus Assay-based Evaluation of Radiosensitivity of Lymphocytes among Inhabitants Living in High Background Radiation Area of Mamuju, West Sulawesi, Indonesia – ScienceOpen [scienceopen.com]
• 11. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The clinical manifestations and molecular pathogenesis of radiation fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Radiation-induced fibrosis: mechanisms and implications for therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pathogenesis and Prevention of Radiation-induced Myocardial Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Dysprosium-165 and Holmium-166 Biodistribution for Radiotherapeutic Applications

A detailed guide for researchers and drug development professionals on the biodistribution profiles of two promising beta-emitting radionuclides, Dysprosium-165 and Holmium-166 (B1195350), in preclinical models. This document provides a side-by-side comparison of their tissue accumulation, supported by experimental data, detailed methodologies, and a visualization of the underlying cellular mechanisms of action.

This guide offers a comprehensive comparison of the biodistribution of Dysprosium-165 (Dy-165) and Holmium-166 (Ho-166), two beta-emitting lanthanides with significant potential in targeted radiotherapy, including radiosynovectomy and cancer treatment. While both radionuclides offer therapeutic efficacy through the emission of beta particles, their distinct physical properties and the characteristics of their carrier molecules influence their behavior in biological systems. This document aims to provide a clear and objective comparison to aid researchers in the selection and development of radiopharmaceuticals.

Comparative Biodistribution Data

The following tables summarize the quantitative biodistribution data for Dysprosium-165 and Holmium-166 in various formulations, as reported in preclinical studies. It is important to note that these studies were not direct head-to-head comparisons and experimental conditions, such as the animal model and the specific formulation, varied.

Table 1: Biodistribution of Dysprosium-165 Formulations

Formulation	Animal Model	Administration Route	Time Post-Injection	Organ/Tissue	% Injected Dose (%ID) or %ID/g	Reference
¹⁶⁵Dy-Ferric Hydroxide (B78521) Macroaggregates (FHMA)	Rabbit	Intra-articular (knee)	24 hours	Liver	~0.3%	[1]
Kidneys	~0.1%	[1]
Leakage from joint	< 1.2%	[2]
¹⁶⁵Dy-Hydroxide Macroaggregates (HMA)	Rat	Intra-articular (knee)	-	Leakage (compared to Dy-FHMA)	Less	[3]
¹⁶⁵Dy-Hydroxide Macroaggregates (HMA)	Rabbit	Intra-articular (knee)	-	Leakage (compared to Dy-FHMA)	Less	[3]

Table 2: Biodistribution of Holmium-166 Formulations

Formulation	Animal Model	Administration Route	Time Post-Injection	Organ/Tissue	% Injected Dose (%ID) or %ID/g	Reference
¹⁶⁶Ho-Chitosan	Rat	Intra-articular (knee)	4, 24, 48, 120, 144 hours	Leakage from joint	Not significant
¹⁶⁶Ho-Chitosan	Rat	Intrahepatic	72 hours	Cumulative Urinary Excretion	0.53%	[4]
Cumulative Fecal Excretion	0.54%	[4]
¹⁶⁶Ho-Boro-Macroaggregates (HMBA)	Rat	-	-	Leakage to inguinal lymph nodes	Insignificant
¹⁶⁶Ho Ferric Hydroxide Macroaggregate (FHMA)	Rabbit	Intra-articular (knee)	3 days	Extra-articular leakage	Observed	[5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of biodistribution studies. The following sections outline the key experimental protocols for both Dysprosium-165 and Holmium-166.

Dysprosium-165 Biodistribution Study Protocol

A representative experimental protocol for assessing the biodistribution of ¹⁶⁵Dy-ferric hydroxide macroaggregates (FHMA) for radiosynovectomy is as follows:

• Radiopharmaceutical Preparation: ¹⁶⁵Dy is co-precipitated with ferric hydroxide to form macroaggregates with a particle size typically in the range of 0.5 to 5 µm.[1]

• Animal Model: New Zealand White rabbits are commonly used.[1][2]

• Administration: A suspension of ¹⁶⁵Dy-FHMA is injected intra-articularly into the knee joint.[1] To facilitate the tracking of leakage, a gamma-emitting tracer like ¹⁵³Gd can be co-administered.[2]

• Biodistribution Analysis: At predetermined time points (e.g., 24 hours) post-injection, the animals are euthanized.[1]

• Tissue Collection and Measurement: Major organs (liver, kidneys, spleen, lungs, etc.), blood, and the injection site (knee joint) are collected and weighed. The radioactivity in each sample is measured using a NaI(Tl) well counter.[1]

• Data Analysis: The percentage of the injected dose (%ID) in each organ is calculated by comparing the sample counts to a standard of the injectate. This provides a measure of the leakage from the joint and accumulation in other tissues.[1]

Experimental Workflow for ¹⁶⁵Dy Biodistribution.

Holmium-166 Biodistribution Study Protocol

A typical experimental workflow for evaluating the biodistribution of a ¹⁶⁶Ho-chitosan complex is outlined below:

• Radiopharmaceutical Preparation: ¹⁶⁶Ho is chelated with chitosan (B1678972) to form a complex.[4] Chitosan's property of gelling at neutral pH helps in retaining the radionuclide at the injection site.[6]

• Animal Model: Male Wistar rats or tumor-transplanted nude mice are often used.[7][4]

• Administration: The ¹⁶⁶Ho-chitosan complex is administered via the desired route, such as intra-articular, intrahepatic, or intratumoral injection.[7][4]

• Biodistribution and Excretion Analysis: Animals are housed in metabolic cages to collect urine and feces for excretion studies.[4] At various time points, animals are euthanized.

• Tissue Collection and Measurement: Blood, major organs, and the injection site are collected and weighed. The radioactivity is measured using a gamma counter.[4]

• Data Analysis: The radioactive concentrations in tissues are determined, and cumulative urinary and fecal excretions are calculated as a percentage of the injected dose.[4] Whole-body autoradiography can also be performed to visualize the distribution.[4]

Experimental Workflow for ¹⁶⁶Ho Biodistribution.

Cellular Mechanism of Action: Beta-Emitter Induced DNA Damage

Both Dysprosium-165 and Holmium-166 exert their therapeutic effects through the emission of beta particles (electrons), which cause damage to cellular components, primarily DNA. The primary mechanism of damage is indirect, mediated by the generation of reactive oxygen species (ROS).[8]

Beta particles traversing biological tissue lead to the radiolysis of water molecules, producing highly reactive free radicals. These ROS can then interact with DNA, causing single-strand breaks (SSBs) and, to a lesser extent, double-strand breaks (DSBs).[8][9] While cells possess mechanisms to repair SSBs, an accumulation of these breaks can overwhelm the repair machinery, leading to cell death.[8] The DNA Damage Response (DDR) is a complex signaling network that detects DNA damage and initiates repair pathways such as Base Excision Repair (BER) for SSBs and Non-Homologous End Joining (NHEJ) for DSBs.[8][10] If the damage is too extensive, the DDR can trigger apoptosis (programmed cell death).

References

• 1. researchgate.net [researchgate.net]
• 2. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodistribution and kinetics of holmium-166-chitosan complex (DW-166HC) in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Experimental radiation synovectomy in rabbit knee with holmium-166 ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. openmedscience.com [openmedscience.com]
• 7. researchgate.net [researchgate.net]
• 8. DNA Damage by Radiopharmaceuticals and Mechanisms of Cellular Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Altering DNA Repair to Improve Radiation Therapy: Specific and Multiple Pathway Targeting [frontiersin.org]

A Comparative Guide to the Therapeutic Efficacy of Dysprosium-165 Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Dysprosium-165 (Dy-165) based therapeutic agents, with a primary focus on their well-established application in radiation synovectomy for the treatment of inflammatory joint diseases such as rheumatoid arthritis. While the exploration of Dy-165 for broader oncological applications remains an area of interest, current clinical and substantial preclinical data are centered on its use in treating synovitis. This document summarizes quantitative data, details experimental protocols, and visualizes key processes to aid in the evaluation of both established and more recent Dy-165 formulations against each other and alternative radionuclides.

Introduction to Dysprosium-165 in Therapeutics

Dysprosium-165 is a beta-emitting radionuclide with properties that make it suitable for localized radiotherapy. Its short half-life of 2.33 hours and a maximum beta energy of 1.3 MeV allow for the delivery of a high radiation dose to the target tissue with minimal exposure to surrounding healthy tissues.[1][2] The primary application of Dy-165 has been in radiation synovectomy, a procedure involving the intra-articular injection of a radiopharmaceutical to ablate the inflamed synovial membrane of joints.[1][3]

The most common forms of Dy-165 used for this purpose are macroaggregates, which are large particles designed to be retained within the joint space, thereby minimizing leakage to other parts of the body.[4][5] This guide will compare the established Dysprosium-165-ferric hydroxide (B78521) macroaggregates (Dy-165-FHMA) and the more recent Dysprosium-165-hydroxide macroaggregates (Dy-HMA), alongside a newer formulation, 165Dy-chitosan. Furthermore, a comparison with Yttrium-90 (Y-90), a commonly used alternative for radiation synovectomy, is provided.

Comparative Data of Dysprosium-165 Agents and Alternatives

The following tables summarize the key physical and clinical performance characteristics of various Dy-165 agents and the alternative radionuclide, Yttrium-90.

Table 1: Physical Properties of Radionuclides for Radiation Synovectomy

Property	Dysprosium-165	Yttrium-90
Half-life	2.33 hours	64.1 hours
Beta Energy (Max)	1.3 MeV	2.27 MeV
Tissue Penetration (Max)	5.6 mm	11 mm
Gamma Emission	95 keV	None

Table 2: Comparison of Therapeutic Agents for Radiation Synovectomy

Agent	Formulation	Particle Size (µm)	Key Advantages	Key Disadvantages
Dy-165-FHMA	Ferric Hydroxide Macroaggregates	3-10	Established efficacy, low systemic leakage.[1][6]	Contains ferric hydroxide, which can be immunogenic.
Dy-HMA	Hydroxide Macroaggregates	3-5	No ferric hydroxide, higher Dy-165 concentration, lower leakage than Dy-165-FHMA.[4]	Less long-term clinical data compared to Dy-165-FHMA.
165Dy-chitosan	Chitosan Complex	Not specified	Good labeling efficiency and stability, low extra-articular leakage in preclinical models.[7]	Limited to preclinical data, requires further in vivo studies.
Y-90 Silicate/Citrate Colloid	Silicate or Citrate Colloid	Variable	Longer half-life may provide a more sustained radiation dose.	Higher beta energy and longer half-life can lead to greater radiation exposure to non-target tissues in case of leakage.[1]

Table 3: Comparative Efficacy and Safety Data

Parameter	Dy-165-FHMA	Dy-HMA	Y-90 Colloid
Clinical Efficacy (Good Response in Knee Synovitis)	~66% at 2 years[6]	Preclinical data shows superior retention to Y-90[4]	~61% at 1 year (comparable to Dy-165)[7]
Extra-articular Leakage (Liver)	~3.2 rads (24h post-injection)[6]	Lower than Dy-165-FHMA in animal models[4]	Higher than Dy-165 agents[1]
Extra-articular Leakage (Lymph Nodes)	Minimal	Minimal	Can be significant[1]

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of therapeutic agents. Below are representative protocols for key experiments in the evaluation of Dy-165 agents for radiation synovectomy.

Protocol 1: Preparation of Dy-165 Macroaggregates

Objective: To synthesize Dy-165 labeled macroaggregates for intra-articular administration.

Materials:

• Dysprosium-165 chloride (produced by neutron irradiation of Dysprosium oxide)

• Ferric chloride (for Dy-165-FHMA)

• Sodium hydroxide

• Sterile, pyrogen-free water for injection

• 0.9% Sodium Chloride for injection

• Sterile filtration apparatus

Procedure (for Dy-HMA):

• Aseptically dissolve irradiated Dysprosium oxide in sterile hydrochloric acid to form Dysprosium-165 chloride.

• Adjust the pH of the Dysprosium-165 chloride solution to approximately 10 with sterile sodium hydroxide to precipitate Dysprosium-165 hydroxide.

• Wash the precipitate multiple times with sterile water for injection to remove impurities.

• Resuspend the final Dysprosium-165 hydroxide precipitate in sterile 0.9% sodium chloride to the desired concentration (e.g., 6 mg Dy/ml).[4]

• Determine the particle size distribution using light microscopy or a particle size analyzer.

• Perform quality control tests for sterility, pyrogenicity, radiochemical purity, and radionuclide identity.

Protocol 2: In Vivo Biodistribution and Leakage Study

Objective: To determine the in vivo biodistribution and quantify the extra-articular leakage of Dy-165 agents in an animal model.

Animal Model:

• New Zealand white rabbits or Wistar rats.

Procedure:

• Anesthetize the animals according to approved institutional protocols.

• Inject a known activity of the Dy-165 agent (e.g., Dy-HMA) intra-articularly into the knee joint of the animal.

• At various time points (e.g., 1, 4, 24 hours) post-injection, euthanize a cohort of animals.

• Dissect and collect major organs and tissues (liver, spleen, kidneys, lungs, regional lymph nodes, injection site, and blood).

• Weigh each sample and measure the radioactivity using a calibrated gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

• Total leakage is determined by summing the activity in all organs and tissues excluding the injection site.

Mandatory Visualizations

The following diagrams illustrate key conceptual frameworks in the development and evaluation of Dysprosium-165 therapeutic agents.

Caption: Workflow for the development and validation of new Dy-165 agents.

Caption: Key considerations for selecting a radionuclide for radiation synovectomy.

Future Perspectives: Dysprosium-165 in Oncology

While the current clinical use of Dy-165 is predominantly in radiosynovectomy, its favorable nuclear characteristics suggest potential for other therapeutic applications, particularly in oncology. The development of novel delivery systems, such as nanoparticles and microspheres, could enable the use of Dy-165 for treating solid tumors. For instance, Dy-165 labeled microspheres could potentially be used for the radioembolization of liver tumors, an application currently dominated by Yttrium-90.[8][9]

Recent research into dysprosium nanoparticles for photodynamic therapy also highlights the broader therapeutic interest in this element.[10] However, significant research and development are required to design and evaluate new Dy-165 chelates and delivery platforms that can effectively target cancer cells while maintaining low toxicity to healthy tissues. Future studies will need to focus on in vivo models of cancer to demonstrate the therapeutic efficacy and safety of any new Dy-165 agents before they can be considered for clinical translation.

References

• 1. tech.snmjournals.org [tech.snmjournals.org]
• 2. Radiation Synovectomy: An Enticing Treatment Option for Inflammatory Joint Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic application of dysprosium-165-FHMA in the treatment of rheumatoid knee effusions [inis.iaea.org]
• 4. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synovectomy of the rheumatoid knee using intra-articular injection of dysprosium-165-ferric hydroxide macroaggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Microspheres Used in Liver Radioembolization: From Conception to Clinical Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Radioactive Microspheres for Treatment of Inoperable Liver Cancer - BioResearch - Labmedica.com [labmedica.com]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Preclinical Comparison of Beta-Emitters: ¹⁷⁷Lu vs. ⁹⁰Y in Cancer Models

For researchers, scientists, and drug development professionals, the choice of radionuclide is a critical decision in the development of radiopharmaceutical therapies. This guide provides an objective, data-driven comparison of two of the most promising beta-emitters, Lutetium-177 (¹⁷⁷Lu) and Yttrium-90 (⁹⁰Y), based on their performance in preclinical cancer models.

This comparison guide synthesizes findings from multiple preclinical studies, presenting quantitative data on therapeutic efficacy, biodistribution, and dosimetry. Detailed experimental protocols for key assays are provided to support the reproducibility and extension of these findings.

Quantitative Data Summary

The following table summarizes the key quantitative data from head-to-head preclinical comparisons of radiopharmaceuticals labeled with ¹⁷⁷Lu and ⁹⁰Y. These studies highlight the distinct radiobiological properties of each isotope and their resulting therapeutic outcomes in different tumor models.

Parameter	¹⁷⁷Lu-labeled Agent	⁹⁰Y-labeled Agent	Tumor Model	Key Findings	Reference
Absorbed Tumor Dose (Gy/MBq)	0.6	1.3	Ramos (Burkitt lymphoma) xenograft	The absorbed radiation dose to the tumor was more than twice as high for ⁹⁰Y compared to ¹⁷⁷Lu for the same administered activity.	[1][2]
Therapeutic Efficacy (% Cured)	0% (at 37 MBq)	100% (at 37 MBq)	Ramos (Burkitt lymphoma) xenograft	⁹⁰Y demonstrated significantly higher therapeutic efficacy, leading to a complete cure in all treated mice at the tested dose.	[1][2]
Therapeutic Efficacy (% Cured)	0%	80%	Granta (mantle cell lymphoma) xenograft	Similar to the Ramos model, ⁹⁰Y-PRIT was substantially more effective in the Granta xenograft model.	[1][2]
Tumor Growth Inhibition	Showed therapeutic effect	Showed a better therapeutic effect	Fast-growing tumor model	In a fast-growing tumor model, ⁹⁰Y-labeled antibody showed a better therapeutic effect than the ¹⁷⁷Lu-labeled antibody.[3]	[3]
Efficacy Period	Longer efficacy period	Shorter efficacy period	Slow-growing tumor model	In a slow-growing tumor model, ¹⁷⁷Lu-labeled antibody had a longer efficacy period, attributed to its longer half-life and better dose uniformity.[3]	[3]
Toxicity	Comparable	Comparable	Ramos and Granta xenografts	Toxicities were comparable for both isotopes in the preclinical models.	[1][2]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are protocols for key experiments commonly employed in the comparison of beta-emitters.

Murine Xenograft Tumor Model Establishment

Patient-derived xenograft (PDX) models or cell line-derived xenograft (CDX) models are standard for evaluating radiopharmaceutical efficacy.[4][5]

• Cell Culture: Human cancer cell lines (e.g., Ramos, Granta) are cultured in appropriate media and conditions.

• Cell Preparation: Cells are harvested, washed, and resuspended in a suitable medium like serum-free media or PBS. Cell viability and concentration are determined.

• Implantation: A specific number of cells (e.g., 5 x 10⁶) in a small volume (e.g., 100 µL) are injected subcutaneously into the flank of immunodeficient mice (e.g., athymic nude or SCID mice).[6]

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers. The volume is often calculated using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment groups.

Ex Vivo Biodistribution Studies

Biodistribution studies are essential to determine the uptake and clearance of the radiopharmaceutical in various organs and the tumor.[7][8]

• Radiopharmaceutical Administration: A known activity of the ¹⁷⁷Lu or ⁹⁰Y-labeled compound is injected intravenously (e.g., via the tail vein) into tumor-bearing mice.

• Time Points: Animals are euthanized at various time points post-injection (e.g., 4, 24, 48, 120 hours).

• Tissue Harvesting: Tumors and major organs (e.g., blood, liver, kidneys, spleen, muscle) are collected, weighed, and placed in counting tubes.

• Radioactivity Measurement: The radioactivity in each tissue sample is measured using a gamma counter. Standards of the injected dose are also measured to calculate the percentage of injected dose per gram of tissue (%ID/g).

• Data Analysis: The %ID/g is calculated for each tissue at each time point to assess the distribution and clearance of the radiopharmaceutical.

In Vivo Imaging (SPECT/CT and PET/CT)

Non-invasive imaging allows for the visualization of radiopharmaceutical distribution and dosimetry calculations.

• ¹⁷⁷Lu-SPECT/CT Imaging:

  • Acquisition: Mice are anesthetized and placed on the imaging bed. SPECT scans are acquired at specific time points post-injection (e.g., 4, 12, 24, 48 hours).[9] A high-energy collimator is typically used with energy peaks set for ¹⁷⁷Lu (e.g., 113 and 208 keV).[9]

  • CT Scan: A co-registered CT scan is performed for anatomical localization and attenuation correction.

  • Image Analysis: Fused SPECT/CT images are analyzed to determine the region of interest (ROI) and calculate tumor-to-non-target ratios.[9]

• ⁹⁰Y-PET/CT Imaging:

  • ⁹⁰Y Imaging Principle: Although ⁹⁰Y is a pure beta-emitter, imaging can be performed by detecting the small number of positrons produced through pair production or by using a surrogate positron-emitting isotope like ⁸⁶Y. Alternatively, Bremsstrahlung imaging can be performed using a SPECT camera.

  • Acquisition: Similar to SPECT/CT, anesthetized mice are imaged at various time points. For PET, a dynamic or static scan is performed.

  • Image Analysis: PET/CT images are reconstructed and analyzed to quantify the uptake of the radiopharmaceutical in different tissues.

Therapeutic Efficacy Studies

These studies assess the anti-tumor effect of the radiopharmaceuticals.

• Treatment Administration: Tumor-bearing mice are treated with a single or multiple doses of the ¹⁷⁷Lu or ⁹⁰Y-labeled agent, a non-radiolabeled control, or a vehicle control (e.g., PBS).

• Tumor Growth Monitoring: Tumor volumes are measured regularly throughout the study.

• Survival Analysis: Mice are monitored for signs of toxicity and survival. The study endpoint may be a specific tumor volume, a predetermined time point, or signs of morbidity. Kaplan-Meier survival curves are generated to compare the different treatment groups.[10]

• Toxicity Assessment: Animal body weight is monitored as a general indicator of toxicity. Blood samples may be collected for hematological analysis.

In Vitro Cytotoxicity Assays (Clonogenic Assay)

The clonogenic assay is the gold standard for determining the cytotoxic effect of ionizing radiation on cultured cells.[11][12]

• Cell Seeding: A known number of single cells are seeded into culture plates.

• Treatment: Cells are treated with varying concentrations of the ¹⁷⁷Lu or ⁹⁰Y-labeled compound for a specific duration.

• Colony Formation: The plates are incubated for 1-3 weeks to allow for colony formation (a colony is typically defined as a cluster of at least 50 cells).

• Staining and Counting: Colonies are fixed and stained (e.g., with crystal violet), and the number of colonies is counted.

• Data Analysis: The surviving fraction of cells is calculated for each treatment condition and dose-response curves are generated.

DNA Damage Assessment (γH2AX Staining)

Phosphorylation of the histone variant H2AX (γH2AX) is a sensitive marker for DNA double-strand breaks (DSBs), a critical lesion induced by ionizing radiation.[13][14]

• Cell Culture and Treatment: Cells are cultured on coverslips and treated with the beta-emitting radiopharmaceuticals.

• Immunofluorescence Staining:

  • Fixation and Permeabilization: Cells are fixed (e.g., with 4% paraformaldehyde) and permeabilized (e.g., with 0.3% Triton X-100).

  • Blocking: Non-specific antibody binding is blocked using a blocking solution (e.g., 5% BSA).

  • Primary and Secondary Antibodies: Cells are incubated with a primary antibody against γH2AX, followed by a fluorescently labeled secondary antibody.

  • Counterstaining and Mounting: Nuclei are counterstained with DAPI, and the coverslips are mounted on microscope slides.

• Image Acquisition and Analysis: Images are acquired using a fluorescence microscope. The number of γH2AX foci per nucleus is quantified using image analysis software to assess the level of DNA damage.

Visualizations

Experimental Workflow

The following diagram illustrates a typical preclinical workflow for the head-to-head comparison of beta-emitters.

Caption: Preclinical workflow for comparing beta-emitters.

DNA Damage Response Pathway

Beta-radiation from radionuclides like ¹⁷⁷Lu and ⁹⁰Y induces cellular damage, primarily through the formation of DNA double-strand breaks (DSBs). This triggers a complex signaling cascade known as the DNA Damage Response (DDR).

References

• 1. researchgate.net [researchgate.net]
• 2. Video: Immunofluorescence Microscopy of γH2AX and 53BP1 for Analyzing the Formation and Repair of DNA Double-strand Breaks [jove.com]
• 3. Comparative evaluation of radionuclide therapy using 90Y and 177Lu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. blog.championsoncology.com [blog.championsoncology.com]
• 5. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 7. DSpace [helda.helsinki.fi]
• 8. A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. Preparation and SPECT/CT Imaging of 177Lu-Labeled Peptide Nucleic Acid (PNA) Targeting CITED1: Therapeutic Evaluation in Tumor-Bearing Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to the Cross-Validation of Dysprosium-165 Dosimetry Models

For researchers, scientists, and drug development professionals, the accurate determination of absorbed dose is paramount in the therapeutic application of radionuclides like Dysprosium-165 (Dy-165). This guide provides a comparative overview of the primary dosimetry models employed for Dy-165 and outlines the experimental methodologies for their cross-validation, ensuring the safe and effective translation of this promising radionuclide from preclinical research to clinical practice.

Dysprosium-165, a beta-emitter with a short half-life of 2.334 hours and a maximum beta energy of 1.286 MeV, is primarily utilized in radiation synovectomy for the treatment of inflammatory joint diseases.[1] The efficacy of this treatment is directly related to the accurate delivery of a cytotoxic radiation dose to the inflamed synovial membrane while minimizing exposure to surrounding healthy tissues.[2] This necessitates the use of robust dosimetry models and their rigorous experimental validation.

Core Dosimetry Models for Dysprosium-165

The two predominant dosimetry models applicable to Dy-165 are the analytical approach, based on the Medical Internal Radiation Dose (MIRD) schema and the Dose Point Kernel (DPK) method, and the more computationally intensive Monte Carlo (MC) simulations.

Dosimetry Model	Description	Advantages	Disadvantages
MIRD Schema / Dose Point Kernel (DPK)	An analytical approach that utilizes pre-calculated, radionuclide-specific energy deposition kernels (DPKs) convolved with the activity distribution to determine the absorbed dose. The MIRD schema provides a formalized framework for these calculations.	Computationally efficient, allowing for rapid dose calculations. Standardized methodologies and publicly available DPKs for many radionuclides, including Dy-165.	Assumes a homogeneous medium for dose deposition, which may not be accurate in heterogeneous tissues. Less accurate for complex geometries and at interfaces between different tissue types.
Monte Carlo (MC) Simulation	A stochastic method that simulates the transport of individual particles (electrons and photons) through a detailed, patient-specific anatomical model. It tracks the energy deposition of each particle to calculate the absorbed dose in different tissues and organs.	Considered the gold standard for accuracy as it can account for patient-specific anatomy and tissue heterogeneity. Provides a more realistic representation of dose deposition, especially in complex geometries.	Computationally intensive and time-consuming, requiring significant computing resources. The accuracy is highly dependent on the quality of the anatomical model and the number of simulated particles.

Experimental Protocols for Cross-Validation

The cross-validation of dosimetry models involves comparing the calculated dose distributions with physical measurements obtained using phantoms and radiation detectors. While specific, direct cross-validation studies for Dy-165 are not abundant in the literature, the methodologies established for other beta-emitters like Yttrium-90 and Lutetium-177 provide a clear framework.[3]

Phantom Design and Composition

Phantoms are crucial for simulating the anatomical region of interest and the distribution of the radionuclide. For radiation synovectomy applications of Dy-165, phantoms representing joints with synovial cavities are employed.

• Materials: Phantoms are typically constructed from tissue-equivalent materials such as water, polymethyl methacrylate (B99206) (PMMA), or specialized resins. For heterogeneous phantoms, materials simulating bone and soft tissue are incorporated.[4]

• Geometry: The phantom design should allow for the accurate placement of radiation detectors at various positions and depths to measure the 3D dose distribution. This often involves inserts or holders for detectors. Simple geometric phantoms (e.g., cylindrical or spherical) are useful for initial model validation, while more complex, anthropomorphic phantoms provide a more realistic assessment.[5][6][7]

Radiation Detection and Measurement

Two primary types of detectors are well-suited for the experimental validation of Dy-165 dosimetry:

• Radiochromic Film: These films change color upon exposure to radiation, with the optical density being proportional to the absorbed dose. They offer high spatial resolution, making them ideal for measuring steep dose gradients.[8][9][10]

  • Protocol:

    • Calibrate the film by exposing pieces to known doses of radiation to establish a dose-response curve.

    • Place the film within the phantom at desired locations.

    • Introduce a known activity of Dy-165 into the phantom's simulated synovial cavity.

    • After a set exposure time, retrieve and scan the film using a high-resolution flatbed scanner.

    • Convert the scanned image to a dose map using the calibration curve and specialized software.

• Thermoluminescent Dosimeters (TLDs): These are small crystals that, after being exposed to radiation, emit light proportional to the absorbed dose when heated. They are suitable for point-dose measurements.[5][6][11]

  • Protocol:

    • Calibrate a batch of TLDs by exposing them to known doses.

    • Place the calibrated TLDs at specific points of interest within the phantom.

    • Introduce the Dy-165 source into the phantom.

    • After the exposure period, collect the TLDs and read them out using a TLD reader to determine the absorbed dose at each point.

Workflow for Dosimetry Model Cross-Validation

The following workflow outlines the process of comparing dosimetry models with experimental data.

Workflow for cross-validating dosimetry models.

Cellular Response to Dysprosium-165 in Radiation Synovectomy

The therapeutic effect of Dy-165 in radiation synovectomy is initiated by the phagocytosis of the radioactive colloid particles by synovial macrophages (synoviocytes) in the inflamed synovial membrane.[1] The subsequent beta radiation induces cellular damage, leading to apoptosis, necrosis, and fibrosis of the hypertrophic synovium.[2]

Cellular mechanisms in radiation synovectomy.

Conclusion

While direct experimental cross-validation studies of different dosimetry models for Dysprosium-165 are not extensively reported, the established methodologies for other therapeutic beta-emitters provide a robust framework for such investigations. The choice between analytical and Monte Carlo models depends on the required accuracy and available computational resources. For high-precision preclinical studies and the development of new Dy-165-based radiopharmaceuticals, Monte Carlo simulations validated with phantom-based experimental measurements using high-resolution dosimeters are recommended. This rigorous approach to dosimetry is essential for optimizing therapeutic efficacy and ensuring patient safety in the clinical application of Dysprosium-165.

References

• 1. Radiation Synovectomy: An Enticing Treatment Option for Inflammatory Joint Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Radionuclide synovectomy – essentials for rheumatologists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Experimental validation of Monte Carlo dosimetry for therapeutic beta emitters with radiochromic film in a 3D‐printed phantom - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RaySafe Pro-CT Dose Phantom | RaySafe [raysafe.com]
• 5. Pro CT Dose Phantom | Standard Imaging [standardimaging.com]
• 6. CTDI Phantoms​ (Gammex™ Technology) - Sun Nuclear [sunnuclear.com]
• 7. Experimental validation of Monte Carlo dosimetry for therapeutic beta emitters with radiochromic film in a 3D-printed phantom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SU-E-T-165: Protocol for Simplified Radiochromic Film Dosimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Phantoms for IMRT dose distribution measurement and treatment verification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Radiation Synovectomy: an effective alternative treatment for inflamed small joints - PMC [pmc.ncbi.nlm.nih.gov]

Dysprosium-165 and Yttrium-90 in Radiation Synovectomy: A Comparative Analysis

A head-to-head clinical trial reveals Dysprosium-165 to be a safe and effective alternative to the long-standing use of Yttrium-90 (B1217062) for the treatment of inflammatory joint conditions, with the key advantage of a significantly shorter half-life. This guide provides a detailed comparison of these two radioisotopes for researchers, scientists, and drug development professionals engaged in the field of rheumatology and nuclear medicine.

A pivotal multicentre, double-blind clinical trial directly compared Dysprosium-165 (Dy-165) hydroxide (B78521) macroaggregate with Yttrium-90 (Y-90) silicate (B1173343) colloid for radiation synovectomy of the knee in 59 patients with rheumatoid arthritis (RA) and osteoarthritis (OA), encompassing a total of 70 knees. The findings from this study form the primary basis of this comparison.[1][2]

Quantitative Data Summary

The clinical trial evaluated the efficacy and safety of both treatments. While the full detailed statistical data from the primary publication is not publicly available, the published abstract provides a clear qualitative and semi-quantitative comparison.

Parameter	Dysprosium-165 Hydroxide Macroaggregate	Yttrium-90 Silicate Colloid	Key Finding from Comparative Trial
Radionuclide Properties
Half-life	2.334 hours[1][2]	~64 hours	Dy-165 has a significantly shorter half-life.
Clinical Efficacy
Pain on Walking	No significant difference	No significant difference	Both treatments showed comparable clinical response in RA and OA patients.[1][2]
Pain at Rest	No significant difference	No significant difference	Both treatments showed comparable clinical response in RA and OA patients.[1][2]
Joint Stiffness	No significant difference	No significant difference	Both treatments showed comparable clinical response in RA and OA patients.[1][2]
Safety Profile
Cytogenetic Damage	Occurred with equal frequency	Occurred with equal frequency	No significant difference in the frequency of chromosomal changes was observed between the two groups.[1][2]
Biodistribution
Knee Retention	Comparable	Comparable	The retention of the radiocolloid within the knee joint was similar for both agents.[1][2]
Extra-articular Leakage	Comparable	Comparable	The spread of the radionuclide to regional lymph nodes and the liver was comparable for both groups.[1][2]

Experimental Protocols

The following is a detailed methodology for the key comparative clinical trial, synthesized from the available information.

Study Design

A multicentre, double-blind, randomized clinical trial was conducted in Sydney, Melbourne, and Perth. Patients were randomly assigned to receive either an intra-articular injection of Dysprosium-165 hydroxide macroaggregate or Yttrium-90 silicate colloid into the knee joint.

Patient Population

The study included 59 patients with either rheumatoid arthritis or osteoarthritis, with a total of 70 knees being treated.

Treatment and Dosage

The specific dosages of Dy-165 and Y-90 administered in this trial are not detailed in the available abstract. However, other studies on Dy-165 ferric hydroxide macroaggregates for rheumatoid synovitis of the knee have utilized an intra-articular injection of 270 millicuries.

Outcome Measures

• Efficacy: The primary clinical endpoints were assessments of pain in the knee on walking, pain in the knee at rest, and stiffness in the knee after rest.

• Safety and Biodistribution: Safety was evaluated by assessing cytogenetic damage. Biodistribution was determined by measuring the retention of the radionuclide in the knee and its extra-articular spread to regional lymph nodes, the liver, urine, and blood.[1][2]

Mandatory Visualizations

Experimental Workflow of the Comparative Clinical Trial

Caption: Workflow of the multicentre, double-blind clinical trial.

Signaling Pathway in Radiation Synovectomy

Caption: Mechanism of action of radiation synovectomy.

References

• 1. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A COMPARATIVE STUDY OF THE SAFETY AND EFFICACY OF DYSPROSIUM-165 HYDROXIDE MACRO-AGGREGATE AND YTTRIUM-90 SILICATE COLLOID IN RADIATION SYNOVECTOMY—A MULTICENTRE DOUBLE BLIND CLINICAL TRIAL | Semantic Scholar [semanticscholar.org]

Validating Tumor Targeting: A Comparative Guide to In Vivo Imaging of Dysprosium-165 Compounds and Theranostic Alternatives

For researchers, scientists, and drug development professionals, the in vivo validation of targeted radiopharmaceuticals is a critical step in the preclinical and clinical development pipeline. This guide provides an objective comparison of in vivo imaging techniques for validating the targeting of Dysprosium-165 (Dy-165) compounds against established theranostic imaging agents. Detailed experimental protocols and quantitative data are presented to aid in the selection of appropriate imaging strategies.

Dysprosium-165 (Dy-165) is a high-energy beta-emitter with a short half-life, making it a promising candidate for targeted radionuclide therapy. However, direct imaging of its biodistribution to confirm target engagement has been a challenge. This guide explores the use of Magnetic Resonance Imaging (MRI) for Dy-165 compounds and compares it with surrogate and established theranostic imaging approaches, namely Single Photon Emission Computed Tomography (SPECT) of the chemically similar lanthanide Erbium-165 (Er-165) and the widely used theranostic pairs Lutetium-177/Gallium-68 (Lu-177/Ga-68) and Yttrium-90/Zirconium-89 (Y-90/Zr-89).

Comparative Analysis of In Vivo Imaging Modalities

The selection of an appropriate in vivo imaging modality for validating the targeting of a therapeutic radiopharmaceutical is dependent on various factors, including the physicochemical properties of the radionuclide, the desired resolution and sensitivity, and the availability of suitable imaging agents and instrumentation.

Feature	Dysprosium-165 (Dy-165)	Erbium-165 (Er-165)	Gallium-68 (Ga-68)	Zirconium-89 (Zr-89)
Imaging Modality	Magnetic Resonance Imaging (MRI)	Single Photon Emission Computed Tomography (SPECT/CT)	Positron Emission Tomography (PET/CT)	Positron Emission Tomography (PET/CT)
Radionuclide Type	Beta-emitter (therapeutic), Paramagnetic	Auger electron emitter (therapeutic), X-ray emitter (imaging)	Positron-emitter (diagnostic)	Positron-emitter (diagnostic)
Half-life	2.33 hours	10.4 hours[1][2]	68 minutes	78.4 hours[3]
Principle of Detection	T2 contrast enhancement due to paramagnetic properties	Detection of characteristic X-ray emissions[1][2]	Detection of 511 keV gamma photons from positron annihilation	Detection of 511 keV gamma photons from positron annihilation
Quantitative Metric	Transverse Relaxivity (r2) (mM⁻¹s⁻¹)	Percent Injected Activity per Gram (%IA/g), Standardized Uptake Value (SUV)	Standardized Uptake Value (SUV)[4][5]	Standardized Uptake Value (SUV)
Spatial Resolution	High (sub-millimeter)	Moderate (1-2 mm)	High (4-6 mm)	High (1-2 mm)
Sensitivity	Low	High	Very High	Very High

Experimental Workflows for In Vivo Targeting Validation

The following diagrams illustrate the typical experimental workflows for validating the in vivo targeting of Dy-165 compounds and its alternatives.

Caption: Workflow for in vivo validation of Dy-165 compounds using MRI.

Caption: Workflow for in vivo validation using Er-165 SPECT/CT as a surrogate.

Caption: General workflow for theranostic PET/CT imaging validation.

Quantitative Performance Data

The following tables summarize key quantitative data from preclinical and clinical studies, providing a basis for comparing the performance of these imaging agents.

Table 1: Dysprosium-165 Nanoparticles for MRI

Compound	Particle Size (nm)	Magnetic Field (T)	Transverse Relaxivity (r2) (mM⁻¹s⁻¹)	Reference
DyPO₄@PAA	23	9.4	Not Reported	[6][7]
DyPO₄@PAA	37	9.4	Not Reported	[6][7]
DyPO₄@PAA	57	9.4	516	[6][7]
Dy-CDs	~12-17	Not Specified	7.42 ± 0.07	[8]

Table 2: Erbium-165 as a SPECT Imaging Surrogate

Compound	Animal Model	Tumor Uptake (%IA/g at 1h)	Key Organ Uptake (%IA/g at 1h)	Reference
[¹⁶⁵Er]Er-PSMA-617	LNCaP tumor-bearing mice	13.6 ± 2.5	Kidneys: 45.9 ± 9.8, Spleen: 1.2 ± 0.3	[1][2]

Table 3: Established Theranostic Imaging Agents (PET/CT)

Imaging Agent	Therapeutic Pair	Target	Typical SUVmax in Tumors	Reference
[⁶⁸Ga]Ga-PSMA-11	[¹⁷⁷Lu]Lu-PSMA-617	PSMA	12.4 - 20.5	[9][10]
[⁸⁹Zr]Zr-DFO-mAb	[⁹⁰Y]Y-mAb	Various	Varies with target and mAb	[3][11]

Detailed Experimental Protocols

In Vivo MRI with Dysprosium Phosphate (B84403) Nanoparticles

This protocol is based on the study by Nieto-Ortega et al. (2022).[6][7]

• Animal Model: Healthy mice are used for biodistribution studies. For targeting studies, a relevant tumor xenograft model should be established.

• Anesthesia: Mice are anesthetized with isoflurane (B1672236) (0.5–1% in oxygen at 1 L min⁻¹).

• Compound Administration: The tail vein is cannulated for intravenous administration of the DyPO₄ nanoparticle suspension.

• MRI Acquisition: Dynamic T2-weighted MRI and quantitative T2 mapping are performed on a high-field preclinical MRI scanner (e.g., 9.4 T).

• Image Analysis: The change in T2 relaxation times in various organs and the tumor is measured over time to determine the pharmacokinetics and biodistribution. The transverse relaxivity (r2) is calculated from the slope of the plot of 1/T2 versus the concentration of the Dy compound.

Preclinical SPECT/CT Imaging with [¹⁶⁵Er]Er-PSMA-617

This protocol is adapted from the work by Saeedi Saghez et al. (2024).[1][2]

• Animal Model: LNCaP tumor-bearing mice are used.

• Radiotracer Administration: Mice are injected intravenously with [¹⁶⁵Er]Er-PSMA-617.

• SPECT/CT Imaging: Imaging is performed using a preclinical SPECT/CT scanner. Images are acquired at specific time points post-injection (e.g., 1, 4, and 24 hours).

• Image Reconstruction and Analysis: SPECT images are reconstructed and corrected for background, scatter, and attenuation using a CT-derived map.[2] Regions of interest are drawn on the images to quantify the radioactivity concentration in tumors and various organs.

• Biodistribution Studies: Following the final imaging session, animals are euthanized, and organs of interest are harvested, weighed, and counted in a gamma counter to determine the %IA/g, which is then compared with the quantitative imaging data.

Clinical PET/CT Imaging with [⁶⁸Ga]Ga-PSMA-11

This is a generalized protocol based on common clinical practice for PSMA PET/CT imaging.[9]

• Patient Preparation: Patients are typically asked to be well-hydrated.

• Radiotracer Administration: [⁶⁸Ga]Ga-PSMA-11 is administered intravenously.

• Uptake Period: There is an uptake period of approximately 60 minutes before imaging.

• PET/CT Acquisition: A whole-body PET/CT scan is performed.

• Image Analysis: The PET images are analyzed to identify areas of abnormal uptake. The intensity of uptake is quantified using the Standardized Uptake Value (SUV), which is a semi-quantitative measure of tracer concentration. These findings are used to stage the disease and determine eligibility for PSMA-targeted radionuclide therapy.[9][12]

Conclusion

The validation of targeting for therapeutic radiopharmaceuticals is paramount for their successful clinical translation. While direct imaging of the therapeutic emissions of Dy-165 is not feasible with standard clinical imaging systems, its paramagnetic properties allow for in vivo tracking using high-field MRI, offering excellent spatial resolution. The recent demonstration of SPECT/CT imaging with Er-165, a chemical analog of Dy-165, provides a highly sensitive and quantitative method for preclinical validation of lanthanide-based radiopharmaceuticals.[1][2]

For a broader clinical perspective, comparison with established theranostic pairs like Lu-177/Ga-68 and Y-90/Zr-89 is invaluable. These pairs have well-defined clinical pathways for PET imaging to inform and predict the efficacy of the accompanying beta-emitting therapy. The choice of imaging strategy will ultimately depend on the specific research question, the stage of development of the Dy-165 compound, and the available resources. This guide provides the necessary comparative data and methodological insights to support informed decision-making in this critical area of radiopharmaceutical development.

References

• 1. First preclinical SPECT/CT imaging and biodistribution of [165Er]ErCl3 and [165Er]Er-PSMA-617 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. First preclinical SPECT/CT imaging and biodistribution of [165Er]ErCl3 and [165Er]Er-PSMA-617 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two-years’ experience with a Zr-89 PET/CT scanner validation program for clinical trials | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. Quantitative 68Ga-PSMA-11 PET and Clinical Outcomes in Metastatic Castration-resistant Prostate Cancer Following 177Lu-PSMA-617 (VISION Trial) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative [68Ga]Ga-PSMA-11 PET biomarkers for the analysis of lesion-level progression in biochemically recurrent prostate cancer: a multicentre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Outstanding MRI contrast with dysprosium phosphate nanoparticles of tuneable size - Nanoscale (RSC Publishing) DOI:10.1039/D2NR02630A [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. medwisehealth.com [medwisehealth.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Evaluation of Candidate Theranostics for 227Th/89Zr Paired Radioimmunotherapy of Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research-repository.uwa.edu.au [research-repository.uwa.edu.au]

A Comparative Analysis of Chelators for Dysprosium-165: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate chelator is a critical determinant in the successful development of Dysprosium-165 (Dy-165) based radiopharmaceuticals. This guide provides an objective comparison of three prominent chelators—DOTA, DTPA, and DOTMP—evaluating their performance based on available experimental data to facilitate informed decisions in therapeutic and diagnostic agent design.

Dysprosium-165, with its favorable decay characteristics including a short half-life of 2.334 hours and the emission of both beta particles for therapy and gamma photons for imaging, presents a promising option for various radiotherapeutic applications. The in vivo stability of the Dy-165 complex is paramount to ensure targeted delivery of the radionuclide and to minimize off-target toxicity. This stability is primarily dictated by the chelator's ability to form a robust complex with the dysprosium ion. This comparison focuses on the key performance indicators of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), diethylenetriaminepentaacetic acid (DTPA), and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylene phosphonic acid (DOTMP).

Quantitative Performance Comparison

The thermodynamic stability of a metal-chelator complex is a key indicator of its potential in vivo stability. The stability constant (log K) represents the equilibrium constant for the formation of the complex; a higher log K value suggests a more stable complex.

Chelator	Dy(III) Stability Constant (log K)	Key Advantages	Potential Disadvantages
DOTA	23.93[1]	High thermodynamic and kinetic stability. Pre-organized macrocyclic structure leads to slow dissociation rates.	Slower complex formation kinetics, often requiring heating.
DTPA	~22-23 (estimated)	Rapid complex formation at room temperature. Flexible acyclic structure.	Lower thermodynamic stability compared to DOTA, potentially leading to in vivo dissociation.
DOTMP	Not available for Dy(III)	Strong affinity for bone, making it suitable for bone-targeted therapies.	Limited data available for Dysprosium-165. Potential for non-specific bone uptake if not targeted.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments in the evaluation of Dysprosium-165 chelators.

Radiolabeling of DOTA with Dysprosium-165

This protocol is adapted from procedures for radiolabeling DOTA-conjugated peptides with trivalent radiometals.

Materials:

• Dysprosium-165 chloride (¹⁶⁵DyCl₃) in dilute HCl.

• DOTA-conjugate (e.g., DOTA-peptide) solution (typically 1 mg/mL in water).

• Ammonium (B1175870) acetate (B1210297) buffer (0.2 M, pH 5.5).

• Metal-free water.

• Heating block.

• ITLC strips and a suitable mobile phase (e.g., 50 mM DTPA, pH 5.5) for quality control.

Procedure:

• In a sterile, metal-free microcentrifuge tube, combine 5-10 µL of the DOTA-conjugate solution with 50 µL of ammonium acetate buffer.

• Add the desired amount of ¹⁶⁵DyCl₃ solution (e.g., 37-370 MBq) to the tube.

• Gently mix the reaction solution.

• Incubate the reaction mixture at 80-95°C for 15-30 minutes.

• Allow the mixture to cool to room temperature.

• Determine the radiochemical purity (RCP) using instant thin-layer chromatography (ITLC). The ¹⁶⁵Dy-DOTA complex should remain at the origin, while free ¹⁶⁵Dy will move with the solvent front.

• An RCP of >95% is generally considered acceptable for further in vitro and in vivo studies.

In Vitro Serum Stability Assay

This protocol assesses the stability of the radiolabeled complex in the presence of serum proteins.

Materials:

• Radiolabeled Dy-165 chelator complex.

• Freshly collected human or animal serum.

• Phosphate-buffered saline (PBS), pH 7.4.

• Incubator at 37°C.

• Size-exclusion chromatography (SEC) column or ITLC system.

Procedure:

• Add a small volume (e.g., 10 µL) of the radiolabeled Dy-165 complex to a larger volume (e.g., 490 µL) of serum in a microcentrifuge tube.

• Incubate the mixture at 37°C.

• At various time points (e.g., 1, 4, 24 hours), take an aliquot of the mixture.

• Analyze the aliquot by SEC-HPLC or ITLC to separate the intact radiolabeled complex from any dissociated Dy-165 that may have bound to serum proteins.

• Quantify the percentage of intact radiolabeled complex at each time point to determine the serum stability.

Biodistribution Study in Rodents

This protocol outlines the procedure for evaluating the in vivo distribution of the radiolabeled complex.

Materials:

• Radiolabeled Dy-165 chelator complex formulated in sterile saline.

• Healthy rodents (e.g., mice or rats).

• Anesthesia.

• Gamma counter.

• Dissection tools.

Procedure:

• Administer a known amount of the radiolabeled Dy-165 complex to each animal via tail vein injection (intravenous).

• At predetermined time points (e.g., 1, 4, 24 hours post-injection), euthanize a group of animals.

• Dissect and collect major organs and tissues of interest (e.g., blood, heart, lungs, liver, spleen, kidneys, muscle, bone, and tumor if applicable).

• Weigh each collected tissue sample.

• Measure the radioactivity in each tissue sample and in a standard of the injected dose using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ. This data provides a quantitative measure of the biodistribution and clearance of the radiopharmaceutical.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of Dysprosium-165 chelators.

Caption: Experimental workflow for the comparative analysis of Dy-165 chelators.

Conclusion

The choice of a chelator for Dysprosium-165 is a critical decision that significantly impacts the performance of the resulting radiopharmaceutical. DOTA offers superior thermodynamic stability, which is highly desirable for in vivo applications, though its radiolabeling requires more stringent conditions. DTPA provides the advantage of rapid and convenient radiolabeling at room temperature but at the cost of potentially lower in vivo stability. DOTMP presents a compelling option for bone-targeted therapies due to its inherent affinity for hydroxyapatite, though more research is needed to fully characterize its complexes with Dysprosium-165.

Researchers and drug development professionals should carefully consider the specific application of the Dysprosium-165 agent. For applications requiring high in vivo stability and targeted delivery to non-bone tissues, DOTA-based chelators are likely the preferred choice. For applications where rapid and simple preparation is a priority and some degree of in vivo dissociation can be tolerated, DTPA may be a suitable alternative. For the development of bone-seeking radiopharmaceuticals, DOTMP warrants further investigation. The experimental protocols and comparative data presented in this guide are intended to provide a foundational framework for the rational design and evaluation of novel Dysprosium-165 based radiopharmaceuticals.

References

• 1. Luminescent Lanthanides in Biorelated Applications: From Molecules to Nanoparticles and Diagnostic Probes to Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Long-Term Outcomes in Synovitis Treatment: A Comparative Analysis of Dysprosium-165 Radiation Synovectomy and Alternative Therapies

For researchers and clinicians navigating the therapeutic landscape for chronic synovitis, particularly in the context of rheumatoid arthritis, the long-term efficacy and safety of available treatments are paramount. This guide provides a comparative analysis of long-term follow-up studies of Dysprosium-165 (Dy-165) radiation synovectomy against other established modalities, including radiation synovectomy with Yttrium-90 (B1217062) (Y-90), surgical synovectomy, and intra-articular corticosteroid injections.

Executive Summary

Dysprosium-165 radiation synovectomy emerges as a viable treatment option for chronic synovitis, demonstrating comparable efficacy to Yttrium-90 in shorter-term studies. Its primary advantage lies in its shorter half-life, which theoretically reduces the risk of extra-articular radiation exposure. Long-term data for Dy-165 is less extensive than for surgical alternatives. Surgical synovectomy, both open and arthroscopic, offers significant long-term symptom relief and functional improvement, though recurrence and radiographic progression can occur over time. Intra-articular corticosteroids provide effective short-term relief but are not recommended for long-term management due to potential adverse effects on cartilage.

Comparative Data on Long-Term Outcomes

The following tables summarize quantitative data from long-term follow-up studies of Dysprosium-165 radiation synovectomy and its alternatives.

Table 1: Efficacy of Dysprosium-165 vs. Alternative Treatments for Knee Synovitis

Treatment Modality	Study Follow-up Period	Success/Good Outcome Rate	Notes
Dysprosium-165 Radiation Synovectomy	2 years	66% (39/59 knees) had a good result.[1]	Particularly effective in knees with Stage-I radiographic changes.[1] Repeat injections in initial non-responders showed a 54% good result rate at 1 year.[2]
Yttrium-90 Radiation Synovectomy	3-6 years	63% maintained a satisfactory reduction in hemorrhage frequency at the end of follow-up in hemophilic arthropathy.[3]
Surgical Synovectomy (Open)	Average 14.1 years	61.5% (48/78 knees) had excellent or satisfactory functional results.[4]	Pain and recurrent effusions were significantly reduced.[4]
Surgical Synovectomy (Arthroscopic)	Mean 7.9 years	75% (42/56 wrists) had controlled synovitis.[5]	Significant pain relief and functional improvement were observed.[5]
Intra-articular Corticosteroids	Up to 2 years	Provided short-term pain relief, but no significant long-term benefit over placebo.[6]

Table 2: Safety and Adverse Events in Long-Term Follow-up

Treatment Modality	Common Adverse Events/Long-term Concerns
Dysprosium-165 Radiation Synovectomy	Minimal systemic spread of radioactivity reported.[1] Theoretical risk of radiation-induced side effects, though long-term studies are limited.
Yttrium-90 Radiation Synovectomy	Chromosomal changes occurred with a similar frequency to Dy-165 in a comparative study.[7]
Surgical Synovectomy (Open & Arthroscopic)	Postoperative complications can include infection, stiffness, and recurrence of synovitis.[8] Radiographic progression of degenerative changes is often observed long-term.[9]
Intra-articular Corticosteroids	Long-term, repeated injections may be associated with cartilage damage and accelerated osteoarthritis progression.[6][10][11]

Detailed Experimental Protocols

Understanding the methodologies employed in these long-term studies is crucial for interpreting the results. Below are detailed protocols for the key treatment modalities.

Radiation Synovectomy (Dysprosium-165 and Yttrium-90)

1. Patient Selection:

• Inclusion Criteria: Patients with chronic inflammatory synovitis (e.g., rheumatoid arthritis) refractory to at least six months of systemic anti-inflammatory drug therapy and at least one intra-articular corticosteroid injection.[12][13] The presence of active synovitis is often confirmed by clinical examination and imaging techniques like ultrasound or MRI.

• Exclusion Criteria: Complete loss of articular cartilage, significant joint instability, septic arthritis, or pregnancy.[12]

2. Treatment Administration:

• The procedure is performed under aseptic conditions.

• The radioisotope, chelated to a carrier particle (e.g., ferric hydroxide (B78521) macroaggregates for Dy-165), is injected intra-articularly.[1][14]

• The joint is then moved through its range of motion to ensure even distribution of the radioisotope.

• Post-injection, the joint is typically immobilized for 48-72 hours to minimize leakage of the radioactive material.[13]

3. Follow-up Assessment:

• Clinical Evaluation: Assessment of pain (e.g., using a Visual Analog Scale), joint swelling, range of motion, and overall function (e.g., using the Mayo wrist score).[5]

• Radiographic Evaluation: Serial radiographs are taken to assess the progression of joint damage, often using a standardized scoring system like the Larsen score.[15]

• Safety Monitoring: Monitoring for local adverse reactions (e.g., skin changes, infection) and systemic side effects. For radiation synovectomy, this includes assessing for extra-articular leakage of the radionuclide.[7]

Surgical Synovectomy (Open and Arthroscopic)

1. Patient Selection:

• Inclusion Criteria: Patients with persistent, active synovitis causing pain and functional limitation, who have failed conservative treatments.

• Exclusion Criteria: Severe joint destruction that would necessitate a total joint arthroplasty, active infection, or medical contraindications to surgery.

2. Surgical Procedure:

• Open Synovectomy: Involves a standard surgical incision to access the joint, followed by the meticulous removal of the inflamed synovial tissue.

• Arthroscopic Synovectomy: A minimally invasive technique where small incisions are made to insert an arthroscope and specialized instruments to resect the synovium.[16]

3. Postoperative and Follow-up Protocol:

• Postoperative Care: Includes pain management, physical therapy to restore range of motion and strength, and a period of protected weight-bearing.

• Long-term Follow-up: Regular clinical and radiographic evaluations are conducted to monitor for recurrence of synovitis, functional status, and progression of degenerative changes.[4][15][17]

Intra-articular Corticosteroid Injections

1. Patient Selection:

• Indication: Primarily for short-term management of inflammatory joint pain and swelling.

• Contraindications: Joint infection, bacteremia, or hypersensitivity to the corticosteroid.

2. Administration:

• The injection is performed under sterile conditions.

• A local anesthetic may be used to numb the area before the corticosteroid is injected directly into the joint space.

3. Follow-up:

• Short-term follow-up is conducted to assess the immediate response to treatment.

• Long-term studies often involve repeated injections at specified intervals (e.g., every 3 months) and monitor for pain relief, functional improvement, and potential adverse effects on cartilage through imaging.[10]

Visualizing the Research Workflow

The following diagram illustrates the typical workflow of a long-term follow-up study for radiation synovectomy.

References

• 1. Synovectomy of the rheumatoid knee using intra-articular injection of dysprosium-165-ferric hydroxide macroaggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Repeat radiation synovectomy with dysprosium 165-ferric hydroxide macroaggregates in rheumatoid knees unresponsive to initial injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-term results of synovectomy in rheumatoid patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Long-term results of arthroscopic wrist synovectomy in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arthritis.org.au [arthritis.org.au]
• 6. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rheumatoid Synovectomy: Does the Surgical Approach Matter? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Deterioration of Articular Cartilage in Osteoarthritis by Corticosteroid Injections - Journal of Prolotherapy [journalofprolotherapy.com]
• 10. jointrehab.com [jointrehab.com]
• 11. Radiation Synovectomy: an effective alternative treatment for inflamed small joints - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Radionuclide synovectomy – essentials for rheumatologists - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. clinexprheumatol.org [clinexprheumatol.org]
• 15. ijsurgery.com [ijsurgery.com]
• 16. Long-Term Efficacy of Rehabilitation Following Arthroscopic Synovectomy in Patients With Rheumatoid Arthritis Treated With Biologic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Effect of Intra-articular Corticosteroids on Articular Cartilage: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Quality Control Assays for Dysprosium-165 Radiopharmaceuticals

For researchers, scientists, and drug development professionals, ensuring the quality and safety of radiopharmaceuticals is paramount. Dysprosium-165 (¹⁶⁵Dy), a beta-emitter with a short half-life of 2.33 hours, presents unique challenges for quality control (QC) due to its rapid decay.[1][2] This guide provides an objective comparison of essential QC assays for ¹⁶⁵Dy-based radiopharmaceuticals, complete with experimental data, detailed protocols, and workflow visualizations to aid in the validation process.

The primary QC tests for any radiopharmaceutical, including those with ¹⁶⁵Dy, are designed to verify its identity, purity, and safety before administration to a patient.[3][4] These tests include determining radionuclidic purity, radiochemical purity, sterility, and apyrogenicity.[3][4]

Overall Quality Control Workflow

The QC process for short-lived radiopharmaceuticals like ¹⁶⁵Dy is time-critical. While some tests can be completed before patient administration, others, due to their duration, are performed retrospectively.[5] The following diagram illustrates a typical workflow.

Caption: Workflow for ¹⁶⁵Dy radiopharmaceutical quality control.

Radionuclidic Purity

Radionuclidic purity is the proportion of the total radioactivity present as the desired radionuclide (¹⁶⁵Dy).[6][7] Impurities can arise from the target material or competing nuclear reactions during production.[6][8] The primary method for this assessment is gamma-ray spectrometry.[6][9]

Comparison of Gamma Spectrometry Detectors

Feature	High-Purity Germanium (HPGe) Detector	Sodium Iodide (NaI(Tl)) Detector
Resolution	Excellent (High resolution)	Poor to Moderate
Efficiency	Lower	Higher
Cost	High	Low
Operating Temp.	Cryogenic (Liquid Nitrogen)	Room Temperature
Primary Use	Accurate identification and quantification of gamma-emitting impurities.[8]	Gross gamma activity counting, less suitable for impurity identification.
Acceptance Criteria	>99.9% ¹⁶⁵Dy; specific limits for known potential impurities (e.g., ¹⁶⁶Dy).[7]	Not typically used for purity validation due to poor resolution.

Experimental Protocol: Radionuclidic Purity via HPGe Spectrometry

Due to the short half-life of ¹⁶⁵Dy, this test is often performed after the radionuclide has significantly decayed, allowing for the detection of longer-lived impurities.[6][8]

• Sample Preparation: Aseptically draw a sample of the ¹⁶⁵Dy radiopharmaceutical into a calibrated counting vial.

• Decay Period: Store the sample in a shielded container for at least 24-48 hours to allow for the decay of ¹⁶⁵Dy. This enhances the signal-to-noise ratio for any long-lived contaminants.

• System Calibration: Calibrate the HPGe detector for energy and efficiency using certified radionuclide sources covering the expected energy range.

• Data Acquisition: Place the decayed sample in the detector. Acquire a gamma spectrum for a sufficient time to achieve adequate counting statistics.

• Analysis: Analyze the spectrum to identify and quantify the activity of any gamma-emitting radionuclides other than ¹⁶⁵Dy (or its daughter, ¹⁶⁵Ho). Compare the detected peaks to a library of known radionuclides.

• Calculation: Calculate the percentage of total activity contributed by each impurity and ensure it is within the limits specified by the relevant pharmacopoeia.

Radiochemical Purity

Radiochemical purity (RCP) is the fraction of the radionuclide present in its desired chemical form.[10] Impurities can lead to poor image quality or unintended patient radiation exposure.[3] The most common methods for determining RCP are chromatography-based.[3][4]

Comparison of Chromatographic Methods

Method	Principle	Speed	Resolution	Common Use for ¹⁶⁵Dy
Thin-Layer Chromatography (TLC)	Separation based on differential partitioning between a stationary phase (e.g., ITLC-SG) and a mobile phase.[10]	Rapid (5-15 min)	Moderate	Rapidly separating the labeled drug from free ¹⁶⁵Dy.
High-Performance Liquid Chromatography (HPLC)	High-resolution separation using a column with a packed stationary phase and a pumped mobile phase.	Slower (15-30 min)	High	Quantifying multiple radiochemical species with high precision.
Sep-Pak® Cartridge	Solid-phase extraction to separate components based on polarity.[10]	Rapid (5-10 min)	Low	Quick check for hydrophilic/lipophilic impurities.

Experimental Protocol: RCP by Thin-Layer Chromatography (TLC)

This is a rapid test suitable for pre-release verification of ¹⁶⁵Dy products.

• System Setup: Prepare a chromatography tank with the chosen mobile phase (e.g., saline or an organic solvent mixture).

• Spotting: Using a micropipette, spot a small volume (~1-2 µL) of the ¹⁶⁵Dy radiopharmaceutical onto the origin line of an Instant Thin-Layer Chromatography (ITLC) strip.

• Development: Place the strip in the tank, ensuring the solvent level is below the origin. Allow the solvent front to migrate near the top of the strip.

• Analysis: Remove the strip and mark the solvent front. Cut the strip into sections (e.g., origin and front) and measure the radioactivity of each section in a dose calibrator or well counter.[10]

• Calculation: Determine the percentage of activity in each section. The Retention Factor (Rf) identifies the chemical species. RCP is calculated as: (Activity of desired compound / Total activity on strip) x 100%

Caption: Workflow for determining Radiochemical Purity using TLC.

Sterility and Pyrogenicity

All parenteral drugs, including radiopharmaceuticals, must be sterile (free of viable microorganisms) and pyrogen-free (free of fever-inducing substances like bacterial endotoxins).[11][12]

Comparison of Safety Assays

Assay	Purpose	Method	Duration	Notes for ¹⁶⁵Dy
Sterility Test (USP <71>)	Detects viable bacteria and fungi.	Inoculation of product into growth media (e.g., TSB, FTM) and incubation.[11]	14 days	Always retrospective due to the short half-life of ¹⁶⁵Dy.[5] Relies on validated aseptic manufacturing processes.
Bacterial Endotoxin Test (BET) / LAL Test	Detects bacterial endotoxins.	Incubation of sample with Limulus Amebocyte Lysate (LAL). Gel-clot formation indicates a positive result.[3][12]	< 60 minutes	Rapid enough for pre-release testing. Very sensitive.[5][12]
Rabbit Pyrogen Test	Detects pyrogenic substances.	Intravenous injection of the product into rabbits and monitoring for temperature increase.[12]	~3 hours	Largely replaced by the LAL test; less sensitive and requires animals.[5]

Experimental Protocol: Bacterial Endotoxin Test (LAL Gel-Clot Method)

• Sample Preparation: In a depyrogenated glass test tube, mix 0.1 mL of the ¹⁶⁵Dy radiopharmaceutical sample with 0.1 mL of LAL reagent.[5] The sample may require dilution to overcome potential inhibition or enhancement effects.

• Controls: Prepare positive and negative controls in parallel. The positive control contains a known amount of endotoxin.

• Incubation: Gently mix the tubes and incubate them undisturbed in a 37°C water bath or heating block for 60 minutes.[12]

• Reading: Carefully remove the tubes and invert them 180°. A solid gel that remains intact indicates a positive result (presence of endotoxins). A liquid or viscous fluid indicates a negative result.

• Validation: For the test to be valid, the negative control must be negative, and the positive control must be positive. The sample is considered pyrogen-free if no gel clot is formed.

References

• 1. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 2. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 3. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 6. Quality Control of PET Radiopharmaceuticals | Radiology Key [radiologykey.com]
• 7. rrp.nipne.ro [rrp.nipne.ro]
• 8. digicollections.net [digicollections.net]
• 9. itelpharma.com [itelpharma.com]
• 10. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 11. tech.snmjournals.org [tech.snmjournals.org]
• 12. Radiopharmacy [lumen.luc.edu]

Dysprosium-165 vs. Gold Standard Therapies: A Comparative Analysis for Inflammatory Joint Disease

For Immediate Release

In the landscape of therapeutic options for persistent synovitis in inflammatory joint diseases such as rheumatoid arthritis, radiation synovectomy presents a minimally invasive alternative to surgical synovectomy. This guide provides a detailed comparison of Dysprosium-165 (Dy-165) ferric hydroxide (B78521) macroaggregates (FHMA) with the established gold standard, Yttrium-90 (B1217062) (Y-90) silicate (B1173343) colloid, focusing on performance, safety, and procedural considerations for researchers, scientists, and drug development professionals.

Executive Summary

Dysprosium-165, a short-lived beta-emitter, has emerged as a viable alternative to the longer-lived Yttrium-90 for radiation synovectomy. Clinical evidence suggests that Dy-165 is at least as safe and effective as Y-90 for the treatment of knee synovitis.[1] The primary advantage of Dy-165 lies in its significantly shorter half-life, which translates to a shorter period of post-injection immobilization and hospitalization for the patient.[1] This guide synthesizes the available data on the physical properties, clinical efficacy, safety profiles, and experimental protocols of these two radioisotopes.

Performance Benchmark: Dysprosium-165 vs. Yttrium-90

A multicentre, double-blind clinical trial directly comparing Dy-165 hydroxide macroaggregate with Y-90 silicate colloid in patients with rheumatoid arthritis (RA) and osteoarthritis (OA) of the knee found no significant difference in clinical response between the two treatments.[1] Clinical endpoints included pain on walking, pain at rest, and stiffness.[1]

Table 1: Physical and Therapeutic Properties

Property	Dysprosium-165 (Dy-165)	Yttrium-90 (Y-90)
Half-life	2.334 hours[1]	2.7 days
Beta Energy (Max)	1.3 MeV	2.3 MeV[2]
Particulate Form	Ferric Hydroxide Macroaggregates (FHMA)	Silicate Colloid
Typical Dose (Knee)	~270 mCi	5-6 mCi
Post-injection Immobilization	Shorter duration[1]	Longer duration
Hospitalization Period	Shorter duration[1]	Longer duration

Table 2: Comparative Efficacy and Safety Data

Parameter	Dysprosium-165 (Dy-165)	Yttrium-90 (Y-90)
Clinical Response (Pain & Stiffness)	Comparable to Y-90[1]	Established efficacy
Extra-articular Leakage	Comparable to Y-90[1]	A known concern, though efforts are made to minimize it
Chromosomal Changes	Occurred with equal frequency to Y-90[1]	A known potential side effect of radiation synovectomy

It is important to note that while the key comparative study by Edmonds et al. (1994) states the outcomes are "comparable," specific quantitative data such as mean reduction in pain scores or percentage of extra-articular leakage were not available in the reviewed abstracts.[1] One study on Dy-165-FHMA reported leakage to the liver to be approximately 0.64% of the injected dose.[2] For Y-90, leakage to the liver and spleen has been reported with a mean of 0.4% and 1.1%, respectively, in one study.[3]

Experimental Protocols

The following is a synthesized protocol for a comparative clinical trial of Dy-165 and Y-90 in radiation synovectomy of the knee, based on descriptions of methodologies from multiple sources.

1. Patient Selection:

• Inclusion Criteria: Patients with a confirmed diagnosis of rheumatoid arthritis or osteoarthritis with persistent knee synovitis, refractory to conventional treatments such as intra-articular corticosteroid injections.

• Exclusion Criteria: Patients with known hypersensitivity to the components of the radiopharmaceutical, pregnant or lactating women, and patients with significant joint instability.

2. Randomization and Blinding:

• Patients are randomized in a double-blind manner to receive either an intra-articular injection of Dy-165 or Y-90.

• The radiopharmaceuticals are prepared in identical syringes to maintain blinding of both the patient and the administering physician.

3. Radiopharmaceutical Preparation and Administration:

• Dy-165: Dysprosium-165 is prepared as ferric hydroxide macroaggregates (FHMA).

• Y-90: Yttrium-90 is prepared as a silicate colloid.

• The knee joint is prepped under sterile conditions. Any excess synovial fluid is aspirated.

• The radiopharmaceutical is injected intra-articularly.

4. Post-Injection Procedure:

• The knee is moved through its range of motion to ensure distribution of the radiopharmaceutical.

• The knee is then immobilized to minimize leakage of the radioactive material from the joint capsule. The duration of immobilization is shorter for patients receiving Dy-165.[1]

5. Outcome Assessment:

• Efficacy:

  • Pain is assessed using a Visual Analog Scale (VAS), a 100-mm line where patients mark their pain level from "no pain" to "worst imaginable pain".

  • Joint stiffness and function are also evaluated.

  • Assessments are conducted at baseline and at specified follow-up intervals (e.g., 4, 8, 12, 24, and 52 weeks).

• Safety:

  • Extra-articular Leakage: The spread of the radionuclide to regional lymph nodes, liver, and other organs is measured using scintigraphy.

  • Cytogenetic Damage: Chromosomal aberrations in peripheral blood lymphocytes are analyzed.

Mandatory Visualizations

Caption: Experimental workflow for a comparative clinical trial of Dy-165 and Y-90.

Conclusion

Dysprosium-165 offers a comparable efficacy and safety profile to the gold standard Yttrium-90 for radiation synovectomy of the knee. Its principal advantage is the significantly shorter half-life, which reduces the required period of patient immobilization and hospitalization. This makes Dy-165 an attractive therapeutic option for managing persistent synovitis, particularly in an outpatient setting. Further research providing detailed quantitative comparisons on a larger scale will continue to refine the understanding of its position in the clinical armamentarium.

References

• 1. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. saspublishers.com [saspublishers.com]
• 3. The intra‐articular distribution of 90yttrium does not influence the clinical outcome of radiation synovectomy of the knee - PMC [pmc.ncbi.nlm.nih.gov]

Statistical analysis of comparative studies involving Dysprosium-165

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of comparative studies involving Dysprosium-165 (¹⁶⁵Dy), primarily in the context of radiosynovectomy for the treatment of inflammatory joint conditions such as rheumatoid arthritis. We will delve into its performance against other commonly used radionuclides, with a focus on experimental data and detailed methodologies.

Introduction to Dysprosium-165 in Therapy

Dysprosium-165 is a beta-emitting radionuclide that has garnered attention for therapeutic applications due to its favorable physical characteristics. Its relatively short half-life of 2.334 hours and a maximum beta energy of 1.3 MeV make it a suitable candidate for localized radiotherapy, minimizing radiation exposure to non-target tissues.[1] One of its primary applications is in radiation synovectomy (also known as radiosynovectomy), a procedure that involves injecting a radioactive agent into a synovial joint to ablate the inflamed synovium.

Comparative Performance of Dysprosium-165

The most prominent comparator to Dysprosium-165 in clinical studies for radiosynovectomy is Yttrium-90 (⁹⁰Y). The following tables summarize the key comparative data from a multicenter, double-blind clinical trial comparing ¹⁶⁵Dy-hydroxide macroaggregates with ⁹⁰Y-silicate colloid in patients with rheumatoid arthritis or osteoarthritis of the knee.[1][2]

Table 1: Clinical Efficacy Comparison

Clinical Endpoint	Dysprosium-165 Hydroxide (B78521) Macroaggregate	Yttrium-90 Silicate (B1173343) Colloid	Statistical Significance
Pain on Walking	No significant difference	No significant difference	Not significant[1][2]
Pain at Rest	No significant difference	No significant difference	Not significant[1][2]
Stiffness after Rest	No significant difference	No significant difference	Not significant[1][2]

Table 2: Safety Profile Comparison

Safety Parameter	Dysprosium-165 Hydroxide Macroaggregate	Yttrium-90 Silicate Colloid	Statistical Significance
Cytogenetic Damage (Chromosomal Changes)	Occurred with equal frequency	Occurred with equal frequency	Not significant[1][2]
Knee Retention of Radiocolloid	Comparable	Comparable	Not significant[1][2]
Extra-articular Leakage to Regional Lymph Nodes	Comparable	Comparable	Not significant[1][2]
Extra-articular Leakage to Liver	Comparable	Comparable	Not significant[1][2]

The clinical trial concluded that for radiation synovectomy of the knee, ¹⁶⁵Dy is at least as safe and effective as ⁹⁰Y.[1][2] A significant advantage of ¹⁶⁵Dy highlighted in the study is its short half-life, which translates to a shorter period of post-injection immobilization and hospitalization for the patient.[1][2]

Further preclinical studies have also compared different formulations of Dysprosium-165. Animal studies have shown that Dysprosium-165 hydroxide macroaggregates (Dy-HMA) exhibit less extra-articular leakage compared to Dysprosium-165 ferric hydroxide macroaggregates (Dy-FHMA) and significantly less leakage than Yttrium silicate colloid.

Experimental Protocols

Synthesis of Dysprosium-165 Hydroxide Macroaggregates (Dy-HMA)

While the precise, proprietary details of the Dy-HMA synthesis used in the clinical trial are not fully public, the general principle involves the precipitation of Dysprosium-165 hydroxide in a controlled manner to form macroaggregates of a specific size range, typically 3-5 micrometers. This size is crucial to ensure retention within the synovial joint and facilitate phagocytosis by synoviocytes. The process would generally involve:

• Irradiation: Production of ¹⁶⁵Dy by neutron irradiation of a stable Dysprosium target, such as Dysprosium-164.

• Dissolution: Dissolving the irradiated target in a suitable acid.

• Precipitation: Controlled addition of a base (e.g., sodium hydroxide) to precipitate Dysprosium-165 hydroxide. The reaction conditions (pH, temperature, stirring rate) are critical for controlling particle size.

• Washing and Resuspension: The precipitate is washed to remove impurities and then resuspended in a sterile saline solution for injection.

• Quality Control: The final product undergoes rigorous quality control, including measurement of radioactivity, radionuclidic purity, particle size analysis, and sterility testing.

Clinical Trial Protocol for Comparative Study of ¹⁶⁵Dy vs. ⁹⁰Y

The multicenter, double-blind, randomized clinical trial was designed to compare the safety and efficacy of ¹⁶⁵Dy-hydroxide macroaggregate and ⁹⁰Y-silicate colloid for radiation synovectomy of the knee.[1][2]

• Patient Population: Patients with a confirmed diagnosis of rheumatoid arthritis or osteoarthritis with persistent knee synovitis.

• Randomization: Subjects were randomly assigned to receive either ¹⁶⁵Dy or ⁹⁰Y. Both the patient and the administering physician were blinded to the treatment allocation.

• Dosage: A standardized dose of the respective radiopharmaceutical was administered via intra-articular injection into the affected knee.

• Efficacy Assessment: Clinical endpoints were measured at baseline and at specified follow-up intervals. These included:

  • Pain in the knee on walking

  • Pain in the knee at rest

  • Stiffness in the knee after rest

• Safety Assessment:

  • Cytogenetic Damage: Blood samples were collected before and after treatment to assess for chromosomal aberrations in peripheral lymphocytes.

  • Knee Retention: The retention of the radionuclide in the knee joint was measured using a gamma camera at various time points post-injection.

  • Extra-articular Spread: The leakage of the radiocolloid to other parts of the body was quantified by imaging regional lymph nodes and the liver, as well as by measuring radioactivity in blood and urine samples.[1][2]

Methodology for Assessing Extra-articular Leakage

The quantification of extra-articular leakage is a critical safety assessment in radiosynovectomy. The typical methodology involves the following steps:

• Baseline Imaging: Immediately after intra-articular injection, a baseline image of the knee and the whole body is acquired using a gamma camera to determine the initial distribution of the radiopharmaceutical.

• Serial Imaging: At subsequent time points (e.g., 24, 48, and 72 hours post-injection), further images of the knee, regional lymph nodes (inguinal and iliac), and liver are acquired.

• Region of Interest (ROI) Analysis: Regions of interest are drawn around the knee joint, lymph nodes, and liver on the gamma camera images.

• Quantification: The amount of radioactivity in each ROI is quantified. The leakage to a specific organ or region is typically expressed as a percentage of the total injected dose.

• Blood and Urine Analysis: Blood and urine samples are collected at various time points and their radioactivity is measured using a gamma counter to assess systemic clearance of any leaked radionuclide.

Visualizing the Process

To better understand the mechanisms and workflows described, the following diagrams have been generated using the DOT language.

References

• 1. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]

A Comparative Guide to the In Vitro Cytotoxicity of Radiolabeled Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro cytotoxic effects of different classes of radiolabeled compounds, supported by experimental data from recent studies. The information presented herein is intended to assist researchers and drug development professionals in selecting and evaluating radiopharmaceuticals for cancer therapy.

Introduction

Targeted radionuclide therapy is a rapidly evolving field in oncology, offering the potential to deliver cytotoxic radiation doses directly to cancer cells while minimizing damage to healthy tissues. The choice of radionuclide is a critical determinant of therapeutic efficacy and is largely dependent on the type of radiation emitted. This guide focuses on the in vitro comparison of three main classes of particle-emitting radionuclides: alpha (α) emitters, beta (β) emitters, and Auger electron emitters.

• Alpha emitters , such as Actinium-225 (²²⁵Ac), release high-energy alpha particles with a short path length, leading to dense ionization and highly localized, potent cytotoxicity. This makes them particularly effective for treating micrometastases.

• Beta emitters , such as Lutetium-177 (¹⁷⁷Lu), emit electrons (beta particles) with a longer path length and lower energy transfer compared to alpha particles. Their "crossfire" effect can be advantageous in treating larger, solid tumors.

• Auger electron emitters , like Indium-111 (¹¹¹In), release a cascade of low-energy electrons with a very short range. Their high efficacy is contingent on their localization within or very near the cell nucleus.

This guide will compare the in vitro cytotoxicity of radiolabeled compounds targeting Prostate-Specific Membrane Antigen (PSMA) and Fibroblast Activation Protein (FAP), two prominent targets in cancer therapy.

Quantitative Comparison of Cytotoxicity

The following tables summarize the in vitro cytotoxicity of different radiolabeled compounds from comparative studies. The data highlights the relative potency of alpha, beta, and Auger emitters.

Table 1: Comparison of α-emitter (²²⁵Ac) vs. β-emitter (¹⁷⁷Lu) Targeting PSMA

Compound	Cell Line	Assay Type	Key Findings	Reference
[²²⁵Ac]Ac-PSMA-I&T	PC3-PIP (Prostate Cancer)	Clonogenic Survival	Complete cell killing at 1.85 kBq/mL. ~50% survival at 0.37 kBq/mL.	[1]
[¹⁷⁷Lu]Lu-PSMA-I&T	PC3-PIP (Prostate Cancer)	Clonogenic Survival	~50% survival at 0.4 MBq/mL.	[1]
Comparison	PC3-PIP (Prostate Cancer)	Relative Biological Effectiveness (RBE)	The RBE of [²²⁵Ac]Ac-PSMA-I&T was found to be 4.2 times higher than that of [¹⁷⁷Lu]Lu-PSMA-I&T.	[1]

Table 2: Comparison of Auger Electron Emitter (¹¹¹In) vs. β-emitter (¹³¹I) Targeting HER2

Compound	Cell Line	Assay Type	Surviving Fraction	Reference
[¹¹¹In]-Trastuzumab	SK-OV-3.ip1 (Ovarian Carcinoma)	Colony-Forming Units	~0.002 (with two-antibody mixture)
[¹³¹I]-Trastuzumab	SK-OV-3.ip1 (Ovarian Carcinoma)	Colony-Forming Units	Showed much greater levels of nonspecific cytotoxicity and essentially no specific cytotoxicity.

Table 3: Cytotoxicity of a β-emitter ([¹⁷⁷Lu]) Targeting FAP

Compound	Cell Line	Assay Type	Key Findings	Reference
[¹⁷⁷Lu]Lu-FAP-2286	U87MG (Glioblastoma)	Not specified	Demonstrated dose-dependent efficacy and measurable anti-tumor response.	[2]
[¹⁷⁷Lu]Lu-FAPI-46	PANC-1 (Pancreatic Cancer)	Tumor Growth Inhibition	Showed tumor-suppressive effects.	[3]
[²²⁵Ac]Ac-FAPI-46	PANC-1 (Pancreatic Cancer)	Tumor Growth Inhibition	Showed tumor-suppressive effects, with a faster but less prolonged response compared to [¹⁷⁷Lu]FAPI-46.	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are provided below.

Clonogenic Survival Assay for [²²⁵Ac]Ac-PSMA-I&T and [¹⁷⁷Lu]Lu-PSMA-I&T[1]

• Cell Line: PC3-PIP (prostate cancer cell line expressing PSMA).

• Treatment:

  • 100,000 cells were incubated in suspension for 3 hours at 37°C in 1 mL of HEPES-buffered culture medium.

  • Increasing concentrations of [²²⁵Ac]Ac-PSMA-I&T (0–3.7 kBq/mL) or [¹⁷⁷Lu]Lu-PSMA-I&T (0–2 MBq/mL) were added.

  • For blocking experiments, a 1000-fold excess of unlabeled PSMA-I&T was added.

• Plating:

  • After incubation, cells were washed, counted, and seeded in 6-well plates in triplicate at densities ranging from 200 to 20,000 cells per well, depending on the expected survival rate.

• Colony Formation:

  • Plates were incubated for 10-12 days to allow for colony formation.

• Staining and Counting:

  • Colonies were fixed with a methanol/acetic acid solution (3:1) and stained with 0.5% crystal violet.

  • Colonies containing 50 or more cells were counted.

• Data Analysis:

  • The surviving fraction was calculated by normalizing the plating efficiency of the treated cells to that of the untreated control cells.

DNA Double-Strand Break (γH2AX Foci) Analysis[1]

• Cell Seeding: PC3-PIP cells were seeded on glass coverslips in 24-well plates.

• Treatment: Cells were treated with 0.37 kBq/mL of [²²⁵Ac]Ac-PSMA-I&T or 0.4 MBq/mL of [¹⁷⁷Lu]Lu-PSMA-I&T for 3 hours.

• Fixation and Permeabilization:

  • At 3 and 24 hours post-treatment, cells were fixed with 4% paraformaldehyde.

  • Cells were then permeabilized with 0.2% Triton X-100 in PBS.

• Immunofluorescence Staining:

  • Cells were blocked with 2% BSA in PBS.

  • Primary antibody incubation was performed with rabbit-anti-53BP1 antibody overnight at 4°C.

  • Secondary antibody incubation was carried out with goat-anti-rabbit-Alexa568 for 1 hour at room temperature.

  • Nuclei were counterstained with DAPI.

• Imaging and Analysis:

  • Images were acquired using a fluorescence microscope.

  • The number of 53BP1 foci (a marker for DNA double-strand breaks) per nucleus was quantified.

Caspase-3 Activation Assay (General Protocol)[4][5]

• Cell Treatment: Induce apoptosis in the target cell line using the desired radiolabeled compound at various concentrations and for different time points. Include an untreated control group.

• Cell Lysis:

  • Pellet 1-5 x 10⁶ cells and resuspend in 50 µL of chilled Cell Lysis Buffer.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 1 minute and collect the supernatant (cytosolic extract).

• Assay Reaction:

  • In a 96-well plate, add 50 µL of the cell lysate per well.

  • Prepare a reaction mix containing 2x Reaction Buffer and DTT.

  • Add 50 µL of the reaction mix to each well.

  • Add 5 µL of the DEVD-pNA colorimetric substrate (final concentration 200 µM).

• Incubation and Measurement:

  • Incubate the plate at 37°C for 1-2 hours.

  • Measure the absorbance at 400-405 nm using a microplate reader.

• Data Analysis:

  • Subtract the background reading from all samples.

  • Calculate the fold-increase in caspase-3 activity by comparing the absorbance of the treated samples to the untreated control.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow for assessing cytotoxicity and the signaling pathway leading to apoptosis following radiation-induced DNA damage.

Caption: Experimental workflow for in vitro cytotoxicity assessment.

Caption: Radiation-induced intrinsic apoptosis pathway.

Conclusion

The in vitro data presented in this guide demonstrate that the choice of radionuclide has a significant impact on the cytotoxic potency of radiolabeled compounds. Alpha emitters like ²²⁵Ac exhibit substantially higher cytotoxicity at lower concentrations compared to beta emitters like ¹⁷⁷Lu for the same targeting molecule. Auger electron emitters also show high efficacy, particularly when internalized and localized near the cell nucleus. The detailed experimental protocols and pathway diagrams provided herein serve as a valuable resource for researchers designing and interpreting in vitro cytotoxicity studies in the field of radiopharmaceutical development. Further head-to-head comparative studies, especially for newer classes of radiopharmaceuticals like FAP inhibitors, are warranted to build a more comprehensive understanding of their relative therapeutic potential.

References

• 1. Preclinical evaluation of FAP-2286 for fibroblast activation protein targeted radionuclide imaging and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fibroblast activation protein targeted therapy using [177Lu]FAPI-46 compared with [225Ac]FAPI-46 in a pancreatic cancer model - PMC [pmc.ncbi.nlm.nih.gov]

Correlating Preclinical and Clinical Outcomes for Dysprosium-165 Therapies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Dysprosium-165 (Dy-165) therapies with alternative treatments, focusing on the correlation between preclinical and clinical outcomes. The information is intended to support researchers, scientists, and drug development professionals in evaluating the therapeutic potential of this radionuclide. While preclinical and clinical data for Dy-165 are most robust in the treatment of rheumatoid arthritis via radiosynovectomy, this guide also explores its potential, though less documented, applications in oncology and the underlying cellular mechanisms of action.

Preclinical Data Summary

Preclinical studies of Dysprosium-165 have primarily focused on its application in radiosynovectomy for inflammatory joint diseases, with animal models such as rabbits and rats being the most common. These studies have been crucial in establishing the safety profile, biodistribution, and preliminary efficacy of different Dy-165 formulations.

A significant gap in the current body of research is the limited number of preclinical studies investigating the use of Dysprosium-165 in cancer models. While the beta-minus emitting properties of Dy-165 suggest potential for oncological applications, particularly for localized tumors or metastatic bone pain palliation, there is a scarcity of recent, in-depth preclinical data in this area. An early study from 1964 explored the use of Dy-165 in mice with osteosarcoma, but more contemporary and detailed investigations are needed to fully assess its potential in oncology.

Table 1: Preclinical Biodistribution and Leakage of Dysprosium-165 Formulations in Animal Models

Formulation	Animal Model	Application	Key Findings	Reference
Dy-165 Ferric Hydroxide (B78521) Macroaggregates (FHMA)	Rabbit (antigen-induced arthritis)	Intra-articular injection	Leakage from the knee joint was less than 1.2% over 24 hours, significantly lower than with 198Au colloid.[1]	Hnatowich et al., 1977[1]
Dy-165 Ferric Hydroxide Macroaggregates (FHMA)	Rabbit	Intra-articular injection	Destroyed knee synovium in an antigen-induced arthritic rabbit model.[1]	Sledge et al., 1977[1]
Dy-165 Hydroxide Macroaggregates (HMA)	Rat & Rabbit	Intra-articular injection	Showed less leakage from the joint compared to Dy-165-FHMA and Yttrium-90 (B1217062) silicate (B1173343) colloid.[2]	McLaren et al., 1990[2]
Dy-165 Chitosan	Rat	Intra-articular injection	No significant extra-articular leakage observed over a 24-hour period.

Clinical Data Summary

The clinical application of Dysprosium-165 has been most extensively studied in the context of radiosynovectomy for chronic inflammatory joint diseases, particularly rheumatoid arthritis of the knee. Clinical trials have demonstrated its efficacy and safety, often in comparison to the more established radionuclide, Yttrium-90 (Y-90).

Table 2: Clinical Outcomes of Dysprosium-165 Radiosynovectomy in Rheumatoid Arthritis

Study	Comparison	Number of Patients/Knees	Key Efficacy Outcomes	Key Safety/Dosimetry Findings	Reference
Sledge et al. (1987)	N/A	111 patients (111 knees)	Two-year follow-up (59 knees): 66% good, 15% fair, 19% poor results. Better outcomes in knees with Stage-I radiographic changes.	Minimal systemic spread. Mean whole-body dose: 0.3 rad; Liver dose at 24h: 3.2 rads.	Sledge et al., 1987
Australian Dysprosium Trial Group (1994)	Dy-165 Hydroxide Macroaggregate vs. Y-90 Silicate Colloid	59 patients (70 knees)	No significant difference in clinical response (pain and stiffness) between Dy-165 and Y-90 groups for both rheumatoid arthritis and osteoarthritis.	Comparable knee retention and extra-articular leakage to regional lymph nodes and liver between the two groups. Chromosomal changes occurred with equal frequency.	Edmonds et al., 1994
Korean Clinical Trial	N/A	212 patients (236 knees)	44% good, 32% fair, and 24% poor results. Better outcomes in earlier radiographic stages.	Minimal leakage of radioactivity. Rare adverse reactions (radiation burn, transient post-injection flare).

Experimental Protocols

Detailed experimental protocols from the cited studies are summarized below to provide insight into the methodologies used.

Preclinical Protocol: Intra-articular Injection in a Rabbit Model of Arthritis

• Animal Model: Antigen-induced arthritis was established in New Zealand white rabbits.

• Radiopharmaceutical Preparation: Dysprosium-165 was co-precipitated with ferric hydroxide to form macroaggregates (Dy-165-FHMA).

• Administration: A therapeutic dose of Dy-165-FHMA was injected into one knee joint, with the contralateral knee serving as a control.[1]

• Biodistribution and Leakage Assessment: In some studies, a gamma-emitting tracer like Gadolinium-153 (153Gd) was co-administered to facilitate imaging and quantification of extra-articular leakage using a gamma camera or by measuring radioactivity in dissected organs (liver, spleen, kidneys, lymph nodes) at various time points post-injection.[1]

• Efficacy Evaluation: Histological analysis of the synovium and articular cartilage was performed at different time points to assess the therapeutic effect.

Experimental Workflow for Preclinical Evaluation of Dy-165 in an Arthritis Model

Preclinical workflow for Dy-165 arthritis studies.

Clinical Protocol: Radiosynovectomy of the Knee in Rheumatoid Arthritis Patients

• Patient Selection: Patients with chronic rheumatoid synovitis of the knee, refractory to conventional treatments, were enrolled.

• Radiopharmaceutical: A sterile suspension of Dysprosium-165 Hydroxide Macroaggregates (Dy-165-HMA) or Ferric Hydroxide Macroaggregates (Dy-165-FHMA) was used.

• Administration: The radiopharmaceutical was administered via intra-articular injection into the knee joint.

• Immobilization: The treated joint was typically immobilized for a period of 48 hours to minimize leakage of the radiopharmaceutical.

• Efficacy Assessment: Clinical outcomes were evaluated at various follow-up intervals using parameters such as pain on walking and at rest, knee stiffness, and joint circumference.[3]

• Safety and Dosimetry: Extra-articular leakage was monitored by measuring radioactivity in blood, urine, and imaging of regional lymph nodes and the liver.[3][4] Dosimetry calculations were performed to estimate the radiation dose to non-target organs.[4]

Mechanism of Action: Inferred Signaling Pathways

Direct studies on the specific signaling pathways activated by Dysprosium-165 are limited. However, as a beta-minus (β-) emitter, its therapeutic effects are mediated by the emission of high-energy electrons that cause damage to cellular components, primarily DNA. The following diagrams illustrate the generally accepted signaling pathways induced by beta radiation.

DNA Damage Response Pathway

Beta particles from Dy-165 can cause both direct and indirect DNA damage. Indirect damage, mediated by the generation of reactive oxygen species (ROS), is the predominant mechanism and leads to single-strand breaks (SSBs) and, to a lesser extent, double-strand breaks (DSBs).[5] This DNA damage triggers a complex signaling cascade known as the DNA Damage Response (DDR).

Simplified DNA Damage Response to Beta Radiation

Beta radiation-induced DNA damage and cellular response.

TGF-β Signaling Pathway

Ionizing radiation, including beta particles, is known to activate the Transforming Growth Factor-beta (TGF-β) signaling pathway.[6] This pathway plays a complex role in cellular responses to radiation, including cell cycle control, apoptosis, and fibrosis. In the context of radiosynovectomy, activation of TGF-β signaling in the synovium may contribute to the therapeutic effect by inhibiting the proliferation of inflammatory cells.

Radiation-Induced TGF-β Signaling Pathway

Activation of the TGF-β signaling pathway by radiation.

Comparison with Alternatives

The primary alternative to Dysprosium-165 in radiosynovectomy is Yttrium-90. The choice between these radionuclides often depends on factors such as availability, cost, and specific clinical considerations.

Table 3: Comparison of Dysprosium-165 and Yttrium-90 for Radiosynovectomy

Feature	Dysprosium-165 (Dy-165)	Yttrium-90 (Y-90)
Half-life	2.33 hours	64.1 hours
Beta Energy (Max)	1.3 MeV	2.28 MeV
Tissue Penetration (Max)	5.7 mm	11 mm
Advantages	- Shorter half-life reduces radiation exposure from leaked radionuclide. - Shorter post-injection immobilization and hospitalization period.	- Longer half-life may provide a more sustained therapeutic effect. - More established clinical history.
Disadvantages	- Shorter half-life requires more rapid synthesis and administration.	- Longer half-life increases the radiation dose to non-target tissues in case of leakage.
Clinical Efficacy	Comparable to Y-90 for rheumatoid arthritis and osteoarthritis of the knee.	Established efficacy in radiosynovectomy.
Safety	Comparable to Y-90 in terms of chromosomal changes and extra-articular leakage.	Well-characterized safety profile.

Conclusion and Future Directions

Dysprosium-165 is a safe and effective radionuclide for radiosynovectomy in the treatment of chronic inflammatory joint diseases, offering a comparable clinical outcome to Yttrium-90 with the advantage of a shorter half-life. Preclinical studies in animal models have been instrumental in demonstrating its favorable leakage profile.

The major gap in the current understanding of Dysprosium-165 therapies lies in the lack of robust preclinical data for its use in oncology. While its physical properties suggest potential for treating localized tumors or palliating bone metastases, further in-depth preclinical studies are imperative to establish its efficacy and safety in this context. Future research should focus on:

• Developing and evaluating Dy-165-based radiopharmaceuticals in relevant preclinical cancer models.

• Investigating the specific molecular and cellular responses to Dy-165 radiation in cancer cells to identify key signaling pathways and potential biomarkers of response.

• Conducting well-designed clinical trials to assess the therapeutic potential of Dy-165 in oncological applications.

By addressing these research gaps, the full therapeutic potential of Dysprosium-165 can be more comprehensively understood and potentially translated into new clinical applications for the benefit of patients.

References

• 1. Experimental radiation synovectomy by 165Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dysprosium (165Dy) hydroxide macroaggregates for radiation synovectomy--animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comparative study of the safety and efficacy of dysprosium-165 hydroxide macro-aggregate and yttrium-90 silicate colloid in radiation synovectomy--a multicentre double blind clinical trial. Australian Dysprosium Trial Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. irpa.net [irpa.net]
• 5. DNA Damage by Radiopharmaceuticals and Mechanisms of Cellular Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Radiation-induced activation of TGF-beta signaling pathways in relation to vascular damage in mouse kidneys - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Proper Disposal of Dysprosium-165

For Immediate Use by Laboratory and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of waste containing the short-lived radioisotope Dysprosium-165 (Dy-165). Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance.

Dysprosium-165 is a beta-emitting radionuclide with a very short half-life, making it a candidate for disposal through decay-in-storage. This method allows for the safe on-site management and eventual disposal of the waste as non-radioactive material once its radioactivity has diminished to background levels.

Core Safety and Handling Principles

All personnel handling Dysprosium-165 waste must be trained in radiation safety procedures. The fundamental principles of radiation protection (time, distance, and shielding) should be applied at all times. Personal protective equipment (PPE), including a lab coat, safety glasses, and disposable gloves, is mandatory.

Quantitative Data for Dysprosium-165

The following table summarizes the key radiological properties of Dysprosium-165.

Property	Value	Units
Half-Life (T½)	~2.33	hours
Decay Mode	Beta (β⁻) emission	-
Decay Product	Holmium-165 (¹⁶⁵Ho)	-
Primary Emissions	Beta particles, Gamma rays	MeV
Recommended Decay Period	24	hours (approx. 10 half-lives)

Step-by-Step Disposal Protocol: Decay-in-Storage

The approved disposal method for Dysprosium-165 is decay-in-storage, a procedure sanctioned by regulatory bodies like the Nuclear Regulatory Commission (NRC) for short-lived radioisotopes (half-life ≤ 120 days).[1]

Step 1: Waste Segregation

• Isolate Dy-165 Waste: Immediately segregate all waste contaminated with Dysprosium-165 from other waste streams (chemical, biological, and non-radioactive).

• Use Designated Containers: Place the waste in clearly labeled, durable, and leak-proof containers. The containers must be marked with the universal radiation symbol, the isotope name ("Dysprosium-165" or "Dy-165"), the date the waste was sealed, and the name of the responsible researcher or lab.

Step 2: Secure Storage for Decay

• Designated Storage Area: Store the sealed containers in a designated, secure area with restricted access. This area should be properly shielded to keep radiation exposure to personnel and the public As Low As Reasonably Achievable (ALARA).

• Duration of Storage: The waste must be stored for a minimum of 10 half-lives to ensure its radioactivity decays to a level indistinguishable from natural background radiation. For Dysprosium-165, this corresponds to approximately 24 hours.

Step 3: Radiation Survey and Verification

• Instrumentation: Use a calibrated, low-range Geiger-Müller (GM) survey meter appropriate for detecting the beta emissions of Dy-165.

• Survey Procedure:

  • Transport the stored waste container to a low-background area.

  • Measure the background radiation level in the survey area.

  • Carefully survey all surfaces of the waste container. The readings must be indistinguishable from the background radiation level.[1][2]

Step 4: Final Disposal

• De-identification: Before final disposal, all radioactive material labels and symbols must be removed, defaced, or completely covered to prevent the waste from being mistaken as radioactive.[1][2]

• Dispose as Normal Waste: Once the waste has been confirmed to be at background levels and all radiation labels are removed, it can be disposed of as regular, non-radioactive waste. Depending on the nature of the waste, this may be as normal laboratory trash or as biomedical waste if it has biological components.[3]

Step 5: Record Keeping

• Maintain a Log: Detailed records of the disposal must be maintained for regulatory inspection.

• Logbook Entries: The disposal log should include:

  • The date the waste was placed in storage.

  • The date of disposal.

  • The survey instrument used (including model and serial number).

  • The measured background radiation level.

  • The radiation level measured at the surface of the waste container.

  • The name of the individual who performed the survey and disposal.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key procedural workflows for the safe disposal of Dysprosium-165.

Caption: Workflow for the decay-in-storage disposal of Dysprosium-165.

Caption: Mandatory data points for Dysprosium-165 disposal records.

References

• 1. scp.nrc.gov [scp.nrc.gov]
• 2. Decay-In-Storage Policy & Procedure | Environmental Health and Safety [ehs.weill.cornell.edu]
• 3. securewaste.net [securewaste.net]

Personal protective equipment for handling Dysprosium-165

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for the handling of Dysprosium-165 (Dy-165). Adherence to these guidelines is essential for ensuring personnel safety and minimizing environmental impact in a laboratory setting. Dysprosium-165 is a beta-emitting radioisotope requiring specific precautions to mitigate radiation exposure and contamination risks.

Key Radiological Data of Dysprosium-165

A summary of the essential radiological data for Dysprosium-165 is presented below. This information is critical for dose calculations, shielding considerations, and waste management planning.

Property	Value
Half-life	2.332 hours[1][2]
Decay Mode	Beta (β⁻) emission[1][2]
Beta Decay Energy (Max)	1.286 MeV[1][3]
Daughter Isotope	Holmium-165 (Ho-165)[1][2]

Personal Protective Equipment (PPE)

The primary defense against contamination and radiation exposure when handling Dysprosium-165 is the consistent and correct use of appropriate Personal Protective Equipment. As a beta emitter, the focus is on preventing skin contamination and internal exposure.

PPE Category	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses or goggles with side shields	Protects eyes from potential splashes of radioactive material.
Hand Protection	Double-layered nitrile or latex gloves	Prevents direct skin contact with the compound and reduces the risk of beta burns.
Body Protection	Full-length laboratory coat	Protects clothing and skin from accidental spills and contamination.
Shielding	Acrylic or Plexiglas benchtop shields (at least 3/8 inch thick)	Effectively blocks beta particles without producing significant secondary (Bremsstrahlung) X-ray radiation.
Dosimetry	Whole-body and extremity (ring) dosimeters	Monitors and quantifies radiation dose received by personnel.

Experimental Protocol: Handling Dysprosium-165

The following is a step-by-step guide for the safe handling of unsealed Dysprosium-165 in a laboratory setting. This protocol is designed to minimize exposure and prevent the spread of contamination.

1. Preparation and Pre-Work Survey:

• Designate a specific work area for handling Dy-165. This area should be clearly marked with radiation warning signs.
• Cover the work surface with absorbent paper with a plastic backing.
• Ensure all necessary PPE, shielding, and handling tools (e.g., tongs, forceps) are readily available.
• Perform a background radiation survey of the work area using a Geiger-Müller (GM) survey meter. Record the background reading in a logbook.

2. Handling the Radioisotope:

• Don all required PPE as specified in the table above.
• Place the stock vial of Dy-165 behind an acrylic or Plexiglas shield.
• Use tongs or forceps to handle the stock vial and any subsequent dilutions. Maintain as much distance from the source as is reasonably achievable (ALARA principle).
• When pipetting, always use a remote pipetting device. Mouth pipetting is strictly forbidden.
• Work efficiently to minimize handling time.

3. Post-Procedure Monitoring and Decontamination:

• After handling is complete, secure the Dy-165 source in a shielded container.
• Using a GM survey meter, monitor hands, clothing, and the work area for any contamination.
• If contamination is detected on skin, wash the affected area thoroughly with mild soap and water.
• If contamination is found on surfaces, decontaminate using an appropriate cleaning agent.
• After decontamination, perform another survey to ensure contamination has been removed to background levels.
• Remove and dispose of PPE in the designated radioactive waste container.

Operational and Disposal Plan

A clear plan for the operational lifecycle and disposal of Dysprosium-165 is crucial for safety and regulatory compliance.

References

• 1. Dysprosium-165 - isotopic data and properties [chemlin.org]
• 2. Isotopes of dysprosium - Wikipedia [en.wikipedia.org]
• 3. atom.kaeri.re.kr [atom.kaeri.re.kr]